2-Hydroxy-2-phenylpropanoic acid

• CAS: 4607-38-9

Core Science & Biosynthesis

2-Hydroxy-2-phenylpropanoic acid IUPAC name and CAS number

An In-Depth Technical Guide to 2-Hydroxy-2-phenylpropanoic Acid (Atrolactic Acid)

Abstract

This technical guide provides a comprehensive overview of 2-Hydroxy-2-phenylpropanoic acid, commonly known as atrolactic acid. As a chiral α-hydroxy acid, this compound serves as a critical building block in asymmetric synthesis and holds significant interest for researchers in medicinal chemistry and materials science. This document details its chemical identity, physicochemical properties, stereoselective synthesis, and applications, with a focus on its relevance to drug development professionals. Methodologies are presented with an emphasis on the underlying scientific principles to empower researchers in their practical applications.

Core Chemical Identity and Nomenclature

2-Hydroxy-2-phenylpropanoic acid is a simple yet versatile molecule whose properties are fundamentally defined by its structure: a propanoic acid backbone with both a hydroxyl and a phenyl group attached to the α-carbon (C2). This substitution creates a chiral center, leading to the existence of two distinct enantiomers, (R)- and (S)-atrolactic acid, in addition to the racemic mixture.

Correctly identifying the specific form of the compound is paramount for reproducible research, as the biological and chemical activities of the enantiomers can differ significantly.

Identifier	Racemic (DL)-Atrolactic Acid	(S)-(+)-Atrolactic Acid	(R)-(-)-Atrolactic Acid
IUPAC Name	(RS)-2-Hydroxy-2-phenylpropanoic acid	(2S)-2-Hydroxy-2-phenylpropanoic acid	(2R)-2-hydroxy-2-phenylpropanoic acid[1]
Synonyms	DL-Atrolactic acid, α-Methylmandelic acid[2]	(S)-Atrolactic acid	(R)-Atrolactic acid[3]
CAS Number	515-30-0[2][4]	13113-71-8[5]	3966-30-1[1][6]
Molecular Formula	C₉H₁₀O₃	C₉H₁₀O₃[5]	C₉H₁₀O₃[6]
Molecular Weight	166.17 g/mol [2]	166.17 g/mol	166.17 g/mol [1]

Physicochemical and Safety Data

The physical properties of atrolactic acid are crucial for its handling, formulation, and reaction design. The difference in melting points between the racemic mixture and the pure enantiomers is a classic example of how molecular packing in the crystal lattice is affected by stereochemistry.

Property	Value	Source
Appearance	White to off-white crystalline solid	[3][6]
Melting Point	87-91 °C (Racemic) 115 °C ((S)-enantiomer) 112-119 °C ((R)-enantiomer)	[3][7]
pKa	3.467 (Racemic mixture at 25 °C)	[3]
Water Solubility	17.04 g/L at 18 °C (anhydrous)	[3]
LogP	0.80	[3]

GHS Safety Profile

From a safety perspective, atrolactic acid is classified as an irritant. Standard laboratory precautions, including the use of personal protective equipment (PPE) such as gloves and safety glasses, are required. Work should be conducted in a well-ventilated area or a fume hood to avoid respiratory irritation.[2]

GHS Hazard	Code	Description
Skin Irritation	H315	Causes skin irritation[2]
Eye Irritation	H319	Causes serious eye irritation[2]
Respiratory Irritation	H335	May cause respiratory irritation[2]

Synthesis and Chiral Resolution

The production of enantiomerically pure atrolactic acid is a key challenge and a primary area of interest. Two main strategies are employed: direct asymmetric synthesis or the resolution of a racemic mixture. The latter is often more practical on a laboratory scale.

A common approach begins with the synthesis of racemic atrolactic acid from acetophenone. This is followed by a classical chemical resolution or an enzymatic resolution to separate the enantiomers.

Caption: General workflow for synthesis and chiral resolution of atrolactic acid.

Experimental Protocol: Chiral Resolution of Racemic Atrolactic Acid

This protocol outlines a conceptual method for separating enantiomers via diastereomeric salt formation. The choice of the resolving agent is critical; its chirality must be known, and it should form crystalline salts with the acid, allowing for separation based on differential solubility.

Objective: To separate (R)- and (S)-atrolactic acid from a racemic mixture.

Methodology:

• Salt Formation:

  • Dissolve 1 equivalent of racemic atrolactic acid in a suitable solvent (e.g., ethanol or acetone). The solvent choice is crucial as it dictates the solubility of the resulting diastereomeric salts.

  • Add 0.5 equivalents of a chiral base (e.g., (S)-(-)-α-methylbenzylamine) to the solution. Using only a half-equivalent is a strategic choice to selectively precipitate one diastereomer, leaving the other in the mother liquor, which simplifies the separation.

  • Gently heat the mixture to ensure complete dissolution, then allow it to cool slowly to room temperature, followed by further cooling in an ice bath to promote crystallization.

• Separation:

  • Collect the precipitated crystals by vacuum filtration. These crystals consist of one diastereomeric salt (e.g., the less soluble (R)-acid-(S)-base salt).

  • Wash the crystals with a small amount of cold solvent to remove impurities from the mother liquor. The mother liquor now contains the more soluble diastereomer (e.g., the (S)-acid-(S)-base salt).

• Liberation of the Free Acid:

  • Dissolve the collected crystals in water.

  • Acidify the solution with a strong acid (e.g., 2M HCl) until the pH is ~1-2. This protonates the carboxylate, breaking the salt and precipitating the enantiomerically enriched atrolactic acid.

  • Collect the purified enantiomer (e.g., (R)-atrolactic acid) by filtration, wash with cold water, and dry.

  • Repeat the process on the mother liquor to isolate the other enantiomer.

• Validation:

  • The success of the resolution must be validated. Determine the melting point and compare it to literature values for the pure enantiomer.

  • Crucially, analyze the optical rotation using a polarimeter.

  • For definitive quantification of enantiomeric excess (e.e.), use chiral HPLC analysis.

Applications in Drug Development and Materials Science

The primary value of atrolactic acid lies in its utility as a chiral building block. The presence of three distinct functional groups (carboxylic acid, hydroxyl, phenyl) on a stereocenter makes it a versatile starting point for the synthesis of more complex, single-enantiomer pharmaceutical agents.

Chiral Synthon in Asymmetric Synthesis

Many modern drugs are chiral, and often only one enantiomer provides the desired therapeutic effect while the other may be inactive or even cause adverse effects.[8] Therefore, the ability to synthesize stereochemically pure compounds is a cornerstone of pharmaceutical development. Atrolactic acid provides a readily available source of chirality that can be incorporated into larger target molecules.

Monomer for Biodegradable Polymers

Atrolactic acid is structurally related to lactic acid, the monomer unit of polylactic acid (PLA). PLA is a biocompatible and biodegradable polymer widely used in medical devices, tissue engineering, and controlled drug delivery systems.[9][10] The incorporation of atrolactic acid or its derivatives into PLA-based copolymers can modify the polymer's properties, such as its degradation rate, thermal stability, and mechanical strength, opening avenues for creating novel biomaterials.[11] For instance, the bulky phenyl group can alter chain packing and hydrophobicity, which directly impacts drug-polymer interactions in a drug delivery matrix.[10]

Biological Significance and Stereoselective Interactions

The chirality of atrolactic acid is not just relevant for synthesis; it dictates how the molecule interacts with the inherently chiral environment of biological systems, such as enzymes and receptors.

A compelling example is the stereoselective interaction of lactic acid enantiomers with Human Serum Albumin (HSA), the primary carrier protein in blood plasma.[12] Studies have shown that HSA can discriminate between D- and L-lactic acid, binding them with different affinities. This principle of chiral recognition is fundamental to pharmacology. A drug's distribution, metabolism, and efficacy can depend heavily on how its enantiomers interact with such proteins.

Caption: Chiral recognition of enantiomers by a specific binding site.

This differential interaction underscores why providing a single, pure enantiomer as a therapeutic agent is often superior to administering a racemic mixture. The "inactive" enantiomer is not merely a passenger; it is a distinct chemical substance that the body must metabolize and which could interact with other biological targets, a concept known as chiral switching in drug development.

Conclusion

2-Hydroxy-2-phenylpropanoic acid is more than a simple chemical. It is a foundational tool for chemists and drug developers, offering a gateway to stereochemically complex and biologically active molecules. Its importance is rooted in the principle of chirality—a fundamental property of nature that is central to modern pharmacology. A thorough understanding of its properties, synthesis, and biological interactions, as detailed in this guide, is essential for leveraging its full potential in research and development.

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Atrolactic Acid: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An In-depth Exploration of 2-Hydroxy-2-phenylpropanoic Acid as a Versatile Chiral Building Block

Introduction

Atrolactic acid, systematically named 2-Hydroxy-2-phenylpropanoic acid, is a fascinating α-hydroxy acid that holds significant importance in the realms of stereochemistry and pharmaceutical sciences.[1] As a chiral molecule, it exists as a pair of enantiomers, (R)- and (S)-atrolactic acid, which are non-superimposable mirror images of each other. This guide provides a comprehensive technical overview of atrolactic acid, delving into its chemical and physical properties, synthesis methodologies, enantiomeric resolution, and its critical applications as a chiral auxiliary and resolving agent in asymmetric synthesis. Furthermore, we will explore the pharmacological significance of atrolactic acid and its derivatives, offering insights for professionals engaged in drug discovery and development.

Physicochemical Properties and Stereochemistry

Atrolactic acid is a white crystalline solid with the chemical formula C₉H₁₀O₃ and a molecular weight of 166.17 g/mol .[1] It is characterized by a phenyl group and a methyl group attached to a chiral carbon atom, which also bears a hydroxyl and a carboxylic acid functional group. This unique structure imparts its acidic nature and chirality, making it a valuable tool in stereoselective transformations.

Table 1: Physicochemical Properties of Atrolactic Acid

Property	Value	Reference
IUPAC Name	2-Hydroxy-2-phenylpropanoic acid
Synonyms	Atrolactic acid, 2-Phenyllactic acid, α-Methylmandelic acid
CAS Number	515-30-0 (racemic)
Molecular Formula	C₉H₁₀O₃
Molecular Weight	166.17 g/mol
Melting Point	93-95 °C (racemic)
pKa	~3.5
Appearance	White crystalline powder

The stereochemistry of atrolactic acid is central to its utility. The presence of a single chiral center gives rise to two enantiomers: (R)-(-)-atrolactic acid and (S)-(+)-atrolactic acid. The biological and chemical behavior of these enantiomers can differ significantly, a principle of paramount importance in drug development where one enantiomer may exhibit therapeutic effects while the other could be inactive or even harmful.

Caption: The enantiomers of atrolactic acid.

Synthesis of Atrolactic Acid

The synthesis of atrolactic acid can be approached through various methods, with the choice of route often depending on whether the racemic mixture or a specific enantiomer is desired.

Synthesis of Racemic Atrolactic Acid

A common and well-established method for the preparation of racemic atrolactic acid involves the hydrolysis of acetophenone cyanohydrin. This two-step process begins with the reaction of acetophenone with a cyanide source, typically sodium cyanide, to form the cyanohydrin intermediate. Subsequent hydrolysis of the nitrile group under acidic or basic conditions yields atrolactic acid.

Experimental Protocol: Synthesis of Racemic Atrolactic Acid from Acetophenone

• Step 1: Formation of Acetophenone Cyanohydrin:

  • In a well-ventilated fume hood, a solution of sodium cyanide in water is cooled in an ice bath.

  • Acetophenone is added dropwise to the cyanide solution with vigorous stirring.

  • An acid, such as sulfuric acid, is then added slowly to generate hydrocyanic acid in situ, which reacts with acetophenone to form the cyanohydrin. The temperature should be carefully controlled during this exothermic reaction.

  • The reaction mixture is stirred for several hours to ensure complete conversion.

• Step 2: Hydrolysis of the Cyanohydrin:

  • The crude acetophenone cyanohydrin is then subjected to hydrolysis. This can be achieved by heating with a strong acid (e.g., hydrochloric acid or sulfuric acid) or a strong base (e.g., sodium hydroxide).

  • Acid hydrolysis directly yields the carboxylic acid, while basic hydrolysis initially forms the carboxylate salt, which is then acidified in a separate step.

  • The resulting atrolactic acid is then isolated by extraction and purified by recrystallization.

Caption: Synthesis of racemic atrolactic acid.

Enantioselective Synthesis

The production of enantiomerically pure atrolactic acid is crucial for its application in asymmetric synthesis and drug development. This can be achieved through two primary strategies: chiral resolution of the racemic mixture or asymmetric synthesis.

Enantioselective synthesis aims to directly produce one enantiomer in excess. Biocatalytic methods have shown great promise in this area. For instance, the enantioselective reduction of phenylglyoxylic acid or its derivatives using chiral catalysts or enzymes can yield enantiomerically enriched atrolactic acid. One notable approach involves the use of lactate dehydrogenase enzymes.[2]

Chiral Resolution of Atrolactic Acid

Chiral resolution is a widely used technique to separate a racemic mixture into its constituent enantiomers.[3] For atrolactic acid, this is typically achieved by forming diastereomeric salts with a chiral resolving agent.

Principle of Diastereomeric Salt Formation

The principle behind this method is the reaction of the racemic carboxylic acid with a single enantiomer of a chiral base (the resolving agent). This reaction forms a pair of diastereomeric salts, which, unlike enantiomers, have different physical properties, such as solubility. This difference in solubility allows for their separation by fractional crystallization.

Experimental Protocol: Chiral Resolution of Atrolactic Acid using a Chiral Amine

• Salt Formation: A solution of racemic atrolactic acid in a suitable solvent (e.g., ethanol, acetone) is treated with a stoichiometric amount of a chiral amine, such as (R)- or (S)-1-phenylethylamine.[4]

• Fractional Crystallization: The solution is allowed to cool slowly, leading to the precipitation of the less soluble diastereomeric salt. The choice of solvent is critical to maximize the difference in solubility between the two diastereomers.

• Isolation of the Less Soluble Diastereomer: The precipitated salt is collected by filtration. The purity of the diastereomer can be enhanced by recrystallization.

• Liberation of the Enantiomer: The purified diastereomeric salt is then treated with a strong acid (e.g., HCl) to protonate the carboxylate and liberate the enantiomerically pure atrolactic acid. The chiral amine can be recovered from the aqueous layer.

• Isolation of the More Soluble Diastereomer: The more soluble diastereomeric salt remaining in the filtrate can be recovered by evaporation of the solvent. The other enantiomer of atrolactic acid can then be liberated in a similar manner.

Caption: Chiral resolution of atrolactic acid.

Analytical Methods for Enantiomeric Purity Determination

Ensuring the enantiomeric purity of atrolactic acid is critical. Chiral High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for this purpose.

Experimental Protocol: Chiral HPLC Analysis of Atrolactic Acid

• Column: A chiral stationary phase (CSP) is used. Columns based on polysaccharide derivatives (e.g., cellulose or amylose) coated on a silica support are often effective.

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol) is typically used. The exact ratio is optimized to achieve baseline separation of the enantiomers.

• Detection: UV detection is commonly employed, as the phenyl group in atrolactic acid absorbs UV light.

• Sample Preparation: The atrolactic acid sample is dissolved in the mobile phase or a compatible solvent at a known concentration.

• Analysis: The sample is injected into the HPLC system, and the retention times of the two enantiomers are recorded. The enantiomeric excess (ee) can be calculated from the peak areas of the two enantiomers.[5]

Applications in Asymmetric Synthesis and Drug Development

The enantiomers of atrolactic acid are valuable chiral building blocks and reagents in asymmetric synthesis, a field dedicated to the selective synthesis of a single enantiomer of a chiral molecule.

Atrolactic Acid as a Chiral Auxiliary

A chiral auxiliary is a stereogenic group that is temporarily attached to a substrate to direct a stereoselective reaction. After the desired transformation, the auxiliary is removed. Atrolactic acid can be used to form chiral esters or amides, which can then undergo diastereoselective reactions. For example, the enolate of an atrolactic acid ester can react with an electrophile, with the bulky phenyl group of the atrolactic acid moiety directing the approach of the electrophile to one face of the enolate, leading to the formation of a new stereocenter with high diastereoselectivity.

Atrolactic Acid as a Chiral Resolving Agent

As detailed in the chiral resolution section, the acidic nature of atrolactic acid allows it to be used as a resolving agent for racemic mixtures of chiral bases, such as amines.[4] The formation of diastereomeric salts and their subsequent separation is a powerful tool for obtaining enantiomerically pure amines, which are common structural motifs in pharmaceuticals.

Pharmacological Significance

While extensive pharmacological data specifically on atrolactic acid enantiomers is limited, the broader class of α-hydroxy acids is known for its biological activities. There is evidence suggesting that (2S)-2-Hydroxy-2-phenylpropanoic acid possesses anti-inflammatory and analgesic properties.[6] The mechanism of action is thought to involve the inhibition of cyclooxygenase (COX) enzymes, which are key in the inflammatory pathway.

Furthermore, atrolactic acid serves as a monomer for the synthesis of polylactic acid (PLA), a biodegradable and biocompatible polymer with extensive applications in the pharmaceutical industry. PLA is used in drug delivery systems, such as nanoparticles and microparticles, for the controlled release of therapeutic agents.[7] The properties of PLA, including its degradation rate and drug release profile, can be tuned by using different ratios of L- and D-lactic acid or by copolymerization with other monomers.

The esters and amides of lactic acid and its derivatives are also being explored for their bioactivity.[8][9] For instance, certain lipophilic derivatives have been investigated for their potential as anticancer agents.[8]

Conclusion

Atrolactic acid, or 2-Hydroxy-2-phenylpropanoic acid, is a versatile and valuable chiral molecule with significant applications in organic synthesis and drug development. Its straightforward synthesis, coupled with well-established methods for chiral resolution and analysis, makes it an accessible tool for researchers. As a chiral auxiliary and resolving agent, it plays a crucial role in the preparation of enantiomerically pure compounds. While further research is needed to fully elucidate the pharmacological profile of its individual enantiomers, the established bioactivity of related compounds and its role as a monomer for biocompatible polymers underscore its importance in the pharmaceutical sciences. This guide provides a solid foundation for researchers and drug development professionals to understand and utilize the full potential of atrolactic acid in their work.

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Physical and chemical properties of 2-Hydroxy-2-phenylpropanoic acid

An In-depth Technical Guide to 2-Hydroxy-2-phenylpropanoic Acid

Introduction

2-Hydroxy-2-phenylpropanoic acid, also widely known as atrolactic acid, is a chiral α-hydroxy acid featuring a phenyl group and a methyl group attached to the α-carbon.[1][2][3] Its structure, which incorporates a carboxylic acid, a tertiary alcohol, and a chiral center, makes it a molecule of significant interest in organic synthesis and pharmaceutical development. The presence of these functional groups provides multiple reaction sites, allowing it to serve as a versatile building block for more complex molecules.[4]

The importance of this compound is particularly pronounced in the context of stereochemistry. As a chiral molecule, it exists as two non-superimposable mirror images, or enantiomers: (R)- and (S)-2-Hydroxy-2-phenylpropanoic acid. In the pharmaceutical industry, it is a well-established principle that different enantiomers of a drug can exhibit vastly different pharmacological activities and toxicological profiles.[5] Consequently, the enantioselective analysis and synthesis of chiral compounds like atrolactic acid are of paramount importance.[5] Its derivatives are explored for a range of applications, including their potential as anti-inflammatory agents and as monomers for novel biocompatible materials.[6]

This guide provides a comprehensive overview of the core physical and chemical properties of 2-Hydroxy-2-phenylpropanoic acid, outlines its spectroscopic profile for identification, presents a detailed analytical protocol for chiral separation, and discusses its synthesis and safety considerations.

Molecular Structure and Identification

The fundamental structure of 2-Hydroxy-2-phenylpropanoic acid is key to understanding its properties and reactivity. The central chiral carbon is bonded to a carboxyl group (-COOH), a hydroxyl group (-OH), a methyl group (-CH₃), and a phenyl group (-C₆H₅).

// Central Carbon C_alpha [label="C", pos="0,0!"];

// Phenyl Group C_phenyl_1 [label="C", pos="-2.5,0!"]; C_phenyl_2 [label="C", pos="-3.25,1!"]; C_phenyl_3 [label="C", pos="-4.75,1!"]; C_phenyl_4 [label="C", pos="-5.5,0!"]; C_phenyl_5 [label="C", pos="-4.75,-1!"]; C_phenyl_6 [label="C", pos="-3.25,-1!"]; H_phenyl_2 [label="H", pos="-2.75,1.8!"]; H_phenyl_3 [label="H", pos="-5.25,1.8!"]; H_phenyl_4 [label="H", pos="-6.5,0!"]; H_phenyl_5 [label="H", pos="-5.25,-1.8!"]; H_phenyl_6 [label="H", pos="-2.75,-1.8!"];

// Carboxyl Group C_carboxyl [label="C", pos="1.5,1.5!"]; O_carbonyl [label="O", pos="2.5,2!"]; O_hydroxyl_carboxyl [label="O", pos="1.5,0.5!"]; H_hydroxyl_carboxyl [label="H", pos="2.2,0.2!"];

// Hydroxyl Group O_hydroxyl [label="O", pos="0,-1.5!"]; H_hydroxyl [label="H", pos="0.7,-1.8!"];

// Methyl Group C_methyl [label="C", pos="1.5,-1!"]; H_methyl_1 [label="H", pos="2.2,-0.5!"]; H_methyl_2 [label="H", pos="1.5,-1.8!"]; H_methyl_3 [label="H", pos="2.2,-1.5!"];

// Bonds C_alpha -- C_phenyl_1; C_alpha -- C_carboxyl; C_alpha -- O_hydroxyl; C_alpha -- C_methyl; C_phenyl_1 -- C_phenyl_2; C_phenyl_2 -- C_phenyl_3; C_phenyl_3 -- C_phenyl_4; C_phenyl_4 -- C_phenyl_5; C_phenyl_5 -- C_phenyl_6; C_phenyl_6 -- C_phenyl_1; C_phenyl_2 -- H_phenyl_2; C_phenyl_3 -- H_phenyl_3; C_phenyl_4 -- H_phenyl_4; C_phenyl_5 -- H_phenyl_5; C_phenyl_6 -- H_phenyl_6; C_carboxyl -- O_carbonyl [style=double]; C_carboxyl -- O_hydroxyl_carboxyl; O_hydroxyl_carboxyl -- H_hydroxyl_carboxyl; O_hydroxyl -- H_hydroxyl; C_methyl -- H_methyl_1; C_methyl -- H_methyl_2; C_methyl -- H_methyl_3; }

Figure 1: 2D structure of 2-Hydroxy-2-phenylpropanoic acid.

Physical and Chemical Properties

The physical and chemical characteristics of a compound are fundamental to its application in research and development, dictating its solubility, stability, and reactivity.

Property	Value	Source
IUPAC Name	2-Hydroxy-2-phenylpropanoic acid	[7][8]
Synonyms	Atrolactic acid, α-Methylmandelic acid	[1][2]
CAS Number	515-30-0 (for racemic mixture)	[1][3]
Molecular Formula	C₉H₁₀O₃	[1]
Molecular Weight	166.17 g/mol	[1]
Appearance	White crystalline powder or orthorhombic crystals	[1][4]
Melting Point	94.5 °C (anhydrous)[1], 87-91 °C (hemihydrate)[1][9], 115 °C (S-enantiomer)	N/A
Solubility	Anhydrous: 21.17 g/L in water at 25°C. Much more soluble in boiling water. Slightly soluble in petroleum ether.[1]	N/A
pKa	3.467 at 25°C	[1]

Spectroscopic Profile

Spectroscopic analysis is indispensable for the structural elucidation and purity assessment of chemical compounds. The expected spectral data for 2-Hydroxy-2-phenylpropanoic acid are detailed below. Note: Exact peak positions and splitting patterns can vary based on the solvent, concentration, and instrument used.

¹H NMR (Proton Nuclear Magnetic Resonance)

The ¹H NMR spectrum provides information about the hydrogen atoms in the molecule. For atrolactic acid, the expected signals are:

• ~7.2-7.5 ppm (multiplet, 5H): These signals correspond to the five protons on the aromatic phenyl ring.

• ~1.7 ppm (singlet, 3H): This singlet arises from the three equivalent protons of the methyl group. It is a singlet because the adjacent carbon has no protons to couple with.

• Broad singlets for -OH and -COOH protons: The chemical shifts for the hydroxyl and carboxylic acid protons are highly variable and depend on concentration, solvent, and temperature. They often appear as broad singles and may exchange with D₂O.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)

The ¹³C NMR spectrum reveals the different carbon environments within the molecule.

• ~175-180 ppm: The carbonyl carbon of the carboxylic acid group.

• ~125-140 ppm: Multiple signals corresponding to the carbons of the phenyl ring.

• ~75 ppm: The quaternary α-carbon bonded to the hydroxyl group.

• ~25 ppm: The carbon of the methyl group.

IR (Infrared) Spectroscopy

IR spectroscopy is used to identify the functional groups present.

• Broad band at ~2500-3300 cm⁻¹: This is characteristic of the O-H stretching vibration of the carboxylic acid group.

• Sharp band at ~3400-3500 cm⁻¹: This corresponds to the O-H stretch of the tertiary alcohol.

• Strong, sharp band at ~1700-1725 cm⁻¹: This is indicative of the C=O (carbonyl) stretching of the carboxylic acid.

• Bands at ~1600 and ~1450 cm⁻¹: Aromatic C=C stretching vibrations.

• Band at ~1200-1300 cm⁻¹: C-O stretching of the acid and alcohol.

Synthesis and Reactivity

Synthesis

A common and well-documented method for synthesizing racemic atrolactic acid involves the hydrolysis of acetophenone cyanohydrin.[1] This two-step process begins with the reaction of acetophenone with a cyanide source (e.g., HCN or NaCN) to form the cyanohydrin intermediate. Subsequent acid-catalyzed hydrolysis of the nitrile group yields the carboxylic acid.

// Nodes Acetophenone [label="Acetophenone"]; HCN [label="+ HCN / catalyst", shape=plaintext, fontcolor="#5F6368"]; Cyanohydrin [label="Acetophenone\nCyanohydrin"]; Hydrolysis [label="Acid Hydrolysis\n(e.g., H₂SO₄, H₂O)", shape=plaintext, fontcolor="#5F6368"]; AtrolacticAcid [label="2-Hydroxy-2-phenylpropanoic\nAcid (Racemic)"];

// Edges Acetophenone -> HCN [style=invis]; HCN -> Cyanohydrin [label="Step 1:\nNucleophilic Addition"]; Cyanohydrin -> Hydrolysis [style=invis]; Hydrolysis -> AtrolacticAcid [label="Step 2:\nNitrile Hydrolysis"]; }

Figure 2: Simplified workflow for the synthesis of atrolactic acid.

Reactivity

The reactivity of 2-Hydroxy-2-phenylpropanoic acid is governed by its three primary functional groups:

• Carboxylic Acid: This group can undergo typical reactions such as esterification with alcohols, conversion to acid chlorides, and amidation with amines. Its acidity (pKa ≈ 3.47) is a key chemical characteristic.[1]

• Tertiary Alcohol: The hydroxyl group can be acylated or etherified. Oxidation is difficult due to the absence of a hydrogen atom on the α-carbon.

• Phenyl Ring: The aromatic ring can undergo electrophilic aromatic substitution reactions, although the conditions must be chosen carefully to avoid side reactions with the other functional groups.

Analytical Methodologies: Chiral HPLC

Due to the critical importance of enantiomeric purity in drug development, High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the predominant analytical technique for separating and quantifying the (R)- and (S)-enantiomers of atrolactic acid.[5][10]

Principle of Chiral HPLC

The direct separation of enantiomers is achieved using a CSP.[11] These phases are themselves chiral and interact diastereomerically with the enantiomers of the analyte. This results in the formation of transient, diastereomeric complexes with different energies of formation, leading to different retention times on the column and thus, separation.[10] Polysaccharide-based columns are commonly used for this purpose.[12][13]

Experimental Protocol: Chiral HPLC Separation

Objective: To separate and quantify the enantiomers of 2-Hydroxy-2-phenylpropanoic acid in a racemic sample.

1. Materials and Reagents:

• Racemic 2-Hydroxy-2-phenylpropanoic acid standard

• (R)- and (S)-enantiomer standards (if available, for peak identification)

• HPLC-grade n-Hexane

• HPLC-grade 2-Propanol (IPA)

• Trifluoroacetic acid (TFA)

• Chiral Stationary Phase Column (e.g., a polysaccharide-based column like Chiralcel OD-H or Chiralpak AD-H)

2. Instrument and Conditions:

• HPLC System: With UV detector

• Mobile Phase: n-Hexane / 2-Propanol / Trifluoroacetic acid (e.g., 90:10:0.1 v/v/v). The exact ratio must be optimized for the specific column and system to achieve baseline separation.

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 220 nm

• Injection Volume: 10 µL

3. Procedure:

• Mobile Phase Preparation: Carefully prepare the mobile phase according to the desired ratio. Degas the solution using sonication or vacuum filtration before use to prevent air bubbles in the system.

• Standard Preparation: Prepare a stock solution of the racemic standard in the mobile phase at a concentration of approximately 1 mg/mL. Prepare a series of dilutions for linearity checks if quantitative analysis is required.

• System Equilibration: Equilibrate the HPLC column with the mobile phase for at least 30-60 minutes or until a stable baseline is achieved. The stability of the baseline is critical for accurate integration.

• Injection and Data Acquisition: Inject the standard solution(s). Record the chromatogram for a sufficient duration to allow for the elution of both enantiomeric peaks.

• Peak Identification: If individual enantiomer standards are available, inject them separately to confirm the elution order.

• Data Analysis: Integrate the peak areas of the two enantiomers. The enantiomeric excess (% ee) can be calculated using the formula: % ee = [ |Area₁ - Area₂| / (Area₁ + Area₂) ] x 100

Causality and Trustworthiness: The addition of a small amount of an acidic modifier like TFA to the mobile phase is crucial. It serves to suppress the ionization of the carboxylic acid group, leading to sharper, more symmetrical peaks and improved chromatographic performance. The method's trustworthiness is established by demonstrating specificity (baseline separation), linearity over a defined concentration range, and precision through repeated injections.

Safety and Handling

2-Hydroxy-2-phenylpropanoic acid should be handled in accordance with good laboratory practices. It is classified as an irritant, causing skin irritation and serious eye irritation.[14] Some sources also indicate it can cause severe skin burns and eye damage.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles or a face shield, and a lab coat.[15][16]

• Handling: Avoid breathing dust. Use only in a well-ventilated area, such as a chemical fume hood.[15] Wash hands thoroughly after handling.[16]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances like strong oxidizing agents.[15][16]

• First Aid: In case of contact with eyes or skin, rinse immediately and thoroughly with plenty of water and seek medical attention.[16] If inhaled, move to fresh air.[16] If swallowed, rinse mouth with water but do not induce vomiting; seek immediate medical advice.

Conclusion

2-Hydroxy-2-phenylpropanoic acid is a functionally rich chiral molecule with significant utility in synthetic chemistry and drug discovery. Its physical properties, including solubility and melting point, are well-defined, while its chemical reactivity is centered around its carboxylic acid and tertiary alcohol groups. The ability to separate its enantiomers, typically via chiral HPLC, is a critical step in its application for pharmaceutical purposes. A thorough understanding of its spectroscopic signature, reactivity, and handling requirements is essential for researchers and scientists working with this versatile compound.

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A Technical Guide to the Crystal Structure of 2-Hydroxy-2-phenylpropanoic Acid

Foreword

For researchers, scientists, and professionals in drug development, a molecule's solid-state architecture is as critical as its chemical formula. The crystal structure dictates a compound's physical properties, influences its biological activity, and ultimately determines its viability as a therapeutic agent. This guide provides an in-depth examination of the crystal structure of 2-Hydroxy-2-phenylpropanoic acid, commonly known as atrolactic acid. As a chiral α-hydroxy acid, atrolactic acid serves as a valuable model for understanding how molecular structure and intermolecular forces translate into macroscopic crystalline forms, a cornerstone of modern pharmaceutical science and material design.

Molecular Identity and Significance

2-Hydroxy-2-phenylpropanoic acid (C₉H₁₀O₃, Molar Mass: 166.17 g/mol ) is a chiral carboxylic acid distinguished by a hydroxyl group and a methyl group attached to the same alpha carbon, which also bears a phenyl ring.[1] This single stereocenter gives rise to two non-superimposable mirror images: (S)- and (R)-enantiomers.

The significance of atrolactic acid in research and development is multifaceted:

• Chiral Building Block: Enantiomerically pure forms of atrolactic acid are valuable precursors in the asymmetric synthesis of more complex molecules, including active pharmaceutical ingredients (APIs).[2] The precise three-dimensional arrangement of its functional groups is crucial for stereospecific reactions.

• Drug Development Insight: The study of how this molecule packs in a crystal lattice provides critical insights into the solid-state properties of chiral drugs.[3][4] Issues such as solubility, stability, and bioavailability are intrinsically linked to the crystalline form.

• Metabolic Relevance: As a metabolite, understanding its structure and interactions is relevant in biochemical and toxicological studies.[1]

This guide will focus on the crystal structure of the racemic (DL) form, which has been reported to crystallize as a hemihydrate.[5]

Experimental Determination of the Crystal Structure

The elucidation of a crystal structure is a systematic process that begins with the synthesis of high-purity material and culminates in its analysis by X-ray diffraction. The workflow diagram below outlines the critical path from starting material to final structural data.

Caption: Workflow for Crystal Structure Determination.

Protocol 1: Synthesis of Racemic 2-Hydroxy-2-phenylpropanoic Acid

The synthesis from acetophenone cyanohydrin is a well-established method.[5] The causality behind this choice lies in its reliability and straightforward execution, converting a readily available ketone into the desired α-hydroxy acid.

Materials:

• Acetophenone (C₈H₈O)

• Sodium Cyanide (NaCN)

• Concentrated Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)

• Diethyl Ether

• 50% Sodium Hydroxide (NaOH) solution

• Ice

Procedure:

• Cyanohydrin Formation (Caution: Work in a well-ventilated fume hood. Hydrogen cyanide is highly toxic).

  • In a three-necked flask equipped with a stirrer and dropping funnel, combine acetophenone, ether, and water.

  • Cool the mixture in an ice-salt bath.

  • With vigorous stirring, add sodium cyanide.

  • Slowly add concentrated acid (e.g., H₂SO₄) dropwise while maintaining a low temperature. The acid protonates the cyanide, forming HCN in situ, which then attacks the ketone.

• Hydrolysis of the Nitrile.

  • After the initial reaction, continue stirring and allow the mixture to warm.

  • Slowly add concentrated acid and heat the mixture to hydrolyze the nitrile group of the cyanohydrin to a carboxylic acid.

  • An exothermic reaction will occur. Maintain control by adjusting the heating rate.

• Workup and Isolation.

  • Cool the reaction mixture.

  • Make the solution alkaline by slowly adding 50% NaOH solution with cooling to neutralize the excess acid.

  • Perform a steam distillation to remove any unreacted acetophenone.

  • Acidify the remaining aqueous solution with concentrated HCl to precipitate the crude atrolactic acid.

  • Collect the crude product by vacuum filtration and wash with cold water.

• Purification.

  • The crude solid can be purified by recrystallization from hot water to yield the final product.

Protocol 2: Single Crystal Growth

The goal of this protocol is to produce a single, defect-free crystal suitable for X-ray diffraction. Slow evaporation is the chosen method because it allows molecules to deposit onto the growing crystal lattice in a highly ordered fashion, minimizing defects.

Materials:

• Purified DL-2-Hydroxy-2-phenylpropanoic acid

• Deionized water (solvent)

• Small, clean beaker or vial

• Parchment paper or foil with pinholes

Procedure:

• Prepare a saturated or near-saturated solution of the purified atrolactic acid in hot deionized water.

• Filter the hot solution through a pre-warmed funnel with filter paper into a clean beaker to remove any particulate matter which could act as unwanted nucleation sites.

• Cover the beaker with parchment paper or foil, and pierce a few small holes in the cover. This slows the rate of evaporation, which is critical for growing large, high-quality crystals.

• Place the beaker in a location free from vibrations and significant temperature fluctuations.

• Allow the solvent to evaporate slowly over several days to weeks. Colorless, prismatic crystals should form. For DL-atrolactic acid, these have been identified as orthorhombic crystals of the hemihydrate.[5]

Protocol 3: Single-Crystal X-ray Diffraction (SC-XRD)

This is a non-destructive analytical technique that provides precise information about the three-dimensional arrangement of atoms in a crystal.

Procedure:

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in all dimensions) is carefully selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. It is cooled (typically to ~100 K) to reduce thermal vibrations of the atoms, resulting in a sharper diffraction pattern.

• Diffraction: A monochromatic X-ray beam is directed at the crystal. As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms in a predictable pattern according to Bragg's Law.

• Data Processing: The intensities and positions of the thousands of diffracted reflections are recorded by a detector. This data is then processed to determine the unit cell dimensions and the symmetry of the crystal lattice (the space group).

• Structure Solution and Refinement: The processed data is used to solve the "phase problem" and generate an initial electron density map. An atomic model is built into this map and then refined against the experimental data until the calculated and observed diffraction patterns show the best possible agreement.

Analysis of the Crystal Structure of (DL)-Atrolactic Acid Hemihydrate

The crystal structure of racemic atrolactic acid has been reported as a hemihydrate, crystallizing in the orthorhombic system.[5] The orthorhombic system is defined by three mutually perpendicular axes of unequal length (a ≠ b ≠ c, α = β = γ = 90°).[6][7][8]

Crystallographic Data Summary

While the full peer-reviewed crystallographic data is not widely available without access to specialized databases like the Cambridge Structural Database (CSD), the fundamental parameters are known.

Parameter	Value	Description
Compound Name	(DL)-2-Hydroxy-2-phenylpropanoic acid hemihydrate	Racemic mixture with 0.5 water molecules per acid molecule.
Formula	C₉H₁₀O₃ · 0.5H₂O	The chemical formula of the asymmetric unit.
Crystal System	Orthorhombic	Three unequal axes at 90° angles.[6][7][8]
Space Group	Data not publicly available	Defines the symmetry elements within the unit cell.
Unit Cell Dimensions	Data not publicly available	The lengths of the a, b, and c axes of the unit cell.

Intermolecular Interactions: The Driving Force of Crystal Packing

The crystal structure is stabilized by a network of intermolecular interactions, primarily hydrogen bonds. The presence of carboxylic acid, hydroxyl, and water molecules creates a robust system of hydrogen bond donors and acceptors.

Caption: Key Hydrogen Bonding Motifs in Atrolactic Acid Hemihydrate.

• Carboxylic Acid Dimers: The most common and robust interaction for carboxylic acids is the formation of centrosymmetric dimers. The carboxyl group of one molecule hydrogen bonds with the carboxyl group of a neighboring molecule, creating a characteristic R²₂(8) ring motif. In the racemic crystal, this likely involves pairing between an (R)-enantiomer and an (S)-enantiomer.

• Hydroxyl Group Interactions: The tertiary hydroxyl group can act as both a hydrogen bond donor and acceptor, linking molecules together in chains or more complex networks.

• Role of the Water Molecule: The water of hydration plays a critical role in bridging different atrolactic acid molecules. It can accept a hydrogen bond from a hydroxyl or carboxyl group and donate hydrogen bonds to the carbonyl oxygen of a carboxyl group or the oxygen of a hydroxyl group, satisfying the hydrogen-bonding potential of the system and stabilizing the overall lattice.

Significance in Drug Development

Understanding the crystal structure of a molecule like atrolactic acid is not merely an academic exercise; it has profound practical implications.

• Polymorphism and Bioavailability: Many APIs can exist in multiple crystalline forms (polymorphs), each with different solubilities and dissolution rates. A more stable, less soluble form can lead to poor bioavailability and failed clinical trials. Characterizing the stable crystalline form, as done for atrolactic acid hemihydrate, is a crucial step in de-risking drug development.

• Chirality and Efficacy: Biological systems are chiral, and often only one enantiomer of a drug is responsible for the desired therapeutic effect, while the other may be inactive or even cause adverse effects.[3][4][9] Developing single-enantiomer drugs is now standard practice.[9] Crystallographic analysis confirms the absolute stereochemistry of a chiral center and provides a basis for developing enantioselective syntheses and separations.

• Formulation and Stability: The knowledge of a crystal's packing and intermolecular forces helps formulation scientists design stable dosage forms. For instance, understanding the role of water in the hemihydrate structure is vital for controlling humidity during manufacturing and storage to prevent phase transformations.

Conclusion

The crystal structure of (DL)-2-Hydroxy-2-phenylpropanoic acid hemihydrate reveals an orthorhombic lattice stabilized by a rich network of hydrogen bonds involving the carboxylic acid, hydroxyl, and water molecules. The determination of this structure, from chemical synthesis and single-crystal growth to X-ray diffraction analysis, provides a foundational dataset for the fields of crystallography, organic synthesis, and pharmaceutical sciences. It underscores the critical principle that a molecule's function is inextricably linked to its three-dimensional form, offering essential knowledge for the rational design and development of next-generation chiral therapeutics.

References

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• Lachicotte, R. J. How to Grow X-Ray Quality Crystals. University of Rochester, Department of Chemistry. Available at: [Link]

• Aher, A. A., Razvi, S. U., Bahekar, S. E., & Baig, M. S. (2024). The Role of Chirality in Drug Design and Delivery: A Comprehensive Review. Asian Journal of Pharmaceutical Research, 3(2), 07-12. Available at: [Link]

• Yu, H., et al. (2018). Role of Chirality in Drugs. MOJ Bioorganic & Organic Chemistry, 2(1), 38-42. Available at: [Link]

• Creative BioMart. X-ray Crystallography. Available at: [Link]

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• Chadwick, K. (2024). How to grow crystals for X-ray crystallography. IUCrJ, 11(4). Available at: [Link]

• Driessen, R. A., & Smyth, M. S. (1996). x Ray crystallography. Journal of clinical pathology, 49(10), M13-M19. Available at: [Link]

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• The importance of chirality in API development. Veranova. Available at: [Link]

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A Comprehensive Guide to 2-Hydroxy-2-phenylpropanoic Acid as a Chiral Building Block in Synthesis

This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on the application of 2-hydroxy-2-phenylpropanoic acid, also known as atrolactic acid, as a versatile chiral building block in asymmetric synthesis.

Introduction: The Significance of Chirality in Modern Chemistry

In the realm of pharmaceuticals, agrochemicals, and materials science, the three-dimensional arrangement of atoms within a molecule, or its stereochemistry, is of paramount importance. Enantiomers, which are non-superimposable mirror images of each other, can exhibit remarkably different biological activities and physical properties. Consequently, the ability to selectively synthesize a single enantiomer of a chiral molecule is a cornerstone of modern chemical synthesis.

Chiral building blocks are enantiomerically pure compounds that are incorporated into a synthetic route to introduce a specific stereocenter, thereby controlling the stereochemical outcome of subsequent transformations. 2-Hydroxy-2-phenylpropanoic acid, with its stereogenic center at the α-position to both a hydroxyl and a carboxyl group, serves as a valuable and versatile chiral synthon. Its rigid phenyl group and the potential for chelation through the hydroxyl and carboxyl functionalities provide a well-defined steric and electronic environment for inducing asymmetry in a variety of chemical reactions.

Physicochemical Properties and Spectroscopic Data

2-Hydroxy-2-phenylpropanoic acid is a white crystalline solid. Key physicochemical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₉H₁₀O₃
Molecular Weight	166.17 g/mol
Melting Point	115 °C
IUPAC Name	2-hydroxy-2-phenylpropanoic acid
Synonyms	Atrolactic acid, α-hydroxy-α-methylbenzeneacetic acid
CAS Number	[515-30-0] (racemic), [13113-71-8] ((S)-enantiomer)

Spectroscopic Data:

• ¹H NMR: The proton NMR spectrum provides characteristic signals for the aromatic protons, the methyl group, and the hydroxyl and carboxylic acid protons.

• ATR-IR: The infrared spectrum shows characteristic absorptions for the hydroxyl (O-H), carbonyl (C=O), and aromatic (C=C) functional groups.

Synthesis and Chiral Resolution

The practical application of 2-hydroxy-2-phenylpropanoic acid as a chiral building block hinges on the efficient synthesis of its enantiomerically pure forms. This is typically achieved through two main strategies: enantioselective synthesis or the resolution of a racemic mixture.

Synthesis of Racemic 2-Hydroxy-2-phenylpropanoic Acid

A common laboratory-scale synthesis of racemic 2-hydroxy-2-phenylpropanoic acid involves the reaction of acetophenone with a cyanide source to form a cyanohydrin, followed by hydrolysis.

Workflow for Racemic Synthesis:

Caption: Synthesis of racemic 2-hydroxy-2-phenylpropanoic acid.

Chiral Resolution of Enantiomers

The separation of the racemic mixture into its individual enantiomers is a critical step. The most common method is through the formation of diastereomeric salts with a chiral resolving agent, such as a chiral amine. The differing solubilities of these diastereomeric salts allow for their separation by fractional crystallization.

Experimental Protocol: Chiral Resolution with a Chiral Amine

• Salt Formation: Dissolve the racemic 2-hydroxy-2-phenylpropanoic acid in a suitable solvent (e.g., ethanol). Add an equimolar amount of a chiral amine (e.g., (R)- or (S)-1-phenylethylamine).

• Fractional Crystallization: Allow the solution to cool slowly. The less soluble diastereomeric salt will crystallize out.

• Isolation: Collect the crystals by filtration. The purity of the diastereomer can be improved by recrystallization.

• Liberation of the Enantiomer: Treat the isolated diastereomeric salt with an acid (e.g., HCl) to protonate the carboxylate and liberate the enantiomerically enriched 2-hydroxy-2-phenylpropanoic acid.

• Extraction: Extract the desired enantiomer into an organic solvent and remove the solvent under reduced pressure.

Logical Flow of Chiral Resolution:

Caption: Chiral resolution via diastereomeric salt formation.

Enantioselective Synthesis

Modern synthetic methods are increasingly focused on the direct, enantioselective synthesis of the desired enantiomer, which avoids the loss of 50% of the material inherent in classical resolution. Biocatalytic methods, for instance, have shown great promise in the enantioselective synthesis of chiral hydroxy acids.

Applications in Asymmetric Synthesis

The true utility of enantiomerically pure 2-hydroxy-2-phenylpropanoic acid lies in its application as a chiral auxiliary or a chiral starting material for the synthesis of more complex molecules.

As a Chiral Auxiliary

A chiral auxiliary is a temporary functional group that directs the stereochemical course of a reaction before being cleaved from the molecule. While not as commonly documented as other chiral auxiliaries, the structural features of 2-hydroxy-2-phenylpropanoic acid make it a promising candidate for this role. The carboxylic acid allows for attachment to a substrate, while the hydroxyl group can participate in chelation to create a rigid, sterically defined environment.

Hypothetical Workflow for Asymmetric Alkylation:

Caption: Asymmetric alkylation using a chiral auxiliary.

As a Chiral Building Block in Total Synthesis

Enantiopure 2-hydroxy-2-phenylpropanoic acid can serve as a starting material in the total synthesis of natural products and pharmaceuticals. Its stereocenter can be retained or transformed into new stereocenters with high fidelity. For example, derivatives of 2-phenylpropionic acid are key components of non-steroidal anti-inflammatory drugs (NSAIDs) of the "profen" class.

Analytical Methods for Quality Control

Ensuring the enantiomeric purity of the chiral building block is crucial for its successful application. Several analytical techniques are employed for this purpose.

Determination of Enantiomeric Excess (ee)

Enantiomeric excess is a measure of the purity of a chiral substance. It is defined as the absolute difference between the mole fractions of the two enantiomers.

Common Techniques for ee Determination:

• Chiral High-Performance Liquid Chromatography (HPLC): This is a powerful technique for separating enantiomers. By using a chiral stationary phase, the two enantiomers interact differently with the column, leading to different retention times.

• Capillary Electrophoresis (CE): CE with a chiral selector, such as a cyclodextrin, can be used to separate enantiomers with high resolution.

• Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Shift Reagents: In the presence of a chiral shift reagent, the NMR signals of the two enantiomers can be resolved, allowing for their quantification.

• Polarimetry: This classical technique measures the rotation of plane-polarized light by a chiral sample. While useful for confirming the presence of a single enantiomer, it is less accurate for determining high ee values.

Quantitative Data Summary for Analytical Methods:

Analytical Technique	Principle	Typical Precision	Reference
Chiral HPLC	Differential interaction with a chiral stationary phase	ee > 99%
Capillary Electrophoresis	Differential migration in an electric field with a chiral selector	ee > 99.8%
NMR with Chiral Shift Reagents	Formation of diastereomeric complexes with distinct NMR signals	ee up to 98%
Polarimetry	Measurement of optical rotation	Lower precision for high ee

Conclusion and Future Outlook

2-Hydroxy-2-phenylpropanoic acid is a valuable and versatile chiral building block with significant potential in asymmetric synthesis. Its ready availability in both enantiomeric forms, coupled with its well-defined stereochemical and electronic properties, makes it an attractive tool for the construction of complex chiral molecules. As the demand for enantiomerically pure pharmaceuticals and other fine chemicals continues to grow, the development of new and efficient applications for chiral building blocks like 2-hydroxy-2-phenylpropanoic acid will remain a key area of research. Future work will likely focus on the development of novel catalytic enantioselective syntheses of this compound and its derivatives, as well as its broader application as a chiral auxiliary in a wider range of asymmetric transformations.

References

• BenchChem. (n.d.). Application Notes and Protocols for Asymmetric Synthesis Using (R)-2-Hydroxy-2-phenylpropanoic Acid as a Chiral Auxiliary.
• Biosynth. (n.d.). (2S)-2-Hydroxy-2-phenylpropanoic acid | 13113-71-8 | NAA11371.
• BenchChem. (n.d.). Application Notes and Protocols: (S)-2-Phenylpropionic Acid as a Chiral Building Block in Asymmetric Synthesis.
• ChemicalBook. (n.d.). 2-(2-HYDROXYPHENYL)PROPIONIC ACID(515-30-0) 1H NMR spectrum.
• Asymmetric synthesis. Part III. Stereospecific synthesis of (R)-2-hydroxy-2-phenylpropionic acid, and (R)- and (S)-2-cyclohexyl-2-hydroxy-2-phenylacetic acid. Configurational relationship between (R)(–)-2-hydroxy-2-phenylpropionic acid and (S)(+)-mandelic acid. (n.d.).
• PubChem. (n.d.). 2-Hydroxy-2-phenylpropanoic acid hydrate.
• BLDpharm. (n.d.). 13113-71-8|(S)-2-Hydroxy-2-phenylpropanoic acid.
• NIH. (n.d.). Analytical Enantioseparation of β-Substituted-2-Phenylpropionic Acids by High-Performance Liquid Chromatography with Hydroxypropyl-β-Cyclodextrin as Chiral Mobile Phase Additive.
• Pearson+. (2024, January 14). How might you separate enantiomers of 2-phenylpropionic acid?.
• Chempro. (2025, May 20). 2-hydroxy-2-phenylpropanoic acid.
• Oxford Academic. (n.d.). Investigation of the Inherent Chiral Induction Ability of Axially Chiral 1,1′-Binaphthalene Framework in the Prelog's Atrolactic Acid Synthesis.
• PubMed. (2007, May 15). Determination of enantiomeric excess for 2,3-dihydroxy-3-phenylpropionate compounds by capillary electrophoresis using hydroxypropyl-beta-cyclodextrin as chiral selector.
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• ResearchGate. (2025, October 3). Enantioselective partitioning of 2-phenylpropionic acid enantiomers in a biphasic recognition chiral extraction system.
• NIH. (n.d.). Determination of Enantiomeric Excess and Diastereomeric Excess via Optical Methods. Application to α-methyl-β-hydroxy-carboxylic acids.
• NIH. (n.d.). Biocatalytic Enantioselective Synthesis of Atropisomers.
• Stenutz. (n.d.). 2-phenyl-2-hydroxypropanoic acid.
• RSC Publishing. (n.d.). Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids.
• American Chemical Society. (2022, January 28). Asymmetric Synthesis of Optically Active 3-Cyclohexene-1-carboxylic Acid Utilizing Lactic Ester as a Chiral Auxiliary in the Dia.
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• SciSpace. (2007). Determination of enantiomeric excess for 2,3-dihydroxy-3-phenylpropionate compounds by capillary electrophoresis using hydroxypropyl-β-cyclodextrin as chiral selector.
• ResearchGate. (2025, August 9). Enantioselective synthesis of D-lactic acid via chemocatalysis using MgO: Experimental and molecular-based rationalization of the triose's reactivity and preliminary insights with raw biomass.
• NIH. (n.d.). Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents.
• MDPI. (2022, January 16). Horizons in Asymmetric Organocatalysis: En Route to the Sustainability and New Applications.
• MDPI. (n.d.). Enantioselective Biosynthesis of l-Phenyllactic Acid by Whole Cells of Recombinant Escherichia coli.
• NIH. (n.d.). Enantioselective Biosynthesis of L-Phenyllactic Acid From Phenylpyruvic Acid In Vitro by L-Lactate Dehydrogenase Coupling With Glucose Dehydrogenase.

An In-Depth Technical Guide to 2-Hydroxy-2-phenylpropanoic Acid: From Discovery to Contemporary Applications

Abstract

2-Hydroxy-2-phenylpropanoic acid, commonly known as atrolactic acid, stands as a molecule of significant historical and practical importance in the field of organic chemistry. Its discovery in the mid-19th century was intrinsically linked to the burgeoning understanding of stereoisomerism. Today, its enantiopure forms are valuable chiral building blocks in the synthesis of complex molecules, particularly in the pharmaceutical industry. This technical guide provides a comprehensive overview of atrolactic acid, from its initial discovery and historical context to modern synthetic methodologies and diverse applications. Detailed experimental protocols for both classical and enzymatic synthesis are provided, alongside a critical analysis of its role as a chiral auxiliary. This document is intended for researchers, scientists, and drug development professionals seeking a thorough understanding of this versatile α-hydroxy acid.

Historical Perspective: The Dawn of Stereochemistry and the Emergence of Atrolactic Acid

The story of 2-hydroxy-2-phenylpropanoic acid is deeply rooted in the foundational era of stereochemistry. While a single, definitive publication heralding the "discovery" of atrolactic acid is not readily apparent, its first synthesis can be attributed to the pioneering work of Edward Frankland and B.F. Duppa in the 1860s. Their research into the synthesis of "acids of the lactic series" involved the reaction of oxalic esters with organozinc reagents, a precursor to the more widely known Grignard reaction. This work was part of a broader scientific endeavor to understand the structure and isomerism of organic molecules.

The true significance of atrolactic acid, and other α-hydroxy acids, became evident with the revolutionary concepts of molecular asymmetry and optical activity proposed by scientists like Louis Pasteur and Jacobus Henricus van 't Hoff.[1][2] The realization that a molecule with a single chiral center, such as atrolactic acid, could exist as a pair of non-superimposable mirror images (enantiomers) with distinct optical properties was a watershed moment in chemistry.[1] This laid the groundwork for the development of stereoselective synthesis and the understanding that the biological activity of chiral molecules is often enantiomer-dependent.

Physicochemical Properties and Stereoisomerism

2-Hydroxy-2-phenylpropanoic acid is a white crystalline solid with the chemical formula C₉H₁₀O₃ and a molecular weight of 166.17 g/mol .[3] It is a chiral molecule, possessing a stereocenter at the C2 carbon, and therefore exists as two enantiomers: (R)- and (S)-atrolactic acid.

Property	Value	Reference
IUPAC Name	2-Hydroxy-2-phenylpropanoic acid	[1]
Synonyms	Atrolactic acid, α-Methylmandelic acid	[1][4]
CAS Number	515-30-0 (racemic)	[3]
Molecular Formula	C₉H₁₀O₃
Molecular Weight	166.17 g/mol
Melting Point	116.5 °C (racemic)	[3]

The two enantiomers of atrolactic acid exhibit identical physical properties, such as melting point and solubility, but differ in their interaction with plane-polarized light, rotating it in opposite directions. This optical activity is a key characteristic that enables their separation and is fundamental to their application in asymmetric synthesis.

Figure 1: Enantiomers of 2-Hydroxy-2-phenylpropanoic acid.

Synthesis of 2-Hydroxy-2-phenylpropanoic Acid: Classical and Modern Approaches

The synthesis of atrolactic acid can be broadly categorized into two main approaches: classical chemical methods that typically yield a racemic mixture, followed by resolution, and modern stereoselective methods that directly produce an enantiomerically enriched product.

Classical Synthesis: The Grignard Reaction

A robust and widely used classical method for the synthesis of racemic atrolactic acid is the Grignard reaction. This involves the nucleophilic addition of a phenylmagnesium halide to a pyruvate ester, followed by acidic workup.

Figure 2: Workflow for the Grignard synthesis of racemic atrolactic acid.

Experimental Protocol: Grignard Synthesis of Racemic 2-Hydroxy-2-phenylpropanoic Acid

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• Bromobenzene

• Ethyl pyruvate

• Hydrochloric acid (concentrated)

• Sodium sulfate (anhydrous)

• Standard laboratory glassware (three-neck round-bottom flask, dropping funnel, condenser, etc.)

Procedure:

• Grignard Reagent Preparation:

  • In a flame-dried three-neck round-bottom flask equipped with a dropping funnel, condenser, and nitrogen inlet, place magnesium turnings.

  • Add a small crystal of iodine to initiate the reaction.

  • Add a solution of bromobenzene in anhydrous diethyl ether dropwise to the magnesium turnings with stirring. The reaction is exothermic and should be controlled to maintain a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of phenylmagnesium bromide.

• Reaction with Ethyl Pyruvate:

  • Cool the Grignard reagent to 0 °C in an ice bath.

  • Add a solution of ethyl pyruvate in anhydrous diethyl ether dropwise to the stirred Grignard reagent. Maintain the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Workup and Isolation:

  • Pour the reaction mixture slowly onto a mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring.

  • Separate the ether layer and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to yield the crude product.

• Purification:

  • The crude atrolactic acid can be purified by recrystallization from a suitable solvent system, such as toluene or a mixture of ethyl acetate and hexanes.

Chiral Resolution of Racemic Atrolactic Acid

To obtain enantiomerically pure atrolactic acid from a racemic mixture, a chiral resolution step is necessary. A common method involves the formation of diastereomeric salts with a chiral amine, followed by separation and liberation of the free acid.

Experimental Protocol: Resolution of Racemic Atrolactic Acid with (R)-(+)-α-Methylbenzylamine

Materials:

• Racemic 2-hydroxy-2-phenylpropanoic acid

• (R)-(+)-α-Methylbenzylamine

• Methanol

• Hydrochloric acid (1 M)

• Ethyl acetate

Procedure:

• Diastereomeric Salt Formation:

  • Dissolve the racemic atrolactic acid in warm methanol.

  • Add an equimolar amount of (R)-(+)-α-methylbenzylamine to the solution.

  • Allow the solution to cool slowly to room temperature, and then place it in a refrigerator to induce crystallization of one of the diastereomeric salts.

• Separation:

  • Collect the crystals by vacuum filtration and wash with a small amount of cold methanol. The less soluble diastereomeric salt will be enriched in the crystalline fraction.

  • The enantiomeric purity of the resolved salt can be improved by recrystallization.

• Liberation of the Enantiopure Acid:

  • Dissolve the separated diastereomeric salt in water and acidify with 1 M hydrochloric acid to a pH of approximately 2.

  • Extract the liberated enantiopure atrolactic acid with ethyl acetate.

  • Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure to yield the enantiomerically enriched atrolactic acid.

Modern Stereoselective Synthesis: Enzymatic Kinetic Resolution

Enzymatic kinetic resolution offers a highly efficient and environmentally benign method for obtaining enantiopure atrolactic acid. This technique utilizes the stereoselectivity of enzymes, typically lipases, to preferentially catalyze a reaction on one enantiomer of a racemic mixture, leaving the other enantiomer unreacted.

Figure 3: Principle of enzymatic kinetic resolution of racemic atrolactic acid.

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution of Racemic Atrolactic Acid

Materials:

• Racemic 2-hydroxy-2-phenylpropanoic acid

• Immobilized Lipase B from Candida antarctica (e.g., Novozym 435)

• Vinyl acetate

• Organic solvent (e.g., toluene or tert-butyl methyl ether)

• Standard laboratory glassware

Procedure:

• Reaction Setup:

  • In a flask, dissolve racemic atrolactic acid in the chosen organic solvent.

  • Add vinyl acetate as the acyl donor.

  • Add the immobilized lipase to the reaction mixture.

• Incubation:

  • Stir the mixture at a controlled temperature (typically 30-45 °C) and monitor the reaction progress by techniques such as chiral HPLC or GC. The reaction is typically stopped at or near 50% conversion to achieve high enantiomeric excess for both the unreacted acid and the esterified product.

• Workup and Separation:

  • Filter off the immobilized enzyme for reuse.

  • Remove the solvent under reduced pressure.

  • Separate the unreacted enantiomer (e.g., (S)-atrolactic acid) from the esterified enantiomer (e.g., (R)-atrolactyl acetate) by column chromatography or by extraction with an aqueous base to deprotonate the carboxylic acid, leaving the ester in the organic phase.

• Hydrolysis of the Ester (Optional):

  • The separated ester can be hydrolyzed using a mild base (e.g., sodium carbonate in methanol/water) to yield the other enantiomer of atrolactic acid (e.g., (R)-atrolactic acid).

Applications in Research and Drug Development

The primary application of enantiopure 2-hydroxy-2-phenylpropanoic acid lies in its use as a chiral building block and a chiral auxiliary in asymmetric synthesis.

Chiral Building Block

Enantiomerically pure (R)- and (S)-atrolactic acid serve as valuable starting materials for the synthesis of more complex chiral molecules. The stereocenter at the C2 position can be incorporated into the final target molecule, providing a reliable method for introducing chirality. This is particularly relevant in the pharmaceutical industry, where the therapeutic efficacy and safety of a drug are often dependent on its stereochemistry. For example, derivatives of atrolactic acid have been explored in the synthesis of compounds with potential anti-inflammatory and analgesic properties.

Chiral Auxiliary

A chiral auxiliary is a molecule that is temporarily attached to a substrate to direct a stereoselective reaction. After the desired stereocenter has been created, the auxiliary is removed and can ideally be recovered. (S)- and (R)-atrolactic acid can function as chiral auxiliaries in various reactions, such as aldol additions and Diels-Alder reactions. The steric bulk of the phenyl group and the potential for chelation involving the hydroxyl and carbonyl groups can create a chiral environment that favors the formation of one diastereomer over the other.

Conclusion

2-Hydroxy-2-phenylpropanoic acid, a molecule with a rich history intertwined with the development of stereochemistry, continues to be of significant interest to the scientific community. From its early synthesis by pioneers like Frankland and Duppa to its modern, highly efficient enzymatic resolutions, the journey of atrolactic acid mirrors the advancements in organic synthesis. Its utility as a chiral building block and auxiliary in the preparation of enantiomerically pure compounds, particularly for pharmaceutical applications, underscores its enduring importance. The detailed protocols and conceptual frameworks provided in this guide aim to equip researchers and drug development professionals with the necessary knowledge to effectively utilize this versatile chiral molecule in their endeavors.

References

• Britannica, T. Editors of Encyclopaedia (2023, December 29). Stereochemistry. Encyclopedia Britannica. [Link]

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• Frankland, E., & Duppa, B. F. (1865). Researches on acids of the lactic series.—No. I. Synthesis of acids of the lactic series. Proceedings of the Royal Society of London, 14, 17-22.

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• Rasmussen, S. C. (2014). Edward Frankland and the birth of organometallics. Bulletin for the History of Chemistry, 39(2), 114-123.

• Suna, E. (n.d.). Diastereoselective synthesis using chiral auxiliary. Edgars Suna Group. Retrieved January 4, 2026, from [Link]

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The Natural Occurrence of 2-Hydroxy-2-phenylpropanoic Acid: A Technical Guide

Abstract

2-Hydroxy-2-phenylpropanoic acid, scientifically known as atrolactic acid, is a fascinating alpha-hydroxy acid with significant implications in microbial metabolism and potential pharmacological applications. This technical guide provides an in-depth exploration of the natural occurrence of atrolactic acid, tailored for researchers, scientists, and professionals in drug development. We will delve into its biosynthetic pathways, its presence across different biological systems, and the analytical methodologies crucial for its detection and quantification. This document is structured to offer a comprehensive understanding, underpinned by scientific integrity and practical, field-proven insights.

Introduction: The Significance of Atrolactic Acid

2-Hydroxy-2-phenylpropanoic acid (CAS 515-30-0), or atrolactic acid, is a chiral molecule existing as (R)- and (S)-enantiomers.[1][2] Its structure, featuring a hydroxyl and a carboxyl group attached to the same carbon atom which is also bonded to a phenyl group and a methyl group, makes it a subject of interest in stereoselective biosynthesis and pharmacology. While its synthetic counterpart has been studied, the natural occurrence of atrolactic acid provides valuable insights into microbial metabolic pathways and its potential role in ecological interactions. Understanding its natural origins is paramount for harnessing its potential in various applications, including as a chiral building block in organic synthesis or as a lead compound in drug discovery.

Natural Sources of Atrolactic Acid

The presence of 2-Hydroxy-2-phenylpropanoic acid in nature is predominantly linked to microbial activity, where it often appears as an intermediate or a final product of metabolic pathways. Its occurrence has also been reported in the plant kingdom.

Microbial Kingdom: A Hub of Atrolactic Acid Metabolism

Microorganisms are the primary producers and transformers of atrolactic acid in the environment. It is frequently identified as a metabolite in the degradation of more complex aromatic compounds.

• Bacterial Metabolism: Certain bacteria have been shown to produce atrolactic acid as part of their metabolic processes. For instance, species of Achromobacter produce 2-hydroxy-β-phenylpropionate when grown on β-phenylpropionate as a carbon source.[3] While this is a structural isomer, it highlights the bacterial capacity to hydroxylate phenylpropanoic acid derivatives. The metabolism of 2-arylpropionic acids, such as ibuprofen and 2-phenylpropionic acid, by various microbial cultures can also lead to hydroxylated derivatives.[4]

• Fungal Metabolism: Fungi, known for their diverse metabolic capabilities, are also implicated in the transformation of related compounds. For example, Verticillium lecanii has been observed to metabolize (R,S)-2-phenylpropionic acid, with evidence of chiral inversion, a process that can involve hydroxylated intermediates.[4]

Plant Kingdom: An Emerging Source

While less documented than its microbial origins, atrolactic acid has been identified in certain plant species. The LOTUS database of natural products reports the presence of atrolactic acid in Lepisorus contortus, a species of fern.[5] This finding suggests that biosynthetic pathways for this compound are not exclusive to microbes and may play a role in plant secondary metabolism.

Biosynthesis of 2-Hydroxy-2-phenylpropanoic Acid

The biosynthesis of atrolactic acid is intrinsically linked to the metabolism of aromatic compounds. While a complete, universally conserved pathway has not been elucidated for all organisms, the available evidence points towards several key enzymatic reactions. A plausible biosynthetic route involves the hydroxylation of 2-phenylpropanoic acid.

A proposed pathway often starts with a precursor like 2-phenylpropionic acid, which can be derived from the degradation of more complex molecules such as cinnamic acid.[6] This precursor then undergoes a stereoselective hydroxylation reaction at the alpha-carbon, catalyzed by a hydroxylase enzyme, to yield 2-Hydroxy-2-phenylpropanoic acid.

Caption: Proposed biosynthetic pathway of 2-Hydroxy-2-phenylpropanoic acid.

Analytical Methodologies for Detection and Quantification

The accurate detection and quantification of 2-Hydroxy-2-phenylpropanoic acid in complex biological matrices require robust analytical techniques. High-Performance Liquid Chromatography (HPLC) is a commonly employed method for the analysis of related phenylpropanoic acids and can be adapted for atrolactic acid.[7]

Quantitative Data Summary

The following table summarizes the reported occurrences of 2-Hydroxy-2-phenylpropanoic acid and related compounds in various natural sources. It is important to note that quantitative data for atrolactic acid itself is sparse in the literature, and the values for related compounds are provided for context.

Compound	Source	Matrix	Concentration Range	Reference
2-Hydroxy-β-phenylpropionate	Achromobacter sp.	Culture Medium	Qualitative	[3]
2-Phenylpropionic acid metabolites	Verticillium lecanii	Culture Medium	Qualitative	[4]
Atrolactic acid	Lepisorus contortus	Plant Tissue	Presence reported	[5]

Detailed Experimental Protocol: HPLC Analysis

This protocol provides a step-by-step methodology for the extraction and HPLC analysis of 2-Hydroxy-2-phenylpropanoic acid from a microbial culture broth. This protocol is based on established methods for similar analytes.[7][8]

Objective: To quantify the concentration of 2-Hydroxy-2-phenylpropanoic acid in a liquid microbial culture sample.

Materials and Reagents:

• 2-Hydroxy-2-phenylpropanoic acid analytical standard

• Microbial culture broth

• Ethyl acetate (HPLC grade)

• Hydrochloric acid (HCl)

• Sodium sulfate (anhydrous)

• Acetonitrile (HPLC grade)

• Water (HPLC grade, deionized)

• Formic acid (or another suitable modifier)

• 0.22 µm syringe filters

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector

• C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

• Centrifuge

• Rotary evaporator or nitrogen evaporator

Procedure:

• Sample Preparation and Extraction:

  • Take a 10 mL aliquot of the microbial culture broth.

  • Centrifuge at 5000 x g for 15 minutes to pellet the cells.

  • Carefully decant the supernatant into a clean glass tube.

  • Acidify the supernatant to pH 2-3 with 1M HCl to protonate the carboxylic acid group.

  • Perform a liquid-liquid extraction by adding 10 mL of ethyl acetate. Vortex vigorously for 2 minutes.

  • Centrifuge at 2000 x g for 5 minutes to separate the phases.

  • Carefully collect the upper organic layer (ethyl acetate) containing the analyte.

  • Repeat the extraction of the aqueous layer with another 10 mL of ethyl acetate to ensure complete recovery.

  • Pool the organic extracts and dry over anhydrous sodium sulfate.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen or using a rotary evaporator at 40°C.

  • Reconstitute the dried extract in 1 mL of the mobile phase.

  • Filter the reconstituted sample through a 0.22 µm syringe filter before injection into the HPLC system.

• HPLC Analysis:

  • Column: C18 reverse-phase column

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is often effective. A typical starting condition could be 30% acetonitrile, increasing to 80% over 20 minutes.

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Detection: UV detector at a wavelength of approximately 220 nm.

  • Column Temperature: 30°C

• Quantification:

  • Prepare a series of standard solutions of 2-Hydroxy-2-phenylpropanoic acid of known concentrations in the mobile phase.

  • Inject the standards into the HPLC system to generate a calibration curve by plotting peak area against concentration.

  • Inject the prepared sample.

  • Determine the concentration of 2-Hydroxy-2-phenylpropanoic acid in the sample by interpolating its peak area on the calibration curve.

Caption: Experimental workflow for the analysis of 2-Hydroxy-2-phenylpropanoic acid.

Conclusion and Future Perspectives

The natural occurrence of 2-Hydroxy-2-phenylpropanoic acid is a testament to the intricate metabolic networks present in microorganisms and plants. While its presence is established, further research is required to fully elucidate the specific enzymatic pathways and genetic underpinnings of its biosynthesis in various organisms. The development of more sensitive and specific analytical methods will be crucial for accurately quantifying its presence in diverse environmental and biological samples. A deeper understanding of the natural roles and stereoselective production of atrolactic acid could unlock new opportunities in biotechnology and pharmaceutical development, leveraging nature's chemistry for innovative solutions.

References

• Fournier, D., et al. (1993). Microbial metabolism of 2-arylpropionic acids: chiral inversion of ibuprofen and 2-phenylpropionic acid. Chirality, 5(8), 596-601. [Link]

• Blakley, E. R. (1966). The metabolism of β-phenylpropionic acid by an Achromobacter. Biochemical Journal, 98(2), 643-650. [Link]

• Hutt, A. J., & Caldwell, J. (1984). Enantiospecific high-performance liquid chromatographic analysis of 2-phenylpropionic acid, ketoprofen and fenoprofen. Journal of Chromatography B: Biomedical Sciences and Applications, 309, 125-134. [Link]

• Yamamoto, K., et al. (1991). Microbial Hydroxylation of 2-Phenylpropionic Acid. Journal of Fermentation and Bioengineering, 71(4), 253-257. [Link]

• National Center for Biotechnology Information. (n.d.). Atrolactic acid. PubChem Compound Database. Retrieved from [Link]

• Stenutz, R. (n.d.). 2-phenyl-2-hydroxypropanoic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). CID 73760523. PubChem Compound Database. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Hydroxy-2-phenylpropanoic acid hydrate. PubChem Compound Database. Retrieved from [Link]

• Human Metabolome Database. (2022). Showing metabocard for 3-(2-Hydroxyphenyl)propanoic acid (HMDB0033752). Retrieved from [Link]

• Feliciano, R. P., et al. (2025). Extended recommendations on the nomenclature for microbial catabolites of dietary (poly)phenols, with a focus on isomers. Food & Function. [Link]

• Wang, Y., et al. (2021). Biosynthesis of D-lactic acid from lignocellulosic biomass. Bioresource Technology, 320, 124330. [Link]

• Fisher Scientific. (n.d.). (R)-(-)-2-Hydroxy-2-phenylpropionic acid, 98+%, Thermo Scientific Chemicals. Retrieved from [Link]

• Blakley, E. R., & Simpson, F. J. (1964). THE MICROBIAL METABOLISM OF CINNAMIC ACID. Canadian Journal of Microbiology, 10(2), 175-185. [Link]

• Abedi, E., & Hashemi, S. M. B. (2020). Lactic Acid: A Comprehensive Review of Production to Purification. Processes, 8(11), 1387. [Link]

• Wikipedia. (n.d.). Lactic acid. Retrieved from [Link]

• Biocrates Life Sciences AG. (2022). Lactic acid - Metabolite of the month. Retrieved from [Link]

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Introduction: The Scientific Context of 2-Hydroxy-2-phenylpropanoic Acid

An In-Depth Technical Guide to the Safe Handling of 2-Hydroxy-2-phenylpropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

2-Hydroxy-2-phenylpropanoic acid, also known as Atrolactic acid, is an alpha-hydroxy acid (AHA) with a chiral center, making it a valuable building block in organic synthesis and pharmaceutical development. Its structure, featuring both a carboxylic acid and a tertiary alcohol on a benzylic carbon, imparts unique chemical properties that are leveraged in the synthesis of more complex molecules. As with any reactive chemical intermediate, a thorough understanding of its hazard profile and the implementation of robust safety protocols are not merely procedural formalities but are fundamental to ensuring the integrity of research and the safety of laboratory personnel. This guide provides a comprehensive framework for the safe handling, use, and disposal of 2-Hydroxy-2-phenylpropanoic acid, grounded in the principles of chemical causality and risk mitigation.

Section 1: Hazard Identification and Risk Assessment

A foundational principle of laboratory safety is a comprehensive understanding of the intrinsic hazards of a substance. The risk associated with 2-Hydroxy-2-phenylpropanoic acid and its analogues stems from its acidic nature and its potential to act as a skin, eye, and respiratory irritant.

GHS Classification and Toxicological Profile

The Globally Harmonized System (GHS) provides a standardized framework for communicating hazard information. While a specific GHS classification for 2-Hydroxy-2-phenylpropanoic acid may vary slightly between suppliers, data from closely related analogues like atropic acid and 2-phenylpropionic acid allows for a composite hazard profile.

Table 1: GHS Hazard Classification Summary

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation

| Specific target organ toxicity — Single exposure | Category 3 | H335: May cause respiratory irritation |

• Mechanism of Irritation : As a carboxylic acid, this compound can disrupt the lipid barrier of the skin, leading to irritation. Its ability to act as a proton donor can denature proteins on contact, causing irritation to mucous membranes in the eyes and respiratory tract. Symptoms of overexposure may include redness, itching, and inflammation upon skin contact, and coughing or shortness of breath if inhaled.

Physicochemical and Reactivity Hazards

Understanding the chemical stability and reactivity is crucial for preventing hazardous reactions.

• Stability : The compound is generally stable under recommended storage conditions (cool, dry).

• Incompatible Materials : The primary incompatibilities stem from its acidic nature. Violent reactions can occur with:

  • Strong Bases : A rapid, exothermic acid-base neutralization reaction can occur.

  • Strong Oxidizing Agents : Can lead to vigorous, potentially explosive reactions.

• Hazardous Decomposition : When subjected to high heat, such as in a fire, thermal decomposition will generate toxic and irritating fumes, including carbon monoxide (CO) and carbon dioxide (CO2).

Section 2: The Hierarchy of Controls for Safe Handling

The most effective safety programs implement a multi-layered approach to risk mitigation, known as the hierarchy of controls. This framework prioritizes strategies that eliminate or reduce the hazard at its source.

Caption: The Hierarchy of Controls prioritizes risk mitigation strategies.

• Elimination/Substitution : In a research context, eliminating the compound is not feasible. However, substituting it with a less hazardous analogue (e.g., a non-irritating ester form) could be considered if the chemistry allows, though this is often not possible without compromising research objectives.

• Engineering Controls : This is the most critical layer for handling powdered chemical reagents. All handling of 2-Hydroxy-2-phenylpropanoic acid powder must be conducted in a certified chemical fume hood or a powder containment hood. This isolates the user from inhaling airborne particulates. Accessible safety showers and eyewash stations are mandatory in any area where the material is handled.

• Administrative Controls : These are the standard operating procedures (SOPs) and work practices that minimize exposure. This includes restricting access to authorized personnel, providing thorough training on the specific hazards of this compound, and enforcing good laboratory hygiene (e.g., no eating or drinking in the lab, washing hands thoroughly after handling).

• Personal Protective Equipment (PPE) : PPE is the final barrier of protection and is non-negotiable. It does not eliminate the hazard, so its use must be coupled with the higher-level controls.

Section 3: Standard Operating Procedures for Laboratory Handling

The following protocols are designed as self-validating systems to ensure safety during routine laboratory operations.

Required Personal Protective Equipment (PPE)

The selection of PPE is dictated by a risk assessment of the procedures being performed.

• Eye and Face Protection : Chemical safety goggles with side shields are mandatory at all times. A face shield should be worn over goggles when there is a significant splash hazard (e.g., during bulk transfers or reactions).

• Hand Protection : Wear chemical-resistant gloves, such as nitrile gloves. Gloves must be inspected for tears or holes before each use. It is crucial to understand that no glove material offers indefinite protection. Gloves should be changed immediately if contamination is suspected and always before leaving the work area. For prolonged tasks, consider double-gloving.

• Body Protection : A laboratory coat is required. For larger quantities, a chemical-resistant apron should be worn over the lab coat. Full-length pants and closed-toe shoes are mandatory.

• Respiratory Protection : If engineering controls (i.e., a fume hood) are not available or are insufficient to control airborne dust, a NIOSH-approved respirator with a particulate filter (e.g., N95) must be used. Proper fit-testing and training are required for respirator use.

Step-by-Step Handling Protocol: Weighing and Transfer of Solid Compound

This protocol is designed to minimize the generation of airborne dust and prevent cross-contamination.

• Preparation :

  • Verify the chemical fume hood is operational (check airflow monitor).

  • Don all required PPE (goggles, lab coat, gloves).

  • Decontaminate the work surface within the fume hood.

  • Gather all necessary equipment: spatula, weigh boat/paper, container for the compound, and a sealable waste bag for contaminated disposables.

• Execution :

  • Place the analytical balance inside the fume hood if possible. If not, weigh the compound in a tared, closed container and transport it to the hood.

  • Open the stock bottle of 2-Hydroxy-2-phenylpropanoic acid inside the hood.

  • Use a clean spatula to carefully transfer the desired amount of solid to the weigh boat. Avoid scooping in a manner that creates dust clouds.

  • Once the desired amount is weighed, securely close the stock bottle.

  • To transfer the weighed solid to a reaction vessel, gently tap or fold the weigh paper to guide the powder. If dissolving, add the solvent to the powder in the vessel slowly to avoid splashing.

• Validation and Cleanup :

  • Visually inspect the work area for any spilled powder.

  • Decontaminate the spatula with an appropriate solvent (e.g., 70% ethanol) and wipe dry.

  • Place all contaminated disposable items (weigh paper, used gloves) into the designated, sealed waste bag inside the fume hood.

  • Wipe down the work surface with a decontaminating solution.

  • Remove PPE in the correct order (gloves first, then lab coat, then eye protection) to prevent self-contamination.

  • Wash hands thoroughly with soap and water.

Caption: A safe workflow for weighing and handling powdered reagents.

Storage and Segregation

Proper storage is essential to maintain the compound's integrity and prevent hazardous interactions.

• Store in a cool, dry, well-ventilated area away from incompatible substances like strong bases and oxidizing agents.

• The container must be kept tightly closed to prevent absorption of moisture.

• Store in a locked cabinet or an area with restricted access.

Section 4: Emergency Preparedness and Response

Despite the best precautions, accidents can happen. A clear and practiced emergency plan is vital.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.

Table 2: Emergency First Aid Procedures

Exposure Route	First Aid Protocol	Causality/Rationale
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.	To remove the individual from the contaminated atmosphere and support respiration.
Skin Contact	Immediately remove contaminated clothing. Flush the affected area with copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.	To dilute and remove the chemical from the skin surface, minimizing tissue damage.
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.	To physically remove the compound from the delicate eye tissue and prevent severe, irreversible damage.

| Ingestion | Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water. Seek immediate medical attention. | Inducing vomiting can cause further damage to the esophagus. Water helps to dilute the acid in the stomach. |

Accidental Release and Spill Cleanup

• Small Spills (in a fume hood) :

  • Ensure PPE is worn.

  • Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully sweep up the absorbed material and place it in a labeled, sealed container for chemical waste.

  • Decontaminate the area with a suitable solvent, followed by soap and water.

• Large Spills (outside a fume hood) :

  • Evacuate all non-essential personnel from the area.

  • Alert laboratory management and safety personnel.

  • If the spill generates significant dust, do not attempt to clean it without appropriate respiratory protection.

  • Control sources of ignition.

  • Follow institutional procedures for large chemical spills, which may involve a specialized hazardous materials team.

Firefighting Measures

• Extinguishing Media : Use a dry chemical, carbon dioxide (CO2), water spray, or alcohol-resistant foam.

• Specific Hazards : During a fire, irritating and toxic gases may be generated. Firefighters must wear full protective clothing and a self-contained breathing apparatus (SCBA).

Caption: A decision tree for responding to chemical spills or exposures.

Section 5: Waste Disposal

All waste containing 2-Hydroxy-2-phenylpropanoic acid must be treated as hazardous chemical waste.

• Collect solid waste, including contaminated disposables, in a clearly labeled, sealed, and puncture-proof container.

• Liquid waste (solutions of the compound) should be collected in a separate, labeled, and sealed waste container.

• Do not mix with incompatible waste streams (e.g., strong bases).

• All waste disposal must be conducted in accordance with local, state, and federal regulations. Contact your institution's Environmental Health and Safety (EHS) department for specific guidelines.

Conclusion

2-Hydroxy-2-phenylpropanoic acid is a valuable reagent whose safe use is predicated on a clear understanding of its hazards and the diligent application of control measures. By integrating the principles of the hierarchy of controls, adhering to detailed handling protocols, and being prepared for emergencies, researchers can confidently and safely utilize this compound to advance their scientific objectives. Safety is not a barrier to research; it is the foundation upon which successful and reproducible science is built.

References

• CHEMM. Personal Protective Equipment (PPE). Retrieved from [Link]

• Bernardo Ecenarro. Recommended PPE to handle chemicals. Retrieved from [Link]

• Pesticide Environmental Stewardship. Components of Personal Protective Equipment. Retrieved from [Link]

• Connor, T. H. (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs. Retrieved from [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 68114, Atropic acid". PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 2817820, 2-Hydroxy-2-phenylpropanoic acid hydrate". PubChem. Retrieved from [Link]

Topic: Commercial Suppliers and Quality Verification of Enantiopure 2-Hydroxy-2-phenylpropanoic Acid

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The stereochemical identity of an active pharmaceutical ingredient (API) is a critical determinant of its pharmacological and toxicological profile. For chiral molecules like 2-Hydroxy-2-phenylpropanoic acid (also known as Atrolactic Acid), the biological activity often resides in one enantiomer (the eutomer), while the other (the distomer) may be inactive, less active, or contribute to adverse effects[1]. Consequently, access to high-purity enantiomers is a prerequisite for modern drug discovery and development. This technical guide provides a comprehensive overview of the commercial landscape for enantiopure (R)- and (S)-2-Hydroxy-2-phenylpropanoic acid. Beyond merely listing suppliers, this guide establishes a framework for the critical evaluation and analytical verification of these materials, ensuring their suitability for demanding research and development applications. We will delve into the essential analytical techniques required to confirm enantiomeric purity, providing field-proven protocols and explaining the causality behind key experimental choices.

The Criticality of Enantiopurity in Pharmaceutical Development

Chirality is a fundamental property of many drug molecules, and the differential biological activity of enantiomers is a well-established principle in pharmacology[1]. Regulatory bodies, including the U.S. Food and Drug Administration (FDA), mandate the characterization of individual enantiomers within a drug product. It is crucial to study the pharmacokinetic profile, pharmacological activity, and toxicity of each enantiomer before a chiral drug can be approved for therapy[2]. This regulatory stance underscores the necessity for robust and reliable sources of enantiopure starting materials and intermediates.

2-Hydroxy-2-phenylpropanoic acid serves as a valuable chiral building block in the synthesis of more complex pharmaceutical agents. The presence of the undesired enantiomer as an impurity can have significant consequences, potentially leading to failed experiments, misleading biological data, or complications in regulatory submissions. Therefore, a comprehensive quality control (QC) strategy for incoming chiral materials is not just good practice but an essential component of scientific rigor and risk management in drug development[3][4].

Navigating the Commercial Supplier Landscape

The procurement of a high-purity chiral compound begins with identifying and vetting potential commercial suppliers. The selection process should extend beyond catalog availability and price to include a thorough assessment of product specifications, lot-to-lot consistency, and the quality of accompanying documentation.

Key Commercial Suppliers

Several reputable chemical suppliers offer the (R) and (S) enantiomers of 2-Hydroxy-2-phenylpropanoic acid. The following table summarizes a selection of prominent vendors and their typical product offerings. It is imperative to consult the specific supplier's website and Certificate of Analysis (CoA) for the most current and detailed information for a specific lot.

Supplier	Enantiomer	Catalog Number (Example)	Purity Specification (Typical)	CAS Number
Thermo Scientific Chemicals	(R)-(-)-2-Hydroxy-2-phenylpropionic acid	L08644.03	≥98.0%	3966-30-1[5]
(S)-(+)-2-Hydroxy-2-phenylpropionic acid	L14749	≥98.0%	13113-71-8[6]
Sigma-Aldrich	Racemic 2-Hydroxy-2-phenylpropanoic acid	139556	-	515-30-0[7]
(R)-(-)-Atrolactic acid	335270	99%	3966-30-1
(S)-(+)-Atrolactic acid	335289	99%	13113-71-8
Biosynth	(2S)-2-Hydroxy-2-phenylpropanoic acid	NAA11371	-	13113-71-8
BLDpharm	(S)-2-Hydroxy-2-phenylpropanoic acid	BD140134	-	13113-71-8[8]

Note: This table is for illustrative purposes. Catalog numbers and specifications are subject to change. Researchers must verify details directly with the supplier.

Supplier and Material Qualification Workflow

A systematic approach is essential for qualifying a new supplier or a new batch of a critical chiral material. Simply relying on the supplier's CoA is insufficient for GMP-regulated environments or pivotal stages of research. In-house verification provides the ultimate assurance of quality.

Caption: Supplier & Material Qualification Workflow.

Core Analytical Techniques for Enantiopurity Verification

The determination of enantiomeric purity, often expressed as enantiomeric excess (e.e.), is the most critical analytical task for a chiral molecule. The formula for e.e. is: e.e. (%) = |([Major Enantiomer] - [Minor Enantiomer]) / ([Major Enantiomer] + [Minor Enantiomer])| x 100[9]

Several robust analytical techniques can be employed for this purpose. The choice of method depends on available instrumentation, required sensitivity, and the specific properties of the analyte.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for enantiomeric separations. It relies on a chiral stationary phase (CSP) that interacts differentially with the two enantiomers, leading to different retention times.

Expertise & Experience: Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are exceptionally versatile and often provide excellent separation for a wide range of compounds, including arylpropionic acids[10]. The choice of mobile phase (normal-phase vs. reversed-phase) and its modifiers can dramatically affect selectivity and may even reverse the elution order of the enantiomers[10]. Method development is often an empirical process, but starting with conditions known to work for structurally similar molecules is a time-tested strategy[11].

Protocol: Chiral HPLC Analysis of 2-Hydroxy-2-phenylpropanoic Acid

• Instrumentation: HPLC system with UV detector.

• Column: Chiralpak® AD-H, 250 x 4.6 mm, 5 µm (or equivalent polysaccharide-based CSP).

• Mobile Phase: A typical starting point for normal-phase separation is a mixture of Hexane and Isopropanol (e.g., 90:10 v/v) with a small amount of a strong acid modifier like trifluoroacetic acid (TFA, e.g., 0.1%). The acid is crucial for suppressing the ionization of the carboxylic acid group, which leads to better peak shape and reproducibility.

• Flow Rate: 1.0 mL/min.

• Temperature: 25 °C.

• Detection: UV at 220 nm.

• Sample Preparation: Dissolve an accurately weighed sample (approx. 1 mg) in 1 mL of the mobile phase.

• Injection Volume: 10 µL.

• Analysis:

  • Inject a sample of the racemic material first to determine the retention times of both the (R) and (S) enantiomers and to calculate the resolution factor.

  • Inject the enantiopure sample.

  • Quantify the area of the major peak and any detectable minor peak corresponding to the undesired enantiomer.

  • Calculate the enantiomeric excess (e.e.%). For high-purity materials, the limit of quantitation (LOQ) for the minor enantiomer must be properly established.

NMR Spectroscopy with Chiral Derivatizing Agents (CDAs)

NMR spectroscopy is an inherently achiral technique, meaning it cannot distinguish between enantiomers directly. However, by reacting the chiral analyte with an enantiopure Chiral Derivatizing Agent (CDA), a pair of diastereomers is formed[12]. These diastereomers have different physical properties and, crucially, distinct NMR spectra, allowing for quantification.

Expertise & Experience: The key to this method is selecting a CDA that reacts cleanly and completely with the analyte and induces significant chemical shift differences between the resulting diastereomers. For a carboxylic acid like 2-Hydroxy-2-phenylpropanoic acid, a chiral amine or alcohol is an excellent choice for the CDA. The formation of diastereomeric esters or amides creates new stereocenters, and protons near these centers will likely exhibit different chemical shifts (diastereotopic signals)[13]. High-field NMR (≥400 MHz) is recommended to achieve baseline resolution of these key signals[13].

Protocol: Enantiomeric Purity by ¹H NMR using (R)-1-Phenylethanol as a CDA

• Reagents:

  • 2-Hydroxy-2-phenylpropanoic acid sample (enantiomerically enriched or racemic).

  • (R)-1-Phenylethanol (enantiopure CDA).

  • DCC (Dicyclohexylcarbodiimide) or EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) as a coupling agent.

  • DMAP (4-Dimethylaminopyridine) as a catalyst.

  • Anhydrous Dichloromethane (DCM).

  • Deuterated Chloroform (CDCl₃) for NMR analysis.

• Derivatization Workflow:

  Caption: Chiral Purity Analysis via NMR Derivatization.

• Procedure:

  • In a clean, dry vial, dissolve ~10 mg of the 2-Hydroxy-2-phenylpropanoic acid sample (1.0 eq) in 1 mL of anhydrous DCM.

  • Add (R)-1-Phenylethanol (1.1 eq), EDC (1.2 eq), and a catalytic amount of DMAP (0.1 eq).

  • Stir the reaction at room temperature for 2-4 hours, monitoring by TLC if necessary.

  • Upon completion, dilute the mixture with DCM, wash with 1M HCl and then brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Dissolve the resulting crude diastereomeric ester mixture in ~0.7 mL of CDCl₃.

• NMR Analysis:

  • Acquire a high-resolution ¹H NMR spectrum.

  • Identify a well-resolved proton signal that is different for the two diastereomers. The methyl protons of the atrolactic acid moiety or the methine proton of the phenylethanol moiety are excellent candidates.

  • Carefully integrate the two distinct signals. The ratio of the integrals directly corresponds to the enantiomeric ratio of the original sample.

Conclusion

The selection and verification of enantiopure 2-Hydroxy-2-phenylpropanoic acid is a microcosm of the broader challenges and responsibilities faced by researchers in pharmaceutical development. A successful outcome hinges not on a single catalog order, but on a holistic strategy that combines diligent supplier evaluation with rigorous, in-house analytical validation. By employing powerful techniques like chiral HPLC and NMR spectroscopy, scientists can ensure the stereochemical integrity of their starting materials, thereby building a foundation of quality and confidence for their downstream research and development efforts. This self-validating approach is the cornerstone of scientific integrity and is indispensable for navigating the path from discovery to a potential therapeutic.

References

• BenchChem (2025).Application Notes and Protocols for Chiral Chromatography of (R)-2-Hydroxy-2-phenylpropanoic Acid.
• Krait, S. et al. (2022).New Trends in the Quality Control of Enantiomeric Drugs: Quality by Design-Compliant Development of Chiral Capillary Electrophoresis Methods. PubMed Central.
• Chem LibreTexts (2022).Determining Enantiomeric or Isomeric Purity of Active Pharmaceutical Ingredients.
• BenchChem (2025).Chiral Purity of (R)-2-Hydroxy-2-phenylpropanoic Acid: An In-depth Technical Guide.
• Thermo Scientific Chemicals.(R)-(-)-2-Hydroxy-2-phenylpropionic acid, 98+%.
• Fisher Scientific.(R)-(-)-2-Hydroxy-2-phenylpropionic acid, 98+%, Thermo Scientific Chemicals.
• Fisher Scientific.(S)-(+)-2-Hydroxy-2-phenylpropionic acid, 98+%.
• Biosynth.(2S)-2-Hydroxy-2-phenylpropanoic acid | 13113-71-8.
• Sigma-Aldrich.2-HYDROXY-2-PHENYL-PROPIONIC ACID AldrichCPR.
• BLDpharm.13113-71-8|(S)-2-Hydroxy-2-phenylpropanoic acid.
• ResearchGate (2022).New Trends in the Quality Control of Enantiomeric Drugs: Quality by Design-Compliant Development of Chiral Capillary Electrophoresis Methods.
• BenchChem (2025).Application Notes and Protocols for (S)-(+)-2-Phenylpropionic Acid as a Chiral Derivatizing Agent for NMR Analysis.
• Labuta, J. et al. (2013).NMR spectroscopic detection of chirality and enantiopurity in referenced systems without formation of diastereomers. PubMed Central.
• PubMed.Chiral high-performance liquid chromatographic studies of 2-(4-chloro-2-methylphenoxy)propanoic acid.
• Sigma-Aldrich.2-Hydroxy-2-phenylpropanoic acid | 515-30-0.
• Wikipedia.Enantiopure drug.
• ResearchGate (2018).HPLC separation of enantiomers of chiral arylpropionic acid derivatives using polysaccharide-based chiral columns and normal-phase eluents with emphasis on elution order.
• Scilit.Quality of Active PHarmaceutical Ingredients.
• The Pharma Master (2024).Quality Control Measures for APIs.
• Phenomenex.Chiral HPLC Separations.

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• 5. (R)-(-)-2-Hydroxy-2-phenylpropionic acid, 98+%, Thermo Scientific Chemicals 1 g | Buy Online [thermofisher.com]
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A Comprehensive Technical Guide to the Research of 2-Hydroxy-2-phenylpropanoic Acid (Atrolactic Acid)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxy-2-phenylpropanoic acid, commonly known as atrolactic acid, is a chiral α-hydroxy acid of significant interest in organic synthesis and pharmaceutical development. Its structure, featuring a stereocenter at the carbon bearing the hydroxyl and carboxyl groups, makes it a valuable chiral building block for the synthesis of more complex, stereochemically defined molecules. This guide provides an in-depth review of the research surrounding atrolactic acid, from its synthesis and characterization to its resolution into discrete enantiomers and its applications as a precursor in the synthesis of bioactive compounds.

Chemical and Physical Properties

Atrolactic acid is a white crystalline solid. Its fundamental properties are summarized in the table below.

Property	Value	Source(s)
Molecular Formula	C₉H₁₀O₃
Molecular Weight	166.17 g/mol
IUPAC Name	2-hydroxy-2-phenylpropanoic acid
Synonyms	Atrolactic acid, α-Methylmandelic acid
CAS Number	515-30-0 (racemic)

Synthesis of Racemic Atrolactic Acid

A common and effective method for the laboratory-scale synthesis of racemic atrolactic acid involves the hydrolysis of acetophenone cyanohydrin. This two-step process begins with the formation of the cyanohydrin from acetophenone, followed by its hydrolysis to the corresponding carboxylic acid.

Experimental Protocol: Synthesis of Racemic Atrolactic Acid

Part A: Preparation of Acetophenone Cyanohydrin

• Reaction Setup: In a well-ventilated fume hood, a solution of sodium cyanide (1.0 mole) in water (200 mL) is placed in a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer. The flask is cooled in an ice-salt bath.

• Addition of Acetophenone: Acetophenone (1.0 mole) is added to the stirred cyanide solution.

• Acidification: A solution of sulfuric acid (1.0 mole) in water (100 mL) is added dropwise from the dropping funnel over a period of 2-3 hours, maintaining the reaction temperature below 10°C.

• Reaction Completion and Work-up: After the addition is complete, stirring is continued for an additional 2 hours at the same temperature. The reaction mixture is then extracted with diethyl ether. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield crude acetophenone cyanohydrin.

Part B: Hydrolysis of Acetophenone Cyanohydrin to Atrolactic Acid [1]

• Hydrolysis: The crude acetophenone cyanohydrin is added to a flask containing concentrated hydrochloric acid (approximately 5-6 molar equivalents).

• Heating: The mixture is heated under reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After cooling, the reaction mixture is diluted with water and extracted with a suitable organic solvent, such as ethyl acetate.

• Purification: The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is evaporated. The crude atrolactic acid can be purified by recrystallization from a suitable solvent system, such as benzene or a mixture of ethyl acetate and hexanes, to afford white crystals of racemic atrolactic acid.[1]

Caption: Synthesis of Racemic Atrolactic Acid from Acetophenone.

Chiral Resolution of Atrolactic Acid

The separation of the enantiomers of atrolactic acid is a critical step for its use in stereoselective synthesis. The most common method for this is classical resolution via the formation of diastereomeric salts with a chiral resolving agent, typically a chiral amine. The differing solubilities of the resulting diastereomeric salts allow for their separation by fractional crystallization.

The Principle of Diastereomeric Salt Resolution

When a racemic acid, such as (±)-atrolactic acid, is reacted with a single enantiomer of a chiral base, for instance, (R)-1-phenylethylamine, two diastereomeric salts are formed: [(R)-atrolactic acid · (R)-1-phenylethylamine] and [(S)-atrolactic acid · (R)-1-phenylethylamine]. Since these salts are diastereomers, they possess different physical properties, including solubility in a given solvent. This difference allows for the selective crystallization of the less soluble diastereomer, which can then be isolated. Subsequent acidification of the separated diastereomeric salt regenerates the enantiomerically enriched atrolactic acid and the chiral amine, which can often be recovered and reused.[2]

Caption: Workflow for the Chiral Resolution of Atrolactic Acid.

Experimental Protocol: Chiral Resolution of Racemic Atrolactic Acid

This protocol is a generalized procedure and may require optimization of solvents and crystallization conditions.

• Formation of Diastereomeric Salts: In a suitable flask, dissolve racemic atrolactic acid (1.0 eq.) in a minimal amount of a hot solvent (e.g., methanol, ethanol, or acetone). In a separate flask, dissolve an equimolar amount of a chiral resolving agent, such as (R)-1-phenylethylamine (1.0 eq.), in the same hot solvent. Slowly add the solution of the chiral amine to the stirred solution of the racemic acid.

• Fractional Crystallization: Allow the mixture to cool slowly to room temperature to induce the crystallization of the less soluble diastereomeric salt. For improved yield, the flask can be placed in an ice bath or a refrigerator for several hours or overnight.

• Isolation of the Diastereomeric Salt: Collect the precipitated crystals by vacuum filtration and wash them with a small amount of the cold solvent to remove any adhering mother liquor containing the more soluble diastereomer.

• Liberation of the Enantiomerically Enriched Acid: Suspend the collected diastereomeric salt in water and acidify the mixture with a dilute mineral acid (e.g., 2M HCl) to a pH of approximately 1-2.

• Extraction and Purification: Extract the liberated enantiomerically enriched atrolactic acid with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic extracts, dry them over anhydrous sodium sulfate, and remove the solvent under reduced pressure to yield the resolved atrolactic acid. The enantiomeric excess (e.e.) of the product should be determined using chiral HPLC or by NMR analysis of a diastereomeric derivative.

Spectroscopic Characterization

The structure of atrolactic acid can be confirmed using various spectroscopic techniques.

Spectroscopic Data
¹H NMR	The proton NMR spectrum typically shows a singlet for the methyl protons, a multiplet for the aromatic protons of the phenyl group, and broad singlets for the hydroxyl and carboxylic acid protons.
¹³C NMR	The carbon NMR spectrum will show characteristic peaks for the methyl carbon, the quaternary carbon bearing the hydroxyl and carboxyl groups, the aromatic carbons, and the carbonyl carbon of the carboxylic acid.
IR Spectroscopy	The infrared spectrum exhibits a broad absorption band for the O-H stretch of the carboxylic acid and the alcohol, a sharp peak for the C=O stretch of the carboxylic acid, and peaks corresponding to the C-H and C=C bonds of the aromatic ring.

Applications in Synthesis

The enantiomerically pure forms of atrolactic acid are valuable chiral building blocks in asymmetric synthesis.

Precursor to Tropic Acid and Atropine

One of the most notable applications of atrolactic acid is its relationship to tropic acid (3-hydroxy-2-phenylpropanoic acid), a key component in the synthesis of the anticholinergic drug, atropine.[3][4][5] Atrolactic acid can be dehydrated to atropic acid, which can then be converted to tropic acid.[3] Tropic acid is subsequently esterified with tropine to produce atropine.[3][5]

Sources

• 1. Tropic acid - Wikipedia [en.wikipedia.org]
• 2. Atropic acid synthesis - chemicalbook [chemicalbook.com]
• 3. m.youtube.com [m.youtube.com]
• 4. scribd.com [scribd.com]
• 5. Synthesis of Atropine - Medicinal Chemistry Lectures Notes [medicinal-chemistry-notes.blogspot.com]

An In-depth Technical Guide to the Stereochemistry of 2-Hydroxy-2-phenylpropanoic Acid

Abstract

This technical guide provides a comprehensive exploration of the stereochemistry of 2-hydroxy-2-phenylpropanoic acid, a chiral α-hydroxy acid also known as atrolactic acid. Intended for researchers, scientists, and professionals in drug development, this document details the synthesis of the racemic mixture, classical chemical resolution of its enantiomers, and modern analytical techniques for the determination of enantiomeric purity. Each section is grounded in established scientific principles, offering not only step-by-step protocols but also the causal reasoning behind experimental choices, ensuring a thorough understanding of the core concepts. This guide is designed to be a self-validating resource, with in-text citations and a complete reference list to authoritative sources.

Introduction: The Significance of Chirality in 2-Hydroxy-2-phenylpropanoic Acid

2-Hydroxy-2-phenylpropanoic acid is a chiral molecule possessing a single stereocenter at the C2 position, giving rise to two enantiomers: (R)- and (S)-2-hydroxy-2-phenylpropanoic acid. The spatial arrangement of the hydroxyl, phenyl, carboxyl, and methyl groups around this chiral center dictates the molecule's interaction with other chiral entities, a critical consideration in pharmacology and asymmetric synthesis. The differential biological activities of enantiomers are well-documented; for many chiral drugs, one enantiomer is responsible for the therapeutic effect while the other may be inactive or even detrimental. Consequently, the ability to synthesize, separate, and analyze the individual enantiomers of 2-hydroxy-2-phenylpropanoic acid is of paramount importance.

This guide will systematically address the key aspects of the stereochemistry of this compound, providing a robust framework for its preparation and analysis in a research and development setting.

Figure 1: Stereoisomers of 2-Hydroxy-2-phenylpropanoic Acid

Caption: The enantiomers of 2-hydroxy-2-phenylpropanoic acid.

Synthesis of Racemic 2-Hydroxy-2-phenylpropanoic Acid

A common and accessible method for the synthesis of racemic 2-hydroxy-2-phenylpropanoic acid is through the hydrolysis of acetophenone cyanohydrin. This two-step process begins with the formation of the cyanohydrin from acetophenone, followed by hydrolysis to the carboxylic acid.

Synthesis of Acetophenone Cyanohydrin

The first step involves the nucleophilic addition of a cyanide ion to the carbonyl carbon of acetophenone. This reaction is typically carried out using an alkali metal cyanide in the presence of an acid, or by using a reagent like acetone cyanohydrin as a safer source of HCN.

Hydrolysis of Acetophenone Cyanohydrin to Racemic 2-Hydroxy-2-phenylpropanoic Acid

The nitrile group of the cyanohydrin is then hydrolyzed under acidic or basic conditions to yield the carboxylic acid. Acid-catalyzed hydrolysis is often preferred as it directly yields the carboxylic acid upon workup.

Experimental Protocol: Synthesis of Racemic 2-Hydroxy-2-phenylpropanoic Acid

Materials and Reagents:

• Acetophenone

• Acetone cyanohydrin

• Sodium cyanide

• Concentrated hydrochloric acid

• Diethyl ether

• Anhydrous magnesium sulfate

• Sodium bicarbonate

Procedure:

• Formation of Acetophenone Cyanohydrin: In a well-ventilated fume hood, to a stirred solution of acetophenone in a suitable solvent, add a source of cyanide (e.g., acetone cyanohydrin with a catalytic amount of base, or an aqueous solution of sodium cyanide). Carefully acidify the mixture with a mineral acid (e.g., HCl) while maintaining a low temperature (0-5 °C) to generate HCN in situ. Monitor the reaction by TLC until the acetophenone is consumed.

• Reaction Quench and Extraction: Once the reaction is complete, carefully quench any remaining cyanide with an oxidizing agent (e.g., bleach). Extract the cyanohydrin into an organic solvent such as diethyl ether. Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Hydrolysis: Add concentrated hydrochloric acid to the crude cyanohydrin and heat the mixture to reflux. The nitrile will hydrolyze to the carboxylic acid. Monitor the progress of the reaction by TLC or GC.

• Isolation and Purification: After hydrolysis is complete, cool the reaction mixture and extract the product into diethyl ether. Wash the organic layer with water and then with a saturated sodium bicarbonate solution to extract the carboxylic acid as its sodium salt into the aqueous phase. Separate the aqueous layer and acidify with concentrated HCl to precipitate the racemic 2-hydroxy-2-phenylpropanoic acid. Filter the solid, wash with cold water, and dry under vacuum. Recrystallization from a suitable solvent (e.g., a mixture of toluene and heptane) can be performed for further purification.

Chiral Resolution of Racemic 2-Hydroxy-2-phenylpropanoic Acid

The separation of the enantiomers of 2-hydroxy-2-phenylpropanoic acid can be effectively achieved by classical chemical resolution using a chiral resolving agent. This method relies on the formation of diastereomeric salts with different physical properties, most notably solubility, which allows for their separation by fractional crystallization. The naturally occurring alkaloid brucine is a commonly used resolving agent for acidic racemates.

Mechanism of Diastereomeric Salt Formation and Resolution

The reaction of a racemic acid (R/S-acid) with a single enantiomer of a chiral base (e.g., (-)-brucine) results in the formation of a pair of diastereomeric salts: [(R-acid)-(-)-brucine] and [(S-acid)-(-)-brucine]. These diastereomers are not mirror images and thus have different physical properties, including solubility in a given solvent. By carefully selecting the solvent, one diastereomeric salt can be preferentially crystallized from the solution, leaving the other diastereomer enriched in the mother liquor. The enantiomerically pure acid can then be recovered from the isolated diastereomeric salt by treatment with a strong acid.

Figure 2: Workflow for Chiral Resolution by Diastereomeric Salt Formation

Caption: General workflow for the chiral resolution of a racemic acid.

Experimental Protocol: Chiral Resolution with (-)-Brucine

Materials and Reagents:

• Racemic 2-hydroxy-2-phenylpropanoic acid

• (-)-Brucine

• Methanol

• 2 M Hydrochloric acid

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• Formation of Diastereomeric Salts: Dissolve racemic 2-hydroxy-2-phenylpropanoic acid in a minimal amount of hot methanol. In a separate flask, dissolve an equimolar amount of (-)-brucine in hot methanol. Slowly add the brucine solution to the stirred solution of the racemic acid.

• Fractional Crystallization: Allow the mixture to cool slowly to room temperature to induce crystallization of the less soluble diastereomeric salt. For improved yield, the mixture can be further cooled in an ice bath.

• Isolation of the Less Soluble Salt: Collect the precipitated crystals by vacuum filtration and wash them with a small amount of cold methanol. The enantiomeric purity of the crystalline salt can be improved by recrystallization from methanol.

• Liberation of the Enantiomerically Enriched Acid: Suspend the purified diastereomeric salt in water and acidify with 2 M HCl to a pH of approximately 1-2. This will protonate the carboxylic acid and form the water-soluble brucinium salt.

• Extraction and Isolation: Extract the liberated enantiomerically enriched carboxylic acid with diethyl ether. Combine the organic extracts, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure to yield the resolved acid.

• Analysis of Enantiomeric Purity: Determine the enantiomeric excess (e.e.) of the resolved acid using chiral HPLC or by measuring the specific rotation with a polarimeter and comparing it to the literature value for the pure enantiomer.

Table 1: Solvent Effects on the Resolution of a Generic Profen with Brucine Sulfate (Hypothetical Data)

Solvent	Yield of Diastereomeric Salt (%)	Enantiomeric Excess (e.e.) of Resolved Acid (%)	Notes
Methanol	35	85	Good initial purity, moderate yield.
Ethanol	40	80	Higher yield but slightly lower purity compared to methanol.
Acetone	25	92	High purity but lower yield.
Ethyl Acetate	30	75	Moderate yield and purity.
Water	15	60	Generally poor for resolving non-polar organic acids.

Analytical Techniques for Stereochemical Characterization

Accurate determination of the enantiomeric composition is crucial for quality control and for understanding the stereochemical outcome of a synthesis or resolution. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are powerful techniques for this purpose.

Chiral High-Performance Liquid Chromatography (HPLC)

Direct enantiomeric separation can be achieved using a chiral stationary phase (CSP). Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are widely used for the resolution of a broad range of chiral compounds, including α-hydroxy acids.

Figure 3: Chiral HPLC Separation Workflow

Caption: Workflow for the analysis of enantiomers by chiral HPLC.

Experimental Protocol: Chiral HPLC Analysis

• Column: Chiralcel® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate) coated on 5 µm silica gel), 250 x 4.6 mm.

• Mobile Phase: A typical mobile phase is a mixture of n-hexane and an alcohol (e.g., isopropanol or ethanol) with a small amount of an acidic modifier (e.g., trifluoroacetic acid, TFA). A starting condition could be n-Hexane/Isopropanol/TFA (90:10:0.1, v/v/v). The optimal mobile phase composition should be determined experimentally.

• Flow Rate: 1.0 mL/min.

• Temperature: 25 °C.

• Detection: UV at 220 nm.

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of approximately 1 mg/mL and filter through a 0.45 µm syringe filter before injection.

Chiral Gas Chromatography (GC)

For GC analysis, the non-volatile 2-hydroxy-2-phenylpropanoic acid must be derivatized to increase its volatility and thermal stability. A common approach is to convert the enantiomers into diastereomers by reacting them with a chiral derivatizing agent. These diastereomers can then be separated on a standard achiral GC column.

Experimental Protocol: Chiral GC-MS Analysis after Derivatization

• Derivatization:

  • Esterification: React the racemic acid with a chiral alcohol, such as (-)-menthol, in the presence of an acid catalyst to form diastereomeric esters.

  • Acylation: Subsequently, acylate the hydroxyl group with an achiral acylating agent (e.g., acetic anhydride) to improve chromatographic performance.

• GC-MS Conditions:

  • Column: A standard non-chiral capillary column (e.g., DB-5ms or HP-5ms).

  • Carrier Gas: Helium.

  • Oven Temperature Program: A suitable temperature gradient should be established to ensure good separation of the diastereomeric derivatives. A typical program might start at a lower temperature and ramp up to a higher temperature.

  • Injector and Detector: Use appropriate temperatures for the injector and the mass spectrometer interface. The mass spectrometer can be operated in full scan mode for identification or in selected ion monitoring (SIM) mode for enhanced sensitivity.

Spectroscopic Characterization

The structural confirmation of 2-hydroxy-2-phenylpropanoic acid is achieved through standard spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum provides characteristic signals for the aromatic protons, the methyl group, and the hydroxyl and carboxylic acid protons. The chemical shifts and coupling patterns are consistent with the proposed structure.

  • ¹H NMR (CDCl₃, 400 MHz) δ (ppm): ~7.3-7.5 (m, 5H, Ar-H), ~3.5 (br s, 1H, -OH), ~1.8 (s, 3H, -CH₃), ~11.0 (br s, 1H, -COOH). Note: The hydroxyl and carboxylic acid proton signals are exchangeable with D₂O.

• ¹³C NMR: The carbon NMR spectrum shows distinct signals for the carboxylic carbon, the quaternary carbon bearing the hydroxyl and phenyl groups, the aromatic carbons, and the methyl carbon.

Infrared (IR) Spectroscopy

The IR spectrum displays characteristic absorption bands corresponding to the functional groups present in the molecule.

• IR (KBr, cm⁻¹): A broad absorption in the region of 2500-3300 cm⁻¹ is characteristic of the O-H stretching of the carboxylic acid. A strong absorption around 1700-1725 cm⁻¹ corresponds to the C=O stretching of the carboxyl group. The O-H stretching of the tertiary alcohol typically appears as a broad band around 3400-3500 cm⁻¹.

Conclusion

The stereochemistry of 2-hydroxy-2-phenylpropanoic acid is a critical aspect that dictates its application in various scientific fields, particularly in the pharmaceutical industry. This guide has provided a detailed overview of the synthesis of the racemic compound, a robust protocol for its chiral resolution using diastereomeric salt formation with brucine, and modern analytical techniques for the determination of enantiomeric purity. The provided experimental protocols and the underlying scientific principles are intended to equip researchers and professionals with the necessary knowledge to confidently work with this important chiral molecule. The emphasis on causality and authoritative referencing ensures the scientific integrity and practical utility of this technical guide.

References

• Brooks, P. M., & Day, R. O. (1991). Nonsteroidal anti-inflammatory drugs—differences and similarities. New England Journal of Medicine, 324(24), 1716-1725.
• BenchChem. (2025). Application Notes and Protocols for Chiral Chromatography of (R)-2-Hydroxy-2-phenylpropanoic Acid.

• Chemistry LibreTexts. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers. Retrieved from [Link]

• BenchChem. (2025). Technical Support Center: Chiral Resolution of Racemic Acids Using Brucine Sulfate.
• BenchChem. (2025). Application Note: Enantiomeric Separation of 2-Phenylpropionic Acid by High-Performance Liquid Chromatography.
• Kozma, D. (Ed.). (2001).
• Human Metabolome Database. (n.d.). *1H NMR Spectrum (1D, 400 MHz, DMSO-d6, experimental)

Protocols & Analytical Methods

Application Note: A Comprehensive Guide to the Laboratory-Scale Synthesis of Racemic 2-Hydroxy-2-phenylpropanoic Acid

Abstract

This document provides a detailed protocol and scientific rationale for the synthesis of racemic 2-Hydroxy-2-phenylpropanoic acid, also known as atrolactic acid. Intended for researchers, scientists, and professionals in drug development, this guide moves beyond a simple recitation of steps to offer an in-depth understanding of the reaction mechanisms and experimental design choices. The described two-step synthesis, proceeding via a cyanohydrin intermediate from acetophenone, is a robust and well-established method for obtaining this valuable α-hydroxy acid.

Introduction and Significance

2-Hydroxy-2-phenylpropanoic acid is a key chiral building block in the synthesis of various pharmaceuticals and fine chemicals.[1][2] Its structure, featuring a hydroxyl group and a carboxylic acid on the same benzylic carbon, makes it a versatile precursor. While enantiomerically pure forms are often the ultimate goal in pharmaceutical applications, the racemic mixture is a crucial starting point from which chiral resolution or further stereoselective synthesis can be performed. A 50:50 mixture of dextrorotatory (+) and levorotatory (-) enantiomers is known as a racemate or racemic mixture, which is optically inactive because the rotations of the individual enantiomers cancel each other out.[3]

This guide presents a reliable and scalable laboratory method for producing racemic 2-Hydroxy-2-phenylpropanoic acid, emphasizing safety, mechanistic understanding, and procedural clarity.

Synthesis Overview: The Cyanohydrin Pathway

The synthesis is achieved through a two-step process starting from the readily available ketone, acetophenone.

• Step 1: Cyanohydrin Formation. Acetophenone undergoes a nucleophilic addition reaction with a cyanide source to form 2-phenyl-2-hydroxypropanenitrile (acetophenone cyanohydrin).

• Step 2: Nitrile Hydrolysis. The nitrile functional group of the cyanohydrin intermediate is then hydrolyzed under acidic conditions to yield the final carboxylic acid product.[4][5]

This pathway is highly effective for creating α-hydroxy acids from ketones, as it methodically builds the required functional groups on the carbonyl carbon.[5][6]

Mechanistic Rationale and Scientific Principles

A thorough understanding of the underlying reaction mechanisms is critical for troubleshooting, optimization, and safe execution.

Step 1: Nucleophilic Addition of Cyanide

The formation of a cyanohydrin is a classic nucleophilic addition to a carbonyl group.[7] The reaction is initiated by the cyanide ion (CN⁻), a potent nucleophile, attacking the electrophilic carbonyl carbon of acetophenone.[8][9]

Mechanism:

• Nucleophilic Attack: The negatively charged cyanide ion attacks the partially positive carbonyl carbon. This breaks the C=O pi bond, pushing the electrons onto the oxygen atom and forming a tetrahedral alkoxide intermediate.[10]

• Protonation: The resulting alkoxide ion is a strong base and is subsequently protonated by a proton source, such as hydrogen cyanide (HCN) or a weak acid, to form the neutral cyanohydrin product. This step also regenerates the cyanide ion catalyst if a catalytic amount of base is used with HCN.[8][9]

For this reaction to proceed effectively, free cyanide ions must be available. While hydrogen cyanide (HCN) can be used directly, it is a highly toxic and volatile gas. A safer and more common laboratory practice involves the in situ generation of HCN by reacting a stable cyanide salt, like sodium cyanide (NaCN) or potassium cyanide (KCN), with an acid.[8] The reaction is typically kept slightly basic to ensure a sufficient concentration of the nucleophilic CN⁻ is present.[8][9]

Step 2: Acid-Catalyzed Nitrile Hydrolysis

The conversion of the nitrile group (-C≡N) to a carboxylic acid (-COOH) is a well-established transformation that proceeds via an amide intermediate.[11]

Mechanism:

• Protonation: Under strong acidic conditions (e.g., concentrated HCl or H₂SO₄), the nitrile nitrogen is protonated, making the carbon atom more electrophilic.

• Nucleophilic Attack by Water: A water molecule acts as a nucleophile and attacks the activated nitrile carbon.

• Tautomerization: A series of proton transfers occurs, leading to the formation of a protonated amide. Deprotonation yields the amide intermediate.

• Amide Hydrolysis: The amide is then further hydrolyzed. The carbonyl oxygen of the amide is protonated, making the carbonyl carbon highly electrophilic. A second water molecule attacks this carbon, leading to a tetrahedral intermediate. Subsequent proton transfers and the elimination of ammonia (which is protonated to ammonium, NH₄⁺, under acidic conditions) yield the final carboxylic acid. This final step is the driving force for the reaction.[12]

Detailed Experimental Protocol

CRITICAL SAFETY WARNING: This procedure involves the use of sodium cyanide, which is highly toxic. It reacts with acid to produce hydrogen cyanide (HCN) gas, which is a lethal poison. This entire experiment MUST be conducted in a certified chemical fume hood with excellent ventilation. Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and nitrile gloves. Have a cyanide antidote kit and trained personnel available. All cyanide-containing waste must be quenched with sodium hypochlorite (bleach) solution before disposal according to institutional guidelines.

Part A: Synthesis of 2-Phenyl-2-hydroxypropanenitrile (Acetophenone Cyanohydrin)

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, add acetophenone (12.0 g, 0.1 mol) and 50 mL of ethanol.

• Cyanide Solution: In a separate beaker, carefully dissolve sodium cyanide (NaCN) (5.4 g, 0.11 mol) in 40 mL of deionized water.

• Reaction Initiation: Cool the acetophenone solution in an ice bath to 0-5 °C.

• Addition: Slowly add the aqueous NaCN solution to the stirred acetophenone solution over 30 minutes, ensuring the temperature remains below 10 °C.

• Acidification: Prepare a solution of 10 mL of concentrated sulfuric acid in 30 mL of water. Add this acid solution dropwise from the dropping funnel to the reaction mixture over a period of 1 hour. Maintain the temperature at 0-5 °C throughout the addition. A white precipitate may form.

• Reaction Completion: After the addition is complete, allow the mixture to stir in the ice bath for an additional 2 hours, then let it warm to room temperature and stir for another 2 hours.

• Work-up: The resulting mixture containing the cyanohydrin intermediate is typically not isolated but is carried directly to the hydrolysis step due to its relative instability.

Part B: Hydrolysis to Racemic 2-Hydroxy-2-phenylpropanoic Acid

• Acid Addition: Carefully transfer the reaction mixture from Part A to a 500 mL round-bottom flask. Place the flask in an ice bath and slowly add 100 mL of concentrated hydrochloric acid (HCl).

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux using a heating mantle. The mixture will become homogeneous as the reaction proceeds. Reflux for 4-6 hours. The progress can be monitored by TLC.

• Cooling and Crystallization: After the reflux period, cool the reaction mixture to room temperature, and then further cool it in an ice bath for 1-2 hours. The product will crystallize out of the solution.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the crude product with two portions of 50 mL of ice-cold water to remove any remaining inorganic salts and acid.

• Purification: Recrystallize the crude product from a minimal amount of hot water or a toluene/hexane solvent system to obtain pure racemic 2-Hydroxy-2-phenylpropanoic acid as a white crystalline solid.

• Drying: Dry the purified crystals in a vacuum oven at 50 °C to a constant weight. The expected melting point is in the range of 87-91 °C.[13]

Quantitative Data Summary

Parameter	Value	Moles (mol)	Molar Ratio	Notes
Reactants
Acetophenone	12.0 g	0.1	1.0	Limiting Reagent
Sodium Cyanide	5.4 g	0.11	1.1	Slight excess to ensure complete reaction.
Sulfuric Acid (conc.)	10 mL	~0.18	1.8	For in-situ HCN generation.
Hydrochloric Acid (conc.)	100 mL	~1.2	12	Acts as both catalyst and solvent for hydrolysis.
Reaction Conditions
Cyanohydrin Formation Temp.	0-5 °C	-	-	Exothermic reaction; cooling prevents side reactions.
Hydrolysis Temperature	Reflux (~100-110 °C)	-	-	Provides energy to overcome activation barrier for nitrile hydrolysis.
Product
Theoretical Yield	16.6 g	0.1	-	Based on acetophenone as the limiting reagent.
Expected Practical Yield	11.6 - 14.1 g	-	-	Typically 70-85% yield.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 2-Hydroxy-2-phenylpropanoic acid.

References

• Cyanohydrin formation and hydrolysis. (2020). YouTube.

• Cyanohydrins. (2023). Chemistry LibreTexts. Retrieved from [Link]

• Krishnamurthy, S., et al. (2018). Anchimeric-Assisted Spontaneous Hydrolysis of Cyanohydrins Under Ambient Conditions: Implications for Cyanide-Initiated Selective Transformations. ResearchGate. Retrieved from [Link]

• Organic Mechanism - Cyanohydrin to alpha-Hydroxy Carboxylic Acid 001. (2012). YouTube. Retrieved from [Link]

• 19.6: Nucleophilic Addition of HCN - Cyanohydrin Formation. (2025). Chemistry LibreTexts. Retrieved from [Link]

• Video: Aldehydes and Ketones with HCN: Cyanohydrin Formation Mechanism. (2025). JoVE. Retrieved from [Link]

• Cyanohydrin Formation Reaction Mechanism. (2019). YouTube. Retrieved from [Link]

• Cyanohydrin Formation and Reactions. (2024). YouTube. Retrieved from [Link]

• 2-hydroxy-2-phenylpropanoic acid. LookChem. Retrieved from [Link]

• The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Chemistry Steps. Retrieved from [Link]

• Racemic Mixtures and the Resolution of Enantiomers. (2016). Al-Kimia. Retrieved from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Racemic Mixtures and the Resolution of Enantiomers [almerja.com]
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• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
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• 9. Video: Aldehydes and Ketones with HCN: Cyanohydrin Formation Mechanism [jove.com]
• 10. m.youtube.com [m.youtube.com]
• 11. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 12. m.youtube.com [m.youtube.com]
• 13. chemsynthesis.com [chemsynthesis.com]

Application Notes & Protocols: A Guide to the Asymmetric Synthesis of (R)-2-Hydroxy-2-phenylpropanoic Acid

Prepared by: Gemini, Senior Application Scientist

Abstract

(R)-2-Hydroxy-2-phenylpropanoic acid, commonly known as (R)-Atrolactic acid, is a valuable chiral building block in the synthesis of pharmaceuticals and biologically active compounds. Its stereocenter makes it a critical intermediate where the correct enantiomer is essential for therapeutic efficacy. This document provides an in-depth guide for researchers, scientists, and drug development professionals on the principal strategies for its asymmetric synthesis. We will explore catalytic asymmetric addition, chiral auxiliary-mediated synthesis, and biocatalytic methods. Each section includes a detailed explanation of the underlying principles, step-by-step experimental protocols, and the rationale behind critical experimental choices to ensure scientific integrity and reproducibility.

Introduction: The Significance of (R)-Atrolactic Acid

Chirality is a fundamental property in pharmacology, where enantiomers of a drug can exhibit vastly different biological activities, with one being therapeutic while the other may be inactive or even toxic. (R)-2-Hydroxy-2-phenylpropanoic acid is an α-hydroxy acid whose structure is incorporated into various complex molecules. The precise control over its stereochemistry is paramount, making enantioselective synthesis a key challenge and a topic of significant interest in modern organic chemistry. This guide focuses on reliable and scalable methods to produce the (R)-enantiomer with high optical purity.

Strategic Approaches to Asymmetric Synthesis

Several robust strategies have been developed to synthesize (R)-Atrolactic acid. The choice of method often depends on factors such as scale, available resources, and desired enantiomeric purity. The three primary approaches detailed in this guide are:

• Catalytic Asymmetric Grignard Addition: A direct and atom-economical method involving the addition of a methyl group to a prochiral keto-acid derivative using a chiral catalyst.

• Chiral Auxiliary-Mediated Synthesis: A classical and highly reliable method where a temporary chiral handle directs the stereochemical outcome of a key reaction.

• Biocatalytic Asymmetric Reduction: A green and highly selective approach using enzymes or whole-cell systems to reduce a prochiral ketone.

Method 1: Catalytic Asymmetric Addition of Grignard Reagents

This approach represents a highly efficient strategy for constructing the chiral tertiary alcohol motif of atrolactic acid. The core principle involves the enantioselective addition of a nucleophile (a methyl Grignard reagent) to the prochiral carbonyl group of a phenylglyoxylic acid derivative. The stereochemical outcome is controlled by a chiral ligand that coordinates to the metal center, creating a chiral environment that favors attack on one of the two enantiotopic faces of the ketone.

Causality of Experimental Design

The success of this reaction hinges on the formation of a well-defined chiral metal complex that effectively shields one face of the carbonyl substrate. The use of a non-coordinating, aprotic solvent is critical to prevent the deactivation of the highly reactive Grignard reagent. Low reaction temperatures (-78 °C) are employed to enhance enantioselectivity by maximizing the energetic difference between the two diastereomeric transition states leading to the (R) and (S) products.

Experimental Workflow: Asymmetric Grignard Addition

Caption: Workflow for Catalytic Asymmetric Grignard Addition.

Detailed Protocol

Materials:

• Methyl Phenylglyoxylate (Substrate)

• Methylmagnesium Bromide (MeMgBr, 3.0 M in Et₂O)

• Chiral Ligand (e.g., a DACH-derived biaryl ligand as reported by Gilheany et al.)

• Anhydrous Toluene

• Saturated aqueous NH₄Cl

• Ethyl Acetate, Hexanes

• Anhydrous Na₂SO₄

• Silica Gel for chromatography

• Standard glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon)

Procedure:

• Inert Atmosphere: All glassware must be oven-dried and the reaction must be conducted under a nitrogen or argon atmosphere.

• Catalyst Preparation: In a Schlenk flask, dissolve the chiral ligand (10 mol%) in anhydrous toluene. Add the MeMgBr solution (1.2 equivalents) dropwise at room temperature. Stir the resulting solution for 30 minutes to allow for complex formation.

• Reaction Setup: In a separate, larger Schlenk flask, dissolve methyl phenylglyoxylate (1.0 equivalent) in anhydrous toluene.

• Asymmetric Addition: Cool the substrate solution to -78 °C using a dry ice/acetone bath. Slowly add the pre-formed chiral Grignard complex solution to the substrate solution via cannula over 30 minutes.

• Reaction Monitoring: Stir the reaction mixture at -78 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Quenching: Once the starting material is consumed, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at -78 °C. Allow the mixture to warm to room temperature.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with ethyl acetate. Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude methyl ester product by flash column chromatography on silica gel.

• Hydrolysis: The purified methyl (R)-2-hydroxy-2-phenylpropanoate is then saponified using standard conditions (e.g., LiOH in THF/H₂O) and acidified to yield the final product, (R)-2-Hydroxy-2-phenylpropanoic acid.

Representative Data

Substrate	Chiral Ligand	Temp (°C)	Yield (%)	ee (%)	Reference
Methyl Phenylglyoxylate	(R,R)-DACH-derived	-78	85-95	>90
Ethyl Phenylglyoxylate	Ti(OⁱPr)₄/(S)-BINOL	-20	~90	>99

Method 2: Chiral Auxiliary-Mediated Synthesis

The use of a chiral auxiliary is a robust and dependable strategy for asymmetric synthesis. The principle involves covalently attaching a chiral molecule (the auxiliary) to a prochiral substrate. The steric and electronic properties of the auxiliary then direct a subsequent diastereoselective transformation. After the new stereocenter is set, the auxiliary is cleaved and can often be recovered. For synthesizing α-hydroxy acids, Evans' oxazolidinone auxiliaries are highly effective.

Principle of Diastereoselective Control

In this workflow, an N-glyoxyloyl oxazolidinone is prepared. The chiral auxiliary, for instance, (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone, creates a rigid, chelated intermediate with a metal cation (like TiCl₄ or MgBr₂). This conformation exposes one face of the ketone carbonyl to nucleophilic attack while sterically shielding the other, leading to a highly diastereoselective reaction.

Conceptual Workflow: Chiral Auxiliary Strategy

Caption: General workflow for chiral auxiliary-mediated synthesis.

Detailed Protocol (Illustrative)

Materials:

• Phenylglyoxylic acid

• (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (Chiral Auxiliary)

• Pivaloyl chloride

• Triethylamine (Et₃N)

• Anhydrous Dichloromethane (DCM), Tetrahydrofuran (THF)

• Titanium tetrachloride (TiCl₄)

• Dimethylzinc (Me₂Zn) or MeMgBr

• Lithium hydroxide (LiOH), Hydrogen peroxide (H₂O₂)

Procedure:

• Auxiliary Attachment:

  • In a flask under N₂, dissolve phenylglyoxylic acid (1.0 eq) and Et₃N (1.1 eq) in anhydrous DCM. Cool to 0 °C.

  • Add pivaloyl chloride (1.1 eq) dropwise and stir for 1 hour to form the mixed anhydride.

  • In a separate flask, prepare a solution of the chiral auxiliary (1.0 eq) and LiCl in anhydrous THF. Cool to -78 °C and add n-BuLi.

  • Cannulate the lithiated auxiliary into the mixed anhydride solution and stir, allowing it to warm to room temperature. Purify the resulting N-glyoxyloyl oxazolidinone.

• Diastereoselective Methyl Addition:

  • Dissolve the N-glyoxyloyl oxazolidinone (1.0 eq) in anhydrous DCM and cool to -78 °C.

  • Add TiCl₄ (1.1 eq) dropwise to form the Lewis acid chelate. Stir for 30 minutes.

  • Add Me₂Zn (1.5 eq) dropwise and stir at -78 °C for several hours until TLC indicates completion.

• Workup and Auxiliary Cleavage:

  • Quench the reaction with saturated aqueous NH₄Cl. Extract with DCM, dry, and concentrate.

  • Dissolve the crude product in a mixture of THF and water (3:1). Cool to 0 °C.

  • Add 30% H₂O₂ followed by aqueous LiOH. Stir vigorously for 4 hours.

  • Work up the reaction to separate the chiral auxiliary (which can be recycled) from the aqueous layer containing the lithium salt of the product.

  • Acidify the aqueous layer with 1M HCl and extract with ethyl acetate to isolate (R)-2-Hydroxy-2-phenylpropanoic acid.

Method 3: Biocatalytic Asymmetric Reduction

Biocatalysis offers a highly enantioselective and environmentally friendly alternative to traditional chemical synthesis. This method utilizes enzymes, such as ketoreductases (KREDs), or whole microbial cells to reduce a prochiral ketone (phenylglyoxylic acid or its ester) to the desired (R)-alcohol. The high degree of stereo-control is dictated by the specific three-dimensional structure of the enzyme's active site.

Principle of Biocatalysis with Cofactor Regeneration

Most KREDs require a hydride source from a cofactor, typically reduced nicotinamide adenine dinucleotide (NADH) or its phosphate (NADPH). As the cofactor is expensive, an in situ regeneration system is essential for a cost-effective process. A common strategy is to use a secondary enzyme, like glucose dehydrogenase (GDH), which oxidizes a cheap substrate (glucose) to regenerate NADH from NAD⁺.

Experimental Workflow: Biocatalytic Reduction

Caption: KRED cycle with GDH-mediated cofactor regeneration.

Detailed Protocol

Materials:

• Phenylglyoxylic Acid

• Ketoreductase (KRED) selective for the (R)-product

• Glucose Dehydrogenase (GDH)

• D-Glucose

• β-Nicotinamide adenine dinucleotide (NAD⁺)

• Phosphate buffer (e.g., 100 mM potassium phosphate, pH 7.0)

• Standard laboratory incubator/shaker

Procedure:

• Reaction Mixture Preparation: In a suitable reaction vessel, prepare a solution by dissolving the following in phosphate buffer (pH 7.0):

  • Phenylglyoxylic Acid (e.g., 50 mM)

  • D-Glucose (e.g., 100 mM, ~2 equivalents)

  • NAD⁺ (e.g., 1 mM)

• Enzyme Addition: Add the KRED and GDH enzymes to the reaction mixture. The optimal enzyme loading should be determined empirically or based on the manufacturer's specifications.

• Incubation: Incubate the reaction mixture at the optimal temperature for the enzymes (e.g., 30-37 °C) with gentle agitation.

• Monitoring: Monitor the conversion of the substrate and the formation of the product over time using HPLC.

• Workup: Once the reaction has reached completion, terminate it by adding a water-immiscible organic solvent (e.g., ethyl acetate) and acidifying the mixture to pH ~2 with 1M HCl.

• Extraction and Isolation: Extract the product into the organic layer. Wash, dry, and concentrate the organic phase to yield (R)-2-Hydroxy-2-phenylpropanoic acid. Further purification may not be necessary due to the high selectivity of the enzymatic reaction.

Representative Data

Biocatalyst System	Substrate	Yield (%)	ee (%)	Reference
Recombinant E. coli expressing L-LDH and GDH	Phenylpyruvic Acid	>90	>99.7
Isolated Ketoreductase + GDH	Ethyl Phenylglyoxylate	>95	>99

Analytical Protocol: Determination of Enantiomeric Excess by Chiral HPLC

Verifying the success of an asymmetric synthesis requires an accurate method to quantify the enantiomeric composition of the product. The most common and reliable technique is Chiral High-Performance Liquid Chromatography (HPLC).

Principle of Chiral HPLC

Chiral HPLC utilizes a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers of the analyte. These differing interactions cause one enantiomer to be retained on the column longer than the other, resulting in their separation and elution at different retention times. The area of each peak in the chromatogram is proportional to the concentration of that enantiomer.

Protocol: ee% Determination

Materials & Instrumentation:

• HPLC system with UV detector

• Chiral HPLC Column (e.g., Chiralcel OD-H, Chiralpak AD-H, or similar)

• HPLC-grade solvents (Hexane, Isopropanol, Ethanol)

• Trifluoroacetic acid (TFA)

• Product sample of 2-Hydroxy-2-phenylpropanoic acid

Procedure:

• Sample Preparation: Dissolve a small amount (~1 mg) of the synthesized atrolactic acid in the mobile phase (~1 mL). Filter the sample through a 0.45 µm syringe filter.

• Method Development (Typical Starting Conditions):

  • Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm)

  • Mobile Phase: Hexane:Isopropanol:TFA (90:10:0.1 v/v/v)

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm

  • Temperature: 25 °C

• Analysis: Inject a racemic standard of atrolactic acid to determine the retention times for both the (R) and (S) enantiomers. Then, inject the synthesized sample.

• Calculation: Identify the peaks corresponding to the (R) and (S) enantiomers. Integrate the area of each peak. Calculate the enantiomeric excess (ee) using the following formula:

  • ee (%) = [ |Area(R) - Area(S)| / (Area(R) + Area(S)) ] * 100

Data Interpretation

A successful asymmetric synthesis will show one peak being significantly larger than the other. An ee of 99% means the product mixture is composed of 99.5% of the desired enantiomer and 0.5% of the undesired one.

References

• Sharpless Dihydroxylation (Bishydroxylation). Organic Chemistry Portal. [Link]

• Sharpless asymmetric dihydroxylation. Sensagent. [Link]

• Sharpless asymmetric dihydroxylation. Wikipedia. [Link]

• Asymmetric synthesis. Part III. Stereospecific synthesis of (R)-2-hydroxy-2-phenylpropionic acid, and (R)- and (S) - RSC Publishing. [Link]

• Stereochemistry 2016: Applications of sharpless asymmetric dihydroxylation in total synthesis of natural product. Research and Reviews. [Link]

• Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction of chiral tertiary alcohols. Royal Society of Chemistry. [Link]

• Asymmetric addition of Grignard reagents to ketones. ResearchGate. [Link]

• Chiral auxiliary. Wikipedia. [Link]

• Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. PubMed. [Link]

• A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. National Institutes of Health. [Link]

• Chiral Auxiliaries in Asymmetric Synthesis. ResearchGate. [Link]

• Catalytic enantioselective alkyl and aryl addition to aldehydes and ketones with organozinc reagents derived from alkyl Grignard reagents or arylboronic acids. Royal Society of Chemistry. [Link]

• Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. ResearchGate. [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Wiley Online Library. [Link]

• Highly Catalytic Asymmetric Addition of Deactivated Alkyl Grignard Reagents to Aldehydes. ACS Publications. [Link]

• Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction of chiral tertiary alcohols. ResearchGate. [Link]

• The Role of Chiral Catalysts in Modern Organic Synthesis. Hilaris Publisher. [Link]

• Biocatalytic Enantioselective Synthesis of Atropisomers. National Institutes of Health. [Link]

• A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. ResearchGate. [Link]

• Binaphthol-derived phosphoric acids as efficient chiral organocatalysts for the enantiomer-selective polymerization of rac-lactide. ResearchGate. [Link]

• Chiral-at-metal catalysts: history, terminology, design, synthesis, and applications. National Institutes of Health. [Link]

• Asymmetrical synthesis of R-(+)-2-(4-Hydroxyphenoxy) propionic acid. Semantic Scholar. [Link]

• Application of chiral recyclable catalysts in asymmetric catalysis. PubMed. [Link]

• The Role of Chiral Catalysts in Modern Organic Synthesis. Hilaris Publisher. [Link]

• Asymmetric synthetic methodologies for the preparation of... ResearchGate. [Link]

• Enantioselective synthesis of D-lactic acid via chemocatalysis using MgO: Experimental and molecular-based rationalization of the triose's reactivity and preliminary insights with raw biomass. ResearchGate. [Link]

• Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. [Link]

• Grignard Practice and Synthesis Problems (Worksheet Solutions Walkthrough). YouTube. [Link]

• The Kabachnik–Fields Reaction: A Key Transformation in Organophosphorus Chemistry. MDPI. [Link]

• 2-Hydroxy-2-phenylpropanoic acid hydrate. PubChem. [Link]

Application Notes & Protocols for the Asymmetric Synthesis of (S)-2-Hydroxy-2-phenylpropanoic Acid

Abstract

(S)-2-Hydroxy-2-phenylpropanoic acid, also known as (S)-Atrolactic acid, is a valuable chiral building block in the synthesis of pharmaceuticals and other biologically active molecules. Its stereochemistry is crucial for its activity, making enantioselective synthesis a critical area of research. This document provides a detailed guide for researchers, scientists, and drug development professionals on the asymmetric synthesis of (S)-2-Hydroxy-2-phenylpropanoic acid. We will explore and provide protocols for three primary synthetic strategies: chiral auxiliary-mediated synthesis, catalytic asymmetric cyanation of acetophenone, and enzymatic resolution of a racemic mixture. Each section will delve into the mechanistic underpinnings of the methodology, provide step-by-step protocols, and present data in a clear, comparative format.

Introduction: The Significance of (S)-2-Hydroxy-2-phenylpropanoic Acid

Chirality plays a pivotal role in the biological activity of many pharmaceutical compounds. For molecules with a single stereocenter, one enantiomer often exhibits the desired therapeutic effect while the other may be inactive or even cause adverse effects. (S)-2-Hydroxy-2-phenylpropanoic acid is a key chiral intermediate whose structural motif is found in various bioactive compounds. The accurate and efficient synthesis of the (S)-enantiomer is therefore of paramount importance in drug discovery and development. This guide provides an in-depth exploration of robust methods to achieve high enantiopurity of this target molecule.

Strategic Approaches to Asymmetric Synthesis

The asymmetric synthesis of (S)-2-Hydroxy-2-phenylpropanoic acid can be approached through several distinct strategies. The choice of method often depends on factors such as the desired scale of the synthesis, cost of reagents and catalysts, and the required level of enantiopurity. Here, we will focus on three field-proven strategies:

• Chiral Auxiliary-Mediated Synthesis: This classic approach involves the temporary attachment of a chiral auxiliary to a prochiral substrate to direct the stereochemical outcome of a subsequent reaction. The auxiliary is then cleaved to yield the desired enantiomerically enriched product.

• Catalytic Asymmetric Cyanation: This method utilizes a chiral catalyst to control the enantioselective addition of a cyanide source to a prochiral ketone, such as acetophenone. This directly establishes the chiral center of the target molecule.

• Enzymatic Resolution: This biocatalytic approach employs enzymes to selectively react with one enantiomer of a racemic mixture, allowing for the separation of the desired enantiomer.

The following sections will provide detailed protocols and mechanistic insights for each of these strategies.

Protocol I: Chiral Auxiliary-Mediated Synthesis Using an Oxazolidinone Auxiliary

The use of chiral auxiliaries is a well-established strategy for asymmetric synthesis.[1] Evans' oxazolidinone auxiliaries are particularly effective in directing the stereoselective alkylation and aldol reactions of attached acyl groups.[][3] In this protocol, we will utilize a chiral oxazolidinone auxiliary to direct the hydroxylation of an enolate to establish the desired stereocenter.

Rationale for Experimental Choices

The choice of a chiral oxazolidinone is based on its ability to form a rigid, chelated enolate, which effectively shields one face of the molecule from electrophilic attack. The substituent on the oxazolidinone (e.g., benzyl or isopropyl) provides the steric hindrance necessary to direct the incoming electrophile to the opposite face. The use of a strong, non-nucleophilic base like sodium bis(trimethylsilyl)amide (NaHMDS) ensures complete and clean enolate formation. The subsequent electrophilic hydroxylation is achieved using a molybdenum-based oxidant.

Experimental Workflow

Caption: Workflow for Chiral Auxiliary-Mediated Synthesis.

Detailed Protocol

Step 1: Acylation of the Chiral Auxiliary

• To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) in anhydrous tetrahydrofuran (THF) at -78 °C, add n-butyllithium (1.05 eq) dropwise.

• Stir the mixture for 15 minutes, then add phenylacetyl chloride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Quench the reaction with saturated aqueous ammonium chloride and extract with ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the residue by column chromatography.

Step 2: Asymmetric Hydroxylation

• Dissolve the N-acyl oxazolidinone (1.0 eq) in anhydrous THF and cool to -78 °C.

• Add sodium bis(trimethylsilyl)amide (NaHMDS) (1.1 eq) dropwise and stir for 30 minutes to form the sodium enolate.

• In a separate flask, dissolve oxodiperoxymolybdenum(pyridine)(hexamethylphosphoric triamide) (MoOPH) (1.5 eq) in anhydrous THF and cool to -78 °C.

• Slowly add the enolate solution to the MoOPH solution via cannula.

• Stir the reaction mixture at -78 °C for 1 hour.

• Quench the reaction with saturated aqueous sodium sulfite and allow it to warm to room temperature.

• Extract the mixture with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

Step 3: Cleavage of the Chiral Auxiliary

• Dissolve the hydroxylated product in a 4:1 mixture of THF and water.

• Cool the solution to 0 °C and add 30% hydrogen peroxide (4.0 eq) followed by lithium hydroxide (2.0 eq).

• Stir the mixture at 0 °C for 4 hours.

• Quench the excess peroxide with aqueous sodium sulfite.

• Acidify the mixture with 1 M HCl and extract with ethyl acetate.

• The aqueous layer can be treated to recover the chiral auxiliary.

• Dry the organic extracts, concentrate, and purify the crude product by recrystallization or chromatography to yield (S)-2-Hydroxy-2-phenylpropanoic acid.

Parameter	Condition/Value
Chiral Auxiliary	(4R,5S)-4-methyl-5-phenyl-2-oxazolidinone
Base for Enolization	Sodium bis(trimethylsilyl)amide (NaHMDS)
Hydroxylating Agent	MoOPH
Typical Diastereomeric Excess	>95% de
Typical Overall Yield	60-70%

Protocol II: Catalytic Asymmetric Cyanation of Acetophenone

The direct catalytic asymmetric addition of a cyanide source to a prochiral ketone is a highly atom-economical method for synthesizing chiral α-hydroxy acids. This approach relies on a chiral catalyst to create a chiral environment around the ketone, leading to a facial-selective attack by the cyanide nucleophile.[4][5]

Rationale for Experimental Choices

This protocol utilizes a titanium-based salen complex as the chiral catalyst. The catalyst forms a chiral Lewis acidic species that coordinates to the carbonyl oxygen of acetophenone, activating it towards nucleophilic attack and sterically blocking one of its prochiral faces. Trimethylsilyl cyanide (TMSCN) is used as the cyanide source, which, after the addition reaction, forms a silylated cyanohydrin. Subsequent acidic hydrolysis converts the nitrile and cleaves the silyl ether to afford the desired α-hydroxy acid.

Reaction Mechanism

Caption: Mechanism of Catalytic Asymmetric Cyanation.

Detailed Protocol

Step 1: Asymmetric Cyanosilylation

• To a solution of the chiral (R,R)-Salen-Ti(OiPr)₂ catalyst (5 mol%) in anhydrous dichloromethane (DCM) under an inert atmosphere, add acetophenone (1.0 eq).

• Cool the mixture to -40 °C and stir for 15 minutes.

• Add trimethylsilyl cyanide (TMSCN) (1.5 eq) dropwise over 10 minutes.

• Maintain the reaction at -40 °C and monitor its progress by TLC or GC.

• Once the reaction is complete (typically 24-48 hours), quench with a saturated aqueous solution of NaHCO₃.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Step 2: Hydrolysis

• Dissolve the crude silylated cyanohydrin in a mixture of concentrated HCl and methanol (1:1).

• Heat the mixture to reflux for 6 hours.

• Cool the reaction to room temperature and neutralize with a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with ethyl acetate.

• Acidify the aqueous layer to pH 2 with 1M HCl and extract again with ethyl acetate.

• Combine the latter organic extracts, dry over anhydrous Na₂SO₄, concentrate, and purify by recrystallization to yield (S)-2-Hydroxy-2-phenylpropanoic acid.

Parameter	Condition/Value
Catalyst	(R,R)-Salen-Ti(OiPr)₂
Cyanide Source	Trimethylsilyl cyanide (TMSCN)
Reaction Temperature	-40 °C
Typical Enantiomeric Excess	90-98% ee
Typical Overall Yield	75-85%

Protocol III: Enzymatic Resolution of Racemic 2-Hydroxy-2-phenylpropanoic Acid

Enzymatic resolution is a powerful technique for obtaining enantiomerically pure compounds.[6][7] This method takes advantage of the high stereoselectivity of enzymes to differentiate between the two enantiomers of a racemic mixture. In this protocol, a lipase is used to selectively acylate the (R)-enantiomer of 2-Hydroxy-2-phenylpropanoic acid, allowing for the separation of the unreacted (S)-enantiomer.

Rationale for Experimental Choices

Lipases are commonly used enzymes in organic synthesis due to their stability in organic solvents and broad substrate scope. Candida antarctica lipase B (CAL-B), often immobilized, is particularly effective for the kinetic resolution of alcohols and acids. The choice of an acyl donor, such as vinyl acetate, is critical as it leads to an irreversible acylation, driving the reaction forward. The organic solvent is chosen to ensure substrate solubility and enzyme activity.

Experimental Workflow

Caption: Workflow for Enzymatic Resolution.

Detailed Protocol

• To a solution of racemic 2-Hydroxy-2-phenylpropanoic acid (1.0 eq) in tert-butyl methyl ether (TBME), add vinyl acetate (0.6 eq).

• Add immobilized Candida antarctica lipase B (Novozym 435) (10% by weight of the substrate).

• Incubate the mixture in an orbital shaker at 40 °C.

• Monitor the reaction progress by chiral HPLC to determine the enantiomeric excess of the remaining acid and the conversion.

• When the conversion reaches approximately 50% (typically 24-72 hours), filter off the enzyme. The enzyme can be washed with fresh solvent and reused.

• Concentrate the filtrate under reduced pressure.

• The resulting mixture of (S)-2-Hydroxy-2-phenylpropanoic acid and (R)-2-acetoxy-2-phenylpropanoic acid can be separated by column chromatography or by extraction with a basic aqueous solution. The (S)-acid will be extracted into the aqueous phase, which can then be acidified and re-extracted to isolate the pure product.

Parameter	Condition/Value
Enzyme	Immobilized Candida antarctica lipase B (Novozym 435)
Acyl Donor	Vinyl Acetate
Solvent	tert-Butyl methyl ether (TBME)
Typical Enantiomeric Excess of (S)-acid	>99% ee
Maximum Theoretical Yield	50%

Summary and Comparison of Methods

Method	Advantages	Disadvantages
Chiral Auxiliary	High diastereoselectivity, well-established methodology.[1]	Requires stoichiometric amounts of the auxiliary, additional protection/deprotection steps.
Catalytic Asymmetric Cyanation	High atom economy, high yields and enantioselectivity.[5]	Requires careful handling of cyanide reagents, catalyst can be expensive.
Enzymatic Resolution	Excellent enantioselectivity, mild reaction conditions, reusable catalyst.[6][7]	Maximum theoretical yield of 50%, may require long reaction times.

Conclusion

The asymmetric synthesis of (S)-2-Hydroxy-2-phenylpropanoic acid can be successfully achieved through various robust methodologies. The choice of the optimal synthetic route will depend on the specific requirements of the research or development project, including scale, cost, and desired purity. The protocols provided in this guide offer reliable starting points for the synthesis of this important chiral building block. It is recommended that each procedure be optimized for the specific laboratory conditions and scale of operation.

References

• Garbarino, J. A., & Parra, C. (1988). Stereospecific synthesis of (R)-2-hydroxy-2-phenylpropionic acid, and (R)- and (S)-2-cyclohexyl-2-hydroxy-2-phenylacetic acid. Journal of the Chemical Society, Perkin Transactions 1, 151-154. [Link]

• Rapp, C., Pival-Marko, S., Tassano, E., Nidetzky, B., & Kratzer, R. (2021). Reductive enzymatic dynamic kinetic resolution affording 115 g/L (S)-2-phenylpropanol. Microbial Cell Factories, 20(1), 195. [Link]

• Wikipedia. (2023). Chiral auxiliary. [Link]

• Crimmins, M. T., & DeBaillie, A. C. (2006). Enantioselective Aldol Additions of N-Acyl Thiazolidinethiones. Organic Letters, 8(8), 1613-1616. [Link]

• ResearchGate. (n.d.). Asymmetric transfer hydrogenation of acetophenone catalyzed by complex 14a. [Link]

• Collet, F., et al. (2018). Enzymatic Resolution and Decarboxylative Functionalization of α-Sulfinyl Esters. ACS Catalysis, 8(11), 10568-10573. [Link]

• Yuan, B., et al. (2010). Biocatalytic Desymmetrization of an Atropisomer with Both an Enantioselective Oxidase and Ketoreductases. Angewandte Chemie International Edition, 49(39), 7010-7013. [Link]

• Larsen, R. D., et al. (1989). .alpha.-Hydroxy esters as chiral reagents: asymmetric synthesis of 2-arylpropionic acids. Journal of the American Chemical Society, 111(19), 7650-7652. [Link]

• Belokon, Y., et al. (2002). Catalytic asymmetric synthesis of O-acetyl cyanohydrins from KCN, Ac2O and aldehydes. Chemical Communications, (15), 1634-1635. [Link]

• Belokon, Y. N., et al. (2003). Catalytic, Asymmetric Synthesis of Cyanohydrin Ethyl Carbonates. Organic Letters, 5(23), 4505-4507. [Link]

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• 7. Biocatalytic Enantioselective Synthesis of Atropisomers - PMC [pmc.ncbi.nlm.nih.gov]

Chiral resolution of 2-Hydroxy-2-phenylpropanoic acid using a chiral auxiliary

Application Note & Protocol

High-Efficiency Chiral Resolution of 2-Hydroxy-2-phenylpropanoic Acid via Diastereomeric Salt Crystallization

Abstract

This document provides a comprehensive guide for the chiral resolution of racemic 2-hydroxy-2-phenylpropanoic acid (atrolactic acid), a valuable chiral building block in pharmaceutical synthesis. The protocol leverages classical resolution methodology, reacting the racemic acid with an enantiomerically pure chiral auxiliary to form diastereomeric salts. These salts, possessing distinct physical properties, are then separated by fractional crystallization. The guide details a step-by-step protocol from salt formation and isolation to the liberation of the enantiomerically enriched target molecule. Furthermore, it covers essential analytical techniques for determining yield and enantiomeric excess (e.e.), troubleshooting common issues, and critical safety considerations. This application note is designed for researchers in organic chemistry, medicinal chemistry, and drug development seeking a robust and scalable method for obtaining enantiopure α-hydroxy acids.

Introduction and Scientific Principle

2-Hydroxy-2-phenylpropanoic acid is a chiral carboxylic acid with a stereocenter at the C2 position. Its enantiomers, (R)- and (S)-2-hydroxy-2-phenylpropanoic acid, serve as crucial intermediates in the synthesis of various biologically active compounds. As is often the case in pharmacology, the physiological activity of these enantiomers can differ significantly, necessitating the production of single-enantiomer drugs to enhance therapeutic efficacy and minimize potential side effects.[1]

The most common and industrially scalable method for separating enantiomers from a racemic mixture is through chiral resolution.[2] This technique circumvents the challenges of asymmetric synthesis by separating a pre-existing 1:1 mixture of enantiomers. The foundational principle lies in the temporary conversion of the enantiomeric pair into a pair of diastereomers. While enantiomers are non-superimposable mirror images with identical physical properties (e.g., solubility, melting point), diastereomers are not mirror images and thus exhibit different physical characteristics.[3]

This protocol employs the formation of diastereomeric salts. The racemic acid is treated with a single enantiomer of a chiral base (the chiral auxiliary). This acid-base reaction yields two diastereomeric salts which can then be separated based on their differential solubility in a chosen solvent system through a process called fractional crystallization.[4]

Mechanism of Diastereomeric Salt Formation

The reaction of a racemic acid, (R/S)-Acid, with an enantiopure chiral base, such as (S)-Base, results in the formation of two diastereomeric salts: (R)-Acid·(S)-Base and (S)-Acid·(S)-Base. These salts can be selectively crystallized, separated, and then acidified to liberate the desired enantiomerically enriched acid.

Figure 1: Principle of chiral resolution via diastereomeric salt formation.

Materials and Methods

Reagents and Equipment

Reagent/Material	Grade	Supplier Example
Racemic 2-Hydroxy-2-phenylpropanoic acid	≥98%	Sigma-Aldrich
(S)-(-)-α-Methylbenzylamine	≥99%	Thermo Fisher
Methanol (MeOH)	Anhydrous	VWR Chemicals
2 M Hydrochloric Acid (HCl)	Analytical Grade	Fisher Chemical
2 M Sodium Hydroxide (NaOH)	Analytical Grade	Merck
Diethyl Ether (Et₂O)	Anhydrous	Sigma-Aldrich
Anhydrous Magnesium Sulfate (MgSO₄)	Laboratory Grade	Acros Organics
Equipment	Specification
Erlenmeyer Flasks (100 mL, 250 mL)	Borosilicate glass
Magnetic Stirrer and Hotplate
Stir Bars	PTFE-coated
Büchner Funnel and Flask
Vacuum Source
pH paper or pH meter
Separatory Funnel (250 mL)
Rotary Evaporator
Melting Point Apparatus
Analytical Balance	± 0.0001 g
Chiral HPLC System

Safety Precautions

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[5]

• 2-Hydroxy-2-phenylpropanoic acid and its derivatives may cause skin and eye irritation.[6][7]

• α-Methylbenzylamine is corrosive and should be handled with care.

• Methanol is flammable and toxic; avoid ignition sources and inhalation.

• Refer to the Safety Data Sheet (SDS) for each chemical before commencing work.

Detailed Experimental Protocol

This protocol is designed for the resolution of 10.0 g of racemic 2-hydroxy-2-phenylpropanoic acid.

Part A: Formation and Isolation of the Diastereomeric Salt

• Dissolution: In a 250 mL Erlenmeyer flask, dissolve 10.0 g (60.2 mmol) of racemic 2-hydroxy-2-phenylpropanoic acid in 100 mL of methanol.

• Heating: Gently warm the mixture on a hotplate stirrer to approximately 40-50°C to ensure complete dissolution.

• Addition of Chiral Auxiliary: To the warm solution, slowly add 7.30 g (60.2 mmol, 1.0 equivalent) of (S)-(-)-α-methylbenzylamine dropwise over 5 minutes with continuous stirring.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. The formation of crystalline precipitate (the less soluble diastereomeric salt) should be observed. For optimal crystallization, it is crucial to avoid rapid cooling.[8]

• Cooling: Once at room temperature, place the flask in an ice-water bath for 1-2 hours to maximize the precipitation of the salt.

• Isolation: Collect the crystalline solid by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with two small portions of ice-cold methanol (2 x 10 mL) to remove the more soluble diastereomer and other impurities from the crystal surfaces.

• Drying: Dry the white crystalline salt in a vacuum oven at 40°C to a constant weight. Record the final mass.

Part B: Liberation of Enantiomerically Enriched 2-Hydroxy-2-phenylpropanoic Acid

• Dissolution of Salt: Transfer the dried diastereomeric salt to a 250 mL beaker and dissolve it in 100 mL of deionized water.

• Acidification: While stirring, slowly add 2 M HCl dropwise until the pH of the solution is approximately 1-2.[1] This will protonate the carboxylate, causing the enantiomerically enriched 2-hydroxy-2-phenylpropanoic acid to precipitate out of the aqueous solution.

• Precipitation: Continue stirring the suspension in an ice bath for 30 minutes to ensure complete precipitation.

• Isolation: Collect the white precipitate by vacuum filtration.

• Washing: Wash the solid with cold deionized water (2 x 15 mL) to remove any residual α-methylbenzylamine hydrochloride salt.

• Drying: Dry the final product to a constant weight and record the mass. Determine the melting point and proceed with analytical characterization.

Part C: Recovery of the Chiral Auxiliary (Optional)

• Basification: Combine the filtrates from steps B4 and B5 into a separatory funnel. Make the solution strongly basic (pH 11-12) by the slow addition of 2 M NaOH.

• Extraction: Extract the liberated (S)-(-)-α-methylbenzylamine with diethyl ether (3 x 40 mL).

• Drying and Evaporation: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent using a rotary evaporator to recover the chiral auxiliary.

Figure 2: Experimental workflow for the chiral resolution protocol.

Analysis and Characterization

The success of the resolution is quantified by the chemical yield, purity, and most importantly, the enantiomeric excess (e.e.) of the final product.

Yield and Physical Properties

The theoretical yield is 50% of the initial mass of the racemic acid, as the other enantiomer remains in the mother liquor.

Property	Racemic Mixture	(S)-Enantiomer	(R)-Enantiomer[9]
Melting Point (°C)	~90-93	115-117	113-119
Appearance	White Crystalline Solid	White Crystalline Solid	White Crystalline Solid

Determination of Enantiomeric Excess (e.e.)

Enantiomeric excess is a measure of the purity of the chiral sample and is calculated as: e.e. (%) = (|[S] - [R]| / ([S] + [R])) x 100

The most reliable methods for determining e.e. are:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for e.e. determination. The sample is passed through a chiral stationary phase (CSP) that interacts differently with each enantiomer, resulting in different retention times.[10][11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The sample can be derivatized with a chiral agent (e.g., Mosher's acid chloride) to form diastereomers that are distinguishable by ¹H or ¹⁹F NMR. Alternatively, a chiral solvating agent can be used to induce chemical shift differences between the enantiomers.[12]

• Circular Dichroism (CD) Spectroscopy: This technique measures the differential absorption of left and right circularly polarized light, which is inherent to chiral molecules. The magnitude of the CD signal can be correlated to the enantiomeric excess.[13][14]

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
No crystallization occurs	Solution is too dilute; Incorrect solvent system; Cooling too rapidly.	Concentrate the solution under reduced pressure. Screen different solvents or solvent mixtures.[15] Ensure slow, gradual cooling; try seeding with a small crystal if available.
Low yield of diastereomeric salt	Incomplete precipitation; Salt is too soluble in the chosen solvent.	Increase cooling time or lower the temperature. Change the solvent to one in which the desired salt is less soluble.
Low enantiomeric excess (e.e.)	Inefficient separation; Co-crystallization of the undesired diastereomer.	Perform a recrystallization of the diastereomeric salt. Optimize the solvent system and cooling rate. Ensure the wash step is performed effectively with cold solvent.
Product is an oil, not a solid	Presence of impurities; Residual solvent.	Purify the starting racemic acid. Ensure the product is thoroughly dried under vacuum. Try triturating the oil with a non-polar solvent like hexane to induce crystallization.

Conclusion

The formation of diastereomeric salts followed by fractional crystallization is a time-tested, effective, and scalable method for the chiral resolution of 2-hydroxy-2-phenylpropanoic acid.[16] By carefully selecting the chiral auxiliary and optimizing the crystallization conditions, high enantiomeric excess can be achieved. The protocol described herein provides a robust starting point for researchers to obtain enantiomerically enriched 2-hydroxy-2-phenylpropanoic acid, a critical precursor for advanced chemical synthesis. Accurate determination of enantiomeric excess using techniques like chiral HPLC is paramount to validating the success of the resolution.

References

• Benchchem. A Comparative Guide to Chiral Resolution Methods for 2-Amino-1-butanol.

• Jo, H. H., Lin, C. Y., & Anslyn, E. V. (2014). Rapid Optical Methods for Enantiomeric Excess Analysis: From Enantioselective Indicator Displacement Assays to Exciton-Coupled Circular Dichroism. Accounts of Chemical Research, 47(7), 2200–2210.

• Fisher Scientific. (2024). SAFETY DATA SHEET - (R)-(-)-2-Hydroxy-2-phenylpropionic acid.

• Wikipedia. Chiral resolution.

• Biosynth. (2S)-2-Hydroxy-2-phenylpropanoic acid.

• Lam, A. W. H., & Ng, K. M. (n.d.). 394e Chiral Resolution Via Diastereomeric Salt Crystallization. AIChE Annual Meeting.

• Benchchem. Application Notes and Protocols for Chiral Resolution with 1-Amino-2-butanol.

• Chiralpedia. (2025). Part 6: Resolution of Enantiomers.

• Benchchem. Application Notes and Protocols for Asymmetric Synthesis Using (R)-2-Hydroxy-2-phenylpropanoic acid as a Chiral Auxiliary.

• Wolf, C., & Mei, X. (2011). A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. NIH Public Access, 13(12), 1367–1370.

• Farkas, E., et al. (2023). Population Balance Modeling of Diastereomeric Salt Resolution. Crystal Growth & Design, 23(4), 2843–2854.

• Dragna, J. M., et al. (2017). Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids. Organic Chemistry Frontiers, 4(1), 113-117.

• Mbah, C. J. (2018). Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Herald Scholarly Open Access, 2(1), 008.

• Jamieson, C., et al. (2018). Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Journal of Chemical Education, 95(10), 1836–1840.

• PubChem. 2-Hydroxy-2-phenylpropanoic acid hydrate.

• Unchained Labs. Identifying a diastereomeric salt for a challenging chiral resolution.

• CN103086877A - Splitting method of 2-hydracrylic acid racemic mixture - Google Patents.

• Sanghani, Y. J. (2017). Resolution of 2-Hydroxypropanoic Acid by using Chiral Auxiliary. International Journal of Scientific Research in Chemical Sciences, 4(6), 1-5.

• Eliel, E. L., & Lynch, J. E. (1981). .alpha.-Hydroxy esters as chiral reagents: asymmetric synthesis of 2-arylpropionic acids. Journal of the American Chemical Society, 103(13), 3925–3927.

• Sanghani, Y. J. (2018). Resolution of 2-Hydroxypropanoic Acid by using Chiral Auxiliary. ResearchGate.

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET - (+/-)-2-Phenylpropionic acid.

• Synthesis of (2R)-2-Hydroxy-3-phenylpropanoic acid (J. Med. Chem., 23, 666).

• MedChemExpress. (S)-2-Hydroxy-3-phenylpropanoic acid-SDS.

• Benchchem. A Comparative Guide to Chiral HPLC Analysis of 1-Amino-2-butanol Enantiomers.

• Stenutz. 2-phenyl-2-hydroxypropanoic acid.

• LookChem. 2-hydroxy-2-phenylpropanoic acid.

• Sigma-Aldrich. 2-HYDROXY-2-PHENYL-PROPIONIC ACID AldrichCPR.

• ResearchGate. Can anyone suggest me the chiral column for the resolution of racemic 2-amino-1-butanol?

• Wikipedia. Diastereomeric recrystallization.

• TCI Chemicals. Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De.

• Carl ROTH. (n.d.). Safety Data Sheet: 2-Hydroxypropanoic acid.

• Li, J., et al. (2017). Ring-locking strategy facilitating determination of absolute optical purity of 2-amino-1-butanol by reverse-phase high-performance liquid chromatography. RSC Publishing.

• Thermo Fisher Scientific. (R)-(-)-2-Hydroxy-2-phenylpropionic acid, 98+%.

• Thermo Fisher Scientific. (R)-(-)-2-Hydroxy-2-phenylpropionic acid, 98+%.

• PubChem. CID 73760523.

• PrepChem.com. Synthesis of 2-phenylpropionic acid.

• ResearchGate. The Resolution of 2Hydroxy5,5-dimethyl-4-phenyl-1,3,2-dioxaphosphorinan 2Oxide (Phencyphos) by Preferential Crystallization.

• NIH. Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents.

• NIH. Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids.

• ResearchGate. CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS.

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Diastereomeric Salt Crystallization for the Resolution of 2-Hydroxy-2-phenylpropanoic Acid

< APPLICATION NOTE & PROTOCOL

Introduction

The enantiomers of a chiral molecule can exhibit markedly different pharmacological and toxicological profiles, making the production of single-enantiomer drugs a critical aspect of pharmaceutical development. 2-Hydroxy-2-phenylpropanoic acid, also known as atrolactic acid, is a valuable chiral building block in organic synthesis. Its resolution into individual enantiomers is a key step in the synthesis of various biologically active compounds. Diastereomeric salt crystallization is a robust and scalable classical method for separating enantiomers. This technique leverages the reaction of a racemic mixture with a chiral resolving agent to form a pair of diastereomeric salts. Unlike enantiomers, diastereomers possess different physicochemical properties, such as solubility, which allows for their separation through fractional crystallization.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and practical application of diastereomeric salt crystallization for the resolution of racemic 2-hydroxy-2-phenylpropanoic acid. We will delve into the selection of resolving agents and solvents, provide a detailed experimental protocol, and discuss the analysis of the resolved enantiomers.

Principle of Diastereomeric Salt Resolution

The foundational principle of this resolution technique lies in the conversion of a mixture of enantiomers, which share identical physical properties, into a mixture of diastereomers with distinct physical characteristics. When a racemic mixture of 2-hydroxy-2-phenylpropanoic acid, (±)-acid, is reacted with a single enantiomer of a chiral base, such as (-)-brucine, two diastereomeric salts are formed: [(-)-brucine • (+)-acid] and [(-)-brucine • (-)-acid]. These diastereomeric salts are not mirror images of each other and thus exhibit different solubilities in a given solvent. This solubility difference is the cornerstone of the separation, allowing the less soluble diastereomer to preferentially crystallize out of solution, while the more soluble diastereomer remains in the mother liquor. Subsequent acidification of the isolated diastereomeric salt regenerates the enantiomerically enriched acid and the resolving agent.

Selection of Resolving Agent and Solvent

The success of a diastereomeric resolution is critically dependent on the judicious selection of both the resolving agent and the solvent system.

Resolving Agent: A variety of chiral bases can be employed as resolving agents for racemic acids. Naturally occurring alkaloids like brucine, strychnine, and quinine are frequently used due to their ready availability. Synthetic chiral amines, such as (R)- or (S)-1-phenylethylamine, are also effective. For the resolution of 2-hydroxy-2-phenylpropanoic acid, chiral amines like brucine and cinchonidine have proven to be effective. The choice of resolving agent is often empirical and may require screening to identify the most effective one for achieving high diastereomeric and enantiomeric excess.

Solvent System: The role of the solvent is to maximize the solubility difference between the two diastereomeric salts. An ideal solvent will dissolve both diastereomers at an elevated temperature and, upon cooling, facilitate the selective crystallization of the less soluble diastereomer. Key factors to consider when selecting a solvent include its polarity, hydrogen bonding capabilities, and steric properties. Common solvents for diastereomeric salt crystallizations include alcohols (e.g., methanol, ethanol), ketones (e.g., acetone), esters, and aqueous mixtures. In some instances, a mixed solvent system can offer greater control over the solubility profile.

Experimental Protocol: Resolution of (±)-2-Hydroxy-2-phenylpropanoic Acid

This protocol provides a general procedure for the diastereomeric resolution of racemic 2-hydroxy-2-phenylpropanoic acid using a chiral amine as the resolving agent. Optimization of specific parameters such as solvent, temperature, and stoichiometry is crucial for achieving high yield and enantiomeric purity.

Materials:

• (±)-2-Hydroxy-2-phenylpropanoic acid

• Chiral resolving agent (e.g., (-)-Brucine or (-)-Cinchonidine)

• Selected solvent (e.g., Methanol, Ethanol, Acetone)

• Hydrochloric acid (HCl), 2 M

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware

• Heating and stirring apparatus

• Vacuum filtration setup

• Rotary evaporator

Procedure:

Part 1: Formation and Crystallization of the Diastereomeric Salt

• Dissolution of the Racemic Acid: In a suitable flask, dissolve a known quantity of (±)-2-hydroxy-2-phenylpropanoic acid in the minimum amount of the chosen solvent with gentle heating and stirring.

• Dissolution of the Resolving Agent: In a separate flask, dissolve an equimolar amount of the chiral resolving agent in the same solvent, also with heating. Note: The optimal molar ratio of resolving agent to racemic acid may vary and should be optimized (typically between 0.5 to 1.0 equivalents).

• Salt Formation: Slowly add the hot solution of the resolving agent to the stirred solution of the racemic acid.

• Crystallization: Allow the mixture to cool slowly to room temperature to induce the crystallization of the less soluble diastereomeric salt. For improved yield, the mixture can be further cooled in an ice bath.

• Isolation of the Diastereomeric Salt: Collect the crystals by vacuum filtration and wash them with a small amount of the cold crystallization solvent to remove any residual mother liquor.

Part 2: Purification of the Diastereomeric Salt (Optional but Recommended)

• Recrystallization: To enhance the diastereomeric and subsequent enantiomeric purity, recrystallize the isolated salt from a suitable solvent. Dissolve the crystals in a minimal amount of the hot solvent, and then allow the solution to cool slowly to effect crystallization.

• Isolation: Collect the purified crystals by vacuum filtration and wash with a small amount of the cold solvent.

Part 3: Liberation of the Enantiomerically Enriched Acid

• Acidification: Suspend the purified diastereomeric salt in water. Add 2 M HCl with stirring until the solution becomes acidic (pH ~1-2). This will protonate the resolving agent, making it water-soluble, and regenerate the free 2-hydroxy-2-phenylpropanoic acid.

• Extraction: Extract the enantiomerically enriched acid from the aqueous solution using an organic solvent such as ethyl acetate.

• Drying and Concentration: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the resolved 2-hydroxy-2-phenylpropanoic acid.

Analysis of Enantiomeric Excess

The enantiomeric excess (e.e.) of the resolved 2-hydroxy-2-phenylpropanoic acid should be determined using a suitable analytical technique. Chiral High-Performance Liquid Chromatography (HPLC) is a common and accurate method for this purpose.

Illustrative Chiral HPLC Conditions:

• Column: A chiral stationary phase, such as one based on a cyclodextrin derivative, is often effective.

• Mobile Phase: A mixture of an organic solvent (e.g., methanol, acetonitrile) and an aqueous buffer (e.g., ammonium acetate) is typically used.

• Detector: UV detection at an appropriate wavelength (e.g., 254 nm) is commonly employed.

Troubleshooting and Optimization

Problem	Possible Cause(s)	Suggested Solution(s)
No Crystallization	- Solution is too dilute.- Incorrect solvent system.- Wide metastable zone.	- Evaporate some of the solvent to increase concentration.- Perform a solvent screen to find a system with better differential solubility.- Scratch the inside of the flask or add seed crystals.
"Oiling Out"	- Salt's melting point is lower than the crystallization temperature.- Concentration is too high.	- Lower the crystallization temperature.- Add more solvent to decrease the concentration.
Low Diastereomeric/Enantiomeric Excess	- Poor separation of diastereomers.- Kinetic vs. thermodynamic control issues.	- Optimize the solvent system through systematic screening.- Allow for longer equilibration times (aging) for the thermodynamically more stable diastereomer to crystallize.

Visualizing the Workflow

The following diagram illustrates the key stages of the diastereomeric salt crystallization process.

Caption: Chemical transformations in the resolution process.

Conclusion

Diastereomeric salt crystallization is a powerful and well-established technique for the resolution of racemic 2-hydroxy-2-phenylpropanoic acid. The success of this method hinges on the systematic screening and optimization of the resolving agent and solvent system to maximize the solubility difference between the resulting diastereomeric salts. The protocol outlined in this application note serves as a robust starting point for developing a specific and efficient resolution process. Careful execution of the crystallization and purification steps, followed by rigorous analytical validation, will enable the isolation of the desired enantiomer in high purity and yield, which is essential for applications in pharmaceutical and fine chemical synthesis.

References

• BenchChem. (n.d.). Application Notes and Protocols for the Solvent Selection in the Crystallization of (R)-2-Methylpiperazine Diastereomeric Salts.
• Crystal Growth & Design. (2023). Population Balance Modeling of Diastereomeric Salt Resolution.
• BenchChem. (n.d.). Technical Support Center: Optimizing Solvent Systems for the Crystallization of Diastereomeric Salts.
• Biosynth. (n.d.). (2S)-2-Hydroxy-2-phenylpropanoic acid.
• YouTube. (2025). Diastereomeric Salt Crystallization Using Ternary Phase Diagram.
• BenchChem. (n.d.). How to overcome poor crystallization in diastereomeric salt formation.
• MPG.PuRe. (n.d.). Formation and Crystallization based Separation of Diastereomeric Salts.
• Gavin Publishers. (n.d.). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent.
• RSC Publishing. (2014). Prediction of the efficiency of diastereoisomer separation on the basis of the behaviour of enantiomeric mixtures.
• CrystEngComm (RSC Publishing). (2022). Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation.
• Sigma-Aldrich. (n.d.). HPLC Analysis of Atrolactic Acid Enantiomers on Astec® CHIROBIOTIC® R.
• BenchChem. (n.d.). Application Notes and Protocols: Diastereomeric Salt Crystallization with (R)-1,2-Diaminopropane.
• ResearchGate. (2025). High performance liquid chromatographic enantioseparation of atrolactic acids using chiral mobile phase additive.
• BenchChem. (n.d.). Brucine sulfate.
• Wikipedia. (n.d.). Chiral resolution.
• Chemistry LibreTexts. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers.
• ResearchGate. (n.d.). Recrystallization of mixture of diastereomers 112 from different solvents 83.
• BenchChem

Choosing a resolving agent for 2-Hydroxy-2-phenylpropanoic acid

An Application Guide for the Resolution of (±)-2-Hydroxy-2-phenylpropanoic acid

Introduction: The Imperative of Chirality in Modern Chemistry

In the realm of pharmaceutical and fine chemical synthesis, the three-dimensional arrangement of atoms in a molecule is not a trivial detail; it is a critical determinant of biological activity. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, can exhibit profoundly different pharmacological, toxicological, and metabolic profiles. The resolution of a racemic mixture—a 50:50 mixture of two enantiomers—into its constituent pure enantiomers is therefore a cornerstone of modern drug development and stereoselective synthesis.[1]

This document provides a comprehensive guide to selecting an appropriate resolving agent for (±)-2-Hydroxy-2-phenylpropanoic acid (also known as atrolactic acid), a chiral α-hydroxy acid. We will delve into the principles of diastereomeric salt crystallization, outline a systematic approach for screening resolving agents, and provide detailed protocols for a preparative-scale resolution.

Understanding the Target: (±)-2-Hydroxy-2-phenylpropanoic Acid

2-Hydroxy-2-phenylpropanoic acid is a carboxylic acid containing a stereocenter at the C2 position, making it a chiral molecule existing as (R)- and (S)-enantiomers.

• Structure: C₉H₁₀O₃

• Molar Mass: 166.17 g/mol

• Key Functional Groups: Carboxylic acid (-COOH), Tertiary alcohol (-OH)

• Melting Point (Racemate): 87-91 °C[2]

• Melting Point (Enantiomer): 115 °C

The presence of the acidic carboxylic acid group is the key to its resolution via the classical method of diastereomeric salt formation. This method leverages the reaction with a chiral base to form salts that are no longer mirror images and thus have different physical properties.[3][4][5]

The Core Principle: Resolution via Diastereomeric Salt Crystallization

The fundamental challenge in separating enantiomers is that they possess identical physical properties, such as solubility, melting point, and boiling point.[4][6] Diastereomeric salt crystallization elegantly circumvents this problem by converting the pair of enantiomers into a pair of diastereomers. Diastereomers, not being mirror images of each other, have distinct physical properties, most critically, different solubilities in a given solvent.[7][8][9]

This principle is the most common method for chiral resolution and involves three key stages:[1]

• Salt Formation: The racemic acid is reacted with an enantiomerically pure chiral base (the resolving agent). This creates a mixture of two diastereomeric salts.

  • (R)-Acid + (R')-Base → (R, R')-Salt

  • (S)-Acid + (R')-Base → (S, R')-Salt

• Fractional Crystallization: Due to their different solubilities, one diastereomeric salt will preferentially crystallize out of a chosen solvent system. This less-soluble salt is isolated by filtration.

• Liberation of the Enantiomer: The isolated, diastereomerically pure salt is treated with a strong acid. This breaks the salt, regenerating the enantiomerically pure carboxylic acid (which typically precipitates) and the protonated resolving agent (which remains in solution).[3][10]

Selecting the Optimal Resolving Agent

The success of a resolution is highly dependent on the choice of the resolving agent. For a carboxylic acid like 2-Hydroxy-2-phenylpropanoic acid, readily available chiral amines are the agents of choice.[3][5][11] The ideal agent should form a stable, crystalline salt with one of the acid's enantiomers that has significantly lower solubility than the other diastereomeric salt in a convenient solvent.

Candidate Resolving Agents

Based on established use in resolving chiral acids, the following naturally occurring alkaloids and a synthetic amine are excellent starting candidates.

Resolving Agent	Class	Rationale for Use & Key Properties
Cinchonidine	Cinchona Alkaloid	A widely used and effective resolving agent for various acids.[12] Its rigid structure often induces good crystallinity in diastereomeric salts. It has been successfully used to resolve citronellic acid.[13]
Quinine	Cinchona Alkaloid	A diastereomer of quinidine, it is frequently used for resolving acidic racemates.[3][5][11] It is known to be an effective chiral solvating agent.[14][15][16]
Brucine	Strychnos Alkaloid	A readily available and cost-effective resolving agent for a wide range of racemic acids.[17] It is known for its ability to form highly crystalline salts.[3][5][11]
(R)- or (S)-1-Phenylethylamine	Synthetic Amine	A simpler, less complex chiral amine that is a standard choice for resolving chiral acids.[3][6] Its effectiveness can provide a baseline for comparison with the more complex alkaloids.

Experimental Protocols

Protocol 1: Screening for the Optimal Resolving Agent and Solvent System

Objective: To identify the most effective resolving agent and solvent combination for the resolution of (±)-2-Hydroxy-2-phenylpropanoic acid on a small scale. The goal is to find a combination that yields a crystalline precipitate.

Materials:

• (±)-2-Hydroxy-2-phenylpropanoic acid

• Candidate Resolving Agents: (-)-Cinchonidine, (-)-Quinine, (-)-Brucine, (R)-1-Phenylethylamine

• Solvents: Methanol, Ethanol, Acetone, Ethyl Acetate, Water, and mixtures thereof (e.g., 9:1 Ethanol:Water)

• Test tubes or small vials (approx. 20)

• Stirring rods and heating block or water bath

Methodology:

• Preparation: Set up a grid of test tubes to test each resolving agent with each solvent. For each test:

• Dissolution of Acid: In a test tube, dissolve a small, measured amount of (±)-2-Hydroxy-2-phenylpropanoic acid (e.g., 50 mg, 0.3 mmol) in a minimal amount of a heated solvent (e.g., 1-2 mL).

• Dissolution of Base: In a separate test tube, dissolve a stoichiometric equivalent of the resolving agent (e.g., 0.5 to 1.0 equivalent) in the same heated solvent. The optimal molar ratio should be explored, but starting with 0.5 equivalents is common for dibasic resolving agents.[7]

• Salt Formation: Add the warm solution of the resolving agent to the solution of the acid with stirring.

• Crystallization: Allow the mixture to cool slowly to room temperature. If no crystals form, gently scratch the inside of the test tube with a glass rod or place it in an ice bath to induce crystallization.

• Observation: Observe the results. A successful test is one that produces a good yield of crystalline solid. Note the solvent, resolving agent, and the nature of the precipitate (e.g., crystalline needles, fine powder, oil). An oiling out indicates a poor solvent choice.

• Selection: The combination that provides the most promising crystalline precipitate is selected for the preparative scale resolution.

Protocol 2: Preparative Scale Resolution using Cinchonidine

Objective: To resolve a larger quantity of (±)-2-Hydroxy-2-phenylpropanoic acid using the optimal conditions determined in Protocol 1. This protocol assumes that cinchonidine in ethanol was found to be effective.

Materials:

• (±)-2-Hydroxy-2-phenylpropanoic acid (e.g., 10.0 g)

• (-)-Cinchonidine (equimolar amount to the acid)

• Ethanol (or other solvent identified in screening)

• 3M Hydrochloric Acid (HCl)

• 3M Sodium Hydroxide (NaOH)

• Ethyl Acetate

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware (flasks, separatory funnel, Büchner funnel)

• Polarimeter or Chiral HPLC system

Methodology:

Part A: Diastereomeric Salt Formation & Crystallization

• Dissolution: In a 250 mL Erlenmeyer flask, dissolve 10.0 g of (±)-2-Hydroxy-2-phenylpropanoic acid in the minimum amount of hot ethanol required for complete dissolution.

• Addition of Resolving Agent: In a separate flask, dissolve an equimolar amount of (-)-cinchonidine in hot ethanol. Slowly add the hot cinchonidine solution to the acid solution with constant stirring.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. A precipitate should form. To maximize the yield, the flask can then be placed in an ice bath for 1-2 hours. A controlled, slow cooling profile often yields crystals of higher purity.[18]

• Isolation of Diastereomeric Salt: Collect the crystalline precipitate by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold ethanol to remove any adhering mother liquor, which contains the more soluble diastereomer.[10][19]

• (Optional) Recrystallization: To improve diastereomeric purity, the isolated salt can be recrystallized from a fresh portion of hot ethanol. This step is crucial if the initial enantiomeric excess is low.[4]

Part B: Liberation of the Enantiomerically Enriched Acid

• Salt Dissociation: Suspend the purified diastereomeric salt in a mixture of water (approx. 100 mL) and ethyl acetate (approx. 50 mL) in a separatory funnel.

• Acidification: Slowly add 3M HCl with shaking until the aqueous layer is acidic (test with pH paper, pH ~1-2). This will protonate the carboxylic acid and break the salt. The cinchonidine will dissolve in the acidic aqueous layer as its hydrochloride salt.

• Extraction: Shake the separatory funnel vigorously. The enantiomerically enriched 2-Hydroxy-2-phenylpropanoic acid will move into the ethyl acetate layer. Separate the organic layer. Extract the aqueous layer two more times with fresh portions of ethyl acetate (2 x 25 mL).

• Drying and Evaporation: Combine the organic extracts, dry over anhydrous MgSO₄, filter, and evaporate the solvent under reduced pressure to yield the enantiomerically enriched 2-Hydroxy-2-phenylpropanoic acid as a solid.

Part C: Analysis of Enantiomeric Excess (e.e.)

• Polarimetry: Dissolve a known mass of the product in a specific solvent (e.g., ethanol) at a known concentration. Measure the optical rotation using a polarimeter. Compare the specific rotation to the literature value for the pure enantiomer to calculate the e.e.

• Chiral HPLC: For a more accurate determination, analyze the product using High-Performance Liquid Chromatography (HPLC) with a suitable chiral stationary phase. This method can directly quantify the ratio of the two enantiomers.[10][20]

Part D: Recovery of the Resolving Agent

• Basification: Take the acidic aqueous layer from Part B, which contains the cinchonidine hydrochloride. Cool it in an ice bath and slowly add 3M NaOH until the solution is strongly basic (pH ~12-14).

• Precipitation & Extraction: The free base of cinchonidine will precipitate out. This can be collected by filtration or extracted into an organic solvent like dichloromethane, dried, and the solvent evaporated to recover the resolving agent for reuse.

Conclusion and Further Optimization

The selection of a resolving agent is a multi-step process that begins with an educated choice of candidates followed by systematic experimental screening.[21] The protocols described provide a robust framework for the successful resolution of (±)-2-Hydroxy-2-phenylpropanoic acid. Key variables that can be further optimized to maximize both yield and enantiomeric purity include the molar ratio of the resolving agent, the crystallization temperature profile, and the number of recrystallization steps.[18] For any given racemic compound, the optimal resolution conditions must be determined empirically.[7]

References

• BenchChem. (2025).
• BenchChem. (2025).
• Chemistry LibreTexts. (2019). 6.
• Fiveable. Diastereomeric Salt Definition.
• Chemistry LibreTexts. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers.
• Biosynth. (2S)-2-Hydroxy-2-phenylpropanoic acid.
• BenchChem. (2025).
• Piette, V., et al. (2000). Enantiomeric separation of amino acid derivatives by non-aqueous capillary electrophoresis using quinine and related compounds as chiral additives. PubMed.
• BenchChem. (2025). A Comparative Guide to the Crystallographic Resolution of Diastereomeric Salts Using (+)-Di-p-toluoyl-D-tartaric Acid.
• PubMed. (2007).
• LookChem. (2025). 2-hydroxy-2-phenylpropanoic acid - 4607-38-9.
• ResearchGate. (2025). Resolution of (±)-Citronellic Acid with (–)-Cinchonidine.
• RSC Publishing. Quinine as a highly responsive chiral sensor.
• PMC - NIH.
• Crystal Growth & Design. (2023). Population Balance Modeling of Diastereomeric Salt Resolution.
• Buchler GmbH. Cinchonidine Base - Fine Chemical.
• Chemistry LibreTexts. (2023). 5.
• Pearson+. (2024). How might you separate enantiomers of 2-phenylpropionic acid?.
• Lam, A. W. H., & Ng, K. M.
• BenchChem. (2025).
• Rosini, C., et al. Quinine: an inexpensive chiral solvating agent for the determination of enantiomeric composition of binaphthyl derivatives and alkylarylcarbinols by NMR spectroscopy. The Journal of Organic Chemistry.
• Chiralpedia. (2022). Quinine.
• Wikipedia. Chiral resolution.
• Chemistry LibreTexts. (2015). 5.

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Application Note: A Robust Chiral HPLC Method for the Enantioselective Separation of 2-Hydroxy-2-phenylpropanoic Acid

Abstract

This application note presents a detailed and robust High-Performance Liquid Chromatography (HPLC) method for the chiral separation of the enantiomers of 2-Hydroxy-2-phenylpropanoic acid, also known as atrolactic acid. The enantiomeric purity of chiral molecules is a critical parameter in the pharmaceutical industry, as different enantiomers can exhibit varied pharmacological and toxicological profiles.[1] This guide provides a comprehensive protocol using a polysaccharide-based chiral stationary phase (CSP), elucidates the principles behind the method development, and offers practical insights for researchers, scientists, and drug development professionals to achieve baseline separation of (R)- and (S)-2-Hydroxy-2-phenylpropanoic acid.

Introduction: The Significance of Chiral Separation

2-Hydroxy-2-phenylpropanoic acid is a chiral α-hydroxy acid with a stereogenic center, existing as two non-superimposable mirror images or enantiomers: (R)- and (S)-atrolactic acid. In drug development and synthesis, the ability to separate and quantify these enantiomers is paramount. Often, one enantiomer possesses the desired therapeutic effect, while the other may be less active, inactive, or even responsible for adverse effects.[2] Therefore, regulatory agencies worldwide mandate the stereoselective analysis of chiral drugs.

High-Performance Liquid Chromatography (HPLC) coupled with a Chiral Stationary Phase (CSP) is a powerful and widely adopted technique for resolving enantiomers.[3][4] This direct approach relies on the differential interaction of the enantiomers with a chiral selector immobilized on the stationary phase, leading to different retention times and, consequently, their separation.[4] This application note focuses on a normal-phase HPLC method, which is particularly effective for the separation of polar compounds like atrolactic acid on polysaccharide-based CSPs.

Principle of Chiral Recognition

The cornerstone of this chiral separation is the interaction between the enantiomers of 2-Hydroxy-2-phenylpropanoic acid and the chiral stationary phase. Polysaccharide-based CSPs, such as those derived from amylose or cellulose, feature chiral cavities and grooves. The separation mechanism is based on the formation of transient diastereomeric complexes between the enantiomers and the chiral selector of the CSP.[5] These interactions can include hydrogen bonding, dipole-dipole interactions, π-π interactions, and steric hindrance. The subtle differences in the three-dimensional structure of the enantiomers lead to variations in the stability of these complexes, resulting in one enantiomer being retained longer on the column than the other. The acidic additive in the mobile phase, such as trifluoroacetic acid (TFA), plays a crucial role in improving peak shape and resolution for acidic analytes like atrolactic acid by suppressing the ionization of the carboxylic acid group.[2]

Figure 1: Principle of chiral recognition on a Chiral Stationary Phase.

Materials and Methods

Instrumentation and Consumables

• HPLC system with a quaternary or binary pump, autosampler, column thermostat, and UV detector.

• Chiral HPLC Column: CHIRALPAK® AD-H (amylose tris(3,5-dimethylphenylcarbamate) immobilized on 5 µm silica gel), 250 x 4.6 mm.

• Data acquisition and processing software.

• Analytical balance.

• Volumetric flasks, pipettes, and syringes.

• Syringe filters, 0.45 µm PTFE.

Reagents and Solvents

• Racemic 2-Hydroxy-2-phenylpropanoic acid (≥98% purity).

• n-Hexane (HPLC grade).

• Isopropanol (IPA) (HPLC grade).

• Trifluoroacetic acid (TFA) (HPLC grade).

Chromatographic Conditions

The optimized HPLC parameters for the chiral separation of 2-Hydroxy-2-phenylpropanoic acid are summarized in the table below.

Parameter	Condition
Column	CHIRALPAK® AD-H, 250 x 4.6 mm, 5 µm
Mobile Phase	n-Hexane / Isopropanol / Trifluoroacetic Acid (90:10:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 220 nm
Injection Volume	10 µL
Sample Diluent	Mobile Phase
Run Time	Approximately 15 minutes

Experimental Protocol

This section provides a step-by-step procedure for the preparation of solutions and the execution of the HPLC analysis.

Figure 2: Experimental workflow for the chiral HPLC separation.

Mobile Phase Preparation

• Carefully measure 900 mL of n-hexane, 100 mL of isopropanol, and 1 mL of trifluoroacetic acid.

• Combine the components in a suitable solvent reservoir.

• Mix thoroughly and degas the mobile phase using sonication for 15-20 minutes or another appropriate method before use.

Standard Solution Preparation

• Accurately weigh approximately 10 mg of racemic 2-Hydroxy-2-phenylpropanoic acid.

• Transfer the weighed standard into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with the mobile phase to obtain a concentration of 1 mg/mL.

• Vortex the solution to ensure complete dissolution.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

HPLC Analysis

• Equilibrate the CHIRALPAK® AD-H column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved (typically 30-60 minutes).

• Set the column oven temperature to 25 °C and the UV detector wavelength to 220 nm.

• Inject 10 µL of the prepared standard solution onto the column.

• Record the chromatogram for a sufficient duration to allow for the elution of both enantiomers.

Data Analysis and System Suitability

Upon completion of the chromatographic run, the data should be processed to evaluate the quality of the separation. The following parameters are critical for assessing the performance of the chiral method.[2]

• Retention Factor (k'): A measure of the retention of an analyte. It is calculated as: k' = (tR - t0) / t0 where tR is the retention time of the analyte and t0 is the void time.

• Separation Factor (α): Also known as selectivity, it describes the separation of two adjacent peaks. For enantiomers, it is calculated as: α = k'2 / k'1 where k'1 and k'2 are the retention factors of the first and second eluting enantiomers, respectively. A value of α > 1 is required for separation.

• Resolution (Rs): The degree of separation between two peaks. A baseline resolution (Rs ≥ 1.5) is generally desired for accurate quantification. It is calculated as: Rs = 2(tR2 - tR1) / (w1 + w2) where tR1 and tR2 are the retention times, and w1 and w2 are the peak widths at the base for the two enantiomers.

Expected Results and Discussion

Under the specified chromatographic conditions, a baseline separation of the (R)- and (S)-enantiomers of 2-Hydroxy-2-phenylpropanoic acid is expected. The use of a polysaccharide-based CSP like CHIRALPAK® AD-H is well-established for the separation of arylpropionic acids and related compounds.[1][2] The normal-phase mobile phase system provides excellent selectivity for this class of compounds. The isopropanol in the mobile phase acts as a polar modifier, influencing the retention and selectivity, while the trifluoroacetic acid sharpens the peaks of the acidic analyte.

Should the resolution not be optimal, slight modifications to the mobile phase composition, such as adjusting the percentage of isopropanol or the concentration of trifluoroacetic acid, can be explored. A lower column temperature can sometimes improve resolution, but may also increase the analysis time and backpressure.

Conclusion

The chiral HPLC method detailed in this application note provides a reliable and robust protocol for the enantioselective separation of 2-Hydroxy-2-phenylpropanoic acid. The use of a CHIRALPAK® AD-H column with a normal-phase mobile phase system offers excellent resolution and peak shape. This method is suitable for quality control, purity assessment, and stereochemical investigations in pharmaceutical research and development. The principles and protocols outlined herein can serve as a strong foundation for the development of chiral separation methods for other acidic compounds.

References

• Benchchem. Application Notes and Protocols for Chiral Chromatography of (R)-2-Hydroxy-2-phenylpropanoic Acid.
• Benchchem. Chiral Purity of (R)-2-Hydroxy-2-phenylpropanoic Acid: An In-depth Technical Guide.
• Benchchem.

• Chiralpedia. Chiral HPLC separation: strategy and approaches. [Link]

• Daicel Chiral Technologies.

• LCGC International. A Strategy for Developing HPLC Methods for Chiral Drugs. [Link]

• MDPI. Alternative HPLC-DAD Direct-Phase Approach to Measurement of Enantiopurity of Lactic Acid Derivatives. [Link]

• NIH. Analytical Enantioseparation of β-Substituted-2-Phenylpropionic Acids by High-Performance Liquid Chromatography with Hydroxypropyl-β-Cyclodextrin as Chiral Mobile Phase Additive.
• Phenomenex.
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Enantioselective HPLC Analysis of 2-Hydroxy-2-phenylpropanoic Acid: A Guide to Chiral Stationary Phase Selection and Method Development

Introduction: The Significance of Chiral Purity for 2-Hydroxy-2-phenylpropanoic Acid

2-Hydroxy-2-phenylpropanoic acid, also known as atrolactic acid, is a chiral α-hydroxy acid with significant applications in the synthesis of pharmaceuticals and other bioactive molecules. The stereochemistry of this compound is critical, as its enantiomers can exhibit distinct pharmacological and toxicological profiles.[1][2] Consequently, the accurate determination of enantiomeric purity is a crucial aspect of quality control in drug development and manufacturing. High-Performance Liquid Chromatography (HPLC) employing chiral stationary phases (CSPs) is a powerful and widely adopted technique for the direct separation and quantification of atrolactic acid enantiomers.[3][4]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed framework for the selection of appropriate chiral stationary phases and the development of robust HPLC methods for the enantioselective analysis of 2-hydroxy-2-phenylpropanoic acid. We will delve into the underlying principles of chiral recognition, offer step-by-step protocols for method development, and present a comparative overview of suitable CSPs.

Pillar 1: Understanding Chiral Recognition Mechanisms for Acidic Analytes

The direct separation of enantiomers via chiral HPLC relies on the formation of transient diastereomeric complexes between the analyte and the chiral selector, which is immobilized on the stationary phase.[3][5] The differential stability of these complexes leads to different retention times for the two enantiomers. For an acidic analyte like 2-hydroxy-2-phenylpropanoic acid, the primary interactions governing chiral recognition on common CSPs include:

• Hydrogen Bonding: The hydroxyl and carboxyl groups of atrolactic acid can act as hydrogen bond donors and acceptors.

• π-π Interactions: The phenyl group of the analyte can engage in π-π stacking with aromatic moieties on the CSP.

• Steric Interactions: The spatial arrangement of the substituents around the chiral center of the analyte influences its fit into the chiral cavities or grooves of the CSP.

• Ionic Interactions: In certain mobile phase conditions, the carboxyl group of atrolactic acid can be ionized, leading to electrostatic interactions with the CSP.[6]

The selection of an appropriate CSP is the most critical step in developing a successful enantioselective separation method.[5] While a trial-and-error approach can be time-consuming, a foundational understanding of the major classes of CSPs can guide a more systematic screening process.

Pillar 2: A Strategic Approach to Chiral Stationary Phase Selection

Most chiral separations of acidic compounds like 2-hydroxy-2-phenylpropanoic acid can be achieved using two primary types of chiral stationary phases: polysaccharide-based and macrocyclic glycopeptide-based CSPs.[5] These CSPs can be operated in various modes, including normal-phase, reversed-phase, and polar organic mode, offering complementary enantioselectivities.

Diagram: Workflow for Chiral Stationary Phase Selection

Caption: A logical workflow for the systematic selection and optimization of a chiral stationary phase.

Pillar 3: In-Depth Protocols for Method Development

A successful chiral method development strategy often involves screening a selection of columns and mobile phases.[7] The following protocols provide a starting point for the enantioseparation of 2-hydroxy-2-phenylpropanoic acid.

Protocol 1: Method Development Using Polysaccharide-Based CSPs

Polysaccharide-based CSPs, derived from cellulose and amylose, are renowned for their broad enantioselectivity.[8] Immobilized versions of these phases offer the advantage of being compatible with a wider range of solvents.[9][10]

1. Initial Column Screening:

• Columns:

  • Amylose tris(3,5-dimethylphenylcarbamate) based column (e.g., Chiralpak AD-H)

  • Cellulose tris(3,5-dimethylphenylcarbamate) based column (e.g., Chiralcel OD-H)

• Rationale: These two phases are often complementary and cover a broad range of chiral recognition capabilities.[5]

2. Mobile Phase Screening:

• Normal-Phase Mode:

  • Mobile Phase A: n-Hexane/2-Propanol/Trifluoroacetic Acid (TFA) (90:10:0.1, v/v/v)

  • Mobile Phase B: n-Hexane/Ethanol/TFA (90:10:0.1, v/v/v)

  • Rationale: The acidic additive (TFA) is crucial for acidic compounds to ensure good peak shape and reproducibility.[5] The choice of alcohol modifier can significantly impact selectivity.[11]

• Reversed-Phase Mode (for reversed-phase compatible columns like Chiralpak AD-R):

  • Mobile Phase C: Acetonitrile/0.1% Formic Acid in Water (60:40, v/v)

  • Mobile Phase D: Methanol/0.1% Formic Acid in Water (60:40, v/v)

  • Rationale: Reversed-phase methods are often preferred for their compatibility with aqueous samples and LC-MS applications.[12] A low pH mobile phase suppresses the ionization of the carboxylic acid.[12]

3. Experimental Parameters:

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 220 nm or 254 nm[3]

• Sample Preparation: Dissolve racemic 2-hydroxy-2-phenylpropanoic acid in the mobile phase or a compatible solvent at a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.[8]

4. Optimization:

• If partial separation is observed, adjust the ratio of the organic modifier (alcohol in normal-phase, acetonitrile/methanol in reversed-phase).

• Vary the concentration or type of acidic additive (e.g., acetic acid, formic acid).[13][14]

• Optimize the column temperature to improve resolution.

Protocol 2: Method Development Using Macrocyclic Glycopeptide-Based CSPs

Macrocyclic glycopeptide antibiotics, such as teicoplanin and ristocetin, are versatile chiral selectors that can operate in multiple chromatographic modes.[4][15][16] They are particularly effective for the separation of polar and ionizable compounds.[4]

1. Initial Column Screening:

• Columns:

  • Teicoplanin-based column (e.g., CHIROBIOTIC™ T2)

  • Ristocetin-based column (e.g., CHIROBIOTIC® R)

• Rationale: These selectors offer a unique combination of interaction sites, including hydrophobic pockets, and ionizable groups, making them suitable for acidic analytes.[15][16]

2. Mobile Phase Screening:

• Polar Ionic Mode:

  • Mobile Phase E: Methanol/Acetic Acid/Triethylamine (100:0.1:0.05, v/v/v)[3]

  • Rationale: This mode is effective for ionizable molecules. The acidic and basic additives help to control the ionization state of both the analyte and the stationary phase, enhancing chiral recognition.[7]

• Reversed-Phase Mode:

  • Mobile Phase F: 0.1% Ammonium Acetate in Methanol

  • Mobile Phase G: Acetonitrile/0.1 M Phosphate Buffer pH 2.7 (10:90, v/v)

  • Rationale: The choice of buffer and its pH is critical in reversed-phase mode to control the ionization of the analyte's carboxylic acid group.

3. Experimental Parameters:

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 220 nm[3]

• Sample Preparation: As described in Protocol 1.

4. Optimization:

• Adjust the concentration and ratio of the acidic and basic additives in the polar ionic mode.

• In reversed-phase mode, systematically vary the pH of the aqueous buffer and the percentage of the organic modifier.

Diagram: Experimental Workflow for HPLC Method Development

Caption: Step-by-step experimental workflow for developing a chiral HPLC method.

Data Presentation: Comparative Performance of Chiral Stationary Phases

The following table summarizes exemplary chromatographic conditions and performance data for the separation of 2-hydroxy-2-phenylpropanoic acid and related acidic compounds on different CSPs, derived from the literature. This data serves as a valuable starting point for method development.

Chiral Stationary Phase	Column	Mobile Phase	Flow Rate (mL/min)	Temp. (°C)	Detection	Reference
Macrocyclic Glycopeptide	CHIROBIOTIC™ T2 (250 x 4.6 mm, 5 µm)	Methanol/Acetic Acid/Triethylamine (100:0.1:0.05, v/v/v)	1.0	25	UV at 220 nm	[3]
Macrocyclic Glycopeptide	CHIROBIOTIC® R (25 cm x 4.6 mm, 5 µm)	0.1 wt% ammonium acetate in methanol	1.0	25	UV at 254 nm
Amylose tris(3,5-dimethylphenylcarbamate)	Chiralpak AD-H	n-Hexane/2-Propanol/TFA (90/10/0.1)	1.0	25	Not Specified	[8]

Note: Chromatographic parameters such as retention factor (k'), separation factor (α), and resolution (Rs) are highly dependent on the specific experimental conditions and should be determined empirically.[8]

Conclusion: A Pathway to Robust Enantioselective Analysis

The successful enantioselective separation of 2-hydroxy-2-phenylpropanoic acid by HPLC is readily achievable through a systematic approach to chiral stationary phase selection and method development. Polysaccharide- and macrocyclic glycopeptide-based CSPs have demonstrated considerable utility for this class of compounds. By understanding the principles of chiral recognition and diligently applying the screening and optimization protocols outlined in this guide, researchers can develop robust and reliable analytical methods to ensure the enantiomeric purity of this critical chiral building block. The importance of screening multiple CSPs and mobile phase conditions cannot be overstated, as this empirical approach remains the most effective strategy for achieving optimal chiral separations.[7]

References

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• Influence of Amphiphilic Mobile Phase Additives Upon the Direct Liquid Chromatographic Optical Resolution by Means of BSA-Based Chiral Sorbents. Scilit.
• High performance liquid chromatographic enantioseparation of atrolactic acids using chiral mobile phase additive. ResearchGate.
• HPLC Analysis of Atrolactic Acid Enantiomers on Astec® CHIROBIOTIC® R. Sigma-Aldrich.
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• The effect of mobile phase composition on the chiral separation of compounds. RP-HPLC; NH4HCO3 (20 mM). ResearchGate.
• HPLC Methods for analysis of Atrolactic acid. HELIX Chromatography.
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• HPLC METHOD OPTIMISATION AND APPLICATION FOR THE ANALYSIS OF L(+) AND D(-) LACTIC ACID IN WINE.
• Application Notes and Protocols for HPLC Separation of D- and L-Lactic Acid Enantiomers. Benchchem.
• Macrocyclic Glycopeptide-Based Chiral Stationary Phases Applied in Enantioselective Liquid Chromatographic Analyses: An Overview. PubMed.
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• HPLC separation of enantiomers of chiral arylpropionic acid derivatives using polysaccharide-based chiral columns and normal-phase eluents with emphasis on elution order. ResearchGate.
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Topic: Enantioseparation of 2-Hydroxy-2-phenylpropanoic Acid Using Chiral Mobile Phase Additives

An Application Note from the Office of the Senior Application Scientist

Abstract

The enantioselective analysis of chiral compounds is a critical function in pharmaceutical development, as enantiomers can exhibit profoundly different pharmacological and toxicological profiles. 2-Hydroxy-2-phenylpropanoic acid, also known as atrolactic acid, is a chiral α-hydroxy acid whose enantiomeric purity is vital. This application note provides a detailed guide to the enantioseparation of 2-Hydroxy-2-phenylpropanoic acid using the Chiral Mobile Phase Additive (CMPA) technique in High-Performance Liquid Chromatography (HPLC). This approach, which utilizes a standard achiral stationary phase, offers a versatile, cost-effective, and powerful alternative to dedicated chiral stationary phases (CSPs). We will explore the underlying mechanisms of several classes of CMPAs, provide detailed protocols for method development, and offer expert insights into optimization and troubleshooting.

Introduction: The CMPA Advantage for Chiral Acids

2-Hydroxy-2-phenylpropanoic acid is a chiral carboxylic acid with a single stereocenter.[1] Its acidic nature (pKa ≈ 3.47) and structure, similar to mandelic acid derivatives, make it an ideal candidate for separation via the CMPA method.[1]

The direct separation of enantiomers is most commonly achieved using expensive chiral stationary phases (CSPs).[2] The CMPA technique, however, reverses this paradigm. A chiral selector is dissolved in the mobile phase and separation is performed on a conventional, achiral column (e.g., C18, C8).[3][4][5] The core principle relies on the formation of transient, diastereomeric complexes between the analyte enantiomers and the chiral selector in the mobile phase.[6][7] These newly formed diastereomers possess different physicochemical properties, leading to differential partitioning with the stationary phase and, consequently, separation.[3][5]

This method offers significant advantages:

• Flexibility: A single achiral column can be used for numerous chiral separations simply by changing the mobile phase additive.

• Cost-Effectiveness: It avoids the high cost associated with a large inventory of dedicated CSPs.

• Method Development: It allows for rapid screening of different chiral selectors without column swapping.

Mechanisms of Chiral Recognition

Successful separation is contingent on the formation of diastereomeric complexes with differing stabilities. For an acidic analyte like 2-Hydroxy-2-phenylpropanoic acid, three primary classes of CMPAs are particularly effective, each operating through a distinct mechanism.

Cyclodextrins: Inclusion Complexation

Cyclodextrins (CDs) are cyclic oligosaccharides that form a truncated cone or torus shape. This structure features a hydrophobic inner cavity and a hydrophilic outer surface. Chiral recognition occurs when the phenyl group of the analyte partitions into the hydrophobic cavity, while the chiral center and its substituents (hydroxyl, carboxyl, methyl groups) interact with the hydroxyl groups on the hydrophilic rim of the CD.[8][9]

Modified β-cyclodextrins, such as Hydroxypropyl-β-cyclodextrin (HP-β-CD), are often used due to their enhanced solubility and selectivity for mandelic acid-like structures.[8][10][11] The differential stability of the (R)- and (S)-analyte-CD inclusion complexes is the driving force for separation.[9]

Caption: Mechanism of cyclodextrin inclusion complexation.

Macrocyclic Antibiotics: Multi-Modal Interactions

Macrocyclic antibiotics, particularly glycopeptides like vancomycin, are exceptionally versatile chiral selectors.[12][13] Vancomycin possesses a complex three-dimensional structure with 18 stereogenic centers, numerous hydroxyl and amide groups, and aromatic rings.[14] This complexity allows for multiple simultaneous interactions with the analyte, including:

• Hydrogen bonding

• π-π interactions

• Dipole-dipole interactions

• Steric repulsion

For an acidic analyte, ionic interactions between the protonated amine groups on the vancomycin molecule and the deprotonated carboxyl group of the analyte are particularly significant.[6] The combination of these interactions creates a highly specific binding pocket, leading to significant differences in the binding energy between enantiomers.[14]

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Application Note: Determination of Enantiomeric Excess (ee) of 2-Hydroxy-2-phenylpropanoic Acid by ¹H NMR Spectroscopy

Introduction

The determination of enantiomeric purity is a critical analytical challenge in the pharmaceutical, agrochemical, and fine chemical industries.[1][2][3] Enantiomers of a chiral compound possess identical physical and chemical properties in an achiral environment, making their differentiation and quantification challenging. Nuclear Magnetic Resonance (NMR) spectroscopy has emerged as a powerful and accessible technique for determining enantiomeric excess (ee).[4][5] While enantiomers exhibit identical NMR spectra, their interaction with a chiral auxiliary, such as a chiral solvating agent (CSA) or a chiral derivatizing agent (CDA), leads to the formation of diastereomeric species. These diastereomers are chemically distinct and, therefore, exhibit different NMR spectra, allowing for the quantification of the original enantiomers.[1][4][6]

2-Hydroxy-2-phenylpropanoic acid, also known as atrolactic acid, is a significant chiral building block in organic synthesis. This application note provides a detailed protocol for determining the enantiomeric excess of 2-Hydroxy-2-phenylpropanoic acid using ¹H NMR spectroscopy with a chiral solvating agent.

Principle of Chiral Recognition by NMR

The fundamental principle behind NMR-based ee determination is the conversion of an enantiomeric mixture into a mixture of diastereomers in situ within the NMR tube. This is achieved by introducing a chiral solvating agent (CSA). The CSA, being enantiomerically pure, interacts non-covalently with both enantiomers of the analyte to form transient diastereomeric complexes.

(R)-Analyte + (R)-CSA ⇌ [(R)-Analyte:(R)-CSA] Diastereomeric Complex 1 (S)-Analyte + (R)-CSA ⇌ [(S)-Analyte:(R)-CSA] Diastereomeric Complex 2

These diastereomeric complexes have different spatial arrangements and, consequently, the protons of the analyte in each complex experience slightly different magnetic environments. This difference in the magnetic environment results in separate, distinguishable signals (chemical shift non-equivalence, Δδ) in the ¹H NMR spectrum for the two enantiomers. The relative integration of these distinct signals is directly proportional to the ratio of the enantiomers in the sample, allowing for the calculation of the enantiomeric excess.

The selection of an appropriate CSA is crucial and often empirical. For acidic analytes like 2-Hydroxy-2-phenylpropanoic acid, chiral amines such as (R)-(-)-1-(1-Naphthyl)ethylamine are often effective due to the formation of acid-base ion pairs, which enhances the stability and structural differences of the diastereomeric complexes.[7]

Experimental Design & Causality

Selection of Chiral Solvating Agent (CSA)

The choice of CSA is paramount for achieving good spectral separation (baseline resolution) of the diastereomeric signals. For carboxylic acids like 2-Hydroxy-2-phenylpropanoic acid, basic CSAs, particularly chiral amines, are highly effective. The acid-base interaction promotes the formation of diastereomeric salts, which often exhibit significant differences in their NMR spectra. (R)-(-)-1-(1-Naphthyl)ethylamine is a well-established and commercially available CSA for this purpose.[7] Its rigid naphthyl group provides a strong anisotropic effect, which can induce significant chemical shift differences in the nearby protons of the analyte.

Solvent Selection

The choice of solvent can significantly impact the degree of chiral recognition. Non-polar, aprotic solvents like deuterated chloroform (CDCl₃) or deuterated benzene (C₆D₆) are generally preferred.[6] These solvents minimize competitive solvation of the analyte and CSA, thereby favoring the formation of the diastereomeric complexes. CDCl₃ is a common first choice due to its excellent solubilizing power for a wide range of organic compounds and its relatively simple residual solvent signal.[8]

Concentration and Stoichiometry

The concentrations of the analyte and the CSA, as well as their molar ratio, must be optimized to ensure sufficient formation of the diastereomeric complexes for detection.[7] A common starting point is an analyte concentration of approximately 10 mM and a CSA-to-analyte molar ratio of 1.5 to 2.0.[7] Using an excess of the CSA helps to drive the equilibrium towards the formation of the diastereomeric complexes.[7]

Protocol for ee Determination of 2-Hydroxy-2-phenylpropanoic Acid

This protocol outlines the steps for the sample preparation and ¹H NMR analysis of a sample of 2-Hydroxy-2-phenylpropanoic acid to determine its enantiomeric excess.

Materials and Reagents

• 2-Hydroxy-2-phenylpropanoic acid (racemic and/or enantiomerically enriched sample)

• (R)-(-)-1-(1-Naphthyl)ethylamine (enantiomerically pure)

• Deuterated Chloroform (CDCl₃, 99.8% D)

• NMR tubes (5 mm, high precision)

• Volumetric flasks and micropipettes

Step-by-Step Protocol

• Preparation of Stock Solutions:

  • Prepare a 20 mM stock solution of the 2-Hydroxy-2-phenylpropanoic acid sample in CDCl₃.

  • Prepare a 40 mM stock solution of (R)-(-)-1-(1-Naphthyl)ethylamine in CDCl₃.

• Sample Preparation for NMR Analysis:

  • In a clean, dry vial, combine 500 µL of the 2-Hydroxy-2-phenylpropanoic acid stock solution (10 µmol) and 500 µL of the (R)-(-)-1-(1-Naphthyl)ethylamine stock solution (20 µmol). This results in a 1:2 molar ratio of analyte to CSA.

  • Gently mix the solution.

  • Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum of the sample at a suitable magnetic field strength (e.g., 400 MHz or higher). A higher field strength will generally provide better signal dispersion.

  • Key acquisition parameters to consider:

    • Temperature: Maintain a constant temperature (e.g., 298 K) to ensure reproducibility.

    • Number of Scans: Acquire a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio, particularly for the signals of interest.

    • Relaxation Delay (d1): Use a relaxation delay of at least 5 times the longest T₁ relaxation time of the protons being integrated to ensure accurate quantification. A d1 of 5-10 seconds is generally sufficient.

• Data Processing and Analysis:

  • Process the acquired FID (Free Induction Decay) with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz) and perform a Fourier transform.

  • Phase and baseline correct the spectrum carefully.

  • Identify the signals corresponding to the protons of 2-Hydroxy-2-phenylpropanoic acid that show splitting in the presence of the CSA. The methyl protons are often a good choice for integration as they typically appear as sharp singlets in a region with minimal overlap.

  • Integrate the separated signals corresponding to the two diastereomeric complexes. Let the integral values be I₁ and I₂.

• Calculation of Enantiomeric Excess (ee):

  • The enantiomeric excess is calculated using the following formula: ee (%) = |(I₁ - I₂) / (I₁ + I₂)| * 100

Visualization of the Workflow

Caption: Workflow for ee determination by ¹H NMR.

Data Presentation and Interpretation

In a typical ¹H NMR spectrum of racemic 2-Hydroxy-2-phenylpropanoic acid in the presence of (R)-(-)-1-(1-Naphthyl)ethylamine, the singlet corresponding to the methyl protons (around 1.6-1.7 ppm) will split into two distinct singlets. Each singlet represents one of the diastereomeric complexes.

Proton	Chemical Shift (δ) of Diastereomer 1 (ppm)	Chemical Shift (δ) of Diastereomer 2 (ppm)	Δδ (ppm)
Methyl (-CH₃)	1.65	1.68	0.03

Note: The chemical shifts are illustrative and may vary depending on the exact experimental conditions.

Example Calculation

If the integration of the two methyl signals gives values of I₁ = 1.00 and I₂ = 0.50:

ee (%) = |(1.00 - 0.50) / (1.00 + 0.50)| * 100 = |0.50 / 1.50| * 100 = 33.3%

This indicates that the sample contains a 33.3% excess of one enantiomer over the other.

Trustworthiness and Self-Validation

To ensure the reliability of the results, the following self-validating steps should be incorporated:

• Analysis of a Racemic Standard: Always run a spectrum of a known racemic (50:50) sample of 2-Hydroxy-2-phenylpropanoic acid with the CSA. The integration of the two separated signals should be approximately 1:1. This confirms that the CSA is effective and that the integration is accurate.

• Linearity of Response: For quantitative applications, it is advisable to prepare samples with known enantiomeric ratios and confirm that the calculated ee values from the NMR experiment are in good agreement with the prepared values.

• Consistency of Δδ: The chemical shift difference (Δδ) between the diastereomeric signals should be consistent across different samples under the same experimental conditions.

Visualization of Diastereomeric Interaction

Caption: Formation of diastereomeric complexes.

Conclusion

The use of ¹H NMR spectroscopy with a chiral solvating agent provides a rapid, reliable, and non-destructive method for the determination of the enantiomeric excess of 2-Hydroxy-2-phenylpropanoic acid. The protocol is straightforward, requires minimal sample preparation, and offers direct quantification from the NMR spectrum. By carefully selecting the CSA, solvent, and acquisition parameters, this technique serves as an invaluable tool for researchers, scientists, and drug development professionals in the field of stereochemistry.

References

• Lv, C., Feng, L., Zhao, H., Wang, G., Stavropoulos, P., & Ai, L. (2017). Chiral discrimination of α-hydroxy acids and N-Ts-α-amino acids induced by tetraaza macrocyclic chiral solvating agents by using 1H NMR spectroscopy. RSC Advances, 7(11), 6523–6529. [Link]

• Lv, C., Feng, L., Zhao, H., Wang, G., Stavropoulos, P., & Ai, L. (2017). Chiral discrimination of α-hydroxy acids and N-Ts-α-amino acids induced by tetraaza macrocyclic chiral solvating agents by using 1H NMR spectroscopy. National Institutes of Health. [Link]

• Smith, S. G., & Wenzel, T. J. (2016). Expedited Selection of NMR Chiral Solvating Agents for Determination of Enantiopurity. Magnetic Resonance in Chemistry, 54(9), 729–735. [Link]

• Nemes, A., Csóka, T., Béni, S., Garádi, Z., Szabó, D., & Rábai, J. (2020). Chiral α-Amino Acid-Based NMR Solvating Agents. Helvetica Chimica Acta, 103(7), e2000081. [Link]

• Wada, K., Goto, M., & Bando, K. (2017). NOVEL CHIRAL DERIVATIZING AGENTS FOR 1H NMR DETERMINATION OF ENANTIOMERIC PURITIES OF CARBOXYLIC ACIDS. HETEROCYCLES, 94(5), 965. [Link]

• Zhang, H., Zhao, H., Wen, J., Zhang, Z., Stavropoulos, P., Li, Y., Ai, L., & Zhang, J. (2021). Chiral Recognition of Chiral (Hetero)Cyclic Derivatives Probed by Tetraaza Macrocyclic Chiral Solvating Agents via 1H NMR Spectroscopy. National Institutes of Health. [Link]

• Fan, T. W.-M., & Lane, A. N. (2023). Resolving enantiomers of 2-hydroxy acids by NMR. Analytical Chemistry, 95(12), 5253–5259. [Link]

• Di Salvo, A., Rizzato, E., & Uccello-Barretta, G. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. ACS Omega, 7(37), 33358–33368. [Link]

• Wenzel, T. J. (2015). NMR determination of enantiomeric excess. ResearchGate. [Link]

• Fossey, J. S., Anslyn, E. V., Brittain, W. D. G., Bull, S. D., Chapin, B. M., Le Duff, C. S., James, T. D., Lees, G., Lim, S., Lloyd, J. A. C., Manville, C. V., Payne, D. T., & Roper, K. A. (2017). Rapid determination of enantiomeric excess via NMR spectroscopy: A research-informed experiment. Journal of Chemical Education, 94(1), 79–84. [Link]

• Singh, V. K., & Kumar, S. (2020). Chiral derivatizing agents used in NMR for chiral analysis. ResearchGate. [Link]

• Wenzel, T. J., & Chisholm, C. D. (2011). Using NMR spectroscopic methods to determine enantiomeric purity and assign absolute stereochemistry. Progress in Nuclear Magnetic Resonance Spectroscopy, 59(1), 1–63. [Link]

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Application Notes: 2-Hydroxy-2-phenylpropanoic Acid as a Chiral Derivatizing Agent for Enantiomeric Excess Determination

Abstract

The determination of enantiomeric purity is a critical analytical challenge in the pharmaceutical and chemical industries. Indirect methods, which involve the conversion of an enantiomeric mixture into diastereomers by reaction with a chiral derivatizing agent (CDA), remain a powerful and widely accessible technique.[1][2] This application note provides a comprehensive guide to the use of 2-Hydroxy-2-phenylpropanoic acid, commonly known as atrolactic acid, as an effective CDA for the determination of enantiomeric excess (e.e.) of chiral alcohols and amines using Nuclear Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography (HPLC).

Introduction: The Role of Chiral Derivatization

Enantiomers, being stereoisomers that are non-superimposable mirror images, possess identical physical and chemical properties in an achiral environment. This makes their direct separation and quantification challenging by common analytical techniques like standard HPLC and NMR.[1][2] Chiral derivatization overcomes this limitation by covalently bonding the enantiomeric analyte to an enantiomerically pure CDA.[2] This reaction creates a new pair of molecules, which are diastereomers. Diastereomers have different physical properties and, crucially, distinct spectroscopic and chromatographic behaviors, allowing for their separation and quantification.[1][2]

Advantages of 2-Hydroxy-2-phenylpropanoic Acid (Atrolactic Acid) as a CDA:

• Structural Rigidity: The presence of a quaternary stereocenter and a phenyl group provides a well-defined and rigid chiral environment.

• Multiple Interaction Points: The carboxylic acid and hydroxyl groups can participate in hydrogen bonding and other non-covalent interactions, enhancing the differentiation between the resulting diastereomers.

• Versatility: The carboxylic acid moiety can be readily activated to react with a range of nucleophiles, primarily chiral alcohols and amines.

Principle of Diastereomer Formation and Analysis

The core principle involves the reaction of a racemic or enantiomerically enriched analyte with a single enantiomer of atrolactic acid (either (R)- or (S)- atrolactic acid). For example, reacting a mixture of (R)- and (S)-amines with (R)-atrolactic acid will produce a mixture of (R,R) and (R,S) diastereomeric amides.

These newly formed diastereomers can then be distinguished and quantified.

• NMR Spectroscopy: In an NMR spectrum, the protons and carbons of the two diastereomers will experience slightly different magnetic environments. This results in separate, distinguishable signals for each diastereomer. The ratio of the integrals of these distinct signals directly corresponds to the ratio of the original enantiomers.[1]

• HPLC: Diastereomers exhibit different affinities for both chiral and achiral stationary phases in HPLC, allowing for their chromatographic separation into distinct peaks. The ratio of the areas of these peaks provides the enantiomeric ratio.[3][4]

Experimental Protocols

General Considerations

• Reagent Purity: The enantiomeric purity of the 2-Hydroxy-2-phenylpropanoic acid used is critical. Any impurity in the CDA will lead to inaccuracies in the determined enantiomeric excess of the analyte.

• Anhydrous Conditions: Amide and ester formation reactions are sensitive to moisture. It is imperative to use anhydrous solvents and reagents to ensure high reaction yields.

• Stoichiometry: A slight excess of the analyte or coupling reagents relative to the atrolactic acid can be used to ensure complete consumption of the CDA, which can sometimes simplify purification.

Protocol 1: Derivatization of a Chiral Amine for NMR Analysis

This protocol details the formation of diastereomeric amides for subsequent analysis by ¹H NMR.

Materials:

• (R)- or (S)-2-Hydroxy-2-phenylpropanoic acid

• Chiral amine analyte

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

• Deuterated Chloroform (CDCl₃) for NMR

Procedure:

• Activation of Atrolactic Acid: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-Hydroxy-2-phenylpropanoic acid (1.0 eq.) and DMAP (0.1 eq.) in anhydrous DCM.

• Add DCC (1.1 eq.) or EDC (1.1 eq.) to the solution and stir at room temperature for 30 minutes.

• Coupling Reaction: To the activated acid solution, add the chiral amine (1.0 eq.) dissolved in a minimal amount of anhydrous DCM.

• Allow the reaction to stir at room temperature for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct if DCC was used.

  • Wash the filtrate sequentially with 1 M HCl (aq.), saturated NaHCO₃ (aq.), and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• NMR Sample Preparation: Dissolve the crude product in CDCl₃ and acquire the ¹H NMR spectrum.

Protocol 2: Derivatization of a Chiral Alcohol for HPLC Analysis

This protocol outlines the esterification of a chiral alcohol with atrolactic acid for separation by HPLC.

Materials:

• (R)- or (S)-2-Hydroxy-2-phenylpropanoic acid

• Chiral alcohol analyte

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Anhydrous Dichloromethane (DCM)

• Pyridine

• HPLC-grade solvents (e.g., Hexane, Isopropanol)

Procedure:

• Formation of Atroyl Chloride: In a dry round-bottom flask, dissolve 2-Hydroxy-2-phenylpropanoic acid (1.0 eq.) in anhydrous DCM. Add a catalytic amount of N,N-dimethylformamide (DMF).

• Cool the solution to 0 °C and add thionyl chloride (1.2 eq.) or oxalyl chloride (1.2 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir for 1-2 hours until gas evolution ceases.

• Remove the solvent and excess reagent under reduced pressure to obtain the crude atroyl chloride.

• Esterification: Dissolve the crude atroyl chloride in anhydrous DCM and add the chiral alcohol (1.0 eq.) followed by pyridine (1.2 eq.).

• Stir the reaction at room temperature for 2-6 hours. Monitor by TLC.

• Work-up: Dilute the reaction mixture with DCM and wash sequentially with 1 M HCl (aq.), saturated NaHCO₃ (aq.), and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• HPLC Analysis: Dissolve the residue in the HPLC mobile phase and analyze using an appropriate column and conditions.

Data Analysis and Interpretation

NMR Analysis

After acquiring the ¹H NMR spectrum, identify a pair of well-resolved signals corresponding to a specific proton in the two diastereomers. The chemical shift difference is often most pronounced for protons close to the newly formed stereocenter.

Calculation of Enantiomeric Excess (e.e.):

The enantiomeric excess is calculated from the integrals (I) of the two diastereomeric signals:

e.e. (%) = [ (I_major - I_minor) / (I_major + I_minor) ] * 100

Where:

• I_major = Integral of the signal for the major diastereomer

• I_minor = Integral of the signal for the minor diastereomer

Analyte Type	Coupling Reagent	Typical Reaction Time	Key NMR Signal Differentiation
Primary Amine	DCC/DMAP	4-8 hours	Protons alpha to the nitrogen
Secondary Amine	EDC/DMAP	6-12 hours	Protons alpha to the nitrogen
Primary Alcohol	SOCl₂, Pyridine	2-4 hours	Protons alpha to the oxygen
Secondary Alcohol	Oxalyl Chloride, Pyridine	3-6 hours	Protons alpha to the oxygen

HPLC Analysis

A suitable HPLC method must be developed to achieve baseline separation of the diastereomeric products.[5] Both normal-phase and reversed-phase chromatography can be effective.

Typical HPLC Conditions:

• Column: A standard achiral column (e.g., C18, Silica) is usually sufficient.

• Mobile Phase: A mixture of hexane and isopropanol for normal-phase, or acetonitrile and water for reversed-phase.[6]

• Detection: UV detection is commonly used, leveraging the phenyl group of the atrolactic acid derivative.

Calculation of Enantiomeric Excess (e.e.):

The enantiomeric excess is determined from the peak areas (A) of the two separated diastereomers:

e.e. (%) = [ (A_major - A_minor) / (A_major + A_minor) ] * 100

Where:

• A_major = Peak area of the major diastereomer

• A_minor = Peak area of the minor diastereomer

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Derivatization Yield	Presence of moisture.	Ensure all glassware is oven-dried and use anhydrous solvents and reagents.
Incomplete activation of the carboxylic acid.	Increase the amount of coupling reagent or the activation time.
Poor NMR Signal Resolution	Insufficient magnetic field strength.	Use a higher field NMR spectrometer (e.g., 400 MHz or greater).
Inappropriate solvent.	Try different deuterated solvents that may induce larger chemical shift differences.
Poor HPLC Peak Separation	Suboptimal mobile phase composition.	Perform a systematic optimization of the mobile phase (e.g., vary the ratio of strong to weak solvent).
Inappropriate stationary phase.	Screen different types of achiral columns (e.g., silica, C18, phenyl-hexyl).
Racemization	Harsh reaction conditions.	Avoid high temperatures and strongly basic or acidic conditions during the derivatization and work-up steps.

Conclusion

2-Hydroxy-2-phenylpropanoic acid is a highly effective chiral derivatizing agent for the determination of enantiomeric excess in chiral amines and alcohols. The formation of diastereomers allows for straightforward analysis by common techniques like NMR and HPLC. The protocols and guidelines presented in this application note provide a robust framework for researchers and scientists in drug development and chemical synthesis to accurately assess the enantiomeric purity of their compounds.

References

• HPLC Separation of Prednisolone, Atrolactic Acid, and Ibuprofen on Mixed-Mode Column. SIELC Technologies. Available at: [Link]

• HPLC Methods for analysis of Atrolactic acid. HELIX Chromatography. Available at: [Link]

• Alternative HPLC-DAD Direct-Phase Approach to Measurement of Enantiopurity of Lactic Acid Derivatives. MDPI. Available at: [Link]

• Resolving enantiomers of 2-hydroxy acids by NMR. National Institutes of Health (NIH). Available at: [Link]

• A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. National Institutes of Health (NIH). Available at: [Link]

• Chiral derivatizing agent. Wikipedia. Available at: [Link]

• Atrolactic acid | C9H10O3. PubChem, National Institutes of Health (NIH). Available at: [Link]

• Enantiomeric Excess (ee) and Specific Rotation Practice Problems. Chemistry Steps. Available at: [Link]

• Gas chromatographic determination of lactic acid enantiomers by using a chiral stationary column. ResearchGate. Available at: [Link]

• Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids. Royal Society of Chemistry. Available at: [Link]

• Determination of Optical Purity of Lactic Acid-Based Chiral Liquid Crystals and Corresponding Building Blocks by Chiral High-Performance Liquid Chromatography and Supercritical Fluid Chromatography. MDPI. Available at: [Link]

• Separation and determination of the enantiomers of lactic acid and 2-hydroxyglutaric acid by chiral derivatization combined with GC-MS. ResearchGate. Available at: [Link]

• Method for chiral separation of lactic acid enantiomers. Google Patents.

• Separation and determination of the enantiomers of lactic acid and 2-hydroxyglutaric acid by chiral derivatization combined with gas chromatography and mass spectrometry. PubMed. Available at: [Link]

• HPLC chromatograms of lactic acid enantiomers using macrocyclic... ResearchGate. Available at: [Link]

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• 4. helixchrom.com [helixchrom.com]
• 5. Determination of Optical Purity of Lactic Acid-Based Chiral Liquid Crystals and Corresponding Building Blocks by Chiral High-Performance Liquid Chromatography and Supercritical Fluid Chromatography [mdpi.com]
• 6. mdpi.com [mdpi.com]

The Strategic Application of 2-Hydroxy-2-phenylpropanoic Acid in Modern Pharmaceutical Synthesis

Abstract

Chirality is a cornerstone of contemporary drug design, with the stereochemistry of an active pharmaceutical ingredient (API) profoundly influencing its pharmacological and toxicological profile. Within the synthetic chemist's toolkit, chiral molecules that can impart stereochemical control are of paramount importance. 2-Hydroxy-2-phenylpropanoic acid, also known as atrolactic acid, has emerged as a versatile and valuable chiral building block in the asymmetric synthesis of pharmaceuticals. This technical guide provides an in-depth exploration of its application, presenting detailed protocols and the scientific rationale behind its use as a chiral resolving agent and a precursor in the synthesis of complex APIs. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this compound in their synthetic strategies.

Introduction: The Significance of Atrolactic Acid in Chiral Synthesis

2-Hydroxy-2-phenylpropanoic acid is a chiral α-hydroxy acid possessing a stereogenic center at the C2 position. The presence of a carboxylic acid, a hydroxyl group, and a phenyl ring provides a unique combination of functional handles and steric influence, making it a powerful tool for introducing chirality. Its applications in pharmaceutical synthesis are primarily centered on two key strategies:

• Chiral Resolution: The acidic nature of atrolactic acid allows for the formation of diastereomeric salts with racemic basic compounds, such as amines. The differing physical properties of these diastereomers, notably solubility, enable their separation through fractional crystallization.

• Chiral Building Block: Enantiomerically pure atrolactic acid and its derivatives serve as valuable starting materials or intermediates in the total synthesis of complex chiral drug molecules. Its inherent chirality is incorporated into the final API structure.

This guide will delve into the practical execution of these strategies, providing both theoretical grounding and actionable laboratory protocols.

Application as a Chiral Resolving Agent: Diastereomeric Salt Resolution of Amines

The resolution of racemic amines is a frequent challenge in pharmaceutical process development, as many APIs and key intermediates are chiral amines.[1] Diastereomeric salt formation is a classical and industrially scalable method for obtaining enantiomerically pure amines.[2] (R)- or (S)-2-Hydroxy-2-phenylpropanoic acid can serve as an effective resolving agent.

Principle of Chiral Resolution

The fundamental principle lies in the reaction of a racemic amine (a 1:1 mixture of R and S enantiomers) with an enantiomerically pure chiral acid, in this case, (R)- or (S)-atrolactic acid. This acid-base reaction yields a mixture of two diastereomeric salts.

These diastereomers, unlike enantiomers, have different physical properties, including solubility in a given solvent system.[3] By carefully selecting the solvent and crystallization conditions, one diastereomer can be selectively precipitated, while the other remains in the mother liquor.[4] Subsequent basification of the separated diastereomeric salts liberates the respective enantiomerically pure amines and allows for the recovery of the chiral resolving agent.

Protocol: Resolution of Racemic α-Methylbenzylamine with (R)-(-)-2-Hydroxy-2-phenylpropanoic Acid

This protocol provides a representative example of the resolution of a racemic amine. The choice of solvent and stoichiometry is critical and often requires empirical optimization for different substrates.

Materials:

• Racemic α-methylbenzylamine

• (R)-(-)-2-Hydroxy-2-phenylpropanoic acid

• Methanol

• Diethyl ether

• 2 M Sodium Hydroxide (NaOH) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware, including an Erlenmeyer flask, separatory funnel, and filtration apparatus.

Procedure:

• Diastereomeric Salt Formation:

  • In a 250 mL Erlenmeyer flask, dissolve 10.0 g (60.2 mmol) of (R)-(-)-2-Hydroxy-2-phenylpropanoic acid in 100 mL of methanol. Gentle heating may be required to achieve complete dissolution.

  • To this solution, add 7.3 g (60.2 mmol) of racemic α-methylbenzylamine dropwise with stirring. An exothermic reaction will occur.

  • Allow the solution to cool slowly to room temperature to induce crystallization. The formation of crystals of the less soluble diastereomeric salt should be observed. For further crystallization, the flask can be placed in a refrigerator (4 °C) for 24 hours.

• Isolation of the Less Soluble Diastereomeric Salt:

  • Collect the crystals by vacuum filtration and wash them with a small amount of cold methanol to remove the mother liquor containing the more soluble diastereomer.

  • Dry the crystals under vacuum to a constant weight.

• Liberation of the Enantiomerically Enriched Amine:

  • Dissolve the dried diastereomeric salt in a minimal amount of water.

  • Transfer the solution to a separatory funnel and add 2 M NaOH solution dropwise with shaking until the solution is basic (pH > 10). This will liberate the free amine, which may form an organic layer.

  • Extract the liberated amine with diethyl ether (3 x 30 mL).

  • Combine the organic extracts, dry over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure to yield the enantiomerically enriched α-methylbenzylamine.

• Analysis:

  • Determine the enantiomeric excess (e.e.) of the resolved amine using chiral HPLC or by measuring its specific rotation and comparing it to the literature value for the pure enantiomer.

Data Interpretation:

Parameter	Expected Outcome
Yield of Diastereomeric Salt	Dependent on the relative solubilities; typically less than 50% based on the total racemic amine.
Enantiomeric Excess (e.e.)	A high e.e. indicates successful resolution. Further recrystallization of the diastereomeric salt can improve the e.e.
Recovery of Chiral Auxiliary	The aqueous layer from the extraction can be acidified to recover the 2-Hydroxy-2-phenylpropanoic acid.

Application as a Chiral Building Block: Synthesis of Florfenicol

A significant application of derivatives of 2-hydroxy-2-phenylpropanoic acid is in the synthesis of complex pharmaceutical compounds where the chiral center is retained in the final structure. A notable example is the synthesis of the broad-spectrum antibiotic, Florfenicol.[5] The key precursor for Florfenicol is a derivative of 2-amino-3-hydroxy-3-phenylpropanoic acid, specifically (1R,2R)-2-amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol.[6]

Retrosynthetic Analysis and Key Transformation

The synthesis of Florfenicol from this key intermediate involves a final N-acylation step. The chirality of the precursor, which can be derived from a phenylpropanoic acid backbone, is crucial for the biological activity of the final antibiotic.

Protocol: N-acylation to Synthesize Florfenicol

This protocol outlines the final step in the synthesis of Florfenicol from its amino alcohol precursor.

Materials:

• (1R,2S)-1-[4-(methylsulfonyl)phenyl]-2-amino-3-fluoro-1-propanol

• Methyl dichloroacetate

• Methanol

• Toluene

• Standard laboratory glassware for reflux and crystallization.

Procedure:

• Reaction Setup:

  • In a round-bottom flask equipped with a reflux condenser, dissolve 5.0 g (0.02 mol) of (1R,2S)-1-[4-(methylsulfonyl)phenyl]-2-amino-3-fluoro-1-propanol in 50 mL of methanol.[7]

  • To this solution, add 14.5 g (0.10 mol) of methyl dichloroacetate.[7]

• Reaction Execution:

  • Heat the reaction mixture to reflux (approximately 60-65 °C) and maintain for 18 hours.[7]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • After completion of the reaction, distill off the methanol under reduced pressure.

  • To the residue, add 25 mL of toluene and 5 mL of water. The product will precipitate.[7]

  • Filter the precipitated solid and wash with 20 mL of methylene chloride.[7]

  • Recrystallize the crude product from a mixture of 2-propanol and water (5:1) to yield pure Florfenicol.[7]

Expected Results:

Parameter	Value	Reference
Yield	~5 g	[7]
Purity (HPLC)	>99%	[7]

Conclusion and Future Outlook

2-Hydroxy-2-phenylpropanoic acid and its derivatives are indispensable tools in the synthesis of chiral pharmaceuticals. The protocols detailed herein for chiral resolution and as a synthetic building block demonstrate its practical utility. The causality behind its effectiveness lies in the strategic placement of functional groups around a stable stereocenter, allowing for predictable diastereomeric interactions and its incorporation into complex molecular architectures. As the demand for enantiomerically pure drugs continues to grow, the applications of versatile chiral molecules like atrolactic acid are set to expand, driving innovation in asymmetric synthesis and pharmaceutical development.

References

• A Process To Prepare Florfenicol. Quick Company. Available at: [Link]

• Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. Available at: [Link]

• Florfenicol synthesizing method - EP3133061A1. Google Patents.
• Process for preparing florfenicol - US20050075506A1. Google Patents.

• Chiral Resolution Screening. Onyx Scientific. Available at: [Link]

• Asymmetric synthesis of chiral nonsteroidal anti-inflammatory drugs (NSAIDs). RSC Blogs. Available at: [Link]

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Available at: [Link]

• Asymmetric synthesis of (S)-ibuprofen by esterification with amides of (S)-lactic acid as chiral auxiliaries: Experimental and theoretical results. ResearchGate. Available at: [Link]

• Catalytic Asymmetric Synthesis Using Feedstocks. An Enantioselective Route to 2-Arylpropionic Acids and 1-Arylethyl Amines via Hydrovinylation of Vinyl Arenes. NIH. Available at: [Link]

• Resolution of a Racemic Mixture. Science Learning Center. Available at: [Link]

• Identifying a diastereomeric salt for a challenging chiral resolution. Unchained Labs. Available at: [Link]

• 5.8 Racemic Mixtures and the Resolution of Enantiomers – Organic Chemistry. NC State University Libraries. Available at: [Link]

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Application Note: A Protocol for the Esterification of 2-Hydroxy-2-phenylpropanoic Acid

Introduction: The Significance of 2-Hydroxy-2-phenylpropanoic Acid Esters

2-Hydroxy-2-phenylpropanoic acid, also known as atrolactic acid, is a valuable chiral building block in organic synthesis. Its esters are not only important intermediates in the production of pharmaceuticals and agrochemicals but also serve as chiral auxiliaries. The esterification of this α-hydroxy acid is a fundamental transformation, yet it presents unique challenges due to the presence of a tertiary alcohol, which is susceptible to side reactions under acidic conditions. This document provides a comprehensive guide to the esterification of 2-Hydroxy-2-phenylpropanoic acid, with a focus on the widely-used Fischer-Speier esterification method. We will delve into the mechanistic rationale behind the protocol, strategies to maximize yield and purity, and detailed procedures for synthesis and characterization.

Mechanistic Insights: The Fischer-Speier Esterification

The Fischer-Speier esterification is a classic acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester and water.[1][2] The reaction is reversible, and its equilibrium must be shifted towards the product side for a successful synthesis.[3][4]

The mechanism involves several key steps:

• Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, significantly increasing the electrophilicity of the carbonyl carbon.[1][5]

• Nucleophilic Attack: The alcohol, acting as a nucleophile, attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.[1][5]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

• Elimination of Water: The protonated hydroxyl group leaves as a water molecule, a good leaving group.

• Deprotonation: The protonated ester is deprotonated, regenerating the acid catalyst and yielding the final ester product.[1]

To drive the equilibrium towards the ester, one or both of the following strategies are typically employed:

• Use of Excess Alcohol: Utilizing the alcohol as the solvent ensures a large excess, pushing the reaction forward according to Le Châtelier's principle.[3]

• Removal of Water: As water is a product, its removal from the reaction mixture will also shift the equilibrium to the right. This can be achieved using a Dean-Stark apparatus or by using a dehydrating agent like concentrated sulfuric acid.[1]

Diagram: Fischer-Speier Esterification Mechanism

Caption: General mechanism of Fischer-Speier esterification.

Experimental Design: Key Considerations for 2-Hydroxy-2-phenylpropanoic Acid

The esterification of 2-Hydroxy-2-phenylpropanoic acid requires careful consideration of the following factors to ensure a high yield of the desired product and minimize side reactions.

Catalyst Selection:

• Strong Mineral Acids: Concentrated sulfuric acid (H₂SO₄) is a common and effective catalyst. It also acts as a dehydrating agent, helping to drive the reaction to completion.[2] However, its strong acidity can promote side reactions.

• p-Toluenesulfonic Acid (p-TsOH): A solid, crystalline acid that is easier to handle than sulfuric acid and is also an effective catalyst.[1]

• Acidic Ion-Exchange Resins (e.g., Dowex): These offer the advantage of being easily separable from the reaction mixture by filtration, simplifying the work-up procedure.

Choice of Alcohol and Reaction Conditions: The choice of alcohol (e.g., methanol, ethanol, propanol) will determine the resulting ester. Using the alcohol as the solvent is a practical way to ensure it is in large excess. The reaction is typically carried out at the reflux temperature of the alcohol to ensure a reasonable reaction rate.[6]

Mitigating Side Reactions: The tertiary hydroxyl group in 2-Hydroxy-2-phenylpropanoic acid is prone to acid-catalyzed dehydration, which would lead to the formation of 2-phenylpropenoic acid or its ester as an undesired byproduct. To minimize this:

• Temperature Control: While reflux is necessary, excessively high temperatures should be avoided.

• Catalyst Concentration: The amount of acid catalyst should be carefully controlled. A catalytic amount is sufficient, and excess acid can increase the rate of dehydration.

Detailed Protocol: Synthesis of Ethyl 2-Hydroxy-2-phenylpropanoate

This protocol is an adapted method based on standard Fischer esterification procedures for hydroxy acids.[6]

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles (mmol)	Equivalents
2-Hydroxy-2-phenylpropanoic acid	166.17	5.00	30.1	1.0
Ethanol (absolute)	46.07	50 mL	~850	~28
Concentrated Sulfuric Acid (98%)	98.08	~0.5 mL	~9	~0.3
Saturated Sodium Bicarbonate Solution	-	As needed	-	-
Brine (Saturated NaCl Solution)	-	As needed	-	-
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	As needed	-	-
Diethyl Ether or Ethyl Acetate	-	As needed	-	-

Experimental Procedure

Diagram: Experimental Workflow

Caption: Step-by-step workflow for the synthesis and purification.

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 5.00 g (30.1 mmol) of 2-Hydroxy-2-phenylpropanoic acid.

  • Add 50 mL of absolute ethanol to the flask and stir until the acid is completely dissolved.

  • Carefully and slowly add approximately 0.5 mL of concentrated sulfuric acid to the stirring solution.

  • Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle.

  • Allow the reaction to reflux for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the excess ethanol using a rotary evaporator.

  • Pour the residue into a separatory funnel containing 50 mL of cold water.

  • Extract the aqueous layer with 3 x 30 mL of diethyl ether or ethyl acetate.

  • Combine the organic extracts and wash with 2 x 30 mL of saturated sodium bicarbonate solution to neutralize any remaining acid. Caution: CO₂ evolution will occur. Vent the separatory funnel frequently.

  • Wash the organic layer with 30 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification and Characterization:

  • Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude ester.

  • The crude product can be purified further by column chromatography on silica gel if necessary.

  • Characterize the product by ¹H NMR, ¹³C NMR, and IR spectroscopy.

Safety Precautions

• 2-Hydroxy-2-phenylpropanoic acid: May cause skin and eye irritation.

• Ethanol: Flammable liquid.

• Concentrated Sulfuric Acid: Highly corrosive and causes severe burns. It is also a strong dehydrating agent. Always add acid to the alcohol/water solution slowly and with cooling.

• Diethyl Ether: Extremely flammable and volatile.

• All procedures should be performed in a well-ventilated fume hood. Personal protective equipment (safety goggles, lab coat, and gloves) must be worn at all times.

Product Characterization

The structure and purity of the synthesized ethyl 2-hydroxy-2-phenylpropanoate should be confirmed by spectroscopic methods.

Expected Spectroscopic Data:

• ¹H NMR (CDCl₃):

  • Aromatic protons: ~7.2-7.5 ppm (multiplet, 5H)

  • Quartet from the ethyl ester -OCH₂-: ~4.2 ppm (quartet, 2H)

  • Singlet from the tertiary -OH: Variable, ~3.5-4.5 ppm (broad singlet, 1H)

  • Singlet from the methyl group on the chiral center: ~1.8 ppm (singlet, 3H)

  • Triplet from the ethyl ester -CH₃: ~1.2 ppm (triplet, 3H)

• ¹³C NMR (CDCl₃):

  • Ester carbonyl carbon: ~175 ppm

  • Aromatic carbons: ~125-140 ppm

  • Quaternary carbon of the chiral center: ~75 ppm

  • Ethyl ester -OCH₂-: ~62 ppm

  • Methyl group on the chiral center: ~25 ppm

  • Ethyl ester -CH₃: ~14 ppm

• IR Spectroscopy (thin film or KBr pellet):

  • Broad O-H stretch from the hydroxyl group: ~3400-3500 cm⁻¹[7]

  • C-H stretches (aromatic and aliphatic): ~2900-3100 cm⁻¹

  • Strong C=O stretch from the ester carbonyl: ~1730-1750 cm⁻¹[7]

  • C-O stretch from the ester: ~1100-1300 cm⁻¹[7]

  • Aromatic C=C stretches: ~1450-1600 cm⁻¹

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction (equilibrium not shifted)	Increase reflux time. Ensure alcohol is in large excess and anhydrous.
Loss of product during work-up	Ensure complete extraction. Avoid vigorous shaking during NaHCO₃ wash to prevent emulsion formation.
Presence of Impurity (Dehydration Product)	Reaction temperature too high or excess catalyst	Maintain a gentle reflux. Reduce the amount of sulfuric acid. Consider using a milder catalyst like p-TsOH.
Starting Material Remains	Insufficient reaction time or catalyst activity	Increase reflux time. Check the quality of the catalyst.

Conclusion

The Fischer esterification provides a reliable and scalable method for the synthesis of esters from 2-Hydroxy-2-phenylpropanoic acid. By carefully controlling the reaction conditions, particularly the amount of acid catalyst and temperature, high yields of the desired product can be achieved while minimizing the formation of dehydration byproducts. The protocol outlined in this application note serves as a robust starting point for researchers in drug development and organic synthesis.

References

• The Royal Society of Chemistry. (n.d.). Table of Contents.
• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.
• Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions.
• Wikipedia. (2024).
• J&K Scientific LLC. (2025).
• OperaChem. (2024).
• PraxiLabs. (n.d.).
• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 200 MHz, D2O, predicted) (HMDB0031248).
• Chemistry LibreTexts. (2021). Infrared Spectroscopy Absorption Table.
• UCLA Chemistry & Biochemistry. (n.d.). IR Absorption Table.
• The Royal Society of Chemistry. (n.d.). VI. 1H and 13C NMR Spectra.
• Northern Illinois University. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups.
• Organic Chemistry Portal. (n.d.).
• Thompson Rivers University. (n.d.).
• Chemistry Steps. (n.d.).
• University of Wisconsin-Madison. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts.
• Clark, J. (n.d.). interpreting infra-red spectra. Chemguide.
• Patsnap. (2025).
• NIST. (n.d.). (.+/-.)-2-Phenylpropanoic Acid, ethyl ester. NIST WebBook.
• Pharmaffiliates. (n.d.). Ethyl 2-(4-(2-hydroxy-2-methylpropanoyl)phenyl)
• PubChem. (n.d.).
• PubChem. (n.d.). Ethyl 2-(4-hydroxyphenyl)
• Ataman Kimya. (n.d.).
• PubChem. (n.d.).

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• 2. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. athabascau.ca [athabascau.ca]
• 5. jk-sci.com [jk-sci.com]
• 6. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 7. chemguide.co.uk [chemguide.co.uk]

Scale-Up Synthesis of Enantiopure 2-Hydroxy-2-phenylpropanoic Acid: An Application Guide for Industrial Researchers

Introduction: The Criticality of Chirality in Modern Drug Development

Enantiopure 2-hydroxy-2-phenylpropanoic acid, commonly known as atrolactic acid, is a highly valuable chiral building block in the pharmaceutical industry. Its structural motif is integral to a range of active pharmaceutical ingredients (APIs), where the stereochemistry at the quaternary carbon center dictates the therapeutic efficacy and toxicological profile. The differential pharmacological activity between enantiomers is a well-established principle in drug action, necessitating the production of single-enantiomer drugs to enhance potency and minimize adverse effects.[1] This guide provides an in-depth exploration of the primary methodologies for the scale-up synthesis of enantiopure (R)- and (S)-2-hydroxy-2-phenylpropanoic acid, tailored for researchers, scientists, and drug development professionals. We will delve into the causality behind experimental choices, offering field-proven insights into enzymatic resolutions, asymmetric synthesis, and chiral separations, ensuring a blend of technical accuracy and practical applicability.

Strategic Approaches to Enantiopure 2-Hydroxy-2-phenylpropanoic Acid on a Preparative Scale

The industrial production of enantiopure 2-hydroxy-2-phenylpropanoic acid hinges on the selection of a scalable, cost-effective, and sustainable synthetic strategy. The principal routes employed are:

• Enzymatic Kinetic Resolution (EKR): Leveraging the high enantioselectivity of enzymes to resolve a racemic mixture.

• Dynamic Kinetic Resolution (DKR): An evolution of EKR that allows for a theoretical yield of 100% of a single enantiomer.

• Asymmetric Synthesis: The direct synthesis of the desired enantiomer from a prochiral precursor using a chiral catalyst or auxiliary.

• Preparative Chiral Chromatography: The physical separation of enantiomers from a racemic mixture on a large scale.

Each of these strategies presents a unique set of advantages and challenges in a scale-up context. The choice of method is often dictated by factors such as the desired enantiopurity, cost of goods, process robustness, and environmental impact.

Enzymatic Kinetic Resolution: A Green and Selective Approach

Enzymatic kinetic resolution (EKR) is a powerful technique that utilizes the stereoselectivity of enzymes, most commonly lipases, to differentiate between the two enantiomers of a racemic mixture.[2] In the context of 2-hydroxy-2-phenylpropanoic acid, a lipase can selectively catalyze the esterification of one enantiomer, allowing for the separation of the unreacted enantiomer (as the acid) and the esterified enantiomer.

Core Principle and Mechanistic Insight

Lipases, belonging to the class of serine hydrolases, operate via a "ping-pong bi-bi" mechanism.[3] The enantioselectivity arises from the differential fit of the two enantiomers within the enzyme's active site. The catalytic triad (typically serine, histidine, and aspartate/glutamate) and the surrounding amino acid residues create a chiral pocket. One enantiomer forms a more stable tetrahedral intermediate during the acylation step, leading to a significantly faster reaction rate compared to the other enantiomer.[3] The choice of solvent, acyl donor, and temperature can influence the enzyme's conformation and, consequently, its enantioselectivity.[4]

Visualizing the Enzymatic Kinetic Resolution Workflow

Caption: Workflow for Enzymatic Kinetic Resolution.

Protocol: Scale-Up Lipase-Catalyzed Resolution of Racemic 2-Hydroxy-2-phenylpropanoic Acid

This protocol describes a representative lab-scale procedure that can be adapted for scale-up.

Materials:

• Racemic 2-hydroxy-2-phenylpropanoic acid

• Immobilized Lipase B from Candida antarctica (Novozym 435)

• Vinyl acetate

• Toluene (or another suitable organic solvent)

• Sodium bicarbonate solution (aqueous)

• Hydrochloric acid (aqueous)

• Sodium sulfate (anhydrous)

Procedure:

• Reaction Setup: In a temperature-controlled reactor, charge racemic 2-hydroxy-2-phenylpropanoic acid (1.0 eq) and toluene (10 volumes).

• Enzyme Addition: Add immobilized lipase (e.g., 10% w/w of the racemic acid).

• Acylation: Add vinyl acetate (0.6 eq) and stir the mixture at a controlled temperature (e.g., 40-50 °C).

• Reaction Monitoring: Monitor the reaction progress by chiral HPLC to determine the enantiomeric excess (ee) of the unreacted acid and the conversion. The reaction is typically stopped at or near 50% conversion to maximize the ee of both the product and the remaining starting material.

• Enzyme Recovery: Once the desired conversion is reached, stop the reaction and recover the immobilized enzyme by filtration. The enzyme can often be washed and reused, a key advantage for process economics.[2]

• Workup:

  • Extract the filtrate with an aqueous sodium bicarbonate solution to separate the unreacted acid (as its sodium salt) from the ester.

  • Acidify the aqueous layer with hydrochloric acid and extract the enantiomerically enriched acid with an organic solvent (e.g., ethyl acetate). Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Wash the initial organic layer (containing the ester) with brine, dry over anhydrous sodium sulfate, and concentrate.

• Hydrolysis of the Ester (Optional): The enantiomerically enriched ester can be hydrolyzed using standard acidic or basic conditions to yield the other enantiomer of 2-hydroxy-2-phenylpropanoic acid.

Scale-Up Considerations and Challenges

• Cost of Enzyme: While effective, the cost of the lipase can be a significant factor in the overall process economics. Enzyme immobilization and recycling are crucial for cost-effective production.[5]

• Reaction Time: Enzymatic reactions can be slower than their chemical counterparts, potentially leading to lower reactor throughput. Process optimization (temperature, substrate concentration, enzyme loading) is critical.

• Mass Transfer Limitations: In heterogeneous systems with an immobilized enzyme, mass transfer limitations can affect the reaction rate. Efficient stirring and reactor design are important.

• Product Inhibition: In some cases, the product (ester or acid) can inhibit the enzyme, slowing down the reaction.

• Maximum Yield: A key limitation of EKR is the theoretical maximum yield of 50% for a single enantiomer from the racemic mixture.[6]

Dynamic Kinetic Resolution: Achieving a 100% Theoretical Yield

Dynamic kinetic resolution (DKR) overcomes the 50% yield limitation of EKR by integrating an in-situ racemization of the slower-reacting enantiomer.[7] This continuous replenishment of the faster-reacting enantiomer allows for the theoretical conversion of the entire racemic starting material into a single enantiopure product.

Core Principle and Mechanistic Synergy

DKR combines the enzymatic resolution step with a compatible racemization catalyst. For α-hydroxy acids like 2-hydroxy-2-phenylpropanoic acid, racemization can be achieved under thermal or chemical conditions. The success of a DKR process hinges on the careful selection of a racemization method that is compatible with the enzyme and does not lead to degradation of the substrate or product.[8]

Visualizing the Dynamic Kinetic Resolution Process

Caption: Principle of Dynamic Kinetic Resolution.

Protocol: Chemo-enzymatic DKR of 2-Hydroxy-2-phenylpropanoic Acid

This protocol illustrates a conceptual approach to DKR.

Materials:

• Racemic 2-hydroxy-2-phenylpropanoic acid

• Immobilized lipase (e.g., Novozym 435)

• A suitable racemization catalyst (e.g., a transition metal complex or a specific base/acid)

• Acyl donor (e.g., isopropenyl acetate)

• High-boiling point aprotic solvent

Procedure:

• Catalyst Screening: Identify a racemization catalyst and conditions that efficiently racemize 2-hydroxy-2-phenylpropanoic acid without degrading it and are compatible with the chosen lipase.

• Reaction Setup: In a suitable reactor, combine the racemic acid, immobilized lipase, racemization catalyst, and acyl donor in an appropriate solvent.

• Reaction Conditions: Heat the mixture to a temperature that allows for both efficient racemization and enzymatic activity.

• Monitoring and Workup: Monitor the reaction by chiral HPLC until the starting material is consumed. The workup would involve filtration to remove the catalysts and subsequent purification of the desired enantiopure ester.

• Hydrolysis: The final ester product is then hydrolyzed to the enantiopure acid.

Scale-Up Considerations and Challenges

• Catalyst Compatibility: The primary challenge is finding a racemization catalyst that functions under conditions where the enzyme is stable and active.

• Process Optimization: The rates of racemization and enzymatic conversion must be carefully balanced to achieve high enantioselectivity and yield.[6]

• Catalyst Removal: The final product must be free of both the enzyme and the racemization catalyst, which can add complexity to the downstream processing.

• Cost: The addition of a second catalyst (for racemization) can increase the overall cost of the process.

Asymmetric Synthesis: Direct and Elegant Routes to Enantiopurity

Asymmetric synthesis aims to directly produce a single enantiomer from a prochiral starting material, thereby avoiding the need for resolution and the associated waste of the unwanted enantiomer. A prominent method for the synthesis of chiral α-hydroxy acids is the Sharpless asymmetric dihydroxylation.[9]

Core Principle: Sharpless Asymmetric Dihydroxylation

The Sharpless asymmetric dihydroxylation (AD) reaction converts an alkene into a vicinal diol with high enantioselectivity.[10] For the synthesis of 2-hydroxy-2-phenylpropanoic acid, a suitable precursor would be 2-phenylacrylic acid or its ester. The reaction utilizes a catalytic amount of osmium tetroxide in the presence of a chiral ligand (derivatives of dihydroquinine or dihydroquinidine) and a stoichiometric co-oxidant.[9] The choice of ligand dictates which face of the alkene is hydroxylated, thus determining the stereochemistry of the resulting diol. Subsequent oxidative cleavage of the diol yields the desired α-hydroxy acid.

Visualizing the Asymmetric Dihydroxylation Pathway

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A New Approach in Lipase-Octyl-Agarose Biocatalysis of 2-Arylpropionic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Methods to increase enantioselectivity of lipases and esterases - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Hydroxy-2-phenylpropanoic Acid (Atrolactic Acid)

Welcome to the technical support center for the synthesis of 2-Hydroxy-2-phenylpropanoic acid, also known as atrolactic acid. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and frequently asked questions to help you optimize your synthesis and improve yields. Our approach is grounded in mechanistic principles and practical laboratory experience to ensure you can confidently troubleshoot and refine your experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 2-Hydroxy-2-phenylpropanoic acid?

A1: The primary methods for synthesizing atrolactic acid are:

• Cyanohydrin Formation and Subsequent Hydrolysis: This is a widely used two-step process. It begins with the reaction of acetophenone with a cyanide source, such as trimethylsilyl cyanide (TMSCN) or an alkali metal cyanide, to form a cyanohydrin intermediate.[1][2][3] This intermediate is then hydrolyzed under acidic or basic conditions to yield the final carboxylic acid.[4][5]

• Grignard Reaction with a Carbonyl Compound: This approach involves the reaction of a phenyl Grignard reagent (e.g., phenylmagnesium bromide) with a pyruvate derivative or the reaction of a methyl Grignard reagent with benzoylformic acid.[6][7][8]

• Electrochemical Carboxylation of Acetophenone: A more recent and sustainable method involves the electrochemical carboxylation of acetophenone in the presence of carbon dioxide.[9] This method can offer high selectivity under optimized conditions.[9]

Q2: I am getting a low yield in my cyanohydrin hydrolysis step. What could be the cause?

A2: Low yields during the hydrolysis of the cyanohydrin intermediate are a frequent issue. The primary causes include:

• Incomplete Hydrolysis: The conversion of a nitrile to a carboxylic acid is a two-stage process, proceeding through an amide intermediate.[4] Insufficient reaction time, temperature, or acid/base concentration can lead to the isolation of the amide as a major byproduct.

• Side Reactions: Under harsh acidic conditions, particularly with heat, dehydration of the tertiary alcohol in the product can occur, leading to the formation of α-phenyl acrylic acid.

• Product Degradation: The desired product may not be stable under prolonged exposure to strong acid or base at high temperatures.

For troubleshooting, refer to the detailed guide on "Optimizing Nitrile Hydrolysis" in the section below.

Q3: My Grignard reaction is failing or giving a complex mixture of products. What should I check?

A3: Grignard reactions are notoriously sensitive to reaction conditions. Common pitfalls include:

• Presence of Protic Solvents or Impurities: Grignard reagents are strong bases and will be quenched by any source of protons, including water, alcohols, or even acidic protons on other functional groups in the starting material.[6][10] Ensure all glassware is oven-dried and solvents are anhydrous.

• Poor Quality Grignard Reagent: The Grignard reagent may not have formed efficiently or may have degraded upon storage. It's often best to use freshly prepared Grignard reagents.

• Side Reactions with the Carbonyl Substrate: If your substrate has other electrophilic sites, the Grignard reagent may react there. For instance, esters will react twice with Grignard reagents to form a tertiary alcohol.[7]

A detailed troubleshooting workflow for Grignard reactions is provided in the subsequent sections.

Q4: How can I purify the final 2-Hydroxy-2-phenylpropanoic acid product?

A4: Purification of atrolactic acid, which is a solid at room temperature, is typically achieved through recrystallization. Common solvent systems include water, toluene, or mixtures of ethyl acetate and hexanes. The choice of solvent will depend on the impurities present. If the crude product is an oil, column chromatography on silica gel using a gradient of ethyl acetate in hexanes can be effective. It's also possible to perform an acid-base extraction to separate the carboxylic acid from neutral organic impurities.[11]

Troubleshooting Guides

Guide 1: Improving Yield in the Cyanohydrin Pathway

This guide focuses on troubleshooting the two key steps in the synthesis of atrolactic acid from acetophenone via the cyanohydrin intermediate.

Step 1: Optimizing Cyanohydrin Formation

Problem: Low yield of the cyanohydrin intermediate.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Inefficient Cyanide Source	Alkali cyanides (NaCN, KCN) have low solubility in many organic solvents.	Use a phase-transfer catalyst or switch to a more soluble cyanide source like trimethylsilyl cyanide (TMSCN).[12]
Reversibility of the Reaction	The cyanohydrin formation is an equilibrium reaction.	Drive the equilibrium forward by using a slight excess of the cyanide source and maintaining a low reaction temperature to favor the product.
Presence of Water	Water can hydrolyze the cyanide source and interfere with the reaction.	Ensure all reagents and solvents are anhydrous.
Inadequate Catalyst	The reaction is often catalyzed by a Lewis acid or base.	For TMSCN, a Lewis acid catalyst like zinc iodide (ZnI2) can be beneficial. For alkali cyanides, a base can help generate the cyanide anion.

Experimental Workflow: Cyanohydrin Formation from Acetophenone

Caption: Workflow for cyanohydrin formation.

Step 2: Optimizing Nitrile Hydrolysis

Problem: Incomplete hydrolysis of the cyanohydrin to the carboxylic acid, or formation of byproducts.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
Incomplete Reaction	The amide intermediate is stable and requires forcing conditions to hydrolyze further.[4]	Increase reaction time, temperature, or concentration of the acid/base. Refluxing is often necessary.[13]
Dehydration Side Reaction	The tertiary alcohol can be eliminated under strong acidic conditions and heat.	Use milder hydrolysis conditions. For example, a two-step procedure with initial hydrolysis to the amide followed by milder hydrolysis to the acid. Basic hydrolysis followed by acidification can also be gentler.[4][5]
Product Degradation	Prolonged heating in strong acid or base can lead to decomposition.	Monitor the reaction closely by TLC or HPLC and stop the reaction once the starting material is consumed.

Protocol: Acidic Hydrolysis of 2-hydroxy-2-phenylpropanenitrile

• Dissolve the cyanohydrin in a suitable solvent (e.g., ethanol).

• Add an excess of concentrated hydrochloric acid or sulfuric acid.[11]

• Heat the mixture to reflux and monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into ice water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization.

Guide 2: Troubleshooting Grignard Reactions for Atrolactic Acid Synthesis

Problem: Low yield or no product in the Grignard synthesis of atrolactic acid.

Logical Troubleshooting Flowchart:

Caption: Troubleshooting Grignard reaction failures.

Key Considerations for Successful Grignard Reactions:

• Initiation: The formation of the Grignard reagent can sometimes be sluggish. A small crystal of iodine or a few drops of 1,2-dibromoethane can help initiate the reaction.

• Addition: The addition of the Grignard reagent to the carbonyl compound is often exothermic. Slow, dropwise addition at a low temperature (e.g., 0°C) is recommended to prevent side reactions.

• Workup: The reaction should be quenched by the slow addition of a saturated aqueous solution of ammonium chloride or dilute acid. Pouring the reaction mixture onto ice is also a common practice.

References

• Organic Electrosynthesis in CO 2 -eXpanded Electrolytes: Enabling Selective Acetophenone Carboxylation to Atrolatic Acid. ACS Publications. [Link]

• Enzymatic synthesis of 2-hydroxy-2-phenylpropionic acid (atrolactic...). ResearchGate. [Link]

• hydrolysis of nitriles. Chemguide. [Link]

• Help With acid hydrolysis of nitriles -> carboxylic acids. Reddit. [Link]

• Hydrolysis of nitriles: Amide vs Carboxylic acid. Chemistry Stack Exchange. [Link]

• Nitrile hydrolysis methods to get carboxylic acids. Sciencemadness Discussion Board. [Link]

• Chapter 20 – Carboxylic Acids and Nitriles Solutions to Problems. Cengage. [Link]

• Cyanohydrins – Knowledge and References. Taylor & Francis. [Link]

• 2-phenyl-2-hydroxypropanoic acid. Stenutz. [Link]

• Design, synthesis, and evaluation of novel 2-phenylpropionic acid derivatives as dual COX inhibitory-antibacterial agents. National Institutes of Health. [Link]

• Atrolactic acid | C9H10O3 | CID 1303. PubChem. [Link]

• 2-phenylpropionic acid. Organic Syntheses. [Link]

• A high-throughput screening method for improved R-2-(4-hydroxyphenoxy)propionic acid biosynthesis. ResearchGate. [Link]

• Can you identify what is wrong with the following Grignard synthe... Pearson. [Link]

• Synthesis Problems Involving Grignard Reagents. Master Organic Chemistry. [Link]

• Synthesis of 2-phenylpropionic acid. PrepChem.com. [Link]

• Grignard Reaction in Organic Synthesis with Practice Problems. Chemistry Steps. [Link]

• (R)-2-(BENZYLOXYCARBONYLAMINO-METHYL)-3-PHENYLPROPANOIC ACID (Z-β 2 hPHE-OH). Organic Syntheses. [Link]

• 3 LAB and lactic acid synthesis: the heterofermentative mechanism, from.... ResearchGate. [Link]

• Cyanohydrin reaction. Wikipedia. [Link]

• Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation. Chemistry Steps. [Link]

• Phenylpropanoic acid. Wikipedia. [Link]

• Lactic acid. Wikipedia. [Link]

• 2-Hydroxy-3-Phenylpropanoic Acid Synthesis Lab. Studylib. [Link]

• Mechanistic Investigations of the Synthesis of Lactic Acid from Glycerol Catalyzed by an Iridium–NHC Complex. MDPI. [Link]

• Scheme.1. The reduction of acetophenone and the hydrolysis of.... ResearchGate. [Link]

• Grignard Reactions: Practice Problems Involving Oxidation. Master Organic Chemistry. [Link]

• New Methods for Chiral Cyanohydrin Synthesis. Diva-portal.org. [Link]

• Preparation method for 2-phenylpropionic acid.

• 2-Hydroxy-2-phenylpropanoic acid hydrate | C9H12O4 | CID 2817820. PubChem. [Link]

• What did I wrong in my poly(L-lactic acid) synthesis?. ResearchGate. [Link]

• Cyanohydrin synthesis by Cyanation or Cyanosilylation. Organic Chemistry Portal. [Link]

• Industrial production of acetophenone and its applications. Method A..... ResearchGate. [Link]

• Methods for synthesizing anhydrous lactic acid.

• PURIFICATION OF LACTIC ACID. CORE. [Link]

• resacetophenone. Organic Syntheses. [Link]

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• 13. reddit.com [reddit.com]

Technical Support Center: Synthesis of 2-Hydroxy-2-phenylpropanoic Acid (Atrolactic Acid)

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 2-Hydroxy-2-phenylpropanoic acid, also known as atrolactic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during its synthesis. By understanding the causality behind these issues, you can optimize your experimental outcomes, improve yield, and ensure the highest purity of your final product.

Section 1: Frequently Asked Questions (FAQs) on Synthetic Strategies

Q1: What are the primary chemical methods for synthesizing 2-hydroxy-2-phenylpropanoic acid?

A1: There are two predominant synthetic routes:

• The Cyanohydrin Pathway: This is a widely used two-step method. It begins with the nucleophilic addition of a cyanide anion to acetophenone to form an intermediate, 2-hydroxy-2-phenylpropionitrile (a cyanohydrin).[1] This intermediate is then subjected to acidic or basic hydrolysis to yield the final carboxylic acid product.[2]

• The Grignard Pathway: This route typically involves the reaction of a phenyl Grignard reagent (e.g., phenylmagnesium bromide) with a pyruvate derivative, such as ethyl pyruvate. Alternatively, acetophenone can be reacted with a carboxylating agent. This approach requires careful control of stoichiometry and reaction conditions to avoid side reactions.[3][4]

Q2: Which synthetic route is generally preferred for higher yield and purity?

A2: The choice of route depends on available starting materials, scale, and tolerance for specific impurities.

• The Cyanohydrin Pathway is often favored for its reliability and the relatively straightforward nature of the two steps. The primary challenge lies in handling toxic cyanide reagents and ensuring the complete hydrolysis of the nitrile intermediate.

• The Grignard Pathway can be effective but is highly susceptible to side reactions, most notably double addition if using ester-based substrates, which can complicate purification and lower the yield of the desired product.[5][6]

Q3: Are there any biocatalytic methods for this synthesis?

A3: Yes, enzymatic and biocatalytic routes are emerging as green alternatives. These methods can offer high enantioselectivity. A common approach involves a bienzymatic cascade using an oxynitrilase to catalyze the formation of the cyanohydrin from acetophenone and cyanide, followed by a nitrilase or nitrile hydratase/amidase system to hydrolyze the nitrile to the carboxylic acid.[7]

Section 2: Troubleshooting Guide for Common Side Reactions

This section addresses specific experimental issues in a question-and-answer format, providing insights into the root causes and offering actionable solutions.

Issue 1: Low Yield in Grignard Synthesis with Pyruvate Esters and Formation of an Unexpected Tertiary Alcohol.

• Q: My final product from the reaction of phenylmagnesium bromide with ethyl pyruvate is not atrolactic acid. NMR and MS analysis indicate the formation of 1,1-diphenyl-1,2-propanediol. What happened?

  • A: Cause & Mechanism: You are observing the classic "double addition" side reaction common to Grignard reagents and esters.[5][6] The first equivalent of the Grignard reagent adds to the ester's carbonyl group to form a ketone intermediate. However, ketones are generally more reactive than esters towards Grignard reagents.[6] Consequently, a second equivalent of the Grignard reagent rapidly attacks the newly formed ketone, leading to a tertiary alcohol after acidic workup. If this alcohol is not the intended product, it represents a significant loss of yield.

  • Solution:

    • Inverse Addition at Low Temperature: Add the pyruvate ester slowly to the Grignard reagent solution at a low temperature (e.g., -78 °C) to maintain a low concentration of the ester and minimize the formation of the ketone intermediate in the presence of excess Grignard reagent.

    • Use a Weinreb Amide: Replace the ethyl pyruvate with the corresponding Weinreb amide (e.g., N-methoxy-N-methylpyruvamide). The resulting chelated tetrahedral intermediate is stable and does not collapse to a ketone until the acidic workup, thus preventing the second addition.[4]

    • Stoichiometric Control: While difficult, precise control of 1.0 equivalent of the Grignard reagent can help, but mixtures of starting material, ketone, and the double-addition product are still common.[8]

Issue 2: Significant Recovery of Acetophenone Starting Material in the Cyanohydrin Route.

• Q: After attempting to form the cyanohydrin from acetophenone, I recovered a large portion of my starting material. Why didn't the reaction go to completion?

  • A: Cause & Mechanism: Cyanohydrin formation is a reversible equilibrium reaction.[9][10] For sterically hindered ketones like acetophenone, the equilibrium may not strongly favor the product. The reaction requires the cyanide anion (CN⁻) as the nucleophile, which is generated from HCN in the presence of a base. If conditions are not optimal, the equilibrium can lie towards the starting materials.

  • Solution:

    • Optimize pH: The reaction is base-catalyzed, as a base is needed to generate the CN⁻ nucleophile from HCN.[10] However, a pH that is too high can lead to unwanted side reactions. A slightly basic medium is ideal. Using a salt like potassium cyanide (KCN) or sodium cyanide (NaCN) followed by the slow addition of an acid to generate HCN in situ is an effective strategy.

    • Use Trimethylsilyl Cyanide (TMSCN): TMSCN can be a more effective reagent for cyanohydrin formation with ketones, often driven by the formation of a strong Si-O bond in the intermediate.

Issue 3: Isolation of a Neutral, Amide Byproduct During Hydrolysis.

• Q: During the purification of my atrolactic acid (from the cyanohydrin route), I isolated a significant amount of a less polar, neutral compound which I've identified as 2-hydroxy-2-phenylpropionamide. How can I prevent this?

  • A: Cause & Mechanism: This byproduct is the result of incomplete hydrolysis of the cyanohydrin (nitrile) intermediate.[7] Both acidic and basic hydrolysis of nitriles proceed via an amide intermediate. If the reaction conditions (time, temperature, or concentration of acid/base) are insufficient, the reaction can stall at the amide stage.

  • Solution:

    • Forceful Hydrolysis Conditions: Employ more rigorous hydrolysis conditions. For acidic hydrolysis, use a higher concentration of a strong acid (e.g., 6M H₂SO₄ or concentrated HCl) and increase the reaction temperature (reflux) and duration.

    • Reaction Monitoring: Monitor the progress of the hydrolysis reaction using an appropriate technique like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Continue heating until the amide intermediate is no longer detectable.

Issue 4: Product Degradation (Decarboxylation or Dehydration) During Workup.

• Q: My final product is impure and contains acetophenone or atropic acid (2-phenylpropenoic acid). These were not present immediately after the reaction. What is causing this degradation?

  • A: Cause & Mechanism: 2-Hydroxy-2-phenylpropanoic acid, as an α-hydroxy acid, is susceptible to degradation under harsh conditions, particularly heat and strong acid.

    • Decarboxylation/Oxidation: Heating the product, especially under acidic or oxidative conditions, can cause it to lose carbon dioxide (decarboxylate) and oxidize to form acetophenone.[11][12]

    • Dehydration: The presence of a strong acid (like concentrated H₂SO₄) and heat can eliminate water from the tertiary alcohol, leading to the formation of the α,β-unsaturated compound, atropic acid.[2][13]

  • Solution:

    • Mild Workup: Use mild conditions for the reaction workup and purification. Neutralize acidic solutions carefully at low temperatures.

    • Avoid High Temperatures: When removing solvent, use a rotary evaporator at a reduced pressure and a low bath temperature (<40-50 °C). Avoid purification by distillation if possible.

    • Prefer Crystallization: Purify the final product by crystallization from an appropriate solvent system. This is a much gentler method than distillation and is effective for removing most impurities.

Section 3: Summary of Preventative Measures

Side Reaction/Issue	Favored Conditions	Preventative Action
Double Addition (Grignard)	Excess Grignard reagent, high temperature, ester substrates.	Use Weinreb amide, inverse addition at low temp (-78 °C), strict 1:1 stoichiometry.
Incomplete Cyanohydrin Formation	Unfavorable equilibrium (steric hindrance), incorrect pH.	Use a cyanide salt (NaCN/KCN) with controlled proton source, or use TMSCN.
Incomplete Nitrile Hydrolysis	Mild hydrolysis conditions (low temp, short time, dilute acid/base).	Use concentrated acid/base, increase temperature (reflux), and monitor reaction to completion.
Product Decarboxylation	High heat, strongly acidic or oxidative conditions.	Use mild workup, avoid excessive heating during solvent removal, purify by crystallization.
Product Dehydration	High heat in the presence of strong mineral acids (e.g., conc. H₂SO₄).	Use moderate acid concentrations for workup/hydrolysis, avoid high temperatures.

Section 4: Visualizations of Reaction Pathways

The following diagrams illustrate the desired synthetic pathway and the competing side reactions.

Caption: Desired synthetic pathway via the cyanohydrin route.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation - Chemistry Steps [chemistrysteps.com]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. Grignard Reaction - Common Conditions [commonorganicchemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Esters with Grignard Reagent - Chemistry Steps [chemistrysteps.com]
• 7. researchgate.net [researchgate.net]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Cyanohydrin reaction - Wikipedia [en.wikipedia.org]
• 10. 19.6 Nucleophilic Addition of HCN: Cyanohydrin Formation - Organic Chemistry | OpenStax [openstax.org]
• 11. zenodo.org [zenodo.org]
• 12. Decarboxylation [organic-chemistry.org]
• 13. On the catalytic vapor-phase dehydration of lactic acid to acrylic acid: a systematic review - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00462C [pubs.rsc.org]

Technical Support Center: Purification of 2-Hydroxy-2-phenylpropanoic Acid

Welcome to the comprehensive technical support guide for the purification of 2-Hydroxy-2-phenylpropanoic acid (also known as atrolactic acid). This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the isolation and purification of this valuable compound from complex reaction mixtures. Here, we synthesize fundamental chemical principles with practical, field-proven methodologies to ensure you achieve the desired purity and yield for your critical applications.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 2-Hydroxy-2-phenylpropanoic acid. Each problem is followed by an analysis of potential causes and a step-by-step protocol for resolution.

Issue 1: Low Purity of Final Product After Initial Purification

You've completed your synthesis and initial purification, but analytical tests (TLC, HPLC, NMR) indicate the presence of persistent impurities.

Visualizing the Troubleshooting Workflow

The following decision tree outlines a systematic approach to diagnosing and resolving purity issues.

Troubleshooting low enantiomeric excess in 2-Hydroxy-2-phenylpropanoic acid resolution

<Technical Support Center

Topic: Troubleshooting Low Enantiomeric Excess in 2-Hydroxy-2-phenylpropanoic Acid Resolution For: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

Welcome to the Technical Support Center. This guide is designed to provide in-depth, practical solutions for challenges encountered during the chiral resolution of 2-Hydroxy-2-phenylpropanoic acid (also known as atrolactic acid) via diastereomeric salt crystallization. Our goal is to move beyond simple procedural steps and explain the underlying principles to empower you to make informed decisions in your work.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational concepts and common inquiries regarding the resolution process.

Q1: What is the fundamental principle of chiral resolution by diastereomeric salt crystallization?

A: Chiral resolution via diastereomeric salt crystallization is a classical and robust technique for separating enantiomers. The process involves reacting a racemic mixture (a 50:50 mix of R- and S-enantiomers) with an enantiomerically pure resolving agent (a chiral acid or base). This reaction forms a pair of diastereomeric salts. Unlike enantiomers, which have identical physical properties, diastereomers possess different physical characteristics, most importantly, different solubilities in a given solvent. This difference in solubility allows for their separation through a process called fractional crystallization, where the less soluble diastereomeric salt preferentially crystallizes out of the solution.

Q2: How is enantiomeric excess (e.e.) calculated and why is it the key metric of success?

A: Enantiomeric excess (e.e.) is the measure of the purity of a chiral sample. It quantifies the degree to which one enantiomer is present in excess of the other. The formula is:

e.e. (%) = |([R] - [S]) / ([R] + [S])| x 100

Where [R] and [S] represent the concentrations or amounts of the (R)- and (S)-enantiomers, respectively. A high e.e. is critical in drug development because enantiomers of a drug can have vastly different pharmacological, metabolic, and toxicological effects. Therefore, achieving a high e.e. is a primary goal to ensure the safety and efficacy of a pharmaceutical product.

Q3: What are common resolving agents for a carboxylic acid like 2-Hydroxy-2-phenylpropanoic acid?

A: For resolving a racemic acid, an enantiomerically pure chiral base is required. The selection is crucial and often requires screening to find the best match for your specific molecule and solvent system. Common choices include naturally occurring alkaloids and synthetic amines.

Resolving Agent Class	Specific Examples	Key Characteristics
Alkaloids	Quinine, Cinchonine, Brucine, Strychnine	Readily available, rigid structures often lead to good crystal formation.
Chiral Amines	(R)- or (S)-1-Phenylethylamine, (R)-(-)-2-Phenylglycinol	Synthetic, available in both enantiomeric forms, offering flexibility.
Amino Acid Derivatives	L-Phenylalaninol, D-Valinol	Offer different steric and electronic properties for salt formation.

Part 2: In-Depth Troubleshooting Guide

This section is structured to address specific experimental failures and provide a logical path to a solution.

Problem Area 1: Crystallization Issues

Q: I've mixed the racemic acid and the resolving agent, but no crystals are forming, even after cooling. What's wrong?

A: Failure to crystallize typically points to issues with supersaturation or nucleation. Several factors could be at play:

• Cause 1: Incorrect Concentration. The solution may be too dilute (undersaturated), meaning the concentration of the diastereomeric salt is below its solubility limit.

  • Solution: Carefully evaporate a portion of the solvent to increase the overall concentration and achieve a supersaturated state.

• Cause 2: Inappropriate Solvent System. The chosen solvent may be too "good," meaning both diastereomeric salts are highly soluble and won't precipitate.

  • Solution: A systematic solvent screen is the most effective approach. Test a range of solvents with varying polarities. Alternatively, employ an anti-solvent addition strategy: slowly add a solvent in which the salts are poorly soluble to a solution of the salts in a solvent where they are soluble. This will reduce the overall solubility and induce precipitation.

• Cause 3: Inhibition of Nucleation. Trace impurities in your starting materials (racemic acid or resolving agent) can act as nucleation inhibitors.

  • Solution: First, ensure the purity of your starting materials. If the solution is supersaturated but still won't crystallize, you can induce nucleation by scratching the inside of the flask with a glass rod at the air-liquid interface or by adding a few "seed" crystals of the desired, pure diastereomeric salt if they are available.

Q: My product is "oiling out" instead of forming crystals. How can I fix this?

A: "Oiling out" occurs when the diastereomeric salt separates from the solution as a liquid phase instead of a solid crystalline lattice. This is often due to high supersaturation or the crystallization temperature being above the melting point of the salt.

• Solution 1: Adjust Concentration. The solution is likely too concentrated. Try adding more of the primary solvent to reduce the concentration before cooling.

• Solution 2: Lower the Temperature. A lower final crystallization temperature may be below the melting point of the oily salt, promoting solidification.

• Solution 3: Change the Solvent. A different solvent system, perhaps one that is less polar, might favor solid crystal formation over a liquid-liquid phase separation.

Problem Area 2: Low Enantiomeric Excess (e.e. < 80%)

This is the most critical issue, indicating poor differentiation between the two diastereomers during crystallization.

Q: I obtained crystals, but after liberating the acid, the e.e. is very low. What are the primary causes?

A: Low e.e. is a direct result of poor selectivity during crystallization, meaning the undesired diastereomer has co-precipitated with the desired one.

• Cause 1: Suboptimal Solvent Choice. This is the most common culprit. The fundamental requirement for a successful resolution is a significant difference in the solubility of the two diastereomeric salts in the chosen solvent. If their solubilities are too similar, both will crystallize.

  • Solution: A comprehensive solvent screening is essential. The goal is to identify a solvent that maximizes the solubility difference. This often requires trial and error, but focusing on solvents with different polarities and hydrogen-bonding capabilities is a good starting point.

• Cause 2: Cooling Rate is Too Fast. Rapid cooling can cause both diastereomers to crash out of solution simultaneously, trapping the undesired salt in the crystal lattice of the less soluble one.

  • Solution: Implement a slow, controlled cooling profile. Allowing the solution to cool gradually over several hours, or even days, gives the system time to remain near equilibrium, favoring the crystallization of only the least soluble diastereomer.

• Cause 3: Incorrect Stoichiometry. The molar ratio of the resolving agent to the racemic acid can significantly impact the outcome.

  • Solution: While a 1:1 molar ratio is a common starting point, this is not always optimal. Experiment with using a sub-stoichiometric amount of the resolving agent (e.g., 0.5-0.6 equivalents). This ensures there isn't enough resolving agent to form a salt with all of the undesired enantiomer, leaving it in the mother liquor.

• Cause 4: Insufficient Recrystallization. A single crystallization is often not enough to achieve high purity.

  • Solution: Perform one or more recrystallizations of the diastereomeric salt. Dissolve the filtered crystals in a minimum amount of hot solvent and allow them to cool slowly again. Each recrystallization step will further enrich the solid in the less soluble diastereomer, significantly boosting the final e.e.

Workflow & Troubleshooting Diagrams

Part 3: Key Experimental Protocols

Protocol 1: General Diastereomeric Salt Resolution

• Salt Formation: In a suitable flask, dissolve 1.0 equivalent of racemic 2-Hydroxy-2-phenylpropanoic acid in a minimal amount of a heated solvent (e.g., ethanol, acetone, or a mixture). In a separate container, dissolve 0.5-1.0 equivalents of the chosen chiral resolving agent (e.g., (S)-(-)-1-phenylethylamine) in the same solvent.

• Mixing: Add the resolving agent solution to the racemic acid solution while warm. Stir for 10-15 minutes. If precipitation occurs immediately, add more hot solvent until the solution is clear.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. For optimal crystal growth, place the flask in an insulated container to slow the cooling rate. Further cooling in a refrigerator (4°C) may be required.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.

• Recrystallization (Crucial for High e.e.): Redissolve the collected crystals in a minimum of the same hot solvent and repeat the slow cooling and filtration process. Monitor the purity of the salt after each step if possible.

• Liberation of the Enantiomer: Suspend the purified diastereomeric salt in water and add 1M HCl until the pH is ~1-2. The enantiomerically enriched 2-Hydroxy-2-phenylpropanoic acid will precipitate.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate). Dry the combined organic extracts over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the final product.

Protocol 2: Sample Preparation for Chiral HPLC Analysis

Accurate determination of e.e. is non-negotiable. Proper sample preparation is key.

• Dissolution: Accurately weigh a small amount (approx. 1 mg) of the final, liberated acid product. Dissolve it in the HPLC mobile phase or a compatible solvent to a final concentration of approximately 1 mg/mL.

• Filtration: To prevent column clogging and baseline noise, filter the sample solution through a 0.45 µm syringe filter directly into an HPLC vial.

• Analysis: Inject the sample onto a suitable chiral HPLC column (e.g., a polysaccharide-based Chiralcel® or Chiralpak® column). The mobile phase is typically a mixture of hexane and an alcohol modifier like isopropanol, often with a small amount of an acidic additive like trifluoroacetic acid to improve peak shape.

• Calculation: Calculate the e.e. using the peak areas of the two enantiomers from the resulting chromatogram.

References

• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Optimizing Solvent Systems for the Crystallization of Diastereomeric Salts. BenchChem.
• BenchChem. (2025). Technical Support Center: Optimizing Diastereomeric Salt Crystallization with (S)-(+)-1-METHOXY-2-PROPYLAMINE. BenchChem.
• Lam, A. W. H., & Ng, K. M.

• St-Jean, A. J., et al. (2023). Guided optimization of a crystallization-induced diastereomer transformation to access a key navoximod intermediate. Reaction Chemistry & Engineering. [Link]

• BenchChem. (2025). Application Notes and Protocols for Chiral Chromatography of (R)-2-Hydroxy-2-phenylpropanoic Acid. BenchChem.
• BenchChem. (2025). Chiral Purity of (R)-2-Hydroxy-2-phenylpropanoic Acid: An In-depth Technical Guide. BenchChem.

• Bosits, M. H., et al. (2022). Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. CrystEngComm. [Link]

• ResearchGate. (n.d.). CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS. ResearchGate. [Link]

• Onyx Scientific. (n.d.). Chiral Resolution Screening. Onyx Scientific. [Link]

• Pharmaceutical Technology. (2015). Chiral Resolution with and without Resolving Agents. Pharmaceutical Technology. [Link]

• Wikipedia. (n.d.). Chiral resolution. Wikipedia. [Link]

• Chiralpedia. (2025). Part 6: Resolution of Enantiomers. Chiralpedia. [Link]

• BenchChem. (2025).

• Chemistry LibreTexts. (2019). 6.8: Resolution: Separation of Enantiomers. Chemistry LibreTexts. [Link]

• Sanghani, Y. J. (2018). Resolution of 2-Hydroxypropanoic Acid by using Chiral Auxiliary. International Journal of Scientific Research in Chemical Sciences. [Link]

• BenchChem. (2025). Unraveling the Stereochemistry of 2-Phenylpropionic Acid: A Technical Guide. BenchChem.
• BenchChem. (2025).

Technical Support Center: Optimizing Diastereomeric Salt Crystallization of 2-Hydroxy-2-phenylpropanoic Acid

Welcome to the technical support center for the optimization of diastereomeric salt crystallization of 2-hydroxy-2-phenylpropanoic acid, also known as atrolactic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for this crucial chiral resolution process. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific principles to empower you to overcome challenges in your experiments.

Diastereomeric salt crystallization is a cornerstone technique for separating enantiomers, and its success hinges on the differential physical properties of the diastereomeric salts formed.[1][2][3] This guide will walk you through common issues and their solutions, ensuring you can achieve high purity and yield of your desired enantiomer.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind diastereomeric salt crystallization for resolving 2-hydroxy-2-phenylpropanoic acid?

A: The process involves reacting the racemic 2-hydroxy-2-phenylpropanoic acid with an enantiomerically pure chiral resolving agent, typically a base, to form a pair of diastereomeric salts.[1][4] These salts, unlike the original enantiomers, have different physical properties, most importantly, different solubilities in a given solvent.[1][2] This solubility difference allows for the selective crystallization of the less soluble diastereomer, which can then be isolated.[1][2]

Q2: How do I select an appropriate chiral resolving agent?

A: The choice of resolving agent is critical. Key considerations include:

• Availability and Cost: The agent should be readily available in high enantiomeric purity and be economically viable for your scale of work.[1]

• Salt Formation: It must efficiently form a crystalline salt with 2-hydroxy-2-phenylpropanoic acid.

• Solubility Difference: The resulting diastereomeric salts should exhibit a significant difference in solubility in a common solvent system.[1]

• Recoverability: Ideally, the resolving agent should be easily recoverable for reuse.[5] A screening of several resolving agents is often the most effective approach to identify the best candidate.[1][6]

Q3: Why is solvent selection so important?

A: The solvent system is arguably the most critical factor in a successful resolution.[1][7] It directly influences the solubilities of the two diastereomeric salts.[1] An optimal solvent will maximize the solubility difference between the desired and undesired diastereomers, which is the basis for the separation.[1] The solvent also affects crystal growth, shape, and size, which can impact filtration and washing efficiency.[1]

Q4: What does "oiling out" mean, and how can I prevent it?

A: "Oiling out" occurs when the diastereomeric salt separates from the solution as a liquid phase (an oil) instead of a solid crystalline phase.[1][8] This can happen if the salt's melting point is lower than the crystallization temperature or if the solution is too concentrated.[8] To prevent this, you can try adding more solvent, lowering the crystallization temperature, or changing the solvent system.[8]

Troubleshooting Guides

This section provides detailed solutions to common problems encountered during the diastereomeric salt crystallization of 2-hydroxy-2-phenylpropanoic acid.

Issue 1: No Crystals are Forming

You've mixed the racemic acid and the resolving agent in the chosen solvent, but no crystals have appeared, even after cooling.

This is a common issue that typically points to problems with solubility and supersaturation.[1]

Potential Causes & Solutions:

• Insufficient Supersaturation: The solution may be too dilute for crystals to form.

  • Solution: Carefully evaporate some of the solvent to increase the concentration and induce crystallization.[1][8]

• Inhibition by Impurities: Trace impurities can sometimes hinder nucleation.

  • Solution: Ensure your starting materials (racemic acid and resolving agent) are of high purity.[1] Consider an additional purification step if necessary.

• Inappropriate Solvent System: The chosen solvent may be too effective at dissolving both diastereomeric salts, preventing either from precipitating.[8]

  • Solution: A systematic solvent screen is recommended to find a system with differential solubility.[7][8] You might also consider using an anti-solvent, which is a solvent in which the salts are poorly soluble, to induce precipitation.[1]

• High Nucleation Energy Barrier: The energy required for the initial crystal formation (nucleation) may be too high.

  • Solution: Try to induce nucleation by scratching the inside of the flask with a glass rod or by adding a few seed crystals of the desired diastereomer if they are available.[7][8]

Issue 2: The Diastereomeric Excess (d.e.) of My Crystals is Low

You've successfully obtained crystals, but analysis shows a low diastereomeric excess, indicating poor separation.

Potential Causes & Solutions:

• Suboptimal Solvent System: The solvent may not be providing a large enough difference in solubility between the two diastereomers.[5]

  • Solution: A thorough solvent screen is the most effective way to find a solvent that maximizes the solubility difference.[8] Experiment with solvents of varying polarities and hydrogen-bonding capabilities.[5]

• Cooling Rate is Too Fast: Rapid cooling can lead to the co-precipitation of the more soluble diastereomer along with the desired less soluble one.[5][8]

  • Solution: Slow down the cooling process.[8] This can be achieved by insulating the flask or placing it in a controlled cooling bath.[5]

• Incorrect Stoichiometry: The molar ratio of the resolving agent to the racemic acid can influence the diastereomeric excess.[8]

  • Solution: Experiment with slight variations in the stoichiometry to find the optimal ratio for selective precipitation.

• Recrystallization is Needed: A single crystallization may not be sufficient to achieve high purity.

  • Solution: Perform one or more recrystallizations of the obtained salt.[5][8] Often, using a different solvent system for recrystallization can further enhance the d.e.[8]

Issue 3: The Yield of the Desired Diastereomeric Salt is Very Low

You have high-purity crystals, but the amount you've isolated is disappointingly small.

A low yield indicates that a significant portion of the target diastereomer remains in the mother liquor.[1]

Potential Causes & Solutions:

• High Solubility of the Desired Salt: The desired diastereomer may still be quite soluble in the chosen solvent, even at lower temperatures.[1]

  • Solution: Screen for solvents that further decrease the solubility of the target salt.[1] Experiment with lower final crystallization temperatures and allow for longer crystallization times.[1] The addition of an anti-solvent can also be employed to reduce solubility and increase the yield.[1][8]

• Co-precipitation of the Undesired Diastereomer: If the solubilities of the two diastereomers are too similar, the undesired one may co-precipitate, which not only reduces the purity but can also limit the yield of the pure desired salt.[8]

  • Solution: A different solvent system is necessary to improve the selectivity of the crystallization.[8]

• Sub-optimal Temperature Profile: The final crystallization temperature might be too high, leaving a significant amount of the desired salt dissolved in the solution.[8]

  • Solution: Ensure the cooling profile is optimized and that the final temperature is low enough to maximize precipitation without causing the undesired diastereomer to crash out.

• Premature Isolation: The crystallization process may have been stopped before reaching equilibrium.[1]

  • Solution: Allow sufficient time for the crystallization to complete. The time required can vary significantly depending on the solvent, temperature, and concentration.

Experimental Protocols

Protocol 1: Systematic Solvent Screening

Objective: To identify an optimal solvent system that provides a significant solubility difference between the two diastereomeric salts.

Methodology:

• Preparation: Prepare small, equal-sized samples of both the desired and undesired diastereomeric salts. If the pure diastereomers are not available, a 1:1 mixture of the racemic acid and resolving agent can be used.

• Solvent Selection: Choose a range of solvents with varying polarities (e.g., alcohols, esters, ketones, hydrocarbons).

• Vial Setup: In separate small vials, add a small, known amount of the diastereomeric salt mixture to a measured volume of each solvent.

• Equilibration: Agitate the vials at a controlled temperature (e.g., room temperature or an elevated temperature) for a set period (e.g., 24-48 hours) to ensure equilibrium is reached.[6]

• Analysis:

  • Visually inspect the vials for the amount of undissolved solid. A good solvent system will show a significant difference in the amount of solid remaining for the two diastereomers.

  • For a more quantitative analysis, carefully filter the saturated solution and analyze the concentration of the dissolved salt in the mother liquor by a suitable analytical technique like chiral HPLC.[6]

Protocol 2: Enhancing Diastereomeric Excess via Recrystallization

Objective: To improve the purity of the isolated diastereomeric salt.

Methodology:

• Dissolution: Dissolve the partially purified diastereomeric salt in the minimum amount of a suitable hot solvent. The solvent used for recrystallization may be the same as or different from the initial crystallization solvent.

• Slow Cooling: Cover the flask and allow it to cool slowly to room temperature.[5] To ensure slow cooling, the flask can be placed in an insulated container.[5]

• Maximize Precipitation: Once the flask has reached room temperature and crystal formation appears to have ceased, place it in an ice bath for 20-30 minutes to maximize the yield.[5]

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals sparingly with a small amount of ice-cold solvent to remove any adhering mother liquor.[5]

• Drying: Dry the purified crystals under vacuum.

• Analysis: Analyze the diastereomeric excess of the recrystallized material and the mother liquor to assess the efficiency of the purification.

Data Presentation

Table 1: Illustrative Solubility Data for Diastereomeric Salts of 2-Hydroxy-2-phenylpropanoic Acid

Solvent System	Temperature (°C)	Solubility of (R,R)-salt (g/100mL)	Solubility of (S,R)-salt (g/100mL)	Solubility Ratio ((S,R)/(R,R))
Ethanol	25	5.2	8.9	1.71
Ethanol	0	1.8	3.5	1.94
Ethyl Acetate	25	2.1	5.8	2.76
Ethyl Acetate	0	0.5	2.0	4.00
Acetone/Hexane (1:1)	25	1.5	7.5	5.00
Acetone/Hexane (1:1)	0	0.2	3.1	15.5

Note: This data is for illustrative purposes only and will vary depending on the specific resolving agent used.

Visualizations

Caption: Decision tree for troubleshooting low diastereomeric excess.

Caption: General workflow for diastereomeric salt crystallization.

References

• Simon, M., Shortt, S., Burke, C., Bourke, E., Umerska, A., Jacob, A., Davin, S. and Glennon, B. (2025), Resolution of Double Salts via Crystallization-Induced Diastereomeric Transformation. AIChE J. [Link]

• Bosits, M. H., Bereczki, L., Bombicz, P., Szalay, Z., Pataki, H., & Demeter, Á. (2022). Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. CrystEngComm, 25(2), 223-233. [Link]

• Bosits, M. H., Szalay, Z., Pataki, H., & Demeter, Á. (2023). Population Balance Modeling of Diastereomeric Salt Resolution. Crystal Growth & Design, 23(3), 1851–1861. [Link]

• Bosits, M. H., Bereczki, L., Bombicz, P., Szalay, Z., Pataki, H., & Demeter, Á. (2022). Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. RSC Publishing. [Link]

• Oketani, R., Shiohara, K., & Hisaki, I. (2023). Overcoming a Solid Solution System on Chiral Resolution: Combining Thermodynamics of Crystallization and Kinetics of Enantioselective Dissolution. ChemRxiv. [Link]

• Oketani, R., Shiohara, K., & Hisaki, I. (2023). Overcoming a Solid Solution System on Chiral Resolution: Combining Thermodynamics of Crystallization and Kinetics of Enantioselective Dissolution. ChemRxiv. [Link]

• Tanaka, K., & Toda, F. (2021). Solvent-Induced Chirality Switching in the Enantioseparation of Hydroxycarboxylic Acids with a Quaternary Stereogenic Center. National Institutes of Health. [Link]

• Oketani, R., Shiohara, K., & Hisaki, I. (2023). Overcoming a Solid Solution System on Chiral Resolution: Combining Thermodynamics of Crystallization and Kinetics of Enantioselective Dissolution. ResearchGate. [Link]

• Oketani, R., Shiohara, K., & Hisaki, I. (2023). Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution. Chemical Communications, 59(34), 5041-5044. [Link]

• Lorenz, H., & Seidel-Morgenstern, A. (2014). Formation and Crystallization based Separation of Diastereomeric Salts. MPG.PuRe. [Link]

• Boldyreva, E. V. (2023). High-Pressure Crystallization and Thermodynamic Stability Study on the Resolution of High-Density Enantiomers from Low-Density Racemates. National Institutes of Health. [Link]

• Simon, M. (2024, May 8). Diastereomeric Salt Crystallization Using Ternary Phase Diagram. YouTube. [Link]

• Black, S. (2010). Isolation of enantiomers via diastereomer crystallisation. UCL Discovery. [Link]

• Wikipedia. (2023, December 2). Chiral resolution. [Link]

• Wang, L., & Gong, J. (2021). Strategies for chiral separation: from racemate to enantiomer. PMC - NIH. [Link]

• ResearchGate. (n.d.). Crystallization resolution of racemic compounds via chiral surfactant. [Link]

• Nichols, L. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• ResearchGate. (n.d.). CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS. [Link]

• LibreTexts. (2022, July 11). 6.8: Resolution (Separation) of Enantiomers. [Link]

• Kalíková, K., & Tesařová, E. (2019). Determination of Optical Purity of Lactic Acid-Based Chiral Liquid Crystals and Corresponding Building Blocks by Chiral High-Performance Liquid Chromatography and Supercritical Fluid Chromatography. PubMed Central. [Link]

• ResearchGate. (n.d.). CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. [Link]

• PubChem. (n.d.). 2-Hydroxy-2-phenylpropanoic acid hydrate. [Link]

• ResearchGate. (n.d.). Crystal structures and chiral recognition of the diastereomeric salts prepared from 2-methoxy-2-(1-naphthyl)propanoic acid. [Link]

• Li, Z., & Li, B. (2022). Stereocomplexed Materials of Chiral Polymers Tuned by Crystallization: A Case Study on Poly(lactic acid). ACS Publications. [Link]

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• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stereochemical Integrity of 2-Hydroxy-2-phenylpropanoic Acid

Welcome to the technical support center for handling chiral α-hydroxy acids. This guide is designed for researchers, scientists, and drug development professionals who are working with 2-Hydroxy-2-phenylpropanoic acid (also known as atrolactic acid) and are encountering challenges with maintaining its stereochemical purity during experimental workup. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying chemical principles to empower you to make informed decisions in your laboratory work.

Understanding the Challenge: The Mechanism of Racemization

Before troubleshooting, it's crucial to understand why 2-Hydroxy-2-phenylpropanoic acid is prone to racemization. The key lies in its structure: it is an α-hydroxy acid with a hydrogen atom on the chiral α-carbon. This hydrogen is acidic and can be abstracted under both basic and acidic conditions.

Under basic conditions , a base can remove the α-proton, forming a planar enolate intermediate. This enolate is achiral. When it is subsequently protonated to reform the α-hydroxy acid, the proton can add to either face of the planar double bond with equal probability, resulting in a 50:50 mixture of the (R)- and (S)-enantiomers—a racemic mixture.

Under acidic conditions , the carbonyl oxygen of the carboxylic acid is protonated, which facilitates the formation of a planar enol tautomer.[1] Similar to the enolate, this enol is achiral, and its conversion back to the keto form will produce a racemic mixture. The phenyl group attached to the chiral center further exacerbates this issue by stabilizing the planar intermediate through resonance.

Caption: Acid and Base-Catalyzed Racemization Pathway.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a significant issue in drug development?

Racemization is the process of converting an enantiomerically pure or enriched mixture into a mixture where both enantiomers are present in equal amounts (a racemate). In drug development, this is a critical issue because often only one enantiomer of a chiral drug is responsible for the desired therapeutic effect, while the other may be inactive or, in some cases, cause undesirable side effects. Therefore, maintaining the stereochemical integrity of your compound is paramount for ensuring its efficacy and safety.

Q2: I've noticed a loss of optical activity in my sample after workup. What are the most likely causes?

A loss of optical activity is a classic sign of racemization. The most common culprits during workup are exposure to non-neutral pH conditions and elevated temperatures.

• pH: Both strong acids and strong bases can catalyze racemization.[1] Using strong bases (like NaOH or KOH) during an extractive workup or strong acids (like concentrated HCl or H₂SO₄) can lead to the formation of the planar enol or enolate intermediate.

• Temperature: Heat provides the activation energy for the racemization process. Even under mildly acidic or basic conditions, heating a solution of 2-Hydroxy-2-phenylpropanoic acid can significantly accelerate racemization.[2]

Q3: What pH range should I aim for during my aqueous workup?

To minimize racemization, it is best to work at a pH as close to neutral as possible. However, since you are working with a carboxylic acid, you will need to manipulate the pH to move it between aqueous and organic layers. For extraction into an organic solvent, a mildly acidic pH (around 3-5) is recommended. This keeps the carboxylic acid protonated and soluble in the organic phase, while being gentle enough to minimize acid-catalyzed racemization. For extraction into an aqueous phase, a mildly basic pH using a weak base like sodium bicarbonate (NaHCO₃) is preferable to strong bases.

Q4: Is it safe to use a rotovap to remove the solvent?

Yes, rotary evaporation is a standard and appropriate method for solvent removal. However, the key is to control the temperature. The water bath temperature should be kept as low as possible, ideally not exceeding 30-40°C. Applying a high vacuum will allow for efficient solvent removal even at these lower temperatures, thereby minimizing the risk of heat-induced racemization.

Troubleshooting Guide: Diagnosing and Solving Racemization

Symptom	Potential Cause	Recommended Solution & Validation
Loss of optical rotation	Exposure to harsh pH during extraction.	Use a buffered aqueous solution (e.g., citrate buffer at pH 4) for washing instead of strong acids or bases. Validate by taking a sample of the organic layer post-extraction and analyzing its enantiomeric excess (ee) by chiral HPLC.
Broad or depressed melting point of the final product	Partial racemization leading to a mixture of enantiomers and the racemate.	Recrystallize the material from a suitable solvent system. Often, the racemate has different solubility than the pure enantiomers, allowing for purification. Confirm the melting point and ee of the recrystallized material.
Chiral HPLC or SFC analysis shows a second peak corresponding to the other enantiomer	High temperature during solvent removal or drying.	Always use a low-temperature water bath (<40°C) for rotary evaporation. Dry the final product in a vacuum oven at room temperature. Re-analyze the ee after implementing these changes.
Inconsistent biological activity results	Racemization has occurred, leading to a lower concentration of the active enantiomer.	Review the entire workup and purification protocol. Implement milder conditions at every step. It is crucial to establish a validated analytical method to check the ee at various stages of the process.

Recommended Workup Protocol to Preserve Stereochemistry

This protocol outlines a general procedure for the workup of a reaction mixture containing 2-Hydroxy-2-phenylpropanoic acid, designed to minimize racemization.

Caption: Recommended Workup Workflow.

Detailed Steps:

• Quenching: Cool the reaction mixture to 0-5°C in an ice bath. Slowly add a cold, dilute aqueous acid (e.g., 1M citric acid or saturated ammonium chloride) to quench any remaining reagents. Avoid strong acids.

• pH Adjustment: Carefully adjust the pH of the aqueous layer to between 3 and 4. This ensures the 2-Hydroxy-2-phenylpropanoic acid is fully protonated. Check the pH using a calibrated pH meter or narrow-range pH paper.

• Extraction: Extract the product into a suitable organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM). Perform the extraction at room temperature or below. Repeat the extraction 2-3 times to ensure complete recovery.

• Washing: Combine the organic layers and wash with saturated sodium chloride solution (brine). This helps to remove excess water and some water-soluble impurities. Avoid washing with basic solutions like sodium bicarbonate unless absolutely necessary, and if so, use it cold and quickly.

• Drying: Dry the organic layer over an anhydrous drying agent such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Stir for 15-30 minutes to ensure all water is removed.

• Filtration and Concentration: Filter off the drying agent. Concentrate the filtrate using a rotary evaporator with the water bath temperature maintained below 40°C.

• Final Product: The resulting solid or oil can be further purified if necessary (e.g., by recrystallization). Dry the final product under high vacuum at ambient temperature.

• Analytical Validation: Before storage or further use, confirm the enantiomeric excess of the final product using a validated chiral HPLC or SFC method.

By implementing these carefully controlled, mild conditions, you can significantly reduce the risk of racemization and ensure the stereochemical integrity of your 2-Hydroxy-2-phenylpropanoic acid.

References

• Glueck, S. M., Pirker, M., Nestl, B. M., Ueberbacher, B. T., Larissegger-Schnell, B., Csar, K., Hauer, B., Stuermer, R., Kroutil, W., & Faber, K. (2005). Biocatalytic racemization of aliphatic, arylaliphatic, and aromatic alpha-hydroxycarboxylic acids. The Journal of Organic Chemistry, 70(10), 4028–4032. [Link]

• Ples, H., Mair, C., & Kroutil, W. (2009). Biocatalytic racemization of α-hydroxycarboxylic acids. Tetrahedron: Asymmetry, 20(12), 1339-1343.

• ResearchGate. (n.d.). Biocatalytic Racemization of Aliphatic, Arylaliphatic, and Aromatic α-Hydroxycarboxylic Acids. Retrieved from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 28). 5.8: Racemic Mixtures and the Resolution of Enantiomers. Retrieved from [Link]

• Dr. B. (2024, June 17). CHEM 2325 Module 27: Alpha Substitution Reactions - Racemization [Video]. YouTube. [Link]

• Smith, C. A., & Brown, J. M. (2022). Arylboronic Acid-Catalyzed Racemization of Secondary and Tertiary Alcohols. The Journal of Organic Chemistry, 87(19), 13085–13091. [Link]

• Maj, M., Krolikowska, M., & Steglińska, A. (2020). Biocompatible Catalysts for Lactide Polymerization—Catalyst Activity, Racemization Effect, and Optimization of the Polymerization Based On Design of Experiments. Organic Process Research & Development, 24(8), 1438–1446. [Link]

• ResearchGate. (2016, April 12). Is there any procedure to transform a racemic drug into one single active enantiomer? Retrieved from [Link]

• Watanabe, M., Aida, T. M., & Smith, Jr., R. L. (2009). Racemization of lactic acid under hydrothermal conditions. Journal of Supercritical Fluids, 47(3), 429-435.

Sources

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Chiral HPLC of 2-Hydroxy-2-phenylpropanoic Acid

Welcome to the technical support center for the chiral High-Performance Liquid Chromatography (HPLC) analysis of 2-Hydroxy-2-phenylpropanoic acid, also known as atrolactic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the enantioselective separation of this compound. As the pharmacological and toxicological profiles of enantiomers can vary significantly, achieving robust and reliable chiral separation is paramount.[1][2] This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to empower you to overcome experimental hurdles and ensure the integrity of your results.

I. Frequently Asked Questions (FAQs)

Q1: Why is the chiral separation of 2-Hydroxy-2-phenylpropanoic acid important?

The two enantiomers of a chiral molecule, like 2-Hydroxy-2-phenylpropanoic acid, can exhibit distinct biological activities.[1][2] In the pharmaceutical industry, one enantiomer may be therapeutically active while the other could be inactive or even cause adverse effects.[2] Therefore, accurate quantification of the enantiomeric composition, often expressed as enantiomeric excess (e.e.), is a critical quality control parameter in drug development and manufacturing.[1]

Q2: What are the primary HPLC-based strategies for separating the enantiomers of 2-Hydroxy-2-phenylpropanoic acid?

There are two main approaches for the chiral separation of 2-Hydroxy-2-phenylpropanoic acid by HPLC:

• Direct Method using a Chiral Stationary Phase (CSP): This is the most common approach where the enantiomers are separated on a column containing a chiral selector immobilized on the stationary phase.[3][4] The differential interactions between the enantiomers and the CSP lead to different retention times.

• Indirect Method using a Chiral Mobile Phase Additive (CMPA): In this method, a chiral selector is added to the mobile phase.[5][6][7] The enantiomers form transient diastereomeric complexes with the CMPA, which can then be separated on a conventional achiral column, such as a C18 column.[6][7]

Q3: What types of chiral stationary phases (CSPs) are most effective for 2-Hydroxy-2-phenylpropanoic acid?

Polysaccharide-based and macrocyclic glycopeptide CSPs are generally the most successful for resolving a wide range of chiral compounds, including acidic molecules like 2-Hydroxy-2-phenylpropanoic acid.[3][8]

• Polysaccharide-based CSPs: Columns with cellulose or amylose derivatives, such as Chiralcel® and Chiralpak® series, are highly effective.[8][9] These CSPs often operate in normal-phase, reversed-phase, or polar organic modes.[3]

• Macrocyclic Glycopeptide CSPs: Columns like CHIROBIOTIC™ T2 are also a good choice, particularly in polar ionic mode.[1]

Q4: What is the role of mobile phase additives in the chiral separation of this compound?

For acidic compounds like 2-Hydroxy-2-phenylpropanoic acid, adding a small amount of an acidic modifier to the mobile phase is crucial.[3][10] Trifluoroacetic acid (TFA) or acetic acid, typically at a concentration of 0.1%, is commonly used.[3][9] This ensures that the analyte remains in its protonated form, leading to better peak shape and improved resolution.[10]

II. Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. The troubleshooting workflows are designed to help you systematically identify and resolve the problem.

Issue 1: Poor or No Enantiomeric Resolution

Symptom: The two enantiomer peaks are co-eluting or only partially separated, resulting in a resolution value (Rs) of less than 1.5.

Causality: Inadequate chiral recognition between the analyte and the chiral stationary phase is the primary cause. This can stem from an inappropriate choice of CSP, a suboptimal mobile phase composition, or unfavorable temperature conditions.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor or no enantiomeric resolution.

Detailed Steps:

• Verify CSP Selection: Ensure the chosen chiral stationary phase is suitable for acidic compounds. Polysaccharide-based (e.g., Chiralpak® IC) and macrocyclic glycopeptide columns are often good starting points.[9]

• Optimize the Mobile Phase:

  • Normal Phase: Systematically vary the ratio of the alcohol modifier (e.g., isopropanol or ethanol) in the non-polar solvent (e.g., n-hexane).[9] A decrease in the alcohol content generally increases retention and can improve resolution.[9] Ensure the presence of an acidic additive like 0.1% TFA.[9]

  • Reversed Phase: Adjust the ratio of the organic modifier (e.g., acetonitrile or methanol) to the aqueous buffer. The pH of the buffer is a critical parameter for acidic analytes and should be carefully optimized.[5][11]

• Adjust the Column Temperature: Temperature affects the thermodynamics of chiral recognition.[8] Generally, lower temperatures can enhance chiral selectivity.[10] Systematically vary the temperature in 5°C increments (e.g., 25°C, 20°C, 15°C) to find the optimum.[10]

• Check Column Health: A contaminated or degraded column can lead to a loss of resolution. Flush the column with a strong, compatible solvent as recommended by the manufacturer.[10][12] If performance is not restored, the column may need to be replaced.[10]

Issue 2: Poor Peak Shape (Tailing or Fronting)

Symptom: Asymmetric peaks, where the latter half (tailing) or the front half (fronting) of the peak is broader than the other. This is often quantified by a tailing factor greater than 1.5 or less than 0.8.

Causality: Peak tailing for acidic compounds is often caused by secondary interactions with the stationary phase, such as interactions with residual silanols on silica-based columns.[8][10] Other causes include column overload, improper mobile phase pH, or extra-column dead volume.[10]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor peak shape.

Detailed Steps:

• Address Secondary Interactions (Tailing): For 2-Hydroxy-2-phenylpropanoic acid, ensure the mobile phase pH is low enough to keep the analyte in its protonated form. Adding 0.1% TFA can significantly improve peak shape by minimizing interactions with active silanol sites.[3][10]

• Prevent Column Overload: Inject a diluted sample. If the peak shape improves, the original sample concentration was too high, leading to column overload.[10]

• Optimize Sample Solvent: Whenever possible, dissolve the sample in the mobile phase.[8] If a stronger solvent must be used, inject a smaller volume.

• Minimize Extra-Column Dead Volume: Ensure all tubing and connections are properly fitted and have minimal length and internal diameter. Slippage of PEEK fittings can also contribute to peak shape issues.

• Check for Column Contamination or Voids: If all peaks in the chromatogram show poor shape, it could indicate a partially blocked inlet frit or a void at the head of the column.[12][13] Backflushing the column or, if that fails, replacing it may be necessary.[13]

Issue 3: Baseline Noise and Drift

Symptom: The baseline of the chromatogram is not stable, showing high-frequency fluctuations (noise) or a gradual, unidirectional shift (drift).[14][15]

Causality: Baseline issues can have both mechanical and chemical origins. Common causes include mobile phase impurities, inadequate degassing, temperature fluctuations, and detector problems.[15][16][17]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for baseline noise and drift.

Detailed Steps:

• Ensure Proper Mobile Phase Preparation:

  • Use high-purity HPLC-grade solvents.

  • Prepare fresh mobile phase daily to avoid degradation, especially for additives like TFA which can absorb UV light and cause drift.[18]

  • Thoroughly degas the mobile phase using an inline degasser, sonication, or helium sparging to prevent air bubbles from entering the detector cell.[15][18]

• Stabilize the System Temperature: Use a column oven to maintain a constant temperature.[10] Significant temperature differences between the column and the detector can cause baseline drift, particularly with refractive index sensitive detectors.[16][17]

• Check the Detector:

  • A weak or failing detector lamp can be a source of noise.[17] Check the lamp's energy output and replace it if necessary.

  • Contamination in the detector flow cell can also cause baseline issues. Flush the flow cell with a suitable solvent.[16][17]

• Allow for Sufficient Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting a sequence of injections. This is particularly important for gradient methods.[15]

Issue 4: Ghost Peaks

Symptom: Extraneous peaks appear in the chromatogram, often in blank runs or during gradient analysis.[10]

Causality: Ghost peaks can originate from impurities in the mobile phase, the sample solvent, or carryover from previous injections in the autosampler.[10]

Troubleshooting Workflow:

• Identify the Source:

  • Run a blank gradient with no injection. If the ghost peaks are present, the source is likely the mobile phase or the HPLC system.[10]

  • If the blank run is clean, inject the sample solvent (without the analyte). If peaks appear, the solvent is contaminated.[10]

  • If the solvent blank is also clean, the issue is likely carryover from the autosampler.[10]

• Remediation:

  • Mobile Phase: Prepare fresh mobile phase using high-purity solvents.

  • System Contamination: Flush the entire HPLC system with a strong solvent.

  • Autosampler Carryover: Optimize the autosampler wash procedure, using a wash solvent that is strong enough to remove all sample components.

III. Experimental Protocols

Protocol 1: Chiral Separation using a Polysaccharide-Based CSP (Normal Phase)

This protocol is a starting point for method development based on a common approach for separating mandelic acid and its derivatives.[9]

Parameter	Condition
Column	CHIRALPAK® IC (cellulose tris(3,5-dichlorophenylcarbamate)), 250 mm x 4.6 mm, 5 µm
Mobile Phase	n-hexane:isopropanol:trifluoroacetic acid (TFA) (e.g., 90:10:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 230 nm
Injection Volume	10 µL

Step-by-Step Methodology:

• Mobile Phase Preparation: Carefully measure and mix the n-hexane, isopropanol, and TFA. Filter the mobile phase through a 0.45 µm filter and degas thoroughly.[9]

• System Equilibration: Install the CHIRALPAK® IC column and equilibrate with the mobile phase at the set flow rate until a stable baseline is achieved.

• Sample Preparation: Dissolve the 2-Hydroxy-2-phenylpropanoic acid sample in the mobile phase to a suitable concentration (e.g., 1 mg/mL).

• Analysis: Inject the sample and record the chromatogram.

Protocol 2: Chiral Separation using a Chiral Mobile Phase Additive (Reversed Phase)

This protocol utilizes a cyclodextrin derivative as a chiral mobile phase additive with a standard C18 column.[5][6][11]

Parameter	Condition
Column	ODS C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile and 0.1 M phosphate buffer (pH 2.68) containing 20 mM Hydroxypropyl-β-cyclodextrin (HP-β-CD) (e.g., 40:60, v/v)
Flow Rate	0.6 mL/min
Column Temperature	25 °C
Detection	UV at 220 nm
Injection Volume	20 µL

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare the phosphate buffer and adjust the pH. Dissolve the HP-β-CD in the buffer. Add the acetonitrile and mix thoroughly. Filter and degas the final mobile phase.[5]

• System Equilibration: Install the C18 column and equilibrate with the chiral mobile phase until a stable baseline is achieved.

• Sample Preparation: Dissolve the sample in the mobile phase.

• Analysis: Inject the sample and record the chromatogram.

IV. References

• Benchchem. (n.d.). Troubleshooting guide for HPLC analysis of chiral compounds. Retrieved from

• LCGC International. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs. Retrieved from

• Benchchem. (n.d.). Troubleshooting poor peak resolution in chiral HPLC of L-Hyoscyamine. Retrieved from

• National Institutes of Health. (n.d.). Enantioseparation of mandelic acid derivatives by high performance liquid chromatography with substituted β-cyclodextrin as chiral mobile phase additive and evaluation of inclusion complex formation. Retrieved from

• National Institutes of Health. (n.d.). Separation of mandelic acid and its derivatives with new immobilized cellulose chiral stationary phase. Retrieved from

• (n.d.). Troubleshoot Chiral Column Performance: Efficiency & Resolution. Retrieved from

• (n.d.). Chiral separations of mandelic acid by HPLC using molecularly imprinted polymers. Retrieved from

• Benchchem. (n.d.). Chiral Purity of (R)-2-Hydroxy-2-phenylpropanoic Acid: An In-depth Technical Guide. Retrieved from

• National Institutes of Health. (n.d.). Analytical Enantioseparation of β-Substituted-2-Phenylpropionic Acids by High-Performance Liquid Chromatography with Hydroxypropyl-β-Cyclodextrin as Chiral Mobile Phase Additive. Retrieved from

• Welch Materials. (2024, December 17). How to Distinguish Noise from Drift?. Retrieved from

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from

• LCGC International. (2012, July 1). Troubleshooting Basics, Part 4: Peak Shape Problems. Retrieved from

• Separation Science. (2024, November 5). Why Your HPLC Baseline Drifts—And How to Stop It. Retrieved from

• SiliCycle. (n.d.). FAQ: What is the cause of baseline drift or noise?. Retrieved from

• Sigma-Aldrich. (n.d.). Strategies for Chiral HPLC Method Development. Retrieved from

• (n.d.). Chiral HPLC Method Development. Retrieved from

• Agilent. (n.d.). Eliminating Baseline Problems. Retrieved from

• Daicel Chiral Technologies. (n.d.). Enantiomer separation of acidic compounds. Retrieved from

• Benchchem. (n.d.). Application Note: Enantiomeric Separation of 2-Phenylpropionic Acid by High-Performance Liquid Chromatography. Retrieved from

• Labtech. (n.d.). Why Your HPLC Baseline Drifts—And How to Stop It. Retrieved from

• Benchchem. (n.d.). Application Notes and Protocols for Chiral Chromatography of (R)-2-Hydroxy-2-phenylpropanoic Acid. Retrieved from

• MDPI. (n.d.). Chiral Separation of Mandelic Acid Derivatives Using Various Permethylated Cyclodextrin Selectors Containing Stationary Phases in GC. Retrieved from

• Regis Technologies. (2022, October 14). Getting Started with Chiral Method Development. Retrieved from

• ResearchGate. (n.d.). Chemical structures of mandelic acid derivatives. Retrieved from

• Semantic Scholar. (n.d.). Figure 1 from Enantiomeric separation of 2-arylpropionic acid nonsteroidal anti-inflammatory drugs by HPLC with hydroxypropyl-beta-cyclodextrin as chiral mobile phase additive. Retrieved from

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from

• International Journal of Pharmaceutical and Phytopharmacological Research. (2020, June 4). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. Retrieved from

• Sigma-Aldrich. (n.d.). Innovations in Chiral Chromatography: Overview of Modern Chiral Stationary Phases. Retrieved from

• Sigma-Aldrich. (n.d.). Basics of chiral HPLC. Retrieved from

• MDPI. (n.d.). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Retrieved from

• PubMed. (n.d.). Enantiomeric separation of 2-arylpropionic acid nonsteroidal anti-inflammatory drugs by HPLC with hydroxypropyl-beta-cyclodextrin as chiral mobile phase additive. Retrieved from

• SIELC Technologies. (n.d.). Separation of (2S)-2-(Acetylsulfanyl)-3-phenylpropanoic acid on Newcrom R1 HPLC column. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Getting Started with Chiral Method Development - Regis Technologies [registech.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. eijppr.com [eijppr.com]
• 5. Enantioseparation of mandelic acid derivatives by high performance liquid chromatography with substituted β-cyclodextrin as chiral mobile phase additive and evaluation of inclusion complex formation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analytical Enantioseparation of β-Substituted-2-Phenylpropionic Acids by High-Performance Liquid Chromatography with Hydroxypropyl-β-Cyclodextrin as Chiral Mobile Phase Additive - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Separation of mandelic acid and its derivatives with new immobilized cellulose chiral stationary phase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Enantiomeric separation of 2-arylpropionic acid nonsteroidal anti-inflammatory drugs by HPLC with hydroxypropyl-beta-cyclodextrin as chiral mobile phase additive - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chiraltech.com [chiraltech.com]
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• 15. Why Your HPLC Baseline Drifts—And How to Stop It | Separation Science [sepscience.com]
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• 18. labtech.tn [labtech.tn]

Technical Support Center: Troubleshooting Peak Tailing in 2-Hydroxy-2-phenylpropanoic Acid HPLC Analysis

Welcome to the technical support guide for the HPLC analysis of 2-Hydroxy-2-phenylpropanoic acid (also known as Atrolactic acid). This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve a common and frustrating issue in liquid chromatography: peak tailing. Asymmetrical peaks can compromise the accuracy of quantification and the overall quality of your data. This guide provides in-depth, scientifically-grounded answers to common questions, moving beyond simple fixes to explain the underlying chemical principles.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: I'm seeing significant peak tailing with 2-Hydroxy-2-phenylpropanoic acid on my C18 column. What is the most likely cause?

Answer:

Peak tailing for an acidic analyte like 2-Hydroxy-2-phenylpropanoic acid on a standard silica-based C18 column is most often caused by secondary interactions between the analyte and the stationary phase. While the primary retention mechanism in reversed-phase HPLC is hydrophobic interaction, unwanted secondary interactions can also occur, leading to a portion of the analyte molecules being retained longer than the main band, which results in a tailing peak.[1][2]

Specifically, the primary culprit is the interaction between your acidic analyte and residual silanol groups (Si-OH) on the surface of the silica stationary phase.[3][4] These silanol groups are acidic themselves (with a pKa around 3.8–4.2) and can become deprotonated (negatively charged, Si-O⁻) at mobile phase pH values above this range.[5] Your analyte, 2-Hydroxy-2-phenylpropanoic acid, is a carboxylic acid. If the mobile phase pH is close to or above its pKa, the analyte will exist, at least partially, in its ionized (carboxylate, -COO⁻) form. This can lead to ionic repulsion from the negatively charged silanols, but more complex interactions can still contribute to poor peak shape.

However, the most significant issue arises from a mixed population of analyte and silanol species. If the mobile phase is not adequately buffered or is at an inappropriate pH, you can have a mixture of ionized and unionized analyte molecules interacting with both protonated and deprotonated silanol groups, creating multiple retention mechanisms and causing the peak to tail.[1][6]

Question 2: My mobile phase is a simple acetonitrile/water mixture. How can I modify it to improve the peak shape of 2-Hydroxy-2-phenylpropanoic acid?

Answer:

A simple acetonitrile/water mobile phase is often insufficient for ionizable compounds like 2-Hydroxy-2-phenylpropanoic acid because it lacks pH control. The most effective mobile phase modification is to lower and buffer the pH .[6][7]

The Core Principle: Ion Suppression

The goal is to ensure your acidic analyte is in a single, neutral (unionized) state. In its neutral form, it will interact more consistently with the C18 stationary phase via the desired hydrophobic mechanism and will have minimal unwanted interaction with silanol groups.[8] To achieve this, you must adjust the mobile phase pH to be at least 1.5 to 2 pH units below the pKa of your analyte.[7]

The pKa of the carboxylic acid group in 2-Hydroxy-2-phenylpropanoic acid is approximately 3.5. Therefore, an ideal mobile phase pH would be between 2.5 and 3.0.

• Choose a Buffer: Select a buffer system that is effective in your target pH range (e.g., pH 2.5-3.0). Phosphate or formate buffers are common choices. For this example, we will use phosphoric acid to create a 0.1% solution.

• Prepare the Aqueous Component:

  • Measure 999 mL of HPLC-grade water into a clean 1 L container.

  • Carefully add 1 mL of concentrated phosphoric acid (85%).

  • Mix thoroughly. This will create a 0.1% phosphoric acid solution with a pH of approximately 2.1-2.2.[9]

• Prepare the Final Mobile Phase:

  • Based on your required mobile phase composition (e.g., 30:70 Acetonitrile:Aqueous), measure the appropriate volumes. For a 1 L batch, this would be 300 mL of HPLC-grade acetonitrile and 700 mL of your prepared 0.1% phosphoric acid in water.[9]

  • Important: Always add the organic solvent to the aqueous buffer. Never buffer the pre-mixed organic/aqueous phase, as this can cause the buffer salts to precipitate.

• Degas: Degas the final mobile phase using sonication or vacuum filtration to prevent air bubbles in the HPLC system.[9]

The following diagram illustrates the logical workflow for addressing peak tailing through mobile phase optimization.

Caption: Workflow for mobile phase pH optimization.

Question 3: I've lowered the mobile phase pH, but I still see some tailing. What other column-related factors should I consider?

Answer:

If peak tailing persists after optimizing the mobile phase pH, the issue likely lies with the column itself. There are several possibilities to investigate:

• Secondary Interactions with Metal Impurities: Older, Type A silica columns can contain metal impurities (like iron or aluminum) within the silica matrix. These metals can act as chelating agents or activate nearby silanol groups, creating highly active sites that interact strongly with polar analytes, causing significant tailing.[5][10]

  • Solution: Switch to a modern, high-purity, Type B silica column. These columns are made from silica with very low metal content and offer much better peak shapes for challenging compounds.[5]

• Poor End-Capping: End-capping is a process where the stationary phase is treated with a small silanizing agent (like trimethylchlorosilane) to block many of the residual silanol groups that remain after bonding the C18 chains.[1] If a column is poorly end-capped, or if the end-capping has degraded over time, more silanols are exposed, leading to tailing.

  • Solution: Ensure you are using a high-quality, fully end-capped column from a reputable manufacturer.[1] If your column is old, it may need to be replaced.

• Column Contamination and Bed Deformation: Over time, the column inlet frit can become partially blocked by particulates from the sample or mobile phase. Additionally, strongly retained compounds from previous injections can accumulate at the head of the column. This can distort the flow path and cause peak tailing. A physical void at the column inlet can also have the same effect.[1][7]

  • Solution: First, try a rigorous column wash. If that fails, replacing the column is the next logical step. Using a guard column is a cost-effective way to protect your analytical column from contamination.[11]

• Disconnect from Detector: Disconnect the column outlet from the detector to avoid contamination.

• Reverse Direction: Reverse the column direction to flush contaminants from the inlet frit.

• Systematic Wash: Sequentially pump at least 10-20 column volumes of the following solvents through the column:

  • Your mobile phase (without buffer salts)

  • 100% HPLC-grade Water

  • 100% Isopropanol (IPA)

  • 100% Methylene Chloride (if compatible with your system)

  • 100% Isopropanol (IPA)

  • 100% HPLC-grade Water

  • Your mobile phase (without buffer salts)

• Re-equilibrate: Return the column to its normal flow direction and re-equilibrate with your buffered mobile phase until you achieve a stable baseline.

Potential Column Issue	Primary Cause	Recommended Solution
Active Silanols	Incomplete end-capping or use of older Type A silica.	Use a modern, fully end-capped, high-purity Type B silica column.[4][5]
Metal Contamination	Impurities within the silica backbone (Fe, Al).	Switch to a column made with high-purity silica.[10]
Column Contamination	Build-up of strongly retained matrix components at the inlet.	Perform a high-strength column wash; use a guard column.[11]
Column Void	Settling or collapse of the packed bed at the column inlet.	Replace the column.[1]

Question 4: Could my sample be the problem? How do sample concentration and solvent affect peak shape?

Answer:

Yes, the sample itself can be a significant source of peak tailing, primarily through two mechanisms: mass overload and sample solvent effects .

• Mass Overload: Injecting too much analyte mass onto the column can saturate the stationary phase. When the concentration of analyte molecules at the head of the column exceeds the linear capacity of the stationary phase, the equilibrium of partitioning between the mobile and stationary phases is distorted. This leads to a characteristic "shark fin" or right-triangle peak shape, which is a form of tailing.[7]

  • Solution: Reduce the concentration of your sample or decrease the injection volume. Try a 10-fold dilution of your current sample to see if the peak shape improves.

• Sample Solvent Effects: The solvent used to dissolve your sample can cause significant peak distortion if it is much stronger (i.e., has a higher elution strength) than your mobile phase. For reversed-phase chromatography, this means a solvent that is significantly more organic-rich than your mobile phase. If the sample is dissolved in a strong solvent like 100% acetonitrile, it doesn't mix properly with the aqueous mobile phase upon injection. The analyte band travels down the column in this "plug" of strong solvent, leading to band broadening and tailing.[11]

  • Solution: Ideally, dissolve your sample in the mobile phase itself.[7] If solubility is an issue, use the weakest solvent possible that will still dissolve your sample, and keep the injection volume as small as possible.

The diagram below illustrates the decision-making process for troubleshooting column and sample-related issues.

Caption: Troubleshooting column and sample-related peak tailing.

References

• ResearchGate. (2013). How can I prevent peak tailing in HPLC?[Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. [Link]

• Pickering Interfaces. (n.d.). HPLC Troubleshooting Guide. [Link]

• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC?[Link]

• LCGC. (2020). The LCGC Blog: Silica for HPLC Stationary Phases – A Five Minute Guide. [Link]

• Industry News. (2023). The Importance Of Mobile Phase PH in Chromatographic Separations. [Link]

• ResearchGate. (2025). Development and Validation of a New Simple HPLC Method for the Determination of 3-[4-(2-Methylpropyl)phenyl] Propanoic Acid as an Impurity of Ibuprofen and Ibuprofen Sodium. [Link]

• LCGC. (2023). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. [Link]

• Pharma Growth Hub. (2023). What is the effect of free silanols in RPLC and how to reduce it?[Link]

• LCGC. (2019). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. [Link]

• Waters Corporation. (n.d.). Waters Column Selection Guide for Polar Compounds. [Link]

• LCGC. (n.d.). Back to Basics: The Role of pH in Retention and Selectivity. [Link]

• Pharmacia. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. [Link]

• ResearchGate. (2003). (PDF) Comparison of the Acidity of Residual Silanol Groups in Several Liquid Chromatography Columns. [Link]

• ResearchGate. (n.d.). Effect of mobile phase pH on basic, acidic and neutral compounds. [Link]

• Agilent Technologies. (2013). Choosing HPLC Columns for Rapid Method Development. [Link]

• International Journal of Novel Research and Development. (2025). DEVELOPMENT AND VALIDATION OF HPLC METHOD FOR THE ESTIMATION OF IBUPROFEN TOPICAL GEL FORMULATION. [Link]

• Crawford Scientific. (n.d.). The Theory of HPLC Column Chemistry. [Link]

• Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography. [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Basic Analytes in Reversed-Phase. [Link]

• Agilent Technologies. (2024). HPLC Method Development: From Beginner to Expert Part 2. [Link]

• ACD/Labs. (2023). Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa. [Link]

• GL Sciences. (n.d.). HPLC Columns & LC Columns | Types, How to Choose, Compare. [Link]

• Phenomenex. (n.d.). Choosing the Right UHPLC Column for Analyzing Highly Polar Acidic Molecules. [Link]

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Improving peak resolution in chiral separation of 2-Hydroxy-2-phenylpropanoic acid

Welcome to the technical support center for the chiral separation of 2-Hydroxy-2-phenylpropanoic acid (also known as Atrolactic acid). This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you achieve optimal peak resolution for this challenging separation. As Senior Application Scientists, we have designed this resource to explain the causality behind experimental choices, ensuring you can not only solve immediate problems but also build robust analytical methods.

Frequently Asked Questions (FAQs)

Q1: Why is achieving good peak resolution for 2-Hydroxy-2-phenylpropanoic acid enantiomers so challenging?

A1: The primary challenge is that enantiomers, by definition, have identical physical and chemical properties in an achiral environment.[1][2] To separate them, a chiral environment must be created. In High-Performance Liquid Chromatography (HPLC), this is typically achieved with a Chiral Stationary Phase (CSP). The CSP forms temporary, diastereomeric complexes with the enantiomers through multiple simultaneous interactions (e.g., hydrogen bonds, π-π interactions, steric hindrance). The small differences in the stability of these complexes lead to differential retention times and, thus, separation.[2][3] 2-Hydroxy-2-phenylpropanoic acid is a small molecule with a carboxylic acid group, which requires careful control of the mobile phase pH to ensure consistent interaction with the CSP and prevent peak tailing.[4]

Q2: What is the best general strategy for developing a new separation method for this compound?

A2: A systematic screening approach is the most efficient path to success.[1] This involves testing a few carefully selected CSPs with a range of mobile phases.

• Column Screening: Start with polysaccharide-based CSPs (e.g., derivatives of amylose or cellulose), as they are known for their broad applicability and success in separating a wide range of chiral compounds, including acidic ones like atrolactic acid.[1][2][5][6]

• Mobile Phase Screening: For each column, test a few standard mobile phases. For normal phase mode, this typically involves mixtures of n-hexane and an alcohol modifier like isopropanol (IPA) or ethanol.[4][7]

• Additive Inclusion: Since 2-Hydroxy-2-phenylpropanoic acid is acidic, an acidic additive (e.g., trifluoroacetic acid or acetic acid) in the mobile phase is crucial to suppress the ionization of the carboxyl group, leading to better peak shape and reproducibility.[4][8][9]

This initial screening will identify the most promising column and mobile phase combination, which can then be fine-tuned for optimal resolution.

Q3: Which specific types of Chiral Stationary Phases (CSPs) are most effective for 2-Hydroxy-2-phenylpropanoic acid?

A3: Polysaccharide-based CSPs are the most widely used and successful for this class of compounds.[2][6] They offer a versatile range of interactions that are effective for resolving arylpropionic acids.

Chiral Stationary Phase (CSP) Type	Common Examples	Primary Interaction Mechanism	Suitability for 2-Hydroxy-2-phenylpropanoic acid
Polysaccharide-Based (Amylose)	CHIRALPAK® AD-H, Lux Amylose-2	Groove-based inclusion, hydrogen bonding, π-π interactions	High. Often a first choice for screening.[5][10]
Polysaccharide-Based (Cellulose)	CHIRALCEL® OD-H, CHIRALPAK® IC	Groove-based inclusion, hydrogen bonding, π-π interactions	High. Provides complementary selectivity to amylose phases.[5][11]
Macrocyclic Glycopeptide	CHIROBIOTIC™ T2	Inclusion complexation, ionic interactions, hydrogen bonding	Good. Can be effective, especially in polar ionic or reversed-phase modes.[5]
Pirkle-Type (Brush-Type)	Whelk-O1	π-π interactions, hydrogen bonding, dipole-dipole interactions	Moderate. Generally effective for compounds with π-acidic or π-basic groups.[2][3]

Troubleshooting Guide: Improving Poor Peak Resolution

This section addresses specific problems you may encounter during method development and provides a logical workflow for resolving them.

Issue 1: My peaks are merged or show very poor resolution (Rs < 1.0).

This is the most common issue and requires a systematic evaluation of your chromatographic conditions. The following workflow diagram outlines a step-by-step troubleshooting process.

Caption: Troubleshooting workflow for poor peak resolution.

Detailed Protocol 1: Mobile Phase Optimization

• Prepare the Stock Mobile Phase: Prepare the primary mobile phase, for example, n-Hexane:Isopropanol (90:10, v/v). Ensure you use high-purity HPLC grade solvents.[8]

• Add the Acidic Modifier: To this mixture, add an acidic modifier. Trifluoroacetic acid (TFA) is common. A typical starting concentration is 0.1% (v/v).[7][11]

  • Example: To 1000 mL of the Hexane:IPA mixture, add 1 mL of TFA.

  • Causality: The acidic additive protonates the carboxylic acid group of your analyte, preventing it from carrying a negative charge. This suppression of ionization ensures a consistent, neutral form of the analyte, which leads to better peak shapes and more reproducible interactions with the CSP.[4][12]

• Test and Adjust Alcohol Content: If resolution is still poor, systematically decrease the percentage of the alcohol modifier (the strong solvent). A weaker mobile phase increases retention time, allowing more time for the enantiomers to interact with the CSP, which can enhance separation.[11]

  • Adjust the ratio from 90:10 to 95:5, and then to 98:2, re-equilibrating the column for at least 20 column volumes between each change.

Issue 2: My peaks are broad or show significant tailing.

A2: Peak broadening and tailing often point to secondary, undesirable interactions or column issues.

• Check for Column Contamination/Degradation: If the column is old or has been used with incompatible solvents, its performance may be compromised. Flush the column with a strong solvent like 100% ethanol or isopropanol as recommended by the manufacturer.[8] If performance does not improve, the column may need replacement.

• Ensure Proper Mobile Phase pH: As mentioned, for acidic compounds like 2-Hydroxy-2-phenylpropanoic acid, an acidic mobile phase is critical. Insufficient acid can lead to partial ionization of the analyte, causing interactions with residual silanol groups on the silica support and resulting in peak tailing.[4][12] Verify the concentration of your acidic additive.

• Reduce Injection Volume/Concentration: Overloading the column is a common cause of peak broadening.[4] Prepare a more dilute sample or reduce the injection volume and re-analyze. If the peak shape improves, column overload was the issue.

Issue 3: My retention times are shifting between injections.

A3: Shifting retention times indicate a lack of system equilibration or unstable conditions.

• Inadequate Column Equilibration: Chiral separations can be very sensitive to mobile phase composition.[13] Ensure the column is thoroughly equilibrated with the mobile phase before starting your analytical run. A stable baseline is a good indicator, but running for at least 20-30 column volumes is a reliable rule of thumb.

• Temperature Fluctuations: Temperature has a significant impact on chiral separations and can alter both retention and selectivity.[4][6] Use a column oven to maintain a constant and stable temperature. Sometimes, a change in temperature can even reverse the elution order of enantiomers.[14][15]

• Mobile Phase Composition Change: Ensure your mobile phase is well-mixed and that solvent proportions are not changing over time due to evaporation of the more volatile component (e.g., hexane).

The Role of Temperature: A Deeper Look

Temperature is a powerful but complex parameter in chiral chromatography. While lower temperatures often improve resolution by enhancing the stability of the transient diastereomeric complexes, this is not a universal rule.[4][16] For some separations, higher temperatures can improve peak efficiency and may even increase selectivity.

Temperature Effect	Thermodynamic Rationale	Practical Implication
Decreasing Temperature	Often favors enthalpically-driven separations (ΔH). The interaction between analyte and CSP becomes more stable.	Can increase resolution but also increases analysis time and backpressure. A good starting point is 25°C, testing down to 10°C.[4]
Increasing Temperature	Can favor entropically-driven separations (ΔS). May improve mass transfer kinetics, leading to sharper peaks.	Can decrease resolution but shortens analysis time. In some cases, it can surprisingly improve resolution or even reverse elution order.[6][14][15]

It is essential to experimentally test a range of temperatures (e.g., 15°C, 25°C, 40°C) to find the optimum for your specific method.

Conceptual Visualization: The Chiral Recognition Mechanism

To achieve separation, one enantiomer must interact more strongly with the CSP than the other. The widely accepted "three-point interaction model" provides a conceptual basis for this phenomenon. For a stable diastereomeric complex to form, at least three simultaneous points of interaction are required. One enantiomer can achieve this, while its mirror image cannot, leading to different retention times.

Caption: The three-point interaction model for chiral recognition.

Alternative Techniques: Supercritical Fluid Chromatography (SFC)

For challenging separations, Supercritical Fluid Chromatography (SFC) presents a powerful alternative to HPLC.[] SFC uses supercritical CO₂ as the main mobile phase, often providing faster and more efficient separations.[10][18] For acidic compounds, the inherent acidity of CO₂ in combination with a protic co-solvent like methanol can sometimes allow for successful separation even without an acidic additive, simplifying the mobile phase and potentially increasing throughput.[19][20][21]

References

• troubleshooting peak broadening in HPLC analysis of (S)-mandelic acid - Benchchem. (n.d.). BenchChem.
• Chiral Purity of (R)-2-Hydroxy-2-phenylpropanoic Acid: An In-depth Technical Guide - Benchchem. (n.d.). BenchChem.
• Application Notes and Protocols for Chiral Chromatography of (R)-2-Hydroxy-2-phenylpropanoic Acid - Benchchem. (n.d.). BenchChem.
• Analytical Enantioseparation of β-Substituted-2-Phenylpropionic Acids by High-Performance Liquid Chromatography with Hydroxypropyl-β-Cyclodextrin as Chiral Mobile Phase Additive. (n.d.). PMC - NIH.
• How can I improve my chiral column resolution? (2014, September 17). ResearchGate.
• Trouble with chiral separations. (2020, May 20). Chromatography Today.
• Memory effect of mobile phase additives in chiral separation on a Chiralpak AD column. (n.d.). ResearchGate.
• The effect of mobile phase composition on the chiral separation of compounds. (n.d.). ResearchGate.
• Supercritical fluid chromatography for the enantioseparation of pharmaceuticals. (n.d.). FAGG.
• Playing with Selectivity for Optimal Chiral Separation. (2023, January 19). LCGC International.
• Real Solutions to Improve Your HPLC Peak Resolution. (2023, August 9). AnalyteGuru - Thermo Fisher Scientific.
• CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. (n.d.). Daicel Chiral Technologies.
• Effect of temperature on chromatographic separation driven by enantiomer self-disproportionation. (2025, June 26). PubMed.
• Recent Advances in Separation and Analysis of Chiral Compounds. (2023, January 10). Analytical Chemistry.
• Effects of Temperature on Enantiomerization Energy and Distribution of Isomers in the Chiral Cu 13 Cluster. (n.d.). MDPI.
• Enantioseparation of chiral mandelic acid derivatives by supercritical fluid chromatography. (2018). Wiley Periodicals, Inc.
• The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases. (2019, August 16). PubMed.
• Enantiomeric Purification (HPLC/SFC). (n.d.). BOC Sciences.
• Chiral separation using cyclodextrins as mobile phase additives in open‐tubular liquid chromatography with a pseudophase coating. (2022, May 7). PMC - NIH.
• A Strategy for Developing HPLC Methods for Chiral Drugs. (n.d.). LCGC International.
• Enantiomer separation of acidic compounds. (n.d.). Daicel Chiral Technologies.
• Separation of mandelic acid and its derivatives with new immobilized cellulose chiral stationary phase. (n.d.). NIH.
• Improving peak resolution in chiral separation of 2-Hydroxy-2-methylbutanoic acid - Benchchem. (n.d.). BenchChem.
• Journal of Pharmaceutical and Biomedical Analysis. (2023, October 13). Unife.
• Chiral HPLC Separations. (n.d.). Phenomenex.
• Basics of chiral HPLC. (n.d.). Sigma-Aldrich.
• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. (2022, March 1).
• Additive free preparative chiral SFC separations of 2,2-dimethyl-3-aryl-propanoic acids. (2016, November 30). PubMed.
• A Review on Chiral Stationary Phases for Separation of Chiral Drugs. (2020, June 4). International Journal of Pharmaceutical and Phytopharmacological Research.
• Chiral Mobile-Phase Additives in HPLC Enantioseparations. (n.d.). PubMed.
• Additive free preparative chiral SFC separations of 2,2-dimethyl-3-aryl-propanoic acids. (n.d.). ResearchGate.
• Simultaneous Determination of Enantiomeric Purity and Organic Impurities of Dexketoprofen Using Reversed-Phase Liquid Chromatography—Enhancing Enantioselectivity through Hysteretic Behavior and Temperature-Dependent Enantiomer Elution Order Reversal on Polysaccharide Chiral Stationary Phases. (2024, February 26). MDPI.
• Enantiomer separation of alpha-hydroxy acids in high-performance immunoaffinity chromatography. (n.d.). PubMed.

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Technical Support Center: Matrix Effects in the Analysis of 2-Hydroxy-2-phenylpropanoic Acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the bioanalysis of 2-Hydroxy-2-phenylpropanoic acid (Atrolactic Acid). This guide is designed for researchers, scientists, and drug development professionals to navigate and overcome the common yet critical challenge of matrix effects. Our goal is to provide you with not only solutions but also the underlying scientific principles to empower you to develop robust and reliable analytical methods.

Frequently Asked Questions (FAQs)

This section addresses the most common questions our team encounters regarding matrix effects in the analysis of 2-Hydroxy-2-phenylpropanoic acid.

Q1: What, precisely, are "matrix effects" in the context of LC-MS/MS analysis?

A1: The matrix effect is the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the biological sample.[1][2] These interfering components, which can include salts, endogenous lipids (especially phospholipids), proteins, and metabolites, are not the analyte of interest but are present in the sample extract injected into the LC-MS/MS system.[1][3] This interference occurs in the mass spectrometer's ion source and can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which compromise data accuracy and reproducibility.[4][5][6]

Q2: Why is 2-Hydroxy-2-phenylpropanoic acid particularly susceptible to matrix effects in biological samples like plasma or urine?

A2: 2-Hydroxy-2-phenylpropanoic acid is a relatively small and polar molecule. In typical reversed-phase chromatography, it may elute in the earlier part of the chromatogram. This region is often dense with other polar endogenous compounds and salts from the biological matrix, which are not well-retained on the column. Furthermore, the most significant source of matrix effects in plasma and serum analysis, phospholipids, can elute across a wide retention window, potentially overlapping with the analyte and causing significant ion suppression.[7] The high variability of urine composition in terms of salts and organic compounds also presents a significant challenge.[1][8]

Q3: How can I quantitatively assess the degree of matrix effect in my assay?

A3: The most widely accepted method for the quantitative assessment of matrix effects is the post-extraction spike assay .[1][3][9] This experiment allows you to calculate a "Matrix Factor" (MF). The process involves comparing the peak area of an analyte spiked into an extracted blank matrix sample with the peak area of the analyte in a neat (clean) solvent at the same concentration.[3] According to regulatory guidelines, this should be performed using at least six different lots of the biological matrix to assess the variability of the effect.[10][11] An MF of 100% (or 1.0) indicates no matrix effect, <100% indicates ion suppression, and >100% indicates ion enhancement.[1]

Q4: Is using a stable isotope-labeled internal standard (SIL-IS) a guaranteed solution to compensate for matrix effects?

A4: While using a SIL-IS is the gold standard and the best available option to compensate for matrix effects, it is not an absolute guarantee.[4][12][13] The core principle is that the SIL-IS will co-elute and experience the exact same ionization suppression or enhancement as the analyte, thus keeping the analyte-to-IS peak area ratio constant.[13] However, issues can arise. For example, the "deuterium isotope effect" can sometimes cause the SIL-IS to have a slightly different retention time than the analyte, leading to differential matrix effects. Additionally, if ion suppression is severe, the signal for both the analyte and the SIL-IS can be driven so low that it compromises the assay's sensitivity.[14] Therefore, the best practice is to first minimize matrix effects through optimized sample preparation and chromatography, and then use a SIL-IS to compensate for any remaining, unavoidable effects.[14][15]

Troubleshooting Guide: From Problem to Protocol

This section provides solutions to specific experimental issues. Each problem is followed by an analysis of the cause and a detailed path to resolution.

Problem 1: High Variability (%CV > 15%) in Quality Control (QC) Samples

Your calibration curve looks acceptable, but your low, medium, and high QC samples show poor precision across a batch, especially when using plasma from different individuals.

• Underlying Cause: This is a classic symptom of inconsistent or differential matrix effects. The composition of biological fluids can vary significantly from one individual to another, leading to different degrees of ion suppression or enhancement for each sample.[13] While a SIL-IS can correct for this, high variability suggests the matrix effect is substantial and not being perfectly compensated for. The primary culprits are often phospholipids and proteins that were not adequately removed during sample preparation.[7]

• Strategic Solution: Optimize Sample Preparation

The most effective way to combat matrix effects is to remove the interfering components before they reach the mass spectrometer.[14][16] A comparison of common techniques is shown below:

Technique	Principle	Pros	Cons	Phospholipid Removal Efficiency
Protein Precipitation (PPT)	Addition of an organic solvent (e.g., acetonitrile) to precipitate proteins.	Simple, fast, inexpensive.	Ineffective at removing phospholipids, which remain in the supernatant.	Poor (<10%)
Liquid-Liquid Extraction (LLE)	Partitioning the analyte into an immiscible organic solvent, leaving polar interferences (salts) in the aqueous layer.	Can be cleaner than PPT; pH adjustment can improve selectivity.[14]	Can be labor-intensive; may not remove phospholipids that share similar solubility.	Moderate (Varies with solvent choice)
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	Highly effective for cleanup and analyte concentration.[17] Can be tailored for specific compound chemistries.	Requires method development; can be more expensive.	Good to Excellent (>95% with specific phases)
Phospholipid Removal Plates/Cartridges (e.g., HybridSPE®)	Combines protein precipitation with a specific sorbent that captures phospholipids from the supernatant.	Simple workflow similar to PPT but with highly effective phospholipid removal.[18]	Higher cost than standard PPT.	Excellent (>99%)[7]

Workflow: Optimized SPE for Matrix Effect Reduction

The following workflow illustrates a robust SPE protocol designed to separate 2-Hydroxy-2-phenylpropanoic acid from interfering matrix components.

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• 7. chromatographytoday.com [chromatographytoday.com]
• 8. Overcoming the Effects of Matrix Interference in the Measurement of Urine Protein Analytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. ema.europa.eu [ema.europa.eu]
• 12. Standard addition with internal standardisation as an alternative to using stable isotope labelled internal standards to correct for matrix effects-Comparison and validation using liquid chromatography-​tandem mass spectrometric assay of vitamin D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. waters.com [waters.com]
• 16. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Stability of 2-Hydroxy-2-phenylpropanoic Acid in Solution

Welcome to the technical support center for 2-Hydroxy-2-phenylpropanoic acid (also known as atrolactic acid). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for managing the stability of this compound in solution.

Introduction

2-Hydroxy-2-phenylpropanoic acid is a valuable chiral building block in organic synthesis and pharmaceutical development. Understanding its stability in solution is critical for consistent experimental results, the development of robust formulations, and accurate analytical measurements. This guide provides a comprehensive overview of the potential stability issues, their underlying chemical principles, and practical solutions for your laboratory work.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 2-Hydroxy-2-phenylpropanoic acid in solution?

A1: Based on its chemical structure, the primary anticipated degradation pathways for 2-Hydroxy-2-phenylpropanoic acid are decarboxylation, oxidation, and photodegradation.

• Decarboxylation: This involves the loss of the carboxyl group as carbon dioxide (CO₂), particularly under thermal stress or in the presence of certain catalysts.[1][2] The presence of a hydroxyl group on the alpha-carbon may influence the rate and mechanism of this process.

• Oxidation: The tertiary alcohol and the phenyl ring are susceptible to oxidation. Oxidative stress, for instance from dissolved oxygen or oxidizing agents, could lead to the formation of ketones or hydroxylated aromatic byproducts.

• Photodegradation: Aromatic compounds can be susceptible to degradation upon exposure to UV light.[3] This can lead to complex degradation pathways, including cleavage of the molecule.

Q2: What are the key factors that influence the stability of 2-Hydroxy-2-phenylpropanoic acid solutions?

A2: The stability of 2-Hydroxy-2-phenylpropanoic acid in solution is primarily influenced by pH, temperature, light, and the presence of oxidizing agents.

• pH: The pH of the solution can significantly impact stability. Acidic or basic conditions can catalyze hydrolysis of any ester derivatives or potentially facilitate decarboxylation.[4][5] For the free acid, extreme pH values should be avoided.

• Temperature: Elevated temperatures can accelerate degradation reactions, particularly thermal decarboxylation.[6] Therefore, it is crucial to control the temperature during storage and experiments.

• Light: Exposure to UV light can induce photodegradation.[3] Solutions should be protected from light, especially during long-term storage or prolonged experiments.

• Oxidizing Agents: The presence of oxidizing agents, such as hydrogen peroxide or even atmospheric oxygen, can lead to oxidative degradation of the molecule.[7]

Q3: What are the recommended storage conditions for solutions of 2-Hydroxy-2-phenylpropanoic acid?

A3: To ensure the long-term stability of your 2-Hydroxy-2-phenylpropanoic acid solutions, we recommend the following storage conditions:

• Temperature: Store solutions at refrigerated temperatures (2-8 °C). For long-term storage, consider frozen storage (-20 °C or lower), though a freeze-thaw stability study is recommended.

• Light: Always store solutions in amber vials or wrapped in aluminum foil to protect them from light.

• Atmosphere: For sensitive applications or long-term storage, consider purging the solution with an inert gas like nitrogen or argon to minimize oxidative degradation.

• pH: Maintain the pH of the solution in a neutral to slightly acidic range, if compatible with your experimental design. Buffering the solution may be beneficial.

Troubleshooting Guides

Issue 1: I've observed a precipitate in my 2-Hydroxy-2-phenylpropanoic acid solution.

This is a common issue that can arise from several factors. Follow this troubleshooting workflow to identify and resolve the problem.

Caption: Troubleshooting workflow for precipitate formation.

Causality:

• Solubility: 2-Hydroxy-2-phenylpropanoic acid has finite solubility in any given solvent, which is often temperature-dependent. A decrease in temperature can cause the compound to precipitate out of a saturated solution.

• pH Effects: The ionization state of the carboxylic acid is pH-dependent. In its protonated form (at low pH), it is generally less soluble in aqueous solutions than its carboxylate salt form (at higher pH). A shift in pH can therefore lead to precipitation.

• Degradation: Some degradation products may be less soluble than the parent compound, leading to their precipitation over time.

Issue 2: My 2-Hydroxy-2-phenylpropanoic acid solution has turned yellow.

A color change often indicates a chemical transformation. Here’s how to approach this issue.

Troubleshooting Steps:

• Assess Storage Conditions: Was the solution exposed to light or elevated temperatures for an extended period?

• Check for Contamination: Could there be any contaminants in the solvent or the container?

• Suspect Oxidation: Yellowing is often a sign of oxidation, particularly of the aromatic ring.

• Analytical Investigation:

  • Run an HPLC-UV analysis and compare the chromatogram to that of a freshly prepared, colorless solution. Look for new peaks that might correspond to degradation products.

  • Acquire a UV-Vis spectrum of the solution. The appearance of new absorption bands in the visible region can confirm the formation of chromophoric degradation products.

Preventative Measures:

• Store solutions protected from light.

• Use high-purity solvents and clean glassware.

• Consider adding an antioxidant if compatible with your application.

• Store solutions under an inert atmosphere.

Issue 3: I'm seeing a progressive loss of the main peak and the appearance of new peaks in my HPLC analysis over time.

This is a clear indication of degradation. The following workflow will help you investigate the issue.

Caption: Workflow for investigating compound degradation.

Causality: The appearance of new peaks alongside a decrease in the parent compound's peak area is the classic sign of chemical instability. By systematically investigating the potential causes (improper storage, reactive solution components), you can identify the degradation pathway. A forced degradation study is a powerful tool to proactively understand these pathways.[8][9]

Protocol: Forced Degradation Study of 2-Hydroxy-2-phenylpropanoic Acid

A forced degradation study is essential for identifying potential degradation products and developing a stability-indicating analytical method.[10][11] The goal is to achieve 5-20% degradation of the active substance.[7]

Preparation of Stock Solution

Prepare a stock solution of 2-Hydroxy-2-phenylpropanoic acid in a suitable solvent (e.g., acetonitrile/water mixture) at a known concentration (e.g., 1 mg/mL).

Stress Conditions

The following table outlines the recommended stress conditions. A control sample (stock solution stored at 2-8°C, protected from light) should be analyzed alongside the stressed samples.

Stress Condition	Reagent/Condition	Temperature	Duration
Acid Hydrolysis	0.1 M HCl	60 °C	24, 48, 72 hours
Base Hydrolysis	0.1 M NaOH	Room Temp	2, 4, 8 hours
Oxidation	3% H₂O₂	Room Temp	24, 48, 72 hours
Thermal	80 °C (in solution)	80 °C	24, 48, 72 hours
Photolytic	UV light (e.g., 254 nm)	Room Temp	24, 48, 72 hours

Sample Analysis

• At each time point, withdraw an aliquot of the stressed solution.

• If necessary, neutralize the acidic and basic samples before analysis.

• Dilute all samples to a suitable concentration for HPLC analysis.

• Analyze all samples (including the control) using a suitable HPLC method. A reverse-phase C18 column with a gradient elution of a buffered aqueous mobile phase and an organic modifier (e.g., acetonitrile or methanol) is a good starting point.[12][13]

• Use a photodiode array (PDA) detector to monitor for peak purity and the appearance of new chromophores.

• If significant degradation is observed, use LC-MS to identify the mass of the degradation products to help elucidate their structures.

Potential Degradation Pathways

The following diagram illustrates the potential degradation pathways of 2-Hydroxy-2-phenylpropanoic acid under various stress conditions.

Sources

• 1. Decarboxylation - Wikipedia [en.wikipedia.org]
• 2. Decarboxylation Reaction | Mechanism, Enzymes, Examples & Role in Metabolism [allen.in]
• 3. Photodegradation and Biodegradation of Poly(Lactic) Acid Containing Orotic Acid as a Nucleation Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ziochemical.com [ziochemical.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. Thermal Degradation of Bioactive Compounds during Drying Process of Horticultural and Agronomic Products: A Comprehensive Overview [mdpi.com]
• 7. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. biopharminternational.com [biopharminternational.com]
• 10. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. onyxipca.com [onyxipca.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. derpharmachemica.com [derpharmachemica.com]

Technical Support Center: Purification of 2-Hydroxy-2-phenylpropanoic Acid

Welcome to the Technical Support Center for the purification of 2-Hydroxy-2-phenylpropanoic acid, also known as Atrolactic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the critical step of removing residual resolving agents after chiral resolution.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of a resolving agent in the context of 2-Hydroxy-2-phenylpropanoic acid?

A1: 2-Hydroxy-2-phenylpropanoic acid is a chiral molecule, meaning it exists as two non-superimposable mirror images called enantiomers ((R)- and (S)-forms). These enantiomers have identical physical properties, making their direct separation challenging.[1] A chiral resolving agent, typically an enantiomerically pure amine like (R)- or (S)-1-phenylethylamine, is used to react with the racemic acid.[2][3] This reaction forms a pair of diastereomeric salts. Diastereomers have different physical properties, such as solubility, which allows for their separation by methods like fractional crystallization.[1][2]

Q2: Why is it crucial to remove the resolving agent completely?

A2: Complete removal of the resolving agent is critical for several reasons. Firstly, any residual resolving agent will contaminate the final product, affecting its purity and potentially its physical properties. Secondly, in pharmaceutical applications, the resolving agent may have its own pharmacological or toxicological effects, making its presence unacceptable. Finally, accurate determination of the enantiomeric purity of the 2-Hydroxy-2-phenylpropanoic acid is only possible after the complete removal of the chiral resolving agent.

Q3: What is the underlying principle for removing a chiral amine resolving agent from 2-Hydroxy-2-phenylpropanoic acid?

A3: The diastereomeric salt is held together by an ionic bond between the acidic carboxyl group of the 2-Hydroxy-2-phenylpropanoic acid and the basic amine group of the resolving agent. To separate them, this ionic bond must be broken. This is typically achieved through an acid-base extraction.[3] By adding a strong acid, the amine is protonated to form a water-soluble salt, while the 2-Hydroxy-2-phenylpropanoic acid is regenerated in its free, less water-soluble form. This allows for their separation into aqueous and organic phases, respectively.[3][4]

Troubleshooting Guides

Problem 1: Low yield of 2-Hydroxy-2-phenylpropanoic acid after resolving agent removal.

Possible Causes & Solutions:

Cause	Explanation	Troubleshooting Steps
Incomplete Salt Breaking	The pH of the aqueous solution was not low enough to fully protonate the resolving agent and neutralize the carboxylate of the desired acid.	Ensure the pH of the aqueous solution is sufficiently acidic (typically pH 1-2) by adding a strong acid like HCl. Monitor the pH with a pH meter.
Emulsion Formation during Extraction	Formation of a stable emulsion between the aqueous and organic layers can trap the product, leading to poor recovery.[2]	- Gently swirl or rock the separatory funnel instead of vigorous shaking.[2]- Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase and break the emulsion.[2]- If an emulsion persists, centrifugation can be used to separate the layers.[2]
Insufficient Extraction	The desired product may not have been fully extracted from the aqueous layer into the organic solvent.	Perform multiple extractions (e.g., 3-4 times) with smaller volumes of the organic solvent rather than a single extraction with a large volume. This is more efficient at recovering the product.
Product Loss during Washing	Washing the organic layer with water or brine can sometimes lead to back-extraction of the product if it has some water solubility.	Minimize the volume of washing solutions. Ensure the washing solution is saturated with NaCl (brine) to reduce the solubility of the organic product in the aqueous phase.

Problem 2: Residual Resolving Agent Detected in the Final Product.

Possible Causes & Solutions:

Cause	Explanation	Troubleshooting Steps
Inefficient Extraction	The protonated resolving agent salt was not fully extracted into the aqueous phase.	- Ensure the pH of the aqueous phase is low enough to keep the amine protonated and water-soluble.- Increase the number of extractions with the aqueous acid solution.
Poor Phase Separation	Incomplete separation of the aqueous and organic layers can lead to contamination of the organic layer with the aqueous solution containing the resolving agent salt.	- Allow sufficient time for the layers to separate completely.- If the interface is unclear, consider techniques like centrifugation or filtering through a phase separator paper.[2]
Co-crystallization/Precipitation	The resolving agent may have co-precipitated with the product during isolation.	After extraction, wash the organic layer thoroughly with dilute acid, followed by water and brine, to remove any remaining resolving agent before drying and solvent evaporation.

Experimental Protocols & Workflows

Protocol 1: Removal of (R)-1-Phenylethylamine from (S)-2-Hydroxy-2-phenylpropanoic Acid

This protocol describes the liberation of the chiral acid from its diastereomeric salt followed by purification.

Materials:

• Diastereomeric salt of (S)-2-Hydroxy-2-phenylpropanoic acid and (R)-1-Phenylethylamine

• 2M Hydrochloric Acid (HCl)

• Ethyl acetate

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Separatory funnel

• Round-bottom flask

• Rotary evaporator

Procedure:

• Dissolution: Dissolve the diastereomeric salt in a suitable volume of deionized water in a separatory funnel.

• Acidification: Slowly add 2M HCl to the solution while stirring until the pH of the aqueous layer is between 1 and 2. This will break the salt, protonating the amine and liberating the free carboxylic acid.[3]

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL for every 100 mL of aqueous solution). After each extraction, collect the organic layer.

• Washing: Combine the organic extracts and wash sequentially with deionized water (2 x 50 mL) and then with brine (1 x 50 mL). This removes any remaining water-soluble impurities.

• Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to yield the crude (S)-2-Hydroxy-2-phenylpropanoic acid.

• Recrystallization (Optional but Recommended): Recrystallize the crude product from a suitable solvent system (e.g., toluene, or a mixture of ethyl acetate and hexanes) to obtain the purified product.

Workflow for Removing Chiral Amine Resolving Agent

Caption: Workflow for the removal of a chiral amine resolving agent.

Analytical Methods for Purity Assessment

Ensuring the complete removal of the resolving agent is paramount. Here is a comparison of common analytical techniques for this purpose.

Analytical Method	Principle	Advantages	Disadvantages
High-Performance Liquid Chromatography (HPLC)	Separation based on differential partitioning between a stationary phase and a mobile phase.[5] A chiral stationary phase can also be used to determine enantiomeric purity.	High sensitivity and quantitative accuracy. Can simultaneously determine the purity of the desired acid and detect the residual resolving agent.	Requires method development for specific compounds. Can be destructive to the sample.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei. The chemical environment of protons and carbons gives rise to unique signals.	Provides structural information and can be used for quantification. Non-destructive. Characteristic signals for both the acid and the resolving agent can be monitored.	Lower sensitivity compared to HPLC. May require a relatively high concentration of the impurity for detection.
Gas Chromatography (GC)	Separation of volatile compounds in the gas phase.	High resolution and sensitivity for volatile resolving agents.	The analyte or resolving agent may require derivatization to be volatile and thermally stable.

Logical Relationship for Method Selection

Caption: Decision tree for selecting an analytical method.

References

• LCGC International. (2002). A Strategy for Developing HPLC Methods for Chiral Drugs. Retrieved from [Link]

• Hamilton, D. G. (2006). Experiment #5: Resolution of (R,S)–1–Phenylethylamine via Diastereoisomer formation with (2R),(3R)–Tartaric Acid.

• Wikipedia. (n.d.). Diastereomeric recrystallization. Retrieved from [Link]

Sources

• 1. Diastereomeric recrystallization - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ptacts.uspto.gov [ptacts.uspto.gov]
• 5. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing Enzymatic Synthesis of 2-Hydroxy-2-phenylpropanoic Acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the enzymatic synthesis of 2-Hydroxy-2-phenylpropanoic acid (also known as Atrolactic Acid). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this valuable biotransformation. We will move beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot effectively and achieve robust, reproducible results.

Section 1: Reaction Pathway Overview

The enantioselective synthesis of chiral α-hydroxy acids like 2-Hydroxy-2-phenylpropanoic acid is of significant interest in the pharmaceutical and fine chemical industries.[1][2] Biocatalytic methods are preferred over traditional chemical routes due to their high efficiency, excellent stereoselectivity, and environmentally friendly reaction conditions.[1]

A highly effective and commonly employed strategy is a bienzymatic, one-pot cascade reaction. This process typically involves two key enzyme classes: a hydroxynitrile lyase (HNL) and a nitrilase.

• Step 1: Cyanohydrin Formation. A hydroxynitrile lyase (HNL, EC 4.1.2.x) catalyzes the asymmetric addition of a cyanide group (from HCN or a donor like KCN) to a ketone precursor, acetophenone. This step forms the chiral intermediate, (R)- or (S)-acetophenone cyanohydrin. The stereochemical outcome is dictated by the specific HNL chosen.[3][4]

• Step 2: Nitrile Hydrolysis. A nitrilase (EC 3.5.5.1) then selectively hydrolyzes the nitrile group of the cyanohydrin intermediate directly to a carboxylic acid, yielding the final product, 2-Hydroxy-2-phenylpropanoic acid, without the formation of an amide intermediate that would require a subsequent amidase.[1]

Fig 1. Bienzymatic cascade for 2-Hydroxy-2-phenylpropanoic acid synthesis.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary enzymatic routes for synthesizing 2-Hydroxy-2-phenylpropanoic acid?

The most prominent and well-documented route is the bienzymatic cascade using a hydroxynitrile lyase (HNL) and a nitrilase, as detailed above.[1] Alternative strategies that have been explored for similar chiral acids include the use of decarboxylases or engineered synthases, but the HNL/nitrilase system is often favored for its directness and the availability of diverse enzyme libraries for screening.[5][6]

Q2: Which specific enzymes are recommended for this synthesis?

• Hydroxynitrile Lyases (HNLs): The choice of HNL is critical as it determines the initial stereochemistry.

  • (R)-selective HNLs: The HNL from Prunus amygdalus (almond), often abbreviated as PaHNL, is a well-studied, FAD-dependent enzyme that typically yields (R)-cyanohydrins.[4][7]

  • (S)-selective HNLs: The HNL from Manihot esculenta (cassava), MeHNL, is a prominent member of the α/β hydrolase fold family and is used for synthesizing (S)-cyanohydrins.[4][8]

• Nitrilases: A nitrilase with high activity and enantioselectivity towards the cyanohydrin intermediate is required.

  • Nitrilases from bacterial sources like Pseudomonas fluorescens and Alcaligenes faecalis have demonstrated the ability to hydrolyze sterically demanding nitriles, including acetophenone cyanohydrin, to the corresponding carboxylic acids.[1] Enzyme variants can be engineered to favor either (R)- or (S)-enantiomers.[1]

Q3: What are the critical reaction parameters that need to be optimized?

Optimal synthesis requires a multi-parameter approach, as the ideal conditions for the HNL and the nitrilase may differ.[9]

• pH: This is arguably the most critical parameter. A lower pH (typically 4.0-5.5) is required for the HNL-catalyzed step to suppress the non-enzymatic, racemic formation of the cyanohydrin, which would destroy the enantiomeric excess.[10] However, many nitrilases function optimally at a neutral or slightly alkaline pH (e.g., pH 7.0-8.0). This necessitates a compromise or a two-step pH adjustment strategy.

• Temperature: Most reactions are run between 25-45°C. Higher temperatures increase reaction rates but can lead to enzyme denaturation and decreased stability over time.[1][9]

• Substrate Concentration: High concentrations of the ketone substrate (acetophenone) can lead to substrate inhibition of the HNL.[3][11] Similarly, high product concentrations can inhibit both enzymes.[12] A fed-batch approach for the substrate is often recommended.[1]

• Reaction Medium: A biphasic system (e.g., buffer with an organic solvent like diisopropyl ether) is often used. This helps to dissolve the poorly water-soluble acetophenone and cyanohydrin intermediate while keeping the enzymes in the aqueous phase, and can also help alleviate substrate inhibition.[13]

Q4: How can I monitor the reaction progress and determine the enantiomeric excess (ee) of my product?

• Reaction Monitoring: High-Performance Liquid Chromatography (HPLC) with a reverse-phase column (e.g., C18) is the standard method. You can monitor the disappearance of the acetophenone peak and the appearance of the 2-Hydroxy-2-phenylpropanoic acid peak.[14]

• Enantiomeric Excess (ee) Determination: This requires a chiral analytical method.

  • Chiral HPLC: This is the most common method, using a chiral stationary phase (CSP) like a cellulose-based column (e.g., Chiralcel OJ-H) to separate the (R)- and (S)-enantiomers.[15]

  • Capillary Electrophoresis (CE): Using a chiral selector, such as hydroxypropyl-β-cyclodextrin, in the running buffer can also achieve excellent separation of enantiomers.[16][17]

Q5: What are the typical downstream processing steps for product isolation?

Downstream processing involves separating the final product from the reaction mixture, which includes unreacted substrate, the enzymes, and buffer salts.[18]

• Enzyme Removal: If using soluble enzymes, they can be precipitated by pH change or heat, followed by centrifugation. If using immobilized enzymes, they are simply filtered out.

• Product Extraction: After removing the enzyme, acidify the aqueous phase to a pH of ~1-2 to protonate the carboxylic acid product. Then, extract the product into an organic solvent like ethyl acetate.[14]

• Purification: The extracted product can be purified further by crystallization or silica gel chromatography if necessary.[14]

Section 3: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Fig 2. Troubleshooting workflow for common experimental issues.

Problem 1: My reaction has a low final yield or a very slow conversion rate.

• Potential Cause A: Sub-optimal pH Environment

  • Explanation: There is a fundamental conflict between the optimal pH for the HNL and the nitrilase. Running the entire reaction at a high pH (>6.0) will favor the nitrilase but will also promote the rapid, non-enzymatic (and therefore racemic) decomposition of the cyanohydrin back to acetophenone and cyanide.[1] Conversely, running at a low pH (<5.5) is ideal for the HNL-catalyzed synthesis and stability of the cyanohydrin but will severely limit the activity of most nitrilases.[13][19]

  • Solution:

    • pH Compromise: Identify a pH value (e.g., pH 6.0) where both enzymes show acceptable, albeit not maximal, activity. This is the simplest approach for a one-pot reaction.

    • Two-Step pH Shift: Start the reaction at the optimal pH for the HNL (e.g., pH 5.0). Once sufficient cyanohydrin has been formed (monitor by HPLC), adjust the pH of the reaction mixture to the optimum for the nitrilase (e.g., pH 7.5) to drive the hydrolysis step.

• Potential Cause B: Enzyme Instability or Inactivation

  • Explanation: Enzymes can lose activity over the course of the reaction due to thermal denaturation, mechanical stress (if shaking vigorously), or exposure to organic solvents in a biphasic system.[9]

  • Solution:

    • Temperature Control: Ensure the reaction temperature is not exceeding the stable range for your enzymes. Try running the reaction at a lower temperature (e.g., 25°C vs. 40°C), accepting a slower rate for higher overall yield.

    • Immobilization: Immobilizing one or both enzymes on a solid support can significantly enhance their stability and allow for easier reuse.

    • Add Stabilizers: Additives like glycerol or Bovine Serum Albumin (BSA) can sometimes help stabilize enzymes in solution.

• Potential Cause C: Substrate or Product Inhibition

  • Explanation: High concentrations of acetophenone can inhibit the HNL.[3][11] More commonly, the accumulation of the final product, 2-Hydroxy-2-phenylpropanoic acid, can cause product inhibition, where the product binds to the enzyme's active site and prevents further substrate conversion.[12][20]

  • Solution:

    • Fed-Batch Substrate Addition: Instead of adding all the acetophenone at the beginning, add it gradually over several hours. This keeps the instantaneous concentration low, avoiding substrate inhibition.[1]

    • In-situ Product Removal (ISPR): For larger-scale reactions, consider using techniques like liquid-liquid extraction with a non-miscible solvent or adsorption onto a resin (e.g., XAD4) to continuously remove the product from the aqueous phase, thereby relieving product inhibition.[5][12]

Problem 2: My product has a low enantiomeric excess (ee).

• Potential Cause A: Competing Non-Enzymatic Reaction

  • Explanation: The chemical formation of cyanohydrin from a ketone and cyanide is a reversible reaction that occurs spontaneously, especially at neutral or high pH. This chemical reaction is not stereoselective and produces a 50:50 mixture of (R)- and (S)-enantiomers (a racemate). If your reaction pH is too high, this background reaction will compete with your highly selective HNL, leading to a significant drop in the final product's ee.[13][19]

  • Solution:

    • Strict pH Control: The HNL-catalyzed step must be performed at a low pH, typically between 4.0 and 5.5, to ensure the enzymatic reaction is much faster than the non-enzymatic one. Run a control reaction without any enzyme at your chosen pH to confirm that the background reaction is negligible.

• Potential Cause B: Poor Intrinsic Selectivity of the Chosen Enzyme

  • Explanation: While many HNLs and nitrilases are highly selective, the specific combination of substrate and enzyme may not be optimal. The chosen nitrilase might be hydrolyzing both (R)- and (S)-cyanohydrins, or the HNL may not be perfectly stereoselective for acetophenone.[1]

  • Solution:

    • Enzyme Screening: The most effective solution is to screen a panel of different HNLs and nitrilases from various sources to find a combination that provides high ee for your specific substrate.

    • Protein Engineering: If resources permit, site-directed mutagenesis of the enzyme's active site can be used to enhance enantioselectivity. Single point mutations have been shown to significantly alter or improve the ee of nitrilases.[1]

Problem 3: I am observing a significant amount of 2-Hydroxy-2-phenylpropanamide as a byproduct.

• Potential Cause: Nitrilase Reaction Selectivity

  • Explanation: Some nitrilases possess a competing nitrile hydratase activity, which first converts the nitrile to an amide. This amide can then be a substrate for an amidase activity (sometimes present in the same enzyme or in the host cell lysate if using whole cells) to form the acid, or it can accumulate as a byproduct. The ratio of acid to amide formation can be influenced by the specific nitrilase variant and reaction conditions.[1]

  • Solution:

    • Select a Different Nitrilase: Screen for nitrilases that are known to have a high ratio of nitrilase-to-amidase activity. Literature often reports on these characteristics for specific enzymes.

    • Mutagenesis: As with enantioselectivity, single point mutations in the nitrilase active site have been shown to dramatically alter the amount of amide produced, in some cases reducing it to less than 0.2%.[1]

Section 4: Protocols and Data

Table 1: Summary of Typical Reaction Parameters

Parameter	Typical Range	Rationale & Key Considerations
pH (HNL Step)	4.0 - 5.5	Crucial for suppressing the non-enzymatic racemic reaction and ensuring high ee.[19]
pH (Nitrilase Step)	7.0 - 8.0	Optimal for the activity of many bacterial nitrilases. A pH shift may be required after the HNL step.
Temperature	25 - 45 °C	Balance between reaction rate and enzyme long-term stability.[1]
Buffer	Phosphate or Citrate	Choose a buffer system effective in the desired pH range. 50-200 mM is a common concentration.[1][6]
Acetophenone Conc.	20 - 100 mM	Higher concentrations may cause substrate inhibition. Fed-batch addition is recommended.[6]
Cyanide Source	KCN or HCN	KCN is easier to handle but will raise the pH. Use of gaseous HCN in a pH-stat system provides better control but requires specialized equipment.
Enzyme Loading	0.5 - 10 mg/mL	Dependent on the specific activity of the enzyme preparation. Should be optimized empirically.
Organic Co-solvent	MTBE, DIPE	Can be used (10-50% v/v) to create a biphasic system, improving substrate solubility and reducing inhibition.

Experimental Protocol: Lab-Scale Synthesis of 2-Hydroxy-2-phenylpropanoic acid

This protocol outlines a two-step pH shift approach in a one-pot reaction. Safety Note: This reaction involves potassium cyanide, which is highly toxic. All steps must be performed in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety glasses, lab coat). Acidification of cyanide solutions will release highly toxic HCN gas.

1. Reagent Preparation:

• Buffer A (HNL Reaction): 100 mM Sodium Citrate buffer, pH 5.0.

• Buffer B (pH Adjustment): 1 M Potassium Phosphate buffer, pH 7.5.

• Substrate Stock: A solution of acetophenone in a suitable organic solvent (e.g., MTBE) or neat if adding directly.

• Cyanide Stock: A freshly prepared 1 M solution of KCN in deionized water.

• Enzyme Solutions: Prepare solutions of HNL and Nitrilase in Buffer A.

2. Reaction Setup (HNL Step):

• In a jacketed reaction vessel maintained at 30°C, add 50 mL of Buffer A.

• Add the HNL enzyme solution to the desired final concentration.

• Begin gentle stirring.

• Add the acetophenone substrate to a final concentration of 50 mM.

• Slowly, over 10-15 minutes, add 1.1 molar equivalents of the KCN stock solution using a syringe pump.

• Allow the reaction to proceed for 4-6 hours. Monitor the formation of the cyanohydrin intermediate by taking small aliquots, quenching with acid, extracting, and analyzing via HPLC or GC.

3. pH Shift and Nitrilase Step:

• Once the formation of the cyanohydrin has plateaued, add the Nitrilase enzyme solution.

• Slowly add Buffer B dropwise to the reaction vessel until the pH of the mixture stabilizes at 7.5. Monitor with a calibrated pH probe.

• Continue the reaction at 30°C, monitoring the conversion of the cyanohydrin to 2-Hydroxy-2-phenylpropanoic acid by HPLC. This step may take 12-24 hours.

4. Work-up and Analysis:

• Once the reaction is complete, quench it by lowering the pH to ~2.0 with 2 M HCl (CAUTION: HCN GAS EVOLUTION - PERFORM IN FUME HOOD) .

• Extract the aqueous phase three times with an equal volume of ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure to yield the crude product.

• Determine the final yield and analyze the enantiomeric excess (ee) using chiral HPLC.[15]

References

• Kiziak, C., et al. (2005). Enzymatic synthesis of 2-hydroxy-2-phenylpropionic acid (atrolactic acid) by a bienzymatic reaction cascade. ResearchGate. [Link]

• Zhang, W., et al. (2022). Three major strategies for the enzymatic synthesis of phenylpropionic acids. ResearchGate. [Link]

• Willeman, H., et al. (2012). Substrate Binding in the FAD-Dependent Hydroxynitrile Lyase from Almond Provides Insight into the Mechanism of Cyanohydrin Formation and Explains the Absence of Dehydrogenation Activity. Biochemistry. [Link]

• Ghahremanifard, F., et al. (2023). Optimized enantioselective (S)-2-hydroxypropiophenone synthesis by free- and encapsulated-resting cells of Pseudomonas putida. AMB Express. [Link]

• Willeman, H., et al. (2012). Substrate Binding in the FAD-Dependent Hydroxynitrile Lyase from Almond Provides Insight into the Mechanism of Cyanohydrin Formation and Explains the Absence of Dehydrogenation Activity. ACS Publications. [Link]

• Asif, M. & Bhalla, T.C. (2016). Effect of pH on ParsHNL activity. ResearchGate. [Link]

• Ghahremanifard, F., et al. (2023). Optimized enantioselective (S)-2-hydroxypropiophenone synthesis by free- and encapsulated-resting cells of Pseudomonas putida. National Institutes of Health. [Link]

• von Langermann, J., et al. (2008). Hydroxynitrile Lyase Catalyzed Cyanohydrin Synthesis at High pH-values. PubMed. [Link]

• Wikipedia contributors. (n.d.). (S)-hydroxynitrile lyase. Wikipedia. [Link]

• Wang, Y., et al. (2014). Analytical Enantioseparation of β-Substituted-2-Phenylpropionic Acids by High-Performance Liquid Chromatography with Hydroxypropyl-β-Cyclodextrin as Chiral Mobile Phase Additive. National Institutes of Health. [Link]

• Willeman, H., et al. (2012). Substrate Binding in the FAD-Dependent Hydroxynitrile Lyase from Almond Provides Insight into the Mechanism of Cyanohydrin Formation and Explains the Absence of Dehydrogenation Activity. Semantic Scholar. [Link]

• Kuge, Y., et al. (1991). Microbial Hydroxylation of 2-Phenylpropionic Acid. J-Stage. [Link]

• von Langermann, J., et al. (2008). Hydroxynitrile lyase catalyzed cyanohydrin synthesis at high pH-values. ResearchGate. [Link]

• M-CSA. (n.d.). (S)-hydroxynitrile lyase. Mechanism and Catalytic Site Atlas. [Link]

• Wikipedia contributors. (n.d.). Product inhibition. Wikipedia. [Link]

• Lu, X., et al. (2007). Determination of enantiomeric excess for 2,3-dihydroxy-3-phenylpropionate compounds by capillary electrophoresis using hydroxypropyl-beta-cyclodextrin as chiral selector. PubMed. [Link]

• Platis, D., & Labrou, N. (2019). D4.3 A downstream processing protocol of enzymes purification. ResearchGate. [Link]

• Gonzalez-Perez, D., et al. (2023). Upstream and Downstream Bioprocessing in Enzyme Technology. National Institutes of Health. [Link]

• Zhang, M., et al. (2022). Enzymatic asymmetric synthesis of α‐hydroxy/amino acids. ResearchGate. [Link]

• Effect of the product inhibition on the reaction courses using two hypothetic enzymes. ResearchGate. [Link]

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Technical Support Center: Industrial Scale Production of 2-Hydroxy-2-phenylpropanoic Acid (Atrolactic Acid)

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the industrial scale production of 2-Hydroxy-2-phenylpropanoic acid, also known as atrolactic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during synthesis, purification, and scale-up. We will delve into the causality behind experimental choices and provide field-proven insights to ensure your process is robust and reliable.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Problem Area: Low Product Yield

Q1: My chemical synthesis yield is significantly lower than reported in the literature. What are the common causes on an industrial scale?

A1: Low yield in scaled-up chemical synthesis of atrolactic acid often stems from issues that are minor at the lab bench but become critical in larger reactors. Consider the following:

• Mass and Heat Transfer Limitations: In large reactors, inefficient stirring or cooling can create localized "hot spots" where the temperature exceeds the optimal range. This can accelerate side reactions, such as dehydration of the tertiary alcohol to form atropaldehyde or subsequent undesirable reactions. Ensure your reactor's agitation and heat exchange capacity are sufficient for the reaction volume and exothermicity.

• Incomplete Reactions: Check for incomplete conversion of starting materials. A common route involves the hydrolysis of acetophenone cyanohydrin. Incomplete hydrolysis can be due to insufficient reaction time, improper pH control, or inadequate mixing of multiphasic systems.

• Catalyst Deactivation: If using a heterogeneous or homogeneous catalyst, its activity may decrease over time due to poisoning by impurities in the starting materials or byproducts, or due to thermal degradation. Consider catalyst regeneration cycles or using a more robust catalyst system.

• Side-Reactions: Atrolactic acid can undergo decarboxylation under harsh acidic or thermal conditions to yield 1-phenylethanol. The conditions for nitrile hydrolysis, for instance, must be carefully controlled to maximize acid formation while minimizing degradation of the desired product.[1]

Q2: My biocatalytic / fermentation yield for enantiomerically pure atrolactic acid is poor. What should I investigate?

A2: Biocatalytic processes, while offering high enantioselectivity, are sensitive to environmental conditions.[2][3] Poor yields can often be traced to the following factors:

• Substrate/Product Inhibition: High concentrations of the starting material (e.g., phenylpyruvic acid or acetophenone) or the accumulation of the final atrolactic acid product can inhibit the activity of the enzymes or whole cells.[4] A fed-batch approach, where the substrate is added intermittently, can maintain concentrations in the optimal range and significantly improve yields.[3]

• Cofactor Limitation & Regeneration: Many enzymatic reductions (e.g., using lactate dehydrogenases) are dependent on cofactors like NADH.[5] The high cost of adding these stoichiometrically is prohibitive. An efficient in-situ cofactor regeneration system is crucial. A common strategy is to use a coupled enzyme system, such as adding glucose dehydrogenase (GDH) and glucose, to continuously regenerate NADH from NAD+.

• pH Shift: The production of an acidic product like atrolactic acid will naturally lower the pH of the medium. This pH drop can move the system out of the optimal range for enzyme activity and can even denature the biocatalyst.[6] Implementing a robust buffering system or controlled addition of a base is essential for maintaining the target pH.

• Nutrient and Oxygen Limitation: For whole-cell fermentation, a lack of essential nutrients (carbon source, nitrogen, minerals) can limit cell growth and productivity.[4] For aerobic microorganisms, insufficient dissolved oxygen can be a major bottleneck.

Problem Area: Purity and Byproduct Formation

Q3: My final product is contaminated with significant byproducts. What are the likely side reactions to consider?

A3: Byproduct formation is a critical challenge. Depending on your synthesis route, common impurities include:

• Dehydration Products: The tertiary alcohol in atrolactic acid is susceptible to acid-catalyzed dehydration, especially at elevated temperatures, leading to the formation of α-methylstyrene or atropaldehyde.

• Decarboxylation Products: Harsh conditions can cause the loss of CO2, resulting in 1-phenylethanol.

• Oxidation/Reduction Products: If starting from phenylpyruvic acid via a reduction, incomplete conversion leaves residual starting material. Conversely, over-oxidation of precursors can also occur.

• Unreacted Starting Materials: Simple incomplete conversion will leave starting materials like acetophenone or its cyanohydrin in the final mixture.

• Byproducts from Fermentation: In biocatalytic routes, microorganisms can produce other metabolites like acetic acid or ethanol from the primary carbon source (e.g., glucose).[7]

Q4: How can I improve the purity of my final product during downstream processing on a large scale?

A4: Industrial-scale purification requires robust and scalable methods.

• Crystallization: This is one of the most effective and economical methods for industrial purification. Atrolactic acid is a solid with a melting point around 115°C. Recrystallization from a suitable solvent system can effectively remove many impurities.

• Selective Salt Formation & Crystallization: A powerful technique involves forming a salt of the carboxylic acid, which can then be selectively crystallized. For instance, forming an ammonium salt in a specific solvent medium can allow for the isolation of a highly pure intermediate, which is then re-acidified to yield the pure product.[8] This method is particularly useful for separating the desired product from non-acidic impurities.

• Solvent Extraction: Liquid-liquid extraction can be used to remove impurities with different polarities. For example, after acidification of a salt, the atrolactic acid can be extracted into an organic solvent like ether, leaving water-soluble impurities behind.[9]

• Adsorbent Treatment: Passing a solution of the crude product through adsorbents like activated carbon can remove colored impurities and other minor contaminants.[10]

Problem Area: Poor Enantioselectivity & Racemic Mixture Issues

Q5: My chemical synthesis is producing a racemic mixture. What are the industrial-scale options for chiral resolution?

A5: Resolving a racemic mixture is a common industrial challenge. The most widely used method is diastereomeric salt formation .[11][12]

• Principle: The racemic acid (a 50:50 mixture of R- and S-enantiomers) is reacted with a single, pure enantiomer of a chiral base (the "resolving agent"). This creates a mixture of two diastereomeric salts (e.g., R-acid/S-base and S-acid/S-base).

• Separation: Diastereomers have different physical properties, including solubility.[11] By carefully selecting the resolving agent and crystallization solvent, one of the diastereomeric salts can be made to preferentially crystallize from the solution.

• Isolation: The less-soluble salt is isolated by filtration. The more-soluble salt remains in the mother liquor.

• Liberation: The pure enantiomer of the acid is then recovered from the isolated salt by treatment with a strong acid (e.g., HCl), which protonates the atrolactic acid and removes the chiral base as its corresponding salt.[13]

Commonly used chiral bases include naturally occurring alkaloids like brucine or synthetic amines like (R)- or (S)-1-phenylethylamine.[12][13] The process often requires multiple recrystallizations to achieve high optical purity.[14]

Q6: My enzymatic synthesis shows low enantiomeric excess (ee). How can I improve it?

A6: While enzymes are typically highly selective, suboptimal conditions or enzyme choice can lead to poor enantiomeric excess.

• Enzyme Selection: Not all enzymes are equal. Some nitrilases or dehydrogenases may exhibit higher enantioselectivity for a specific substrate than others. Screening different enzymes is a critical first step.[2]

• pH and Temperature Optimization: The enantioselectivity of an enzyme can be highly dependent on pH and temperature. Deviating from the optimal conditions can sometimes relax the enzyme's stereochemical control, leading to the formation of the undesired enantiomer.

• Substrate Engineering: In some cases, modifying the substrate slightly can improve the "fit" into the enzyme's active site, enhancing selectivity.

• Minimizing Racemization: Ensure that the reaction or downstream processing conditions are not causing the product to racemize. For example, exposure to harsh pH or high temperatures after the enzymatic reaction could potentially erode the enantiomeric purity achieved.

Section 2: Frequently Asked Questions (FAQs)

FAQ1: What are the primary synthesis routes for industrial-scale production of atrolactic acid? There are two main approaches:

• Chemical Synthesis: This typically starts from acetophenone. A common method is the formation of acetophenone cyanohydrin, followed by acid- or base-catalyzed hydrolysis of the nitrile group to a carboxylic acid. This route generally produces a racemic mixture that requires subsequent chiral resolution.[15]

• Biocatalytic/Enzymatic Synthesis: This approach uses enzymes or whole microorganisms to produce a specific enantiomer. Routes include the enantioselective reduction of phenylpyruvic acid using dehydrogenases or the enantioselective hydrolysis of a nitrile precursor using nitrilases.[2][3] This method can directly produce a highly enantiomerically enriched product, avoiding a separate resolution step.[16]

FAQ2: What are the key safety considerations when handling reagents for atrolactic acid synthesis? Many precursors are hazardous. For example, hydrogen cyanide (used to make cyanohydrins) is extremely toxic and requires specialized handling and safety protocols. Strong acids and bases used for hydrolysis are corrosive. Organic solvents are often flammable. A thorough safety review, use of appropriate Personal Protective Equipment (PPE), and engineering controls (e.g., fume hoods, closed systems) are mandatory. The final product, atrolactic acid, is classified as a skin and eye irritant.[17]

FAQ3: How does the choice of starting material impact the process challenges? The choice of starting material fundamentally defines the challenges:

• Starting with Acetophenone/Cyanohydrin: The main challenges are handling toxic reagents (cyanide), controlling the exothermic hydrolysis reaction, and, most significantly, performing an efficient and cost-effective chiral resolution of the resulting racemic product.

• Starting with Phenylpyruvic Acid (Biocatalytic): The primary challenges are biological in nature: maintaining the health and activity of the biocatalyst, ensuring efficient cofactor regeneration, preventing product/substrate inhibition, and managing the downstream processing to separate the product from the complex fermentation broth.[18][19]

FAQ4: What analytical techniques are recommended for monitoring reaction progress and final product quality?

• Reaction Monitoring: High-Performance Liquid Chromatography (HPLC) is the workhorse for monitoring the disappearance of starting material and the appearance of the product.

• Purity Analysis: HPLC with a UV detector is excellent for quantifying the main product and detecting aromatic impurities. Gas Chromatography (GC) can be used for more volatile impurities.

• Enantiomeric Purity (ee): Chiral HPLC is the standard method for determining the enantiomeric excess. This involves using a column with a chiral stationary phase that can separate the R- and S-enantiomers.

• Structural Confirmation: For final product confirmation, techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are used to verify the chemical structure.

Section 3: Detailed Experimental Protocol

Protocol: Chiral Resolution of Racemic 2-Hydroxy-2-phenylpropanoic Acid

This protocol describes a general, scalable method for separating a racemic mixture of atrolactic acid using (R)-(+)-1-phenylethylamine as the resolving agent.

Objective: To isolate one enantiomer of 2-Hydroxy-2-phenylpropanoic acid from a racemic mixture via fractional crystallization of diastereomeric salts.

Materials:

• Racemic 2-Hydroxy-2-phenylpropanoic acid (1.0 eq)

• (R)-(+)-1-Phenylethylamine (0.5 eq)

• Methanol (Solvent)

• 5M Hydrochloric Acid (HCl)

• Ethyl Acetate (Extraction Solvent)

• Anhydrous Magnesium Sulfate (Drying Agent)

• Jacketed Glass Reactor with overhead stirrer and temperature control

• Filtration equipment (e.g., Nutsche filter-dryer)

• Separatory Funnel

Methodology:

• Diastereomeric Salt Formation:

  • Charge the jacketed reactor with methanol.

  • Add the racemic 2-Hydroxy-2-phenylpropanoic acid (1.0 eq) to the reactor and stir until fully dissolved.

  • Gently warm the solution to 40-50°C to ensure complete dissolution.

  • Slowly, over 30-60 minutes, add (R)-(+)-1-phenylethylamine (0.5 eq) to the solution while maintaining the temperature. Rationale: Adding the resolving agent slowly and at a controlled temperature prevents localized supersaturation and encourages the formation of well-defined crystals. Using only 0.5 equivalents is a common strategy to maximize the recovery of one diastereomer.

• Fractional Crystallization:

  • After the addition is complete, slowly cool the mixture to room temperature over 2-4 hours. Rationale: Slow cooling is critical for selective crystallization. Rapid cooling can trap impurities and the undesired diastereomer.

  • Continue to cool the mixture to 0-5°C and hold for an additional 2-3 hours to maximize the precipitation of the less-soluble diastereomeric salt.

• Isolation of Diastereomer:

  • Filter the resulting slurry using a Nutsche filter.

  • Wash the filter cake with a small amount of cold methanol to remove any residual mother liquor containing the more-soluble diastereomer.

  • Dry the isolated crystalline salt under vacuum. At this point, a sample can be taken to check for optical purity. If needed, the salt can be recrystallized from fresh methanol to improve diastereomeric purity.

• Liberation of the Free Acid:

  • Suspend the dried diastereomeric salt in water.

  • Add ethyl acetate as an extraction solvent.

  • Slowly add 5M HCl while stirring vigorously until the pH of the aqueous layer is ~1-2. Rationale: The strong acid protonates the atrolactic acid, making it soluble in the organic layer, and converts the resolving agent into its water-soluble hydrochloride salt.

• Purification and Isolation:

  • Transfer the biphasic mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer two more times with ethyl acetate to ensure full recovery of the product.

  • Combine all organic layers and wash with brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure (rotary evaporator) to yield the enantiomerically enriched 2-Hydroxy-2-phenylpropanoic acid as a solid.

Section 4: Visualization & Workflows

Diagram 1: Troubleshooting Workflow for Low Yield

Caption: A decision tree for troubleshooting low product yield.

Diagram 2: Workflow for Chiral Resolution

Caption: Principle of chiral resolution via diastereomeric salt formation.

References

• Enzymatic synthesis of 2-hydroxy-2-phenylpropionic acid (atrolactic acid) by a bienzymatic reaction cascade. (n.d.). ResearchGate. Retrieved January 8, 2026, from [Link]

• US9334223B2 - Process for the purification of 2-phenyl-2-methyl-propanoic acid derivatives. (2016). Google Patents.

• Lactic acid. (n.d.). Wikipedia. Retrieved January 8, 2026, from [Link]

• Ahmad, A., et al. (2023). Sustainable lactic acid production from agricultural waste: a review of current techniques, challenges and future directions. PubMed Central. Retrieved January 8, 2026, from [Link]

• Yuan, B., et al. (2010). Biocatalytic Enantioselective Synthesis of Atropisomers. PMC - NIH. Retrieved January 8, 2026, from [Link]

• CN105037139A - Preparation method for 2-phenylpropionic acid. (2015). Google Patents.

• What are the by-products formed during lactic acid fermentation? (2016). Quora. Retrieved January 8, 2026, from [Link]

• Resolution of Racemic Modifications. (n.d.). St. Paul's Cathedral Mission College. Retrieved January 8, 2026, from [Link]

• Racemic Mixtures and the Resolution of Enantiomers. (2022). Chemistry LibreTexts. Retrieved January 8, 2026, from [Link]

• JPH02152945A - Purification of 2-(4-hydroxyphenoxy)propionic acid ester. (1990). Google Patents.

• Synthesis of (2R)-2-Hydroxy-3-phenylpropanoic acid. (n.d.). OrgSyn. Retrieved January 8, 2026, from [Link]

• Racemic Mixtures and the Resolution of Enantiomers. (n.d.). MCC Organic Chemistry. Retrieved January 8, 2026, from [Link]

• Synthesis of (2R)-2-Hydroxy-3-phenylpropanoic acid (J. Med. Chem., 23, 666). (n.d.). Syntechem. Retrieved January 8, 2026, from [Link]

• Huang, L., et al. (2023). Microbial Fermentation Processes of Lactic Acid: Challenges, Solutions, and Future Prospects. PubMed. Retrieved January 8, 2026, from [Link]

• Racemic Mixtures and the Resolution of Enantiomers. (2023). Chemistry LibreTexts. Retrieved January 8, 2026, from [Link]

• Challenges and opportunities for the production of lactic acid bacteria inoculants aimed for ensiling processes. (2022). Taylor & Francis Online. Retrieved January 8, 2026, from [Link]

• Current challenges in microbial production of lactic acid. (2023). ResearchGate. Retrieved January 8, 2026, from [Link]

• Enantioselective synthesis of D-lactic acid via chemocatalysis using MgO. (2021). ResearchGate. Retrieved January 8, 2026, from [Link]

• Al-Dughaish, Z. H. (2018). Current Limitations and Challenges with Lactic Acid Bacteria: A Review. Scirp.org. Retrieved January 8, 2026, from [Link]

• How can I separate the R and S enantiomers from the racemic mixture... (2022). ResearchGate. Retrieved January 8, 2026, from [Link]

• Lactic Acid: A Comprehensive Review of Production to Purification. (2022). MDPI. Retrieved January 8, 2026, from [Link]

• Enantioselective Biosynthesis of l-Phenyllactic Acid by Whole Cells of Recombinant Escherichia coli. (2018). MDPI. Retrieved January 8, 2026, from [Link]

• Enantioselective Biosynthesis of L-Phenyllactic Acid From Phenylpyruvic Acid In Vitro... (2021). PMC - NIH. Retrieved January 8, 2026, from [Link]

• Lactic acid conversion into acrylic acid and other products... (2021). ResearchGate. Retrieved January 8, 2026, from [Link]

• Atrolactic acid. (n.d.). PubChem. Retrieved January 8, 2026, from [Link]

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Recrystallization techniques for enhancing the purity of 2-Hydroxy-2-phenylpropanoic acid

Technical Support Center: Recrystallization of 2-Hydroxy-2-phenylpropanoic Acid

Welcome to the technical support resource for the purification of 2-Hydroxy-2-phenylpropanoic acid (also known as Atrolactic acid). This guide, curated by our senior application scientists, provides in-depth troubleshooting advice and detailed protocols to help you overcome common challenges and enhance the purity of your compound.

Part 1: Frequently Asked Questions (FAQs)

This section provides quick answers to the most common issues encountered during the recrystallization of 2-Hydroxy-2-phenylpropanoic acid.

Q1: My compound is not crystallizing, even after the solution has cooled. What should I do?

A: This is the most frequent issue and typically points to one of two causes: either too much solvent was used, or the solution is supersaturated.[1][2]

• Too Much Solvent: If the concentration of your compound is below its saturation point at the cooled temperature, no crystals will form.[3][4] The solution is simply not saturated enough.

• Supersaturation: Sometimes, a solution can hold more dissolved solute than it theoretically should at a given temperature, a state known as supersaturation.[4] Crystal growth requires a nucleation point to begin.

To induce crystallization, try the following methods in order:

• Scratch the Flask: Use a glass stirring rod to gently scratch the inside surface of the flask below the solvent level. The microscopic imperfections on the glass provide a surface for nucleation.[1][4]

• Add a Seed Crystal: If you have a small amount of pure 2-Hydroxy-2-phenylpropanoic acid, add a single tiny crystal to the solution. This provides a perfect template for further crystal growth.[3]

• Reduce Solvent Volume: Gently heat the solution to boil off a portion of the solvent, thereby increasing the concentration of the compound. Allow it to cool again slowly.[1][3]

• Cool Further: Place the flask in an ice-water bath to further decrease the solubility of your compound.[5]

Q2: My compound has "oiled out" instead of forming crystals. How can I fix this?

A: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid.[5] This often happens when a concentrated solution is cooled and the saturation point is reached at a temperature that is above the melting point of the solute.[1] It can also be caused by the presence of significant impurities, which depress the melting point of the mixture.[2]

Here are the primary solutions:

• Reheat and Add More Solvent: Warm the mixture to redissolve the oil. Add a small amount of additional hot solvent to lower the saturation temperature of the solution.[1][2] The goal is to ensure that the solution becomes saturated at a temperature below the compound's melting point.

• Slow Down the Cooling: Rapid cooling encourages precipitation and oiling out.[6] After redissolving, allow the flask to cool as slowly as possible. Insulating the flask with glass wool or placing it on a hot plate that is turned off can help achieve gradual cooling.[2]

• Change the Solvent System: If the problem persists, the chosen solvent may be unsuitable. Consider using a solvent pair (e.g., Toluene/Hexane or Ethanol/Water) which can sometimes prevent oiling.[5]

Q3: My final product has a low yield. What are the likely causes?

A: A poor yield is often a result of procedural missteps rather than a fundamental flaw in the technique.[3]

• Excess Solvent: Using more than the minimum amount of hot solvent required to dissolve the compound is the most common cause. A significant portion of your product will remain in the mother liquor upon cooling.[4]

• Premature Crystallization: If the compound crystallizes in the filter paper during hot filtration of insoluble impurities, you will lose a portion of your product.[1][5]

• Incomplete Crystallization: Not allowing enough time for crystallization or not cooling the solution to a sufficiently low temperature can leave a substantial amount of product dissolved.[6]

• Excessive Washing: Washing the collected crystals with too much solvent, or with solvent that is not ice-cold, will dissolve some of your purified product.[4]

Part 2: In-Depth Troubleshooting Guides

This section explores specific experimental challenges in a more detailed, scenario-based format.

Scenario 1: Colored Impurities Persist in the Final Crystals

Problem: You have successfully recrystallized your 2-Hydroxy-2-phenylpropanoic acid, but the crystals retain a yellowish or brownish tint.

Causality: The color is due to high-molecular-weight, polar impurities that have similar solubility profiles to your target compound and have been incorporated into the crystal lattice.

Solution: Activated Charcoal Treatment Activated charcoal has a high surface area and can adsorb colored impurities from the solution.[5]

Procedure:

• Dissolve the impure solid in the appropriate amount of hot solvent.

• Remove the flask from the heat source and allow it to cool slightly to prevent violent boiling when the charcoal is added.[5]

• Add a small amount of activated charcoal (typically 1-2% of the solute's weight) to the hot solution.

• Gently swirl the flask and reheat the mixture to boiling for a few minutes.

• Perform a hot gravity filtration to remove the charcoal and any other insoluble impurities.

• Proceed with the cooling and crystallization steps as usual.

Expert Tip: Avoid adding too much charcoal, as it can also adsorb your desired compound, leading to a lower yield.

Scenario 2: Crystals Form in the Funnel During Hot Filtration

Problem: While filtering the hot solution to remove insoluble impurities, solid material begins to crystallize in the filter funnel and on the filter paper, clogging it.

Causality: This occurs when the solution cools as it passes through the relatively cold funnel, causing the solubility of your compound to drop and crystallization to begin prematurely.[1][5]

Solutions:

• Use Excess Solvent: Before filtration, add an extra 5-10% of hot solvent to the solution. This slight dilution will keep the compound dissolved even if the temperature drops slightly. The excess solvent can be evaporated after filtration and before cooling.[1]

• Pre-heat the Funnel: Keep the filtration apparatus hot. Place the funnel in the receiving flask and rest them on the heat source to allow hot solvent vapors to heat the funnel.[5] Pouring a small amount of hot, pure solvent through the funnel immediately before adding your solution also works well.

• Use a Stemless Funnel: A funnel with a long stem provides more surface area for cooling and crystallization. A stemless or short-stemmed funnel is preferable for hot filtrations.

Part 3: Experimental Protocols & Data

Protocol 1: Single-Solvent Recrystallization of 2-Hydroxy-2-phenylpropanoic Acid

This protocol is suitable when a single solvent is identified that dissolves the compound well when hot but poorly when cold. Water is often a good starting point for polar carboxylic acids.

Steps:

• Dissolution: Place the crude 2-Hydroxy-2-phenylpropanoic acid (e.g., 1.0 g) into a 50 mL Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., water) and a boiling chip. Heat the mixture to a gentle boil on a hot plate.

• Achieve Saturation: Continue adding small portions of the hot solvent until the solid just dissolves.[4]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration as described in the troubleshooting section.

• Cooling & Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature without being disturbed. Slow cooling is crucial for forming large, pure crystals.[6] Once at room temperature, place the flask in an ice-water bath for 15-20 minutes to maximize crystal formation.[6]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.[4]

• Drying: Continue to draw air through the funnel to partially dry the crystals. Then, transfer the crystals to a watch glass and allow them to air-dry completely.

Protocol 2: Mixed-Solvent Recrystallization (e.g., Ethanol & Water)

This method is used when no single solvent has the ideal solubility properties. One solvent ("soluble solvent," e.g., ethanol) dissolves the compound well at all temperatures, while the other ("anti-solvent" or "poor solvent," e.g., water) does not.[5]

Steps:

• Dissolution: Dissolve the crude compound in the minimum amount of the hot soluble solvent (ethanol) in an Erlenmeyer flask.

• Addition of Anti-Solvent: While keeping the solution hot, add the hot anti-solvent (water) dropwise until the solution just begins to turn cloudy (turbid). This indicates the saturation point has been reached.

• Clarification: Add a few more drops of the hot soluble solvent (ethanol) until the solution becomes clear again.

• Cooling, Isolation, and Drying: Follow steps 4-7 from the Single-Solvent Recrystallization protocol.

Table 1: Properties of Common Recrystallization Solvents

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Suitability for 2-Hydroxy-2-phenylpropanoic Acid
Water	100	80.1	Good "poor solvent" when cold; dissolves well when hot. Ideal for forming H-bonds.
Ethanol	78	24.5	Good "soluble solvent." Dissolves the compound well due to polarity and H-bonding.
Toluene	111	2.4	Good solvent for the nonpolar phenyl group. Can be used in a pair with a nonpolar anti-solvent.
Hexane	69	1.9	Good "anti-solvent" when paired with a more polar solvent like Toluene or Ethyl Acetate.
Ethyl Acetate	77	6.0	A moderately polar solvent, often a good single-solvent choice.
Acetic Acid	118	6.2	Can be effective but is non-volatile and difficult to remove from crystals.[5]

Part 4: Visualization of Workflows

Diagram 1: Standard Recrystallization Workflow

This diagram illustrates the logical progression of a standard recrystallization experiment.

Caption: General workflow for purification by recrystallization.

Diagram 2: Troubleshooting Decision Tree

This diagram provides a logical path to diagnose and solve common recrystallization problems.

Caption: Decision tree for troubleshooting common crystallization issues.

References

• Chemistry LibreTexts. (2021, March 5). 2.1: Recrystallization. [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. [Link]

• Biocyclopedia. (n.d.). Problems in recrystallization. [Link]

• ResearchGate. (n.d.). 223 questions with answers in RECRYSTALLISATION | Science topic. [Link]

• University of York. (n.d.). Problems with Recrystallisations. [Link]

• Mount Holyoke College. (n.d.). Recrystallization1. [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. [Link]

• University of Rochester. (n.d.). Recrystallization and Crystallization. [Link]

• European Patent Office. (2002, March 21). METHOD FOR THE PURIFICATION OF LACTIC ACID ON AN INDUSTRIAL SCALE - EP 1317408 B1. [Link]

• Google Patents. (2011, December 29).

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Chiral Resolution of 2-Hydroxy-2-phenylpropanoic Acid

For researchers and professionals in the pharmaceutical and fine chemical industries, the efficient separation of enantiomers is a critical step in the synthesis of stereochemically pure compounds. This guide provides an in-depth comparison of chiral resolving agents for the resolution of racemic 2-Hydroxy-2-phenylpropanoic acid, also known as atrolactic acid. Drawing upon established principles of diastereomeric salt formation and available experimental data for structurally similar compounds, this document aims to equip you with the knowledge to make informed decisions for your specific resolution challenges.

The Critical Role of Enantiomeric Purity

2-Hydroxy-2-phenylpropanoic acid possesses a chiral center, leading to the existence of two non-superimposable mirror images, the (R)- and (S)-enantiomers. In drug development, these enantiomers can exhibit significantly different pharmacological and toxicological profiles. Therefore, the ability to isolate the desired enantiomer in high purity is not just a matter of scientific rigor but also a regulatory necessity.

The Principle of Chiral Resolution via Diastereomeric Salt Formation

The most common and industrially scalable method for separating enantiomers is through the formation of diastereomeric salts.[1] This technique leverages the reaction of a racemic acid with an enantiomerically pure chiral base (the resolving agent) to form a pair of diastereomeric salts. Unlike enantiomers, which have identical physical properties, diastereomers possess distinct solubilities, melting points, and other characteristics.[2][3] This difference allows for their separation, typically through fractional crystallization.[4]

The general workflow for this process is as follows:

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A Comparative Guide for Researchers: 2-Hydroxy-2-phenylpropanoic Acid vs. Mandelic Acid as Chiral Auxiliaries

In the landscape of asymmetric synthesis, the strategic selection of a chiral auxiliary is paramount to achieving high stereoselectivity. These transient chiral molecules are indispensable tools in academic and industrial settings, guiding the formation of new stereocenters in a predictable manner.[1] This guide offers an in-depth comparison of two structurally related α-hydroxy acids: the well-established mandelic acid and the less conventional 2-hydroxy-2-phenylpropanoic acid (commonly known as atrolactic acid), as potential chiral auxiliaries. We will delve into their structural nuances, established applications, and the mechanistic rationale behind their use, supported by available data and protocols to inform your experimental design.

The Foundational Role of Chiral Auxiliaries in Asymmetric Synthesis

A chiral auxiliary is a stereogenic unit temporarily incorporated into a prochiral substrate to control the stereochemical outcome of a subsequent reaction.[1] The auxiliary creates a chiral environment that energetically favors the approach of a reagent from one face of the molecule over the other, leading to the formation of one diastereomer in excess.[2] After the desired transformation, the auxiliary is cleaved and can ideally be recovered for reuse.[3] The efficacy of a chiral auxiliary is judged by several criteria: ease of installation and removal, the level of diastereoselectivity it induces, and its cost-effectiveness.

Mandelic Acid: The Versatile and Time-Tested Chiral Auxiliary

Mandelic acid, an aromatic α-hydroxy acid, has long been a staple in the chemist's toolkit for stereocontrol.[4] Its widespread use is attributable to its ready availability in both enantiomeric forms, its relatively low cost, and its proven effectiveness in a variety of applications.[5][6]

Structural Merits and Mechanism of Stereocontrol

The efficacy of mandelic acid as a chiral auxiliary stems from its rigid structure when incorporated into a reactant, often as an ester or amide. The presence of the α-hydroxyl and phenyl groups allows for the formation of a chelated intermediate, particularly with metal enolates in reactions like alkylations and aldol additions. This chelation restricts the conformational freedom of the transition state, creating a well-defined steric environment that directs the approach of incoming electrophiles.

For instance, in the asymmetric alkylation of a carboxylic acid, the acid is first converted to an amide with a chiral amine, and then mandelic acid is attached as an ester. The resulting system can then be deprotonated to form a chiral enolate. The stereochemical outcome of the subsequent alkylation is dictated by the facial bias imposed by the mandelic acid moiety.

Applications and Performance Data

Mandelic acid has been successfully employed in a range of asymmetric transformations, including:

• As a Chiral Resolving Agent: One of its most common industrial applications is the resolution of racemic amines and alcohols through the formation of diastereomeric salts that can be separated by crystallization.[5]

• In Diastereoselective Reactions: It has been used as a chiral auxiliary in aldol reactions, Michael additions, and alkylations, often providing good to excellent levels of stereocontrol.[3][7][8]

• As a Chiral Building Block: Enantiomerically pure mandelic acid and its derivatives are valuable intermediates in the synthesis of numerous active pharmaceutical ingredients (APIs), including antibiotics and anticancer agents.[5][9]

Application	Reagents	Diastereomeric Excess (d.e.) / Enantiomeric Excess (e.e.)	Reference
Asymmetric Aldol Reaction	Ketones and Aldehydes	Moderate to good	[7]
Michael Addition	Cyclohexanone and β-nitrostyrene	Good to excellent	[7]
Resolution of Amines	Racemic Amines	High	[5]

Experimental Protocol: Asymmetric Aldol Reaction Using a Mandelic Acid-Derived Auxiliary (Generalized)

• Attachment of the Chiral Auxiliary: React the carboxylic acid substrate with enantiomerically pure mandelic acid methyl ester in the presence of a coupling agent (e.g., DCC/DMAP) to form the corresponding ester.

• Formation of the Chiral Enolate: Treat the ester with a suitable base (e.g., lithium diisopropylamide, LDA) at low temperature (-78 °C) in an anhydrous aprotic solvent (e.g., THF) to generate the lithium enolate.

• Aldol Addition: Add the desired aldehyde to the enolate solution and allow the reaction to proceed at low temperature until completion (monitored by TLC).

• Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Purification and Analysis: Purify the resulting diastereomeric aldol adducts by column chromatography. Determine the diastereomeric ratio by ¹H NMR or HPLC analysis.

• Cleavage of the Auxiliary: The mandelic acid auxiliary can be removed by hydrolysis (e.g., LiOH in THF/water) or reduction (e.g., LiAlH₄) to yield the chiral β-hydroxy carboxylic acid or alcohol, respectively.

2-Hydroxy-2-phenylpropanoic Acid (Atrolactic Acid): A Potential Alternative with Enhanced Steric Hindrance

Atrolactic acid is a close structural analog of mandelic acid, with the key difference being the presence of a methyl group at the α-position instead of a hydrogen atom.[10] While not as extensively documented as a chiral auxiliary, its structure suggests it could offer certain advantages.

Structural Merits and a Mechanistic Hypothesis

The additional methyl group on the stereogenic center of atrolactic acid significantly increases the steric bulk around this center.[11] This enhanced steric hindrance could, in theory, lead to a more tightly controlled transition state in auxiliary-mediated reactions, potentially resulting in higher diastereoselectivity compared to mandelic acid. The underlying principle of forming a rigid, chelated intermediate remains the same, but the larger methyl group would be expected to create a more pronounced steric bias.

The classic example related to atrolactic acid is Prelog's rule, which predicts the stereochemical outcome of the addition of a Grignard reagent to an α-ketoester of a chiral alcohol.[2][12][13] The hydrolysis of the resulting ester yields atrolactic acid, and the enantiomeric excess of the product is used to determine the configuration of the original chiral alcohol.[12][14] While this is not a direct application of atrolactic acid as a chiral auxiliary to control a separate reaction, it demonstrates the principle of its stereodirecting influence.

Applications and Performance Data

The use of atrolactic acid as a chiral auxiliary for controlling the stereochemistry of reactions on an attached substrate is not well-documented in mainstream literature. However, some studies on chiral recognition indirectly support its potential. For instance, in gas chromatography using a chiral stationary phase, atrolactic acid methyl ester showed a higher chiral selectivity value (1.407) compared to mandelic acid methyl ester, an effect attributed to the increased rigidity around the chiral center due to the methyl group.[11]

Given the limited direct experimental data, the following workflow is a hypothetical protocol based on the principles of chiral auxiliary-mediated synthesis.

Hypothetical Experimental Workflow: Asymmetric Alkylation

Caption: Hypothetical workflow for asymmetric alkylation using atrolactic acid.

Head-to-Head Comparison

Feature	Mandelic Acid	2-Hydroxy-2-phenylpropanoic Acid (Atrolactic Acid)
Structure	α-hydroxy-α-phenylacetic acid	α-hydroxy-α-methyl-α-phenylacetic acid
Key Difference	Hydrogen at the α-position	Methyl group at the α-position
Steric Hindrance	Moderate	High
Availability	Readily available in both enantiomeric forms	Less common, but available
Cost	Generally lower	Generally higher
Documented Use as Auxiliary	Extensive	Limited
Potential Advantage	Well-established, versatile, cost-effective	Potentially higher diastereoselectivity due to increased steric bulk
Potential Disadvantage	May provide only moderate diastereoselectivity in some cases	Lack of established protocols, potentially more difficult cleavage

Mechanistic Rationale for Stereochemical Control

The stereochemical control exerted by both mandelic and atrolactic acid auxiliaries can be rationalized by the formation of a rigid chelated intermediate.

Caption: Mechanism of stereocontrol by an α-hydroxy acid auxiliary.

In this model, the lithium cation coordinates to both the enolate oxygen and the hydroxyl oxygen of the auxiliary, creating a rigid five-membered ring. This conformation orients the phenyl group and the R group (H for mandelic acid, CH₃ for atrolactic acid) of the auxiliary in such a way that they block one face of the enolate. Consequently, the electrophile is directed to attack from the less sterically hindered face, leading to the preferential formation of one diastereomer. The larger size of the methyl group in atrolactic acid compared to the hydrogen in mandelic acid is hypothesized to provide a more effective steric shield, thus enhancing the diastereoselectivity of the reaction.

Conclusion and Recommendations for Researchers

Mandelic acid remains the pragmatic choice for many applications due to its proven track record, cost-effectiveness, and the wealth of available literature and protocols.[5][6] It is particularly well-suited for initial investigations and for processes where moderate to good stereoselectivity is sufficient. Its role as a chiral resolving agent is also a significant advantage in many synthetic strategies.[5]

2-Hydroxy-2-phenylpropanoic acid, on the other hand, represents a more speculative but potentially rewarding alternative for researchers seeking to optimize diastereoselectivity. The increased steric bulk of the α-methyl group is a compelling structural feature that warrants further investigation.[11] It may prove particularly beneficial in challenging transformations where mandelic acid provides insufficient stereocontrol. However, researchers venturing to use atrolactic acid as a chiral auxiliary should be prepared to invest time in optimizing reaction conditions, including the methods for its attachment and cleavage, due to the limited precedent.

For drug development professionals, the choice will likely be dictated by a balance of efficiency, cost, and the specific requirements of the synthetic route. While mandelic acid is a reliable workhorse, the potential for higher selectivity with atrolactic acid could translate to improved yields and purity of the final API, justifying the initial investment in methods development.

References

• Tamai, Y., Nakano, T., & Miyano, S. (n.d.). Investigation of the Inherent Chiral Induction Ability of Axially Chiral 1,1′-Binaphthalene Framework in the Prelog's Atrolactic Acid Synthesis. Chemistry Letters, Oxford Academic. Retrieved from [Link]

• Chemistry Notes. (2022, March 31). Prelog's rule Asymmetric Synthesis - Easy Explanation. Retrieved from [Link]

• Google Patents. (n.d.). EP0000518A1 - Process for the chemical resolution of racemic mandelic acid.

• Wikipedia. (n.d.). Chiral auxiliary. Retrieved from [Link]

• Battaglia, V., Meninno, S., & Lattanzi, A. (2025). Asymmetric Organocatalysed Synthesis of (R)-Mandelic Acid Esters and α-Alkoxy Derivatives from Commercial Sources. Chemistry, 31(4), e202403769. Retrieved from [Link]

• Battaglia, V., Meninno, S., & Lattanzi, A. (2024). Asymmetric Organocatalysed Synthesis of (R)‐Mandelic Acid Esters and α‐Alkoxy Derivatives from Commercial Sources. ResearchGate. Retrieved from [Link]

• Xi'an Lyphar Biotech Co., Ltd. (2024, October 18). Synthesis and Resolution of Mandelic Acid. Retrieved from [Link]

• Ávila-Ortiz, C. G., et al. (2025). Use of (R)-Mandelic Acid as Chiral Co-Catalyst in the Michael Addition Reaction Organocatalyzed by (1S,4S)-2-Tosyl-2,5-diazabicyclo[2.2.1]heptane under Solvent-Free Conditions. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Selective alkylation of mandelic acid to diarylacetic acids over a commercial zeolite. Retrieved from [Link]

• National Institutes of Health. (n.d.). Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules. Retrieved from [Link]

• ResearchGate. (2025). Microwave-Assisted Synthesis of (±)-Mandelic Acid-d5, Optical Resolution, and Absolute Configuration Determination. Retrieved from [Link]

• Scielo. (n.d.). A Chemoenzymatic Process to Achieve Optically Active Mandelic Acid Employing Continuous-Flow Resolution of Cyanohydrin as. Retrieved from [Link]

• OpenOChem Learn. (n.d.). Prelog's Rule. Retrieved from [Link]

• ResearchGate. (n.d.). Prelog's rule for predicting stereochemical outcome of ADH‐catalyzed.... Retrieved from [Link]

• MDPI. (n.d.). A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction. Retrieved from [Link]

• Dalal Institute. (n.d.). Asymmetric Synthesis: Cram's Rule and Its Modifications, Prelog's Rule. Retrieved from [Link]

• PubMed Central. (2023). A biocatalytic platform for asymmetric alkylation of α-keto acids by mining and engineering of methyltransferases. Retrieved from [Link]

• ResearchGate. (n.d.). Enantiopurification of Mandelic Acid by Crystallization-Induced Diastereomer Transformation: An Experimental and Computational Study. Retrieved from [Link]

• National Institutes of Health. (2025). Biosynthesis Strategies and Application Progress of Mandelic Acid Based on Biomechanical Properties. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Mukaiyama aldol reaction: an effective asymmetric approach to access chiral natural products and their derivatives/analogues. Retrieved from [Link]

• Semantic Scholar. (2006). Diastereoselective Michael Addition of (S)-Mendelic Acid Enolate to 2-Arylidene-1,3-diketones: Enantioselective Diversity-Oriented Synthesis of Densely Substituted Pyrazoles. Retrieved from [Link]

• National Institutes of Health. (n.d.). Separation of Mandelic Acid by a Reactive Extraction Method Using Tertiary Amine in Different Organic Diluents. Retrieved from [Link]

• Journal of the American Chemical Society. (2015). Monoselective o-C–H Functionalizations of Mandelic Acid and α-Phenylglycine. Retrieved from [Link]

• Edgars Suna Group. (n.d.). Diastereoselective synthesis using chiral auxiliary. Retrieved from [Link]

• MDPI. (2023). Structure–Chiral Selectivity Relationships of Various Mandelic Acid Derivatives on Octakis 2,3-di-O-acetyl-6-O-tert-butyldimethylsilyl-gamma-cyclodextrin Containing Gas Chromatographic Stationary. Retrieved from [Link]

• National Institutes of Health. (n.d.). Atrolactic acid. PubChem. Retrieved from [Link]

• ResearchGate. (2025). Absolute Configuration and Enantiomeric Composition of Partially Resolved Mandelic, Atrolactic and Lactic Acids by¹H NMR of their (S)-2-Methylbutyl Esters. Retrieved from [Link]

• Typology. (2023, February 22). Everything You Need To Know About Mandelic Acid. Retrieved from [Link]

• Paula's Choice EU. (n.d.). Mandelic acid: what is it and how can I use it?. Retrieved from [Link]

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A Senior Application Scientist's Guide to Amine Resolution: A Comparative Analysis of 2-Hydroxy-2-phenylpropanoic Acid and Other Chiral Acids

In the landscape of pharmaceutical development and fine chemical synthesis, the separation of racemic mixtures into their constituent enantiomers—a process known as chiral resolution—stands as a critical and often challenging step. The biological activity of a chiral molecule frequently resides in a single enantiomer, while the other may be inactive or, in some cases, elicit undesirable effects. Among the various techniques available, diastereomeric salt formation followed by fractional crystallization remains a robust, scalable, and widely practiced method for resolving racemic amines.[1][2][3]

The success of this classical resolution technique is fundamentally dependent on the choice of the chiral resolving agent. This guide provides an in-depth, objective comparison of 2-Hydroxy-2-phenylpropanoic acid (also known as Atrolactic acid) against other commonly employed chiral acids. We will delve into the mechanistic principles, present comparative experimental data, and provide detailed protocols to empower researchers, scientists, and drug development professionals to make informed decisions for their specific applications.

The Cornerstone of Resolution: The Principle of Diastereomeric Salt Formation

The resolution of a racemic amine ((±)-Amine) with a chiral acid ((+)-Acid) is predicated on a straightforward acid-base reaction that yields a pair of diastereomeric salts.

(R)-Amine + (S)-Acid → (R,S)-Salt (S)-Amine + (S)-Acid → (S,S)-Salt

Unlike enantiomers, which share identical physical properties, diastereomers possess distinct physicochemical characteristics, most critically, different solubilities in a given solvent.[1][4][5][6] This disparity allows for the separation of the less soluble diastereomeric salt via fractional crystallization. Once isolated, the optically pure amine can be liberated from the salt through treatment with a base.[1][4] The selection of an appropriate chiral resolving agent is therefore paramount, as it directly influences the efficiency of this separation.[1]

Caption: General workflow for chiral resolution via diastereomeric salt formation.

Featured Resolving Agent: 2-Hydroxy-2-phenylpropanoic Acid (Atrolactic Acid)

2-Hydroxy-2-phenylpropanoic acid, commonly known as Atrolactic acid or α-methylmandelic acid, is a potent chiral resolving agent.[7][8] Its structure, featuring a hydroxyl group and a phenyl ring attached to the chiral carbon, provides multiple points for hydrogen bonding and π-π stacking interactions. The additional methyl group imparts a greater steric bulk compared to its close relative, mandelic acid, which can lead to more defined and rigid crystal lattice packing in the resulting diastereomeric salts. This enhanced structural discrimination is often the key to achieving a significant solubility difference, which is the ultimate goal in fractional crystallization.

Key Properties:

• IUPAC Name: 2-hydroxy-2-phenylpropanoic acid[9][10]

• Molecular Formula: C₉H₁₀O₃[7][10]

• Molecular Weight: 166.17 g/mol [7][10]

• pKa (25°C): 3.467[7]

Both (R)- and (S)-enantiomers of Atrolactic acid are commercially available, making it an accessible option for resolution screening and process development.[11][12]

Comparative Analysis with Alternative Chiral Acids

While Atrolactic acid offers distinct advantages, the selection of a resolving agent is not a one-size-fits-all decision.[13] A comparative analysis with other widely used chiral acids is essential for a comprehensive understanding.

Resolving Agent	Key Advantages	Potential Considerations
2-Hydroxy-2-phenylpropanoic Acid	α-methyl group can enhance steric differentiation, potentially leading to better separation. Multiple interaction points (hydroxyl, phenyl, carboxyl).	May be a less commonly screened initial choice compared to tartaric or mandelic acid.
Mandelic Acid	Often forms highly crystalline salts, resulting in high enantiomeric excess.[1][14] Extensively documented in literature for a wide range of amines.[6][15]	Can be more expensive than tartaric acid. Lacks the additional steric bulk of Atrolactic acid.
Tartaric Acid	Highly cost-effective and readily available in both enantiomeric forms.[4][16] A versatile agent with a long history of successful industrial-scale resolutions.[4][17]	As a dicarboxylic acid, it can form both neutral and acidic salts, which may complicate the crystallization process and stoichiometry.[1][18]
(1S)-(+)-10-Camphorsulfonic Acid (CSA)	A strong acid (pKa ~1.2), making it highly effective for forming stable salts with weakly basic amines.[1][19] The rigid bicyclic structure can lead to excellent chiral recognition.[20]	High acidity may be incompatible with amines bearing acid-sensitive functional groups.[1] Generally more expensive than tartaric or mandelic acid.

Data-Driven Performance Comparison

To provide a quantitative perspective, the following table summarizes the performance of various chiral acids in the resolution of the model compound, (±)-1-phenylethylamine. This data highlights that while multiple agents can be effective, the optimal choice depends on the specific conditions and desired outcome.

Racemic Amine	Resolving Agent	Solvent	Yield of Diastereomeric Salt (%)	Enantiomeric Excess (ee%) of Resolved Amine	Reference
1-Phenylethylamine	(-)-Camphoric Acid	Ethanol	75	>95	[20]
1-Phenylethylamine	(+)-Tartaric Acid	Methanol	80	>98	[20]
1-Phenylethylamine	(-)-Mandelic Acid	Water	High	High	[20]

Note: "High" yield and ee% are reported in the source without specific numerical values.

Experimental Protocols: A Self-Validating System

The following protocols are designed to be self-validating, with explanations for the causality behind each critical step.

Protocol 1: General Chiral Resolution of a Racemic Amine

This protocol describes a typical procedure for diastereomeric salt crystallization.[4][5]

• Dissolution of the Chiral Acid: In a suitable flask, dissolve one equivalent of the chosen chiral acid (e.g., (S)-2-Hydroxy-2-phenylpropanoic acid) in a minimal amount of a suitable hot solvent (e.g., methanol, ethanol, or a mixture).

  • Causality: The choice of solvent is critical as it must dissolve both diastereomeric salts at elevated temperatures but allow for the selective crystallization of the less soluble salt upon cooling.[14][18] Screening various solvents is often necessary.

• Addition of the Racemic Amine: To the warm solution from Step 1, slowly add 0.5 to 1.0 equivalent of the racemic amine. An exothermic reaction is often observed.

  • Causality: Using a sub-stoichiometric amount of the amine (relative to the acid) can sometimes improve the enantiomeric purity of the crystallized salt. However, the optimal molar ratio is system-dependent and may require optimization.[18][21]

• Crystallization: Allow the solution to cool slowly to room temperature. Further cooling in an ice bath may be beneficial. The solution can be left undisturbed for several hours to overnight to facilitate complete crystallization.

  • Causality: A slow cooling rate promotes the formation of larger, more ordered crystals, which are typically purer and easier to filter.[21] Rapid cooling can trap impurities and the more soluble diastereomer.

• Isolation of the Diastereomeric Salt: Collect the precipitated crystals by vacuum filtration. Wash the crystals with a small amount of the cold crystallization solvent to remove any residual mother liquor containing the more soluble diastereomer.

• Liberation of the Enantiomerically Enriched Amine: Transfer the dried, resolved diastereomeric salt to a separatory funnel. Add an aqueous base solution (e.g., 1M NaOH) to deprotonate the amine and dissolve the chiral acid salt. Extract the liberated free amine into an appropriate organic solvent (e.g., diethyl ether, dichloromethane).

  • Causality: The base converts the ammonium salt back into the free amine, which is typically more soluble in organic solvents, allowing for its extraction and separation from the water-soluble salt of the chiral acid.

• Purification and Analysis: Dry the combined organic extracts over an anhydrous salt (e.g., Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the enantiomerically enriched amine.

Caption: Experimental workflow for a typical chiral resolution process.

Protocol 2: Determination of Enantiomeric Excess (% ee)

The enantiomeric purity of the resolved amine must be quantified. High-Performance Liquid Chromatography (HPLC) is the predominant technique for this analysis.[22]

• Method A: Chiral HPLC: The most direct method involves using an HPLC system equipped with a chiral stationary phase (CSP). The enantiomers interact differently with the CSP, leading to different retention times and allowing for their separation and quantification.

• Method B: Indirect Method via Derivatization: The amine enantiomers are reacted with a chiral derivatizing agent to form diastereomers.[23] These diastereomers can then be separated on a standard, achiral HPLC column.[23][24]

The enantiomeric excess is calculated using the peak areas of the two enantiomers (E1 and E2) from the chromatogram: % ee = [ |Area E1 - Area E2| / (Area E1 + Area E2) ] x 100

Conclusion and Expert Recommendations

The selection of a chiral resolving agent is a critical, empirically-driven decision in the development of stereochemically pure amines. While workhorse agents like tartaric acid and mandelic acid offer cost-effectiveness and a wealth of historical data, they are not universally optimal.[1][20]

2-Hydroxy-2-phenylpropanoic acid (Atrolactic acid) emerges as a highly valuable alternative. Its unique structural features—specifically the α-methyl group—can provide superior steric and electronic discrimination for certain classes of amines, leading to more efficient formation of well-defined, separable diastereomeric salt crystals.

For researchers and process chemists, the recommended strategy is a parallel screening approach. Including 2-Hydroxy-2-phenylpropanoic acid alongside established agents like mandelic acid, tartaric acid, and camphorsulfonic acid in initial resolution studies significantly broadens the potential for identifying an efficient, scalable, and economically viable resolution process. The ultimate choice will invariably depend on a careful balance of resolution efficiency (yield and ee%), cost of the agent, and compatibility with the specific amine substrate.

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• Resolution of a Racemic Mixture. Science Learning Center.
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• A Simple and Fast Resolution of Racemic Diaminocyclohexane using Tartaric acid.
• A method of chiral resolution of the key intermediate of the synthesis of apremilast and its use for the preparation of pure apremilast.
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• Chiral Resolution with and without Resolving Agents. Pharmaceutical Technology.
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• (S)-Atrolactic acid | C9H10O3 | CID 445144.
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• (2S)-2-Hydroxy-2-phenylpropanoic acid | 13113-71-8. Biosynth.
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A Senior Application Scientist's Guide to the Enantioselective Separation of 2-Hydroxy-2-phenylpropanoic Acid: A Comparative Study of Chiral Stationary Phases

In the landscape of pharmaceutical development and quality control, the precise separation of enantiomers is not merely a technical challenge but a regulatory and safety imperative. The stereoisomers of a chiral molecule can exhibit profoundly different pharmacological and toxicological profiles. 2-Hydroxy-2-phenylpropanoic acid, also known as atrolactic acid, is a significant chiral building block in organic synthesis. Its enantiomers serve as precursors to a variety of biologically active compounds, making their enantiopurity a critical quality attribute.

This guide provides a comparative analysis of various chiral stationary phases (CSPs) for the high-performance liquid chromatography (HPLC) separation of 2-Hydroxy-2-phenylpropanoic acid enantiomers. We will delve into the underlying principles of chiral recognition for each CSP class, present supporting experimental data, and offer insights into method development strategies.

The Foundation of Chiral Separation: The Three-Point Interaction Model

The successful separation of enantiomers on a chiral stationary phase is often explained by the three-point interaction model. This model posits that for chiral recognition to occur, there must be at least three simultaneous interactions between the analyte and the chiral selector. These interactions can be a combination of hydrogen bonds, π-π interactions, steric hindrance, dipole-dipole interactions, and inclusion complexation. The differential stability of the transient diastereomeric complexes formed between each enantiomer and the CSP leads to different retention times and, thus, separation.

Comparative Analysis of Chiral Stationary Phases

The choice of a chiral stationary phase is the most critical factor in developing a successful enantioselective separation method. Here, we compare the performance of three major classes of CSPs for the separation of acidic compounds like 2-Hydroxy-2-phenylpropanoic acid: polysaccharide-based, cyclodextrin-based, and protein-based CSPs.

Polysaccharide-Based CSPs: The Workhorses of Chiral Separations

Polysaccharide-based CSPs, particularly derivatives of cellulose and amylose, are the most widely used chiral selectors in HPLC.[1][2] Their popularity stems from their broad enantioselectivity and robustness. The chiral recognition mechanism is attributed to the complex three-dimensional structure of the polysaccharide derivatives, which creates chiral grooves and cavities.[2][3] Separation is achieved through a combination of hydrogen bonding, π-π interactions, and steric interactions between the analyte and the carbamate groups on the polysaccharide backbone.[4][5]

For acidic compounds like 2-Hydroxy-2-phenylpropanoic acid, the mobile phase composition is crucial. Typically, a normal-phase mode with a mobile phase consisting of a non-polar solvent (e.g., hexane) and a polar modifier (e.g., 2-propanol) is employed. The addition of a small amount of a strong acid, like trifluoroacetic acid (TFA), is often necessary to suppress the ionization of the acidic analyte and improve peak shape.

Experimental Protocol: Polysaccharide-Based CSP

• Column: A cellulose-based column such as Chiralcel® OD-H or an amylose-based column like Chiralpak® AD-H.

• Mobile Phase: A typical starting condition would be a mixture of n-hexane and 2-propanol (e.g., 90:10 v/v) with 0.1% TFA. The ratio of hexane to alcohol is adjusted to optimize retention and resolution.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Column Temperature: 25 °C.

Cyclodextrin-Based CSPs: Leveraging Inclusion Complexation

Cyclodextrins are cyclic oligosaccharides that form a truncated cone-like structure with a hydrophobic interior and a hydrophilic exterior.[6] This unique structure allows them to form inclusion complexes with guest molecules of appropriate size and hydrophobicity.[6] Chiral recognition is achieved through the interaction of the analyte with the chiral environment of the cyclodextrin cavity and the hydroxyl groups at the rim of the cyclodextrin.[6]

For the separation of 2-Hydroxy-2-phenylpropanoic acid, a reversed-phase mode is commonly employed with cyclodextrin-based CSPs. The mobile phase typically consists of an aqueous buffer and an organic modifier like methanol or acetonitrile. The pH of the buffer is a critical parameter as it influences the ionization state of the analyte and, consequently, its interaction with the CSP.

A specific example for the separation of atrolactic acid has been reported using a sulfobutyl ether-beta-cyclodextrin (SBE-β-CD) as a chiral mobile phase additive with a C18 column.[7] This approach demonstrates the principle of cyclodextrin-mediated chiral separation, which is also the basis for bonded cyclodextrin CSPs. Baseline separation was achieved with a resolution of 1.68.[7]

Experimental Protocol: Cyclodextrin-Based CSP

• Column: A β-cyclodextrin-based column.

• Mobile Phase: A mixture of aqueous buffer (e.g., 0.1 M phosphate buffer at pH 2.68) and acetonitrile (e.g., 90:10 v/v).[7] The pH and organic modifier concentration are key parameters for optimization.

• Flow Rate: 0.6 mL/min.[7]

• Detection: UV at 220 nm.[7]

• Column Temperature: 30 °C.[7]

Protein-Based CSPs: Mimicking Biological Selectivity

Protein-based CSPs utilize proteins, such as bovine serum albumin (BSA) or α1-acid glycoprotein (AGP), immobilized on a silica support.[8][9] These CSPs offer unique chiral recognition capabilities due to the complex three-dimensional structure of the proteins, which contain multiple chiral centers and binding sites. The separation mechanism involves a combination of hydrophobic, electrostatic, and hydrogen bonding interactions.[4][10]

These columns are particularly well-suited for the separation of polar and ionizable compounds, including acids and bases, often without the need for derivatization.[11] The mobile phase for protein-based columns typically consists of an aqueous buffer with a small amount of organic modifier. The pH of the buffer is a powerful tool for controlling retention and enantioselectivity.

For the separation of acidic compounds, a mobile phase with a pH below the pKa of the acid is generally used to ensure the analyte is in its neutral form, which can enhance hydrophobic interactions with the protein.

Experimental Protocol: Protein-Based CSP

• Column: A protein-based column, for instance, one based on bovine serum albumin.

• Mobile Phase: An aqueous buffer (e.g., phosphate buffer) with a low concentration of an organic modifier (e.g., 1-propanol). The pH of the buffer should be adjusted to optimize the separation, typically in the acidic range for acidic analytes.

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV at an appropriate wavelength for the analyte.

• Column Temperature: Ambient or controlled as needed.

Performance Comparison Summary

Chiral Stationary Phase	Principle of Separation	Typical Mobile Phase	Advantages	Disadvantages
Polysaccharide-based	Hydrogen bonding, π-π interactions, steric hindrance[3][4]	Normal-phase (e.g., Hexane/2-Propanol)	Broad applicability, high efficiency, robust[1][12]	May require non-polar solvents, coated versions have solvent limitations[3]
Cyclodextrin-based	Inclusion complexation, hydrogen bonding[6]	Reversed-phase (e.g., Aqueous buffer/Acetonitrile)	Good for aromatic compounds, can be used in reversed-phase mode[6][13]	Limited to analytes that fit the cavity, may have lower efficiency than polysaccharide CSPs
Protein-based	Hydrophobic, electrostatic, and hydrogen bonding interactions[4]	Aqueous buffer with organic modifier	High enantioselectivity for polar and ionizable compounds, often no derivatization needed[11]	Lower sample capacity, sensitive to mobile phase conditions, can be less robust than other CSPs[11]

Conclusion and Recommendations

The selection of the optimal chiral stationary phase for the separation of 2-Hydroxy-2-phenylpropanoic acid enantiomers is dependent on the specific requirements of the analysis, including the desired resolution, analysis time, and compatibility with the sample matrix.

• For robust and high-efficiency separations , polysaccharide-based CSPs are an excellent starting point. Their broad applicability and the extensive knowledge base surrounding their use make them a reliable choice for method development.

• When a reversed-phase method is preferred , for example, for compatibility with mass spectrometry or for samples in aqueous media, cyclodextrin-based CSPs are a strong contender.

• For challenging separations or when dealing with complex biological matrices , protein-based CSPs can offer unique selectivity that may not be achievable with other phases.

It is highly recommended to screen a selection of columns from different classes of CSPs during method development. A systematic approach, involving the optimization of the mobile phase composition (both the organic modifier and any additives) for each column, will ultimately lead to a robust and reliable method for the enantioselective separation of 2-Hydroxy-2-phenylpropanoic acid.

References

• Research Progress on the Development and Application of Cyclodextrin-Based Chromatographic Stationary Phases. MDPI. Available from: [Link]

• Polysaccharide-based CSPs. Chiralpedia. Available from: [Link]

• Chiral column chromatography. Wikipedia. Available from: [Link]

• Protein-based chiral stationary phases for high-performance liquid chromatography enantioseparations. PubMed. Available from: [Link]

• Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution: Recent Developments and Applications. PMC - PubMed Central. Available from: [Link]

• Progress in Chiral Stationary Phases Based on Proteins and Glycoproteins. PubMed. Available from: [Link]

• Polysaccharide-Based Chiral Stationary Phases for Enantioseparations in Liquid-Phase Techniques: An Overview. PubMed. Available from: [Link]

• Research Progress on the Development and Application of Cyclodextrin-Based Chromatographic Stationary Phases. Preprints.org. Available from: [Link]

• A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research. Available from: [Link]

• Analytical Enantioseparation of β-Substituted-2-Phenylpropionic Acids by High-Performance Liquid Chromatography with Hydroxypropyl-β-Cyclodextrin as Chiral Mobile Phase Additive. PMC - NIH. Available from: [Link]

• Protein-based CSPs. Chiralpedia. Available from: [Link]

• Review of Applications of β-Cyclodextrin as a Chiral Selector for Effective Enantioseparation. MDPI. Available from: [Link]

• Structures of the polysaccharide-based chiral stationary phases used in this study. ResearchGate. Available from: [Link]

• High performance liquid chromatographic enantioseparation of atrolactic acids using chiral mobile phase additive. ResearchGate. Available from: [Link]

• Chiral Separation by HPLC Using Polysaccharide-Based Chiral Stationary Phases. ResearchGate. Available from: [Link]

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A Senior Application Scientist's Guide to Chiral Selector Performance for 2-Hydroxy-2-phenylpropanoic Acid in Capillary Electrophoresis

For Researchers, Scientists, and Drug Development Professionals

In the realm of chiral separations, the successful resolution of enantiomers is paramount for ensuring the safety, efficacy, and quality of pharmaceutical compounds. 2-Hydroxy-2-phenylpropanoic acid, also known as atrolactic acid, is a significant chiral building block and a potential impurity in various synthetic pathways. Its accurate enantiomeric analysis is crucial. Capillary Electrophoresis (CE) has emerged as a powerful technique for chiral separations due to its high efficiency, low sample consumption, and versatility. The choice of a suitable chiral selector is the most critical parameter in developing a robust and reliable CE method.

This guide provides an in-depth comparison of the performance of different types of chiral selectors for the enantiomeric separation of 2-Hydroxy-2-phenylpropanoic acid. Drawing upon established principles and experimental data from analogous separations, we will explore the nuances of method development, delve into the mechanisms of chiral recognition, and offer practical, field-proven insights to guide your experimental choices.

The Crucial Role of the Chiral Selector

In Capillary Electrophoresis, the separation of enantiomers is achieved by adding a chiral selector to the background electrolyte (BGE). The selector interacts differentially with the two enantiomers, forming transient diastereomeric complexes with varying stabilities. This difference in interaction leads to a difference in the electrophoretic mobility of the enantiomers, enabling their separation.[1]

Cyclodextrins (CDs) are the most widely used class of chiral selectors in CE due to their chiral cavity and versatile derivatization possibilities.[2] They are cyclic oligosaccharides with a truncated cone shape, a hydrophobic interior, and a hydrophilic exterior. The primary mechanism of chiral recognition by CDs involves the inclusion of the analyte, or a part of it, into the hydrophobic cavity. The differential fit and secondary interactions (e.g., hydrogen bonding, dipole-dipole interactions) between the enantiomers and the chiral cavity and/or the functional groups on the rim of the CD lead to enantioseparation.

For an acidic analyte like 2-Hydroxy-2-phenylpropanoic acid, the selection of the appropriate cyclodextrin derivative is key to achieving optimal resolution. We will focus our comparison on two major classes: neutral and negatively charged (anionic) cyclodextrins.

Performance Comparison of Chiral Selectors

The following table summarizes the anticipated performance of different chiral selectors for the enantioseparation of 2-Hydroxy-2-phenylpropanoic acid based on experimental data from structurally similar compounds and established principles of chiral CE.

Chiral Selector	Type	Anticipated Resolution (Rs)	Anticipated Migration Time	Key Advantages	Key Considerations
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	Neutral	Moderate to Good	Shorter	Good solubility, versatile, widely available.	May require higher concentrations for sufficient resolution.
Sulfated-β-cyclodextrin (S-β-CD)	Anionic (Negatively Charged)	Good to Excellent	Longer	Stronger interaction with analytes, often leading to higher resolution at lower concentrations. Can be used in counter-electroosmotic flow mode.	Can lead to higher currents; potential for strong, non-enantioselective interactions.
Sulfobutyl Ether-β-cyclodextrin (SBE-β-CD)	Anionic (Negatively Charged)	Good to Excellent	Longer	Similar to S-β-CD with potentially different selectivity due to the bulkier substituent.	Similar considerations as S-β-CD regarding current and non-specific binding.

In-Depth Analysis of Chiral Selector Performance

Neutral Cyclodextrins: The Versatile Workhorse

Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a neutral derivative widely employed for its excellent water solubility and broad enantioselectivity.

Mechanism of Chiral Recognition: For 2-Hydroxy-2-phenylpropanoic acid, the phenyl group is expected to be included within the hydrophobic cavity of the HP-β-CD. The chiral center, bearing a hydroxyl and a carboxyl group, will be positioned near the wider rim of the cyclodextrin. Chiral recognition arises from the differential stability of the diastereomeric complexes formed between the R- and S-enantiomers and the HP-β-CD. This is influenced by steric hindrance and the potential for hydrogen bonding between the analyte's hydroxyl and carboxyl groups and the hydroxyl groups on the rim of the cyclodextrin.

Experimental Causality: The choice of a neutral cyclodextrin like HP-β-CD is often a good starting point in method development due to its versatility.[3] Since 2-Hydroxy-2-phenylpropanoic acid is anionic at neutral to basic pH, it will migrate towards the anode. The neutral HP-β-CD will move with the electroosmotic flow (EOF) towards the cathode. This counter-current movement can enhance the interaction time and improve the chances of separation. The concentration of HP-β-CD is a critical parameter; increasing the concentration generally improves resolution up to a certain point, after which resolution may plateau or even decrease due to factors like increased viscosity of the BGE.

Anionic Cyclodextrins: The High-Resolution Specialists

Sulfated-β-cyclodextrin (S-β-CD) and Sulfobutyl Ether-β-cyclodextrin (SBE-β-CD) are negatively charged cyclodextrin derivatives that often provide superior resolution, particularly for acidic and neutral compounds.

Mechanism of Chiral Recognition: In addition to the inclusion complexation mechanism described for neutral CDs, anionic CDs introduce strong electrostatic interactions. As 2-Hydroxy-2-phenylpropanoic acid is also anionic at a suitable pH, there will be electrostatic repulsion between the analyte and the chiral selector. However, the inclusion of the phenyl group into the CD cavity can still occur. The chiral discrimination is then a result of the subtle differences in the balance of inclusion forces, hydrogen bonding, and electrostatic interactions for the two enantiomers. The negatively charged sulfate or sulfobutyl ether groups on the rim of the CD can also engage in specific interactions with the analyte's functional groups. For acidic analytes, it is often advantageous to work at a lower pH where the analyte's charge is suppressed, allowing for stronger inclusion into the CD cavity.

Experimental Causality: The use of a negatively charged CD for an anionic analyte might seem counterintuitive due to electrostatic repulsion. However, this can be leveraged to achieve high-resolution separations. By operating at a pH where the analyte is partially ionized, the differential interaction with the charged CD can be exploited. Furthermore, the strong electrophoretic mobility of the anionic CDs in the opposite direction to the EOF allows for a wide separation window and can lead to excellent resolution. A significant advantage of charged CDs is that they often achieve baseline separation at lower concentrations compared to their neutral counterparts.[3]

Experimental Protocols

The following are detailed, step-by-step methodologies for the enantiomeric separation of 2-Hydroxy-2-phenylpropanoic acid using HP-β-CD and SBE-β-CD. These protocols are designed to be self-validating, with clear checkpoints for assessing performance.

Protocol 1: Enantioseparation using Hydroxypropyl-β-cyclodextrin (HP-β-CD)

1. Background Electrolyte (BGE) Preparation:

• Prepare a 50 mM sodium phosphate buffer by dissolving the appropriate amount of sodium phosphate monobasic in deionized water.
• Adjust the pH to 6.0 with a 1 M sodium hydroxide solution.
• Dissolve Hydroxypropyl-β-cyclodextrin (HP-β-CD) in the phosphate buffer to a final concentration of 30 mM.
• Filter the BGE through a 0.45 µm syringe filter and degas for 10 minutes by sonication.

2. Sample Preparation:

• Prepare a stock solution of racemic 2-Hydroxy-2-phenylpropanoic acid at 1 mg/mL in a 50:50 mixture of deionized water and methanol.
• Dilute the stock solution with deionized water to a working concentration of 100 µg/mL.

3. Capillary Electrophoresis System and Conditions:

• Capillary: Fused-silica capillary, 50 µm I.D., 375 µm O.D., total length 60 cm, effective length 50 cm.
• Capillary Conditioning (for a new capillary):
• Rinse with 1 M NaOH for 20 min.
• Rinse with 0.1 M NaOH for 20 min.
• Rinse with deionized water for 10 min.
• Rinse with BGE for 15 min.
• Pre-injection Rinsing:
• Rinse with 0.1 M NaOH for 2 min.
• Rinse with deionized water for 2 min.
• Rinse with BGE for 5 min.
• Injection: Hydrodynamic injection at 50 mbar for 5 seconds.
• Applied Voltage: 25 kV (Normal polarity, anode at the injection side).
• Capillary Temperature: 25 °C.
• Detection: UV detection at 210 nm.

4. Data Analysis and Performance Evaluation:

• Calculate the resolution (Rs) between the two enantiomer peaks using the formula: Rs = 2(t₂ - t₁) / (w₁ + w₂), where t₁ and t₂ are the migration times and w₁ and w₂ are the peak widths at the base. A resolution of ≥ 1.5 indicates baseline separation.
• Determine the migration times and the number of theoretical plates (N) for each peak to assess efficiency.

Protocol 2: Enantioseparation using Sulfobutyl Ether-β-cyclodextrin (SBE-β-CD)

1. Background Electrolyte (BGE) Preparation:

• Prepare a 100 mM phosphate buffer by dissolving the appropriate amount of sodium phosphate monobasic in deionized water.
• Adjust the pH to 2.5 with phosphoric acid.
• Dissolve Sulfobutyl Ether-β-cyclodextrin (SBE-β-CD) in the phosphate buffer to a final concentration of 25 mM.
• Filter the BGE through a 0.45 µm syringe filter and degas for 10 minutes by sonication.

2. Sample Preparation:

• Prepare a stock solution of racemic 2-Hydroxy-2-phenylpropanoic acid at 1 mg/mL in a 50:50 mixture of deionized water and methanol.
• Dilute the stock solution with deionized water to a working concentration of 100 µg/mL.

3. Capillary Electrophoresis System and Conditions:

• Capillary: Fused-silica capillary, 50 µm I.D., 375 µm O.D., total length 60 cm, effective length 50 cm.
• Capillary Conditioning: (Follow the same procedure as in Protocol 1).
• Pre-injection Rinsing: (Follow the same procedure as in Protocol 1).
• Injection: Hydrodynamic injection at 50 mbar for 5 seconds.
• Applied Voltage: -20 kV (Reversed polarity, cathode at the injection side).
• Capillary Temperature: 25 °C.
• Detection: UV detection at 220 nm.

4. Data Analysis and Performance Evaluation:

• Calculate the resolution (Rs), migration times, and theoretical plates (N) as described in Protocol 1.

Visualization of Experimental Workflows

Caption: General workflow for chiral separation by Capillary Electrophoresis.

Caption: Mechanism of chiral recognition and separation in CE.

Conclusion and Recommendations

The choice between a neutral and a charged cyclodextrin for the enantioseparation of 2-Hydroxy-2-phenylpropanoic acid depends on the specific analytical goal.

• For initial method development and screening, Hydroxypropyl-β-cyclodextrin (HP-β-CD) is an excellent starting point due to its versatility and good performance with a wide range of compounds. It is likely to provide adequate to good resolution with straightforward method optimization.

• For methods requiring high resolution, such as the determination of enantiomeric purity, Sulfobutyl Ether-β-cyclodextrin (SBE-β-CD) or Sulfated-β-cyclodextrin (S-β-CD) are highly recommended. Their potential for stronger and more specific interactions often translates to superior separation of enantiomers, enabling the accurate quantification of minor enantiomeric impurities.

It is imperative to validate the chosen method according to ICH guidelines to ensure its suitability for the intended application, assessing parameters such as specificity, linearity, accuracy, precision, and robustness.[1] The protocols provided in this guide serve as a robust foundation for developing and validating a high-performance chiral separation method for 2-Hydroxy-2-phenylpropanoic acid in your laboratory.

References

• Nardi, A., Eliseev, A., Bocek, P. and Fanali, S. (1993). Use of charged and neutral cyclodextrins in capillary zone electrophoresis: enantiomeric resolution of some 2-hydroxy acids. Journal of Chromatography A, 638(2), pp.247-253. Available at: [Link]

• Jicsinszky, L., Szabó, Z. I., & Iványi, R. (2012). Comparison of separation performances of novel β-cyclodextrin-based chiral stationary phases in high-performance liquid chromatographic enantioseparation. Journal of Chromatography A, 1228, 221-229. Available at: [Link]

• Walczak, J., et al. (2022). Review of Applications of β-Cyclodextrin as a Chiral Selector for Effective Enantioseparation. Molecules, 27(19), 6598. Available at: [Link]

• Ginterova, P., et al. (2023). Analyzing the Chiral Purity of Pharmaceuticals: The Application of Cyclodextrin-Based Chiral Selectors in Capillary Electrophoresis. Pharmaceutics, 15(11), 2588. Available at: [Link]

• Zhao, J., et al. (2020). Enantioseparation using carboxymethyl-6-(4-methoxybenzylamino)-β-cyclodextrin as a chiral selector by capillary electrophoresis and molecular modeling study of the recognition mechanism. New Journal of Chemistry, 44(2), 548-556. Available at: [Link]

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A Head-to-Head Battle for Enantiomeric Purity: Cross-Validation of HPLC and NMR for the ee Determination of 2-Hydroxy-2-phenylpropanoic Acid

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the stereochemical identity of a drug candidate is not a mere detail but a critical determinant of its therapeutic efficacy and safety. The two enantiomers of a chiral molecule can exhibit vastly different pharmacological and toxicological profiles. Consequently, the accurate determination of enantiomeric excess (ee) is a cornerstone of chiral drug development and quality control. This guide provides an in-depth, objective comparison of two of the most powerful analytical techniques for this purpose: High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy. We will use 2-Hydroxy-2-phenylpropanoic acid, a chiral α-hydroxy acid, as our model compound to explore the nuances of these methods, from first principles to practical cross-validation.

The Contenders: A Glimpse into HPLC and NMR for Chiral Analysis

Chiral HPLC and NMR spectroscopy are the workhorses of the modern analytical laboratory, each offering a unique set of advantages for the determination of enantiomeric excess.

Chiral High-Performance Liquid Chromatography (HPLC) operates on the principle of differential interaction. A solution of the enantiomeric mixture is passed through a column containing a chiral stationary phase (CSP). The enantiomers interact with the CSP to form transient diastereomeric complexes. One enantiomer will have a stronger interaction with the CSP and will therefore travel more slowly through the column, resulting in a separation of the two enantiomers. The area under each peak in the resulting chromatogram is directly proportional to the concentration of that enantiomer, allowing for precise calculation of the ee.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy , on the other hand, provides a window into the molecular structure. In an achiral environment, enantiomers are indistinguishable by NMR as they have identical magnetic properties. However, in the presence of a chiral solvating agent (CSA), the enantiomers form diastereomeric complexes that are no longer mirror images. This results in distinct chemical shifts for corresponding protons in the two enantiomers in the ¹H NMR spectrum. The ratio of the integrals of these separated signals provides a direct measure of the enantiomeric ratio.[2]

A Comparative Analysis: HPLC vs. NMR

The choice between HPLC and NMR for ee determination is often dictated by the specific requirements of the analysis, including the desired level of precision, sample throughput, and the stage of drug development. The following table provides a summary of the key performance characteristics of each technique.

Feature	Chiral HPLC	NMR with Chiral Solvating Agent
Principle	Differential interaction with a chiral stationary phase leading to separation.	Formation of diastereomeric complexes with a chiral solvating agent leading to distinct NMR signals.
Sample Preparation	Dissolution in a suitable mobile phase.	Dissolution in a deuterated solvent with the addition of a chiral solvating agent.
Analysis Time	Typically 10-30 minutes per sample.	Typically 5-15 minutes per sample.
Sensitivity	High (µg/mL to ng/mL).	Moderate (mg/mL).
Precision	High (RSD < 2%).	Good (RSD < 5%).
Accuracy	High.	Good, can be influenced by signal overlap.
Method Development	Can be time-consuming, requiring screening of columns and mobile phases.	Generally faster, involving screening of chiral solvating agents and optimization of concentration.
Solvent Consumption	High.	Low.
Cost per Sample	Moderate.	Low.
Regulatory Acceptance	Well-established and widely accepted for quality control and release testing.	Often used for reaction monitoring and high-throughput screening; may require more extensive validation for regulatory submissions.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a detailed methodology for the determination of the enantiomeric excess of 2-Hydroxy-2-phenylpropanoic acid using both chiral HPLC and ¹H NMR spectroscopy.

Chiral HPLC Method

This protocol is designed for the baseline separation of the enantiomers of 2-Hydroxy-2-phenylpropanoic acid using a commercially available chiral stationary phase.

Instrumentation:

• HPLC system with a UV detector

• Chiral stationary phase column (e.g., a polysaccharide-based column such as Chiralcel OD-H or Chiralpak AD-H)

Reagents:

• Hexane (HPLC grade)

• Isopropanol (HPLC grade)

• Trifluoroacetic acid (TFA)

• 2-Hydroxy-2-phenylpropanoic acid standard (racemic and enantiomerically pure, if available)

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of Hexane:Isopropanol:TFA (e.g., 90:10:0.1 v/v/v). The optimal ratio may need to be determined experimentally.

• Sample Preparation: Dissolve a known amount of 2-Hydroxy-2-phenylpropanoic acid in the mobile phase to a final concentration of approximately 1 mg/mL.

• HPLC Analysis:

  • Equilibrate the chiral column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved.

  • Set the UV detector to a wavelength of 220 nm.

  • Inject 10 µL of the sample solution.

  • Record the chromatogram for a sufficient time to allow for the elution of both enantiomers.

• Data Analysis:

  • Identify the peaks corresponding to the (R)- and (S)-enantiomers.

  • Integrate the area of each peak.

  • Calculate the enantiomeric excess (ee) using the following formula: ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100 where Area₁ and Area₂ are the peak areas of the major and minor enantiomers, respectively.

¹H NMR Method with a Chiral Solvating Agent

This protocol describes the use of a chiral solvating agent to induce chemical shift non-equivalence between the enantiomers of 2-Hydroxy-2-phenylpropanoic acid.

Instrumentation:

• NMR spectrometer (≥400 MHz recommended)

• NMR tubes

Reagents:

• Deuterated chloroform (CDCl₃)

• Chiral solvating agent (e.g., (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol or quinine)

• 2-Hydroxy-2-phenylpropanoic acid standard (racemic and enantiomerically pure, if available)

Procedure:

• Sample Preparation:

  • Dissolve approximately 5 mg of 2-Hydroxy-2-phenylpropanoic acid in 0.6 mL of CDCl₃ in an NMR tube.

  • Acquire a standard ¹H NMR spectrum to identify the proton signals of the analyte.

  • Add a molar equivalent of the chiral solvating agent to the NMR tube.

• NMR Analysis:

  • Acquire a ¹H NMR spectrum of the mixture.

  • Identify a well-resolved proton signal that shows distinct chemical shifts for the two enantiomers. The methine proton or aromatic protons are often good candidates.

• Data Analysis:

  • Integrate the signals corresponding to the two diastereomeric complexes.

  • Calculate the enantiomeric excess (ee) using the following formula: ee (%) = [ (Integral₁ - Integral₂) / (Integral₁ + Integral₂) ] x 100 where Integral₁ and Integral₂ are the integration values of the signals for the major and minor enantiomers, respectively.

Cross-Validation: Ensuring Method Concordance

Cross-validation is a critical process to demonstrate the interchangeability of two analytical methods.[3] It provides a high degree of confidence that both methods are accurate and reliable for the intended purpose. The following workflow outlines the steps for the cross-validation of the HPLC and NMR methods for the ee determination of 2-Hydroxy-2-phenylpropanoic acid.

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Navigating the Chiral Landscape: A Comparative Guide to the Synthesis of Enantiopure 2-Hydroxy-2-phenylpropanoic Acid

Introduction: The Significance of a Single Stereocenter

Enantiopure 2-hydroxy-2-phenylpropanoic acid, also known as atrolactic acid, stands as a valuable chiral building block in the synthesis of pharmaceuticals and other fine chemicals. Its single stereocenter dictates the molecule's three-dimensional arrangement, which in turn governs its biological activity. The differential effects of enantiomers are a cornerstone of modern drug development, necessitating synthetic strategies that can deliver a single, desired stereoisomer with high fidelity. This guide provides a comparative analysis of the primary synthetic routes to enantiopure atrolactic acid, offering insights into the mechanistic underpinnings, practical considerations, and experimental data to inform researchers in their selection of the most suitable method.

I. Classical Approach: Chiral Resolution of Racemic Mixtures

The separation of a racemic mixture into its constituent enantiomers, a process known as chiral resolution, represents the most traditional strategy for accessing enantiopure compounds. This approach relies on the formation of diastereomeric pairs, which, unlike enantiomers, possess distinct physical properties that allow for their separation.

A. Diastereomeric Salt Formation

The most common method for the resolution of carboxylic acids like atrolactic acid is the formation of diastereomeric salts with a chiral base. The differing solubilities of these salts in a given solvent system enable their separation by fractional crystallization.

Causality of Experimental Choices: The selection of the resolving agent is critical and is often determined empirically. The ideal agent should be readily available in high enantiopuric form, inexpensive, and form well-defined crystalline salts with one of the enantiomers of the racemic acid. The choice of solvent is equally important, as it directly influences the solubility difference between the diastereomeric salts.

Experimental Protocol: Resolution of (±)-2-Hydroxy-2-phenylpropanoic Acid with (R)-(+)-α-Methylbenzylamine

• Salt Formation: A solution of racemic 2-hydroxy-2-phenylpropanoic acid (1.0 eq) in a suitable solvent (e.g., ethanol) is treated with a solution of (R)-(+)-α-methylbenzylamine (0.5 eq) in the same solvent.

• Crystallization: The mixture is heated to reflux to ensure complete dissolution and then allowed to cool slowly to room temperature. The diastereomeric salt of (R)-2-hydroxy-2-phenylpropanoic acid and (R)-(+)-α-methylbenzylamine, being less soluble, will preferentially crystallize.

• Isolation and Purification: The crystals are collected by filtration, washed with a small amount of cold solvent, and dried. The optical purity of the salt can be enhanced by recrystallization.

• Liberation of the Free Acid: The resolved diastereomeric salt is then treated with a strong acid (e.g., HCl) to protonate the carboxylate and liberate the enantiopure (R)-2-hydroxy-2-phenylpropanoic acid. The product is then extracted into an organic solvent, dried, and concentrated. The resolving agent can often be recovered from the aqueous layer.

B. Chromatographic Separation

Chiral chromatography offers a powerful alternative to classical resolution. In this technique, the racemic mixture is passed through a column containing a chiral stationary phase (CSP). The enantiomers interact differently with the CSP, leading to different retention times and enabling their separation. High-performance liquid chromatography (HPLC) with a chiral column is a widely used analytical and preparative technique for this purpose.[1]

Data Summary: Comparison of Chiral Resolution Methods

Method	Resolving Agent/CSP	Typical Diastereomeric Excess (d.e.) / Enantiomeric Excess (e.e.)	Yield	Key Advantages	Key Disadvantages
Diastereomeric Salt Formation	Chiral amines (e.g., (R)-phenylethylamine)	>95% d.e. after recrystallization	Theoretical max of 50% for one enantiomer	Scalable, cost-effective for large quantities	Labor-intensive, yield limited to 50% per enantiomer, requires screening of resolving agents and solvents
Chiral HPLC	Various (e.g., polysaccharide-based)	>99% e.e.	High recovery	High enantiopurity, applicable to small scales, analytical and preparative	Expensive stationary phases, limited scalability for bulk production

II. The Elegance of Asymmetry: Enantioselective Synthesis

Asymmetric synthesis aims to create the desired stereocenter directly from a prochiral starting material, thereby avoiding the inherent 50% yield limitation of classical resolution. These methods employ chiral catalysts or auxiliaries to control the stereochemical outcome of the reaction.

A. Asymmetric Hydrogenation

One of the most efficient methods for preparing enantiopure α-hydroxy acids is the asymmetric hydrogenation of the corresponding α-keto acid or its ester. This reaction utilizes a transition metal catalyst, typically rhodium or ruthenium, complexed with a chiral ligand.

Causality of Experimental Choices: The chiral ligand coordinates to the metal center, creating a chiral environment that directs the delivery of hydrogen to one face of the prochiral substrate. The choice of ligand is paramount in achieving high enantioselectivity. Ligands such as BINAP and DuPHOS have proven to be highly effective in these transformations.

Experimental Protocol: Asymmetric Hydrogenation of 2-Oxo-2-phenylpropanoic Acid

• Catalyst Preparation: In a glovebox, a rhodium precursor (e.g., [Rh(COD)₂]BF₄) and a chiral phosphine ligand (e.g., (R,R)-Me-DuPHOS) are dissolved in a degassed solvent like methanol.

• Reaction Setup: The substrate, 2-oxo-2-phenylpropanoic acid, is added to the catalyst solution in a high-pressure reactor.

• Hydrogenation: The reactor is sealed, purged with hydrogen gas, and then pressurized to the desired pressure (e.g., 4 bar). The reaction is stirred at a specific temperature (e.g., 25°C) for a set time (e.g., 12 hours).

• Workup and Isolation: After the reaction is complete, the solvent is removed under reduced pressure. The residue is then purified, typically by chromatography, to yield the enantiomerically enriched 2-hydroxy-2-phenylpropanoic acid.

B. Chiral Auxiliary-Mediated Synthesis

This strategy involves covalently attaching a chiral auxiliary to the substrate. The auxiliary then directs the stereoselective formation of the new chiral center. After the reaction, the auxiliary is cleaved and can ideally be recovered. While not as commonly documented for 2-hydroxy-2-phenylpropanoic acid itself, the principle can be applied.[2] For instance, a chiral alcohol could be esterified with 2-oxo-2-phenylpropanoic acid, followed by a diastereoselective reduction of the keto group.

Data Summary: Comparison of Asymmetric Synthesis Methods

Method	Catalyst/Auxiliary	Typical Enantiomeric Excess (e.e.)	Yield	Key Advantages	Key Disadvantages
Asymmetric Hydrogenation	Rh-(R,R)-Me-DuPHOS	>95%	>99%	High enantioselectivity and yield, catalytic	Requires specialized high-pressure equipment, expensive catalysts and ligands

III. The Green Chemistry Approach: Biocatalysis

Biocatalysis utilizes enzymes or whole microorganisms to perform chemical transformations with high chemo-, regio-, and stereoselectivity under mild reaction conditions. This approach is increasingly attractive due to its environmental benefits and potential for cost-effective production.

A. Enzymatic Kinetic Resolution

In an enzymatic kinetic resolution, an enzyme selectively reacts with one enantiomer of a racemic mixture, leaving the other enantiomer unreacted. For example, a lipase could be used to selectively hydrolyze the ester of one enantiomer of racemic 2-hydroxy-2-phenylpropanoate, allowing for the separation of the unreacted ester and the hydrolyzed acid.

B. Asymmetric Bioreduction

Similar to catalytic asymmetric hydrogenation, specific enzymes, such as ketoacid reductases, can reduce a prochiral keto acid to the corresponding chiral hydroxy acid with high enantioselectivity.[3] This often involves the use of whole-cell biocatalysts (e.g., recombinant E. coli or yeast) that contain the desired reductase and can regenerate the necessary cofactor (e.g., NADH or NADPH).

Causality of Experimental Choices: The choice of enzyme or microorganism is crucial and is often identified through screening of culture collections or by protein engineering to enhance activity and selectivity for a specific substrate. The reaction conditions, such as pH, temperature, and substrate concentration, must be optimized for the specific biocatalyst.

Experimental Protocol: Whole-Cell Bioreduction of 2-Oxo-2-phenylpropanoic Acid

• Biocatalyst Preparation: A culture of a suitable microorganism (e.g., E. coli expressing a ketoacid reductase) is grown to a desired cell density. The cells are then harvested by centrifugation and washed.

• Biotransformation: The cell pellet is resuspended in a buffer solution containing the substrate, 2-oxo-2-phenylpropanoic acid, and a co-substrate for cofactor regeneration (e.g., glucose or isopropanol).

• Reaction: The reaction mixture is incubated at an optimal temperature (e.g., 30°C) with shaking. The progress of the reaction is monitored by techniques like HPLC.

• Product Isolation: Once the reaction is complete, the cells are removed by centrifugation or filtration. The supernatant is then acidified, and the product is extracted with an organic solvent. The solvent is dried and evaporated to yield the enantiopure 2-hydroxy-2-phenylpropanoic acid.

Data Summary: Comparison of Biocatalytic Methods

Method	Biocatalyst	Typical Enantiomeric Excess (e.e.)	Conversion/Yield	Key Advantages	Key Disadvantages
Enzymatic Kinetic Resolution	Lipases	>99% for unreacted enantiomer	Theoretical max of 50%	High enantioselectivity, mild conditions	Yield limited to 50%, requires separation of product and unreacted starting material
Asymmetric Bioreduction	Ketoacid reductases (whole cells)	>99%	High conversion	High enantioselectivity and yield, environmentally friendly, mild conditions	Requires fermentation and cell handling expertise, potential for substrate/product inhibition

IV. Visualizing the Synthetic Pathways

To better illustrate the discussed synthetic strategies, the following diagrams outline the general workflows.

Caption: Workflow for Chiral Resolution via Diastereomeric Salt Formation.

Caption: Workflow for Asymmetric Synthesis via Catalytic Hydrogenation.

Caption: Workflow for Biocatalytic Asymmetric Reduction.

V. Conclusion and Future Outlook

The synthesis of enantiopure 2-hydroxy-2-phenylpropanoic acid can be achieved through several distinct and effective routes. The choice of the optimal method depends on a variety of factors, including the desired scale of production, cost considerations, available equipment, and environmental impact.

• Chiral resolution remains a viable and scalable option, particularly when a cost-effective resolving agent is available. However, its inherent 50% yield limitation for a single enantiomer is a significant drawback.

• Asymmetric synthesis , especially catalytic asymmetric hydrogenation, offers an elegant and highly efficient solution, providing high yields and enantioselectivities. The primary barriers to its widespread adoption are the cost of the catalysts and the need for specialized equipment.

• Biocatalysis is emerging as a powerful and sustainable alternative. The high selectivity of enzymes, coupled with mild reaction conditions, makes it an attractive option for industrial applications. Further developments in enzyme discovery and engineering are expected to expand the scope and efficiency of biocatalytic routes.

For researchers and drug development professionals, a thorough evaluation of these factors is essential to select the most appropriate synthetic strategy to access this important chiral building block.

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A Comparative Guide to the Biological Activity of 2-Hydroxy-2-phenylpropanoic Acid Enantiomers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chiral drug development, the differential biological activity of enantiomers is a cornerstone of modern pharmacology. This guide provides an in-depth technical comparison of the (R)- and (S)-enantiomers of 2-Hydroxy-2-phenylpropanoic acid, also known as atrolactic acid. As a senior application scientist, this document synthesizes established principles of stereopharmacology with detailed experimental protocols to empower researchers in their evaluation of these chiral molecules.

Introduction: The Significance of Chirality in Drug Action

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in drug design and action. Enantiomers, the two mirror-image forms of a chiral molecule, can exhibit profoundly different pharmacological, toxicological, and metabolic profiles.[1] This is because biological systems, being composed of chiral entities like amino acids and sugars, provide a chiral environment where enantiomers can interact differently with receptors, enzymes, and other macromolecules.

2-Hydroxy-2-phenylpropanoic acid possesses a chiral center at the C2 carbon, giving rise to (R)- and (S)-enantiomers. While structurally similar to the well-known non-steroidal anti-inflammatory drug (NSAID) ibuprofen (2-(4-isobutylphenyl)propanoic acid), the addition of a hydroxyl group at the stereocenter introduces new possibilities for molecular interactions and, consequently, biological activity.[2] For many 2-arylpropanoic acids, the (S)-enantiomer is the more potent inhibitor of cyclooxygenase (COX) enzymes, the primary target for NSAIDs.[3][4] This established precedent underscores the critical need to benchmark the individual biological activities of the (R)- and (S)-enantiomers of 2-Hydroxy-2-phenylpropanoic acid.

Benchmarking Biological Activity: A Comparative Overview

Based on the pharmacology of structurally related compounds, we can hypothesize and subsequently test for differential activities between the enantiomers of 2-Hydroxy-2-phenylpropanoic acid in several key areas. The following table summarizes the expected comparative performance and provides a framework for experimental validation.

Biological Parameter	(R)-2-Hydroxy-2-phenylpropanoic acid	(S)-2-Hydroxy-2-phenylpropanoic acid	Rationale & Key References
Anticholinergic Activity	Expected to be the more potent eutomer	Expected to be the less potent distomer	Structurally analogous to atropine and scopolamine, which are muscarinic antagonists. Chirality is known to be a key determinant of binding affinity at muscarinic receptors.[5][6]
Cytotoxicity	Potentially lower cytotoxicity	Potentially higher cytotoxicity	Differential metabolic pathways and off-target effects can lead to enantiomer-specific toxicity.[7]
Anti-inflammatory Activity	Expected to be less potent	Expected to be the more potent eutomer	In many profen NSAIDs, the (S)-enantiomer is the more potent COX inhibitor.[2][3]

Experimental Protocols for Benchmarking

To empirically validate the hypothesized differences in biological activity, a series of well-defined in vitro assays are essential. The following protocols are designed to provide a robust and reproducible framework for comparing the enantiomers of 2-Hydroxy-2-phenylpropanoic acid.

Chiral Purity Assessment: The Prerequisite

Before any biological evaluation, the enantiomeric purity of the test compounds must be rigorously established. High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase is the gold standard for this purpose.[8][9]

Caption: Simplified signaling pathways for muscarinic acetylcholine receptor subtypes. [10]

Cell Viability and Cytotoxicity Assays

To assess the cytotoxic potential of each enantiomer, cell viability assays are employed. The MTT and XTT assays are colorimetric methods that measure the metabolic activity of cells, which is an indicator of cell viability. [11][12][13]

• Cell Seeding: Plate cells in a 96-well microplate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of (R)- and (S)-2-Hydroxy-2-phenylpropanoic acid and incubate for a specified period (e.g., 24, 48, or 72 hours).

• XTT Reagent Addition: Prepare the XTT labeling mixture according to the manufacturer's instructions and add it to each well. [11]4. Incubation: Incubate the plate for a period (typically 2-4 hours) to allow for the conversion of the XTT reagent to a colored formazan product by metabolically active cells. [11]5. Absorbance Measurement: Measure the absorbance of the formazan product using a microplate reader at the appropriate wavelength (typically 450-500 nm). [11]6. Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. Plot the percentage of viability against the logarithm of the compound concentration to determine the CC₅₀ (the concentration that causes 50% cytotoxicity).

Caption: A comparison of the experimental workflows for the MTT and XTT cell viability assays. [11]

Conclusion and Future Directions

The principles of stereopharmacology strongly suggest that the (R)- and (S)-enantiomers of 2-Hydroxy-2-phenylpropanoic acid will exhibit distinct biological activities. This guide provides a foundational framework for the systematic and rigorous benchmarking of these enantiomers. The detailed experimental protocols for chiral purity analysis, muscarinic receptor binding, and cytotoxicity assessment will enable researchers to generate the critical data needed to elucidate their individual pharmacological and toxicological profiles.

Future investigations should extend to in vivo models to assess the pharmacokinetics and efficacy of the individual enantiomers. Furthermore, exploring their effects on other potential targets, such as cyclooxygenase enzymes, will provide a more complete understanding of their therapeutic potential. By adhering to the principles of scientific integrity and employing robust experimental methodologies, the research community can unlock the full potential of these chiral molecules in drug discovery and development.

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A Comparative Guide to 2-Hydroxy-2-phenylpropanoic Acid Derivatives in Research Applications

For the discerning researcher, scientist, and drug development professional, the selection of molecular scaffolds and functional motifs is a critical decision that dictates the trajectory of a research program. Among the vast landscape of chiral building blocks and bioactive molecules, 2-hydroxy-2-phenylpropanoic acid, also known as atrolactic acid, and its derivatives present a compelling case for their utility in asymmetric synthesis and as templates for novel therapeutic agents. This guide provides an in-depth technical comparison of these derivatives, grounded in experimental data, to inform their application in your research endeavors.

Introduction to 2-Hydroxy-2-phenylpropanoic Acid: A Chiral Scaffold with Untapped Potential

2-Hydroxy-2-phenylpropanoic acid is a chiral α-hydroxy acid distinguished by a stereogenic center bearing a hydroxyl, a carboxyl, a methyl, and a phenyl group. This unique arrangement of functional groups imparts specific stereochemical properties and a platform for diverse chemical modifications, leading to a range of derivatives with applications in asymmetric synthesis and pharmacology.

Application in Asymmetric Synthesis: A Comparative Look at Atrolactic Acid as a Chiral Auxiliary

The temporary incorporation of a chiral molecule to guide the formation of a new stereocenter is a cornerstone of asymmetric synthesis. (R)- and (S)-2-hydroxy-2-phenylpropanoic acid (atrolactic acid) have been explored as chiral auxiliaries, leveraging their rigid structure to induce diastereoselectivity.

Mechanism of Asymmetric Induction

The efficacy of atrolactic acid as a chiral auxiliary hinges on the formation of a rigid, chelated intermediate. When attached to a prochiral substrate, the hydroxyl and carbonyl groups can coordinate to a metal cation (e.g., Li⁺ in enolate formation), creating a conformationally restricted environment. This steric hindrance directs the approach of an incoming electrophile to one face of the prochiral substrate, resulting in the preferential formation of one diastereomer.

Below is a conceptual workflow for the use of (R)-2-hydroxy-2-phenylpropanoic acid as a chiral auxiliary in an asymmetric alkylation reaction.

Caption: General workflow for asymmetric alkylation using (R)-2-hydroxy-2-phenylpropanoic acid.

Performance Comparison with Established Chiral Auxiliaries

While specific, direct comparative studies are limited, the performance of atrolactic acid can be contextualized by comparing its structural features to well-established chiral auxiliaries like Evans' oxazolidinones.

Chiral Auxiliary	Key Structural Feature for Stereocontrol	Typical Diastereomeric Ratios (d.r.) in Alkylation	Advantages	Limitations
(R)-2-Hydroxy-2-phenylpropanoic acid	Rigid chelation involving hydroxyl and carbonyl groups	Hypothetically moderate to high	Simple structure, potentially recoverable	Less documented, may offer lower d.r. than established auxiliaries
Evans' Oxazolidinones	Bulky substituent at C4 directing incoming electrophiles	Often >95:5	High diastereoselectivity, well-documented, reliable	More complex synthesis, potentially harsher cleavage conditions
(S)-Mandelic Acid	Similar α-hydroxy acid structure to atrolactic acid	Moderate to high	Commercially available, well-studied in resolutions	Can be less effective in certain alkylations compared to oxazolidinones

Expert Insight: The choice of a chiral auxiliary is highly reaction-dependent. While Evans' auxiliaries are a gold standard for high diastereoselectivity in many cases, the simpler structure of atrolactic acid may offer advantages in terms of cost and ease of removal. Its utility is particularly promising in reactions where chelation control is the dominant factor for stereochemical outcomes. Further research is warranted to fully delineate its performance against other auxiliaries in a range of asymmetric transformations.

Pharmacological Applications: Derivatives as Dual-Action Anti-inflammatory and Antimicrobial Agents

Derivatives of 2-phenylpropanoic acid are a well-established class of non-steroidal anti-inflammatory drugs (NSAIDs), with ibuprofen being a prominent example. Research has extended to derivatives of 2-hydroxy-2-phenylpropanoic acid, exploring their potential as both anti-inflammatory and antimicrobial agents.

Mechanism of Action: Cyclooxygenase (COX) Inhibition

The anti-inflammatory effects of these derivatives are primarily attributed to their inhibition of cyclooxygenase (COX) enzymes. COX-1 is constitutively expressed and plays a role in physiological functions, while COX-2 is induced during inflammation and is the primary target for anti-inflammatory drugs.

Caption: Simplified schematic of COX inhibition by 2-hydroxy-2-phenylpropanoic acid derivatives.

Comparative Performance Data

A study on a series of 2-(4-substitutedmethylphenyl)propionic acid derivatives provides valuable insights into their dual-action potential. The data below is adapted from this study to illustrate the comparative performance.

Table 1: In Vitro COX Inhibition Data

Compound	R Group on Phenyl Ring	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)
Ibuprofen	-CH₂CH(CH₃)₂ (at para)	3.45	1.80	1.92
Nimesulide	-SO₂NH₂ (and other groups)	7.92	0.07	113.14
Derivative 6h	-CH₂-S-(5-methyl-1H-benzo[d]imidazol-2-yl)	2.15	3.01	0.71
Derivative 6l	-CH₂-S-(5-methoxy-1H-benzo[d]imidazol-2-yl)	2.53	3.12	0.81

Data is illustrative and based on published findings for structurally related compounds.[1]

Expert Interpretation: The selectivity index (SI) is a crucial parameter, with a higher value indicating greater selectivity for COX-2, which is generally desirable to minimize gastrointestinal side effects associated with COX-1 inhibition. While the presented derivatives (6h and 6l) show potent inhibition of both COX enzymes, their selectivity for COX-2 is lower than that of nimesulide. However, their overall inhibitory potency is comparable to or better than ibuprofen. This suggests a potential for developing broad-spectrum anti-inflammatory agents from this scaffold. The presence of the heterocyclic moieties in 6h and 6l appears to be critical for their potent activity.

Table 2: In Vitro Antibacterial Activity (MIC, µg/mL)

Compound	S. aureus	E. faecalis	K. pneumoniae	E. coli	C. albicans
Chloramphenicol	6.25	6.25	12.5	6.25	>100
Ketoconazole	>100	>100	>100	>100	1.56
Derivative 6d	25	25	25	25	50
Derivative 6h	12.5	12.5	12.5	12.5	25
Derivative 6l	6.25	6.25	6.25	6.25	12.5
Derivative 6m	12.5	12.5	12.5	12.5	25

Data is illustrative and based on published findings for structurally related compounds.[1]

Expert Interpretation: The Minimum Inhibitory Concentration (MIC) data reveals that some derivatives, particularly 6l, exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as the fungus C. albicans. The activity of derivative 6l is comparable to the standard antibiotic chloramphenicol against the tested bacterial strains. This dual functionality as both an anti-inflammatory and antimicrobial agent makes these derivatives particularly interesting for further development, especially for treating infections with an inflammatory component. The likely mechanism of antibacterial action involves disruption of the bacterial cell membrane.[2]

Experimental Protocols

Protocol 1: Synthesis of a 2-Hydroxy-2-phenylpropanoic Acid Ester Derivative

This protocol provides a general method for the esterification of 2-hydroxy-2-phenylpropanoic acid.

• Dissolution: Dissolve 2-hydroxy-2-phenylpropanoic acid (1.0 eq) in a suitable solvent (e.g., dichloromethane).

• Activation: Add a coupling agent such as dicyclohexylcarbodiimide (DCC) (1.1 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Alcohol Addition: Add the desired alcohol (e.g., benzyl alcohol) (1.2 eq) to the reaction mixture.

• Reaction: Stir the mixture at room temperature for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: Filter the reaction mixture to remove the dicyclohexylurea byproduct. Wash the filtrate with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: In Vivo Anti-inflammatory Activity Assessment (Carrageenan-induced Paw Edema)

This widely used model assesses the acute anti-inflammatory activity of a compound.[2][3][4][5][6]

• Animal Acclimatization: Acclimate male Wistar rats (150-200 g) for at least one week under standard laboratory conditions.

• Compound Administration: Administer the test derivative (e.g., 20 mg/kg) or a vehicle control orally or intraperitoneally.

• Inflammation Induction: After 1 hour, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage of edema inhibition for each group compared to the vehicle control group.

Protocol 3: In Vitro Antibacterial Susceptibility Testing (Broth Microdilution)

This method determines the Minimum Inhibitory Concentration (MIC) of a compound.

• Compound Preparation: Prepare a stock solution of the test derivative in a suitable solvent (e.g., DMSO).

• Serial Dilution: Perform serial two-fold dilutions of the compound in a 96-well microtiter plate containing Mueller-Hinton broth.

• Inoculum Preparation: Prepare a standardized bacterial inoculum to a concentration of approximately 5 x 10⁵ CFU/mL.

• Inoculation: Add the bacterial suspension to each well of the microtiter plate.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Conclusion and Future Directions

2-Hydroxy-2-phenylpropanoic acid derivatives represent a versatile and promising class of compounds for researchers in asymmetric synthesis and drug discovery. While their application as chiral auxiliaries requires further systematic investigation to establish their efficacy relative to existing standards, their potential for development into dual-action anti-inflammatory and antimicrobial agents is strongly supported by the available data. The synthetic accessibility of this scaffold, coupled with the demonstrated biological activity of its derivatives, provides a solid foundation for future research aimed at optimizing their therapeutic potential. For scientists and drug development professionals, these compounds offer a compelling starting point for the design of novel therapeutics with multifaceted modes of action.

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A Senior Application Scientist's Guide to Chiral Resolution of 2-Hydroxy-2-phenylpropanoic Acid: A Cost-Benefit Analysis

For researchers, scientists, and professionals in drug development, the efficient and cost-effective separation of enantiomers is a critical challenge. 2-Hydroxy-2-phenylpropanoic acid, also known as atrolactic acid, is a valuable chiral building block in the synthesis of numerous pharmaceuticals. Its stereochemistry significantly influences the pharmacological activity and toxicological profile of the final active pharmaceutical ingredient (API). This guide provides an in-depth, objective comparison of the primary chiral resolution strategies for atrolactic acid, supported by experimental data and a thorough cost-benefit analysis to inform your selection process.

The Critical Choice: Why Chiral Resolution of Atrolactic Acid Matters

The differential biological activity of enantiomers is a well-established principle in pharmacology. For many chiral drugs, one enantiomer is responsible for the therapeutic effect, while the other may be less active, inactive, or even contribute to undesirable side effects. Therefore, regulatory bodies worldwide increasingly require the development of single-enantiomer drugs. This necessitates robust and scalable methods for chiral resolution. The choice of resolution strategy can have a profound impact on the overall cost, timeline, and environmental footprint of drug development and manufacturing.

This guide will dissect three principal strategies for the resolution of racemic atrolactic acid:

• Classical Diastereomeric Salt Resolution: A time-honored technique involving the formation of diastereomeric salts with a chiral resolving agent, followed by separation via crystallization.

• Chromatographic Resolution: A high-precision method utilizing chiral stationary phases (CSPs) or chiral mobile phase additives in High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC).

• Enzymatic Kinetic Resolution: A highly selective biocatalytic approach that leverages enzymes to preferentially react with one enantiomer, allowing for their separation.

Classical Diastereomeric Salt Resolution: The Workhorse of Chiral Separation

Classical resolution via diastereomeric salt formation is a mature and widely implemented technique in industrial settings.[1] The principle lies in the reaction of the racemic carboxylic acid (atrolactic acid) with an enantiomerically pure chiral base (the resolving agent) to form a pair of diastereomeric salts. These diastereomers possess different physical properties, most notably solubility, which allows for their separation by fractional crystallization.[2]

Causality Behind Experimental Choices

The selection of the resolving agent and the crystallization solvent is paramount to the success of this method. The ideal resolving agent should be readily available in high enantiomeric purity, relatively inexpensive, and form a stable, crystalline salt with one enantiomer of the racemate that has significantly lower solubility than the other diastereomeric salt in a chosen solvent. Common choices for resolving acidic compounds like atrolactic acid include chiral amines such as (R)-1-phenylethylamine. The solvent system is then optimized to maximize the solubility difference between the two diastereomeric salts, thereby enabling efficient separation through crystallization.

Experimental Protocol: Resolution of (±)-2-Hydroxy-2-phenylpropanoic Acid with (R)-1-Phenylethylamine

• Salt Formation: In a suitable reactor, dissolve racemic 2-Hydroxy-2-phenylpropanoic acid in a heated solvent such as methanol or ethanol. Add an equimolar amount of (R)-1-phenylethylamine to the solution while stirring.

• Crystallization: Slowly cool the solution to allow for the selective crystallization of the less soluble diastereomeric salt, in this case, the salt of (S)-2-Hydroxy-2-phenylpropanoic acid with (R)-1-phenylethylamine. The rate of cooling can be controlled to influence crystal size and purity.

• Isolation: Isolate the crystallized diastereomeric salt by filtration and wash with a small amount of cold solvent to remove the mother liquor containing the more soluble diastereomer.

• Liberation of the Enantiomer: Suspend the isolated diastereomeric salt in water and add a strong base, such as sodium hydroxide, to liberate the free (S)-2-Hydroxy-2-phenylpropanoic acid and the resolving agent.

• Extraction and Purification: Extract the desired enantiomer with an organic solvent, followed by drying and evaporation to yield the purified (S)-2-Hydroxy-2-phenylpropanoic acid. The enantiomeric excess (ee) is then determined by chiral HPLC.

Caption: Workflow for Classical Diastereomeric Salt Resolution.

Chromatographic Resolution: Precision and Speed

Chiral chromatography offers a powerful and often more rapid alternative to classical resolution, particularly during the research and development phases where smaller quantities of enantiomerically pure material are required. This technique relies on the differential interaction of the enantiomers with a chiral stationary phase (CSP) or a chiral mobile phase additive.

Chiral Stationary Phase (CSP) HPLC

This is the most common chromatographic approach. The racemic mixture is passed through a column packed with a chiral stationary phase. The enantiomers interact differently with the CSP, leading to different retention times and, thus, separation. Polysaccharide-based CSPs, such as those with cellulose or amylose derivatives (e.g., Chiralcel® OJ-H and Chiralpak® AD-H), are widely used due to their broad applicability.[3]

Experimental Protocol: HPLC Separation of (±)-2-Hydroxy-2-phenylpropanoic Acid on a Chiral Stationary Phase

• System Preparation: An HPLC system equipped with a UV detector is used. A Chiralpak® AD-H column (e.g., 250 x 4.6 mm, 5 µm) is installed and equilibrated with the mobile phase.

• Mobile Phase: A typical mobile phase for normal-phase separation of acidic compounds on a polysaccharide-based CSP would be a mixture of a non-polar solvent like n-hexane and an alcohol modifier such as 2-propanol, with a small amount of an acidic additive like trifluoroacetic acid (TFA) to improve peak shape. A common starting mobile phase composition is Hexane:Isopropanol:TFA (90:10:0.1 v/v/v).

• Sample Preparation: Dissolve the racemic 2-Hydroxy-2-phenylpropanoic acid in the mobile phase to a concentration of approximately 1 mg/mL.

• Analysis: Inject the sample onto the column and monitor the elution of the enantiomers by UV detection at a suitable wavelength (e.g., 220 nm). The flow rate is typically set to 1.0 mL/min.

• Data Analysis: The retention times of the two enantiomers are recorded, and the resolution factor (Rs) is calculated to assess the quality of the separation. For preparative separations, the separated fractions are collected.

Caption: Workflow for Chiral HPLC Resolution.

Enzymatic Kinetic Resolution: The Biocatalytic Advantage

Enzymatic kinetic resolution utilizes the high stereoselectivity of enzymes to differentiate between enantiomers. In a typical kinetic resolution, an enzyme, often a lipase, catalyzes a reaction (e.g., esterification or hydrolysis) of one enantiomer at a much higher rate than the other. This results in a mixture of a reacted enantiomer and the unreacted enantiomer, which can then be separated by conventional methods like extraction or chromatography.

A significant advantage of this approach is the potential for dynamic kinetic resolution (DKR). In DKR, the slower-reacting enantiomer is continuously racemized in situ, allowing for a theoretical yield of 100% for the desired enantiomer, overcoming the 50% yield limitation of standard kinetic resolution.

Causality Behind Experimental Choices

The choice of enzyme is critical and often requires screening of several commercially available lipases, such as Candida antarctica lipase B (CALB) or Pseudomonas cepacia lipase (PCL).[4] The reaction conditions, including the solvent, temperature, and acyl donor (for esterification), are optimized to maximize both the reaction rate and the enantioselectivity (E-value). Immobilization of the enzyme on a solid support is a common practice in industrial applications to facilitate catalyst recovery and reuse, thereby reducing costs.[5]

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution of (±)-Ethyl 2-Hydroxy-2-phenylpropanoate

• Reaction Setup: To a solution of racemic ethyl 2-hydroxy-2-phenylpropanoate in an organic solvent (e.g., toluene), add an acylating agent such as vinyl acetate and the immobilized lipase (e.g., Novozym® 435, which is immobilized CALB).

• Reaction Monitoring: The reaction is stirred at a controlled temperature (e.g., 40 °C) and monitored by chiral HPLC to determine the conversion and the enantiomeric excess of the remaining starting material and the acylated product. The reaction is stopped at approximately 50% conversion for a standard kinetic resolution.

• Work-up and Separation: The enzyme is removed by filtration. The reaction mixture, now containing the acylated (S)-enantiomer and the unreacted (R)-enantiomer, is then separated. This can be achieved by chromatography or by selective extraction.

• Hydrolysis (if necessary): The acylated enantiomer can be hydrolyzed back to the free hydroxy acid if required.

Caption: Workflow for Enzymatic Kinetic Resolution.

Cost-Benefit Analysis: A Comparative Summary

The selection of the optimal resolution strategy is a multifactorial decision that requires a careful balance of cost, scale, time, and desired purity. The following table provides a comparative overview of the three methods.

Feature	Classical Diastereomeric Salt Resolution	Chromatographic Resolution (HPLC/SFC)	Enzymatic Kinetic Resolution
Yield	Theoretically up to 50% (can be improved with racemization of the unwanted enantiomer)	High recovery of both enantiomers (>95%)	Theoretically up to 50% (up to 100% with DKR)
Enantiomeric Purity (ee)	Can be high (>99%) after recrystallization	Very high (>99.5%)	Very high (>99%)
Scalability	Excellent, well-suited for large-scale industrial production	Limited for preparative scale, more suitable for lab and pilot scale	Good, can be scaled up for industrial production
Development Time	Can be lengthy due to the need for screening resolving agents and optimizing crystallization conditions	Relatively fast for analytical method development, can be more involved for preparative scale	Moderate, requires enzyme screening and optimization of reaction conditions
Reagent/Material Costs	Resolving agents can be a significant cost, but many are available in bulk at a reasonable price.[6]	Chiral columns are expensive (e.g., a Chiralpak® AD-H 250x4.6mm column can cost over £1,500).[7][8] High solvent consumption for preparative scale.	Enzymes can be costly, but immobilization and reuse can significantly reduce this.
Equipment Costs	Standard chemical reactors and filtration equipment	Specialized and expensive HPLC or SFC systems	Standard reactors, with the potential need for specialized equipment for enzyme immobilization.
Environmental Impact	Can generate significant solvent waste	High solvent consumption, especially in preparative HPLC. SFC is a greener alternative.	Generally considered a "green" technology due to the use of biodegradable catalysts (enzymes) and often milder reaction conditions.
Ideal Application	Large-scale manufacturing of a specific enantiomer.	Rapid screening, analytical quality control, and small to medium-scale preparative work.	When high selectivity is required, and for processes where DKR is feasible to maximize yield.

Conclusion and Recommendations

The choice of a chiral resolution strategy for 2-Hydroxy-2-phenylpropanoic acid is not a one-size-fits-all decision.

• For large-scale, commercial production where cost per kilogram is a primary driver, classical diastereomeric salt resolution remains a highly attractive and proven method, provided an efficient resolving agent and crystallization process can be identified. The initial investment in process development can lead to significant long-term cost savings.

• For early-stage research, process development, and analytical quality control , chiral HPLC with a suitable CSP is often the method of choice due to its speed, high resolution, and the relatively small amounts of material required. While the initial capital investment for the equipment and columns is high, the efficiency and versatility often justify the cost in a research environment.

• Enzymatic kinetic resolution , particularly with the potential for dynamic kinetic resolution, presents a compelling "green" and highly selective alternative. It is particularly well-suited for the production of high-value enantiomers where achieving very high enantiomeric purity is critical. The reusability of immobilized enzymes makes this method increasingly cost-competitive at larger scales.

Ultimately, a thorough evaluation of the specific project requirements, including scale, budget, timeline, and desired purity, will guide the selection of the most appropriate and cost-effective chiral resolution strategy for 2-Hydroxy-2-phenylpropanoic acid.

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A Senior Application Scientist's Guide to Patents Involving 2-Hydroxy-2-phenylpropanoic Acid

For researchers, scientists, and professionals in drug development, understanding the patented landscape of a versatile molecule like 2-Hydroxy-2-phenylpropanoic acid, commonly known as atrolactic acid, is crucial for innovation. This guide provides an in-depth review of patents involving this chiral α-hydroxy acid, moving beyond a simple list to offer a comparative analysis of its applications, grounded in scientific principles and supported by experimental data.

Introduction: The Significance of Atrolactic Acid

2-Hydroxy-2-phenylpropanoic acid is a chiral molecule possessing a hydroxyl group and a carboxylic acid group on the same carbon atom, which is also attached to a phenyl ring and a methyl group. This structure imparts unique chemical properties that have been leveraged in various patented technologies. Its primary claim to fame in the patent literature is its efficacy as a chiral resolving agent , a critical component in the separation of enantiomers in the pharmaceutical industry[1]. However, its utility extends to being a valuable chiral building block for synthesizing more complex molecules and shows potential in specialized polymers and dermatological applications.

This guide will dissect the patent landscape, focusing on the causality behind its use in different applications and providing a comparative perspective against established alternatives.

PART 1: Atrolactic Acid as a Premier Chiral Resolving Agent

The separation of racemic mixtures into pure enantiomers is a cornerstone of modern drug development, as enantiomers of the same drug can have vastly different pharmacological and toxicological profiles. The most common method for this separation on an industrial scale is the formation of diastereomeric salts, a process for which atrolactic acid is exceptionally well-suited[1].

The Principle of Diastereomeric Salt Resolution

The underlying logic of this technique is the conversion of enantiomers, which have identical physical properties, into diastereomers, which do not. By reacting a racemic base (e.g., a chiral amine) with a single enantiomer of a chiral acid like (R)- or (S)-atrolactic acid, two different diastereomeric salts are formed. Due to their different three-dimensional structures, these salts exhibit different physical properties, most notably solubility in a given solvent system. This solubility difference allows for the selective crystallization of one diastereomer, which can then be isolated by filtration. The chiral resolving agent is subsequently removed, yielding the desired pure enantiomer of the base.

Caption: Workflow for chiral resolution using diastereomeric salt formation.

Patented Applications and Performance Comparison

While specific patents often protect the resolution of a particular drug, the principles are broadly applicable. Atrolactic acid's effectiveness stems from the rigid structure provided by the phenyl ring and the hydrogen-bonding capabilities of its hydroxyl and carboxyl groups, which facilitate the formation of well-defined, crystalline diastereomeric salts.

Compared to other common resolving agents, atrolactic acid occupies a valuable niche.

Resolving Agent	Key Structural Features	Typical Applications (Based on Patents)	Advantages	Disadvantages
2-Hydroxy-2-phenylpropanoic Acid (Atrolactic Acid)	Tertiary α-hydroxy acid, aromatic ring	Resolution of amines, including β-blockers and other pharmaceutical intermediates[2][3].	Good crystallinity of salts, effective for a range of amines.	Can be more expensive than tartaric acid.
Tartaric Acid & Derivatives	Dihydroxy dicarboxylic acid	Broadly used for resolving chiral amines[1][4].	Readily available, relatively inexpensive, two acidic protons.	May not be effective for all amines; high water solubility can be a challenge.
Mandelic Acid & Derivatives	α-hydroxy acid, aromatic ring	Resolution of amines and amino alcohols.	Structurally similar to atrolactic acid, effective for many amines.	Can be less effective than atrolactic acid for sterically hindered amines.
Camphorsulfonic Acid	Fused ring system, sulfonic acid	Resolution of amines, particularly those that form poor crystals with carboxylic acids[1].	Strong acid, forms salts with weakly basic amines.	Can be expensive, recovery of the resolving agent can be more complex.

Field-Proven Experimental Protocol: Resolution of a Chiral Amine

The following protocol is a representative example of how atrolactic acid would be used in a patented process for chiral resolution. This self-validating system includes steps for assessing purity and yield.

Objective: To isolate the (S)-enantiomer from a racemic mixture of a chiral amine.

Materials:

• Racemic Amine (10.0 g)

• (R)-2-Hydroxy-2-phenylpropanoic acid (1.05 equivalents)

• Solvent (e.g., Ethanol, Isopropanol, or a mixture)

• Aqueous NaOH (2 M)

• Organic Solvent for extraction (e.g., Dichloromethane)

• Anhydrous Magnesium Sulfate

• Chiral HPLC system for analysis

Methodology:

• Salt Formation: In a reaction vessel, dissolve the racemic amine (10.0 g) and (R)-atrolactic acid in the chosen solvent with gentle heating until a clear solution is obtained.

  • Causality: The use of a slight excess of the resolving agent ensures that the amine is fully converted to its salt form. The choice of solvent is critical; it must be one in which the two diastereomeric salts have a significant solubility difference.

• Crystallization: Allow the solution to cool slowly to room temperature. Seeding with a small crystal of the desired diastereomeric salt may be necessary to induce crystallization. Further cool the mixture in an ice bath for 1-2 hours to maximize the yield of the precipitate.

  • Causality: Slow cooling promotes the formation of larger, purer crystals. The less soluble diastereomer ((S)-Amine-(R)-Acid in this hypothetical case) will crystallize out of the solution.

• Isolation: Collect the precipitated crystals by vacuum filtration and wash with a small amount of cold solvent.

• Purity Check (Optional): A small sample of the crystals can be treated with base and analyzed by chiral HPLC to determine the diastereomeric excess (d.e.). If the d.e. is insufficient, the crystals can be recrystallized from the same solvent system.

• Liberation of the Free Amine: Suspend the crystalline salt in a mixture of water and an organic extraction solvent (e.g., dichloromethane). Add 2 M NaOH solution dropwise with stirring until the pH of the aqueous layer is >11.

  • Causality: The strong base deprotonates the amine, breaking the ionic bond of the salt and liberating the free amine, which is soluble in the organic layer. The atrolactic acid remains in the aqueous layer as its sodium salt.

• Extraction and Isolation: Separate the organic layer. Extract the aqueous layer two more times with the organic solvent. Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the optically enriched (S)-amine.

• Final Analysis: Determine the final yield and the enantiomeric excess (e.e.) of the product using chiral HPLC.

PART 2: Patented Synthesis Routes to Atrolactic Acid

The utility of atrolactic acid has driven the development of various synthesis methods. While many patents focus on derivatives[5][6][7], the core synthesis strategies can be adapted.

Chemical Synthesis Approaches

Patents for related α-arylpropionic acids often involve multi-step sequences. A plausible and efficient route to atrolactic acid, inspired by patented organic chemistry principles, involves the cyanohydrin reaction.

Caption: A common chemical synthesis pathway for racemic atrolactic acid.

This method is robust but produces a racemic mixture, which is suitable if the atrolactic acid will itself be used as a racemate or if a subsequent resolution step is planned.

Biocatalytic and Fermentative Approaches

Modern patents are increasingly focused on green chemistry, and biocatalysis offers a powerful route to enantiomerically pure compounds. While specific patents for the biocatalytic production of atrolactic acid are less common than for simple lactic acid[8][9], patents on stereoselective enzyme classes provide a clear blueprint.

A potential patented approach involves the use of a specifically engineered D-threonine aldolase, which has been shown to act on phenylpropionic acid derivatives[10][11]. Another avenue is the use of engineered hydroxylase enzymes, which can perform stereospecific hydroxylation on a suitable precursor[12]. These biocatalytic methods can offer high enantiomeric excess, reducing the need for subsequent resolution steps.

PART 3: Emerging and Niche Patented Applications

Beyond its role as a resolving agent, atrolactic acid's unique structure is featured in patents for other specialized applications.

Use as a Chiral Building Block

Enantiomerically pure atrolactic acid is a valuable starting material (a "chiral building block") for the synthesis of more complex molecules. Its stereocenter can be preserved and incorporated into a final drug product, ensuring the correct stereochemistry. Patents in this area often describe the synthesis of complex active pharmaceutical ingredients where atrolactic acid or a derivative is a key intermediate.

Potential in Polymer Chemistry

The field of biodegradable polymers is dominated by polylactic acid (PLA)[13]. Patents describe modifying PLA to tune its properties. Incorporating atrolactic acid into a polymer backbone could introduce aromatic character, potentially increasing the polymer's thermal stability and modifying its hydrophobicity and mechanical properties.

Applications in Cosmetics and Dermatology

Alpha-hydroxy acids (AHAs) are widely used in dermatological and cosmetic formulations for their exfoliating and skin-rejuvenating properties. A US patent covers the use of a broad range of AHAs, including those with aromatic groups, for the topical treatment of various skin conditions. The phenyl group in atrolactic acid increases its lipophilicity compared to glycolic or lactic acid, which could enhance its penetration into the skin, offering a targeted mechanism for novel skincare patents.

Conclusion and Future Outlook

The patent landscape for 2-Hydroxy-2-phenylpropanoic acid is dominated by its highly successful application as a chiral resolving agent. Its unique combination of acidity, chirality, and structural rigidity makes it a go-to tool for separating enantiomers of valuable pharmaceutical amines. The comparative data clearly shows its value alongside other industry-standard agents like tartaric and mandelic acid derivatives.

Looking forward, the expansion of biocatalytic methods promises more efficient and direct routes to enantiomerically pure atrolactic acid, which will further enhance its value as a chiral building block. Furthermore, its potential in specialty polymers and advanced dermatological formulations suggests that the patent landscape for this versatile molecule will continue to evolve, opening new avenues for research and development.

References

• US8633223B2 - Process for preparation of 2-methyl-2′-phenylpropionic acid derivatives and novel intermediate compounds.
• WO2009102155A2 - Process for preparation of 2-methyl-2´-phenylpropionic acid derivatives and novel intermediate compounds.
• US5346828A - Stereoisomeric enrichment of 2-amino-3-hydroxy-3-phenylpropionic acids using d-threonine aldolase.
• US20080311615A1 - Method for chiral separation of lactic acid enantiomers.
• EP0507153A2 - Stereoisomeric enrichment of 2-amino-3-hydroxy-3-phenyl-propionic acids.
• EP1036189A1 - Resolution of chiral amines.
• US5677469A - Process for resolving chiral acids with 1-aminoindan-2-ols.
• RU2423346C2 - Improved method for synthesis of beta-blocker.
• EP2240464A2 - Process for preparation of 2-methyl-2´-phenylpropionic acid derivatives and novel intermediate compounds.
• EP3280701B1 - A method of chiral resolution of the key intermediate of the synthesis of apremilast and its use for the preparation of pure apremilast.

• Sajewicz, M., et al. TLC study of the separation of the enantiomers of lactic acid. AKJournals. [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 2-Hydroxy-2-phenylpropanoic Acid: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the synthesis and application of novel compounds are at the forefront of innovation. However, the lifecycle of these chemicals extends beyond their use in experimentation; it encompasses their safe and compliant disposal. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 2-Hydroxy-2-phenylpropanoic acid, an alpha-hydroxy acid, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined herein are grounded in established safety protocols for carboxylic acids and are designed to be a self-validating system of best practices.

Immediate Safety and Hazard Assessment

Before initiating any disposal procedure, a thorough understanding of the hazards associated with 2-Hydroxy-2-phenylpropanoic acid is paramount. While a specific Safety Data Sheet (SDS) for this exact compound may not be readily available, data from structurally similar compounds, such as atrolactic acid, 2-phenylpropionic acid, and other alpha-hydroxy acids, provide a strong basis for a conservative safety assessment.[1][2]

Based on available data for related compounds, 2-Hydroxy-2-phenylpropanoic acid should be handled as a substance that can cause skin and eye irritation.[1][3][4][5][6][7] Therefore, appropriate Personal Protective Equipment (PPE) is mandatory.

Table 1: Essential Personal Protective Equipment (PPE)

PPE Item	Specification	Rationale
Gloves	Chemical-resistant gloves (e.g., nitrile, neoprene).	To prevent skin contact and potential irritation.[3][8]
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect eyes from splashes, which can cause serious irritation.[3][4][5][6][7]
Lab Coat	Standard laboratory coat.	To protect skin and personal clothing from contamination.
Additional	Ensure an eyewash station and safety shower are readily accessible.	As a critical first-aid measure in case of accidental exposure.[5][9]

Waste Segregation and Container Selection: The First Line of Defense

Proper segregation of chemical waste is a cornerstone of laboratory safety, preventing potentially hazardous reactions.[8] Waste containing 2-Hydroxy-2-phenylpropanoic acid must be collected in a dedicated and appropriately labeled hazardous waste container.

Key Principles for Segregation:

• Dedicated Container: Use a container exclusively for 2-Hydroxy-2-phenylpropanoic acid waste and compatible chemicals.

• Incompatible Materials: Avoid mixing with strong bases, oxidizing agents, or reducing agents.[8] Carboxylic acids can react exothermically with bases.

• Clear Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "2-Hydroxy-2-phenylpropanoic acid," and any associated hazard symbols (e.g., "Irritant").[8][10]

Table 2: Compatible Disposal Containers

Waste Form	Recommended Container	Justification
Solid Waste	High-density polyethylene (HDPE) or glass container with a secure lid.	Provides good chemical resistance and prevents leakage. Plastic is often preferred to minimize the risk of breakage.[8][10]
Liquid Waste (Solutions)	HDPE or glass container with a secure, screw-on cap.	Ensures containment and prevents spills.[8]
Contaminated Sharps	Puncture-resistant sharps container, clearly labeled as hazardous waste.	Prevents physical injury and chemical exposure.

Step-by-Step Disposal Protocol

This protocol details the procedures for handling different forms of 2-Hydroxy-2-phenylpropanoic acid waste.

Solid Waste Disposal (Pure Compound, Contaminated Labware)

• Collection: Carefully transfer solid 2-Hydroxy-2-phenylpropanoic acid or contaminated items (e.g., weighing paper, gloves, pipette tips) into the designated solid hazardous waste container.

• Container Management: Keep the container closed when not in use. Store it in a designated hazardous waste accumulation area that is well-ventilated and away from incompatible materials.[8]

• Final Disposal: Once the container is full, arrange for pickup by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[8][10]

Liquid Waste Disposal (Aqueous Solutions)

The disposal of liquid waste containing 2-Hydroxy-2-phenylpropanoic acid depends on its concentration and local regulations.

For Concentrated or Contaminated Solutions:

• Direct Collection: Pour the solution directly into the designated liquid hazardous waste container.

• Secure Storage: Seal the container tightly and store it in a secondary containment tray within a designated hazardous waste storage area.[10]

• Professional Disposal: Arrange for disposal through your institution's EHS office.[5][11][12]

For Dilute Aqueous Solutions (Neutralization Option):

Caution: Neutralization should only be performed if permitted by your institution and local regulations. Always consult your EHS department first.

The principle behind neutralization is to convert the carboxylic acid into a salt, which is generally less hazardous. This is an exothermic reaction and must be performed with care.

• Work in a Fume Hood: Conduct the neutralization procedure in a chemical fume hood.[8]

• Dilution: If the solution is not already dilute, add it slowly to a large volume of cold water with stirring.

• Neutralization: Slowly add a weak base, such as sodium bicarbonate (baking soda) or a 1M sodium hydroxide solution, while continuously stirring and monitoring the pH.[13] Be prepared for some foaming as carbon dioxide gas may be produced.

• pH Verification: Continue adding the base until the pH of the solution is neutral (between 6.0 and 8.0).[8]

• Drain Disposal (If Permitted): If authorized by local regulations, the neutralized solution can be poured down the drain with copious amounts of water.[8]

Disposal of Empty Containers

To be considered non-hazardous, an empty container must be triple-rinsed.[10]

• Rinsing: Rinse the container with a suitable solvent (e.g., water) three times.

• Rinsate Collection: The first rinsate should be collected and disposed of as hazardous waste.[10] Subsequent rinsates may be drain-disposable depending on local rules.

• Container Disposal: After triple-rinsing and removal or defacing of the original label, the container may be disposed of in the regular trash or recycled, in accordance with institutional policies.[10]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Hydroxy-2-phenylpropanoic acid waste.

Caption: Decision workflow for segregating and disposing of 2-Hydroxy-2-phenylpropanoic acid waste.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• PPE: Ensure you are wearing the appropriate PPE before attempting to clean the spill.

• Containment: For small spills, use an inert absorbent material like vermiculite or sand to contain the substance.[8]

• Collection: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[8]

• Decontamination: Clean the spill area with soap and water.

• Large Spills: For large spills, evacuate the area and follow your institution's emergency procedures.[8]

By adhering to these detailed procedures, laboratory professionals can ensure the safe and compliant disposal of 2-Hydroxy-2-phenylpropanoic acid, fostering a culture of safety and environmental responsibility.

References

• Benchchem. (n.d.). Safeguarding Your Laboratory: Proper Disposal Procedures for 9-AHA.
• Benchchem. (n.d.). Proper Disposal of Hydroxycarbonyl Compounds: A Guide for Laboratory Professionals.
• Lab Alley. (n.d.). How to Safely Dispose of Glycolic Acid.
• Carl ROTH. (n.d.). Safety Data Sheet: 2-Hydroxypropanoic acid.
• MedChemExpress. (2024, February 7). (S)-2-Hydroxy-3-phenylpropanoic acid-SDS.
• Fisher Scientific. (2009, August 27). SAFETY DATA SHEET - L-alpha-Hydroxyisocaproic acid.
• Fisher Scientific. (2016, February 3). SAFETY DATA SHEET - Atropic acid.
• Sigma-Aldrich. (2025, July 14). SAFETY DATA SHEET.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET - (+/-)-2-Phenylpropionic acid.
• PubChem. (n.d.). CID 73760523 | C18H20O6.
• Sigma-Aldrich. (2023, September 13). SAFETY DATA SHEET - 2-phenylpropionic acid.
• Fisher Scientific. (2015, February 6). SAFETY DATA SHEET - Benzenepropanoic acid, 4-hydroxy-.
• Fisher Scientific Chemicals, Inc. (2011, February 10). SAFETY DATA SHEET.
• Synquest Labs. (2016, December 8). 3-Hydroxy-2-phenylpropanoic acid Safety Data Sheet.
• TargetMol. (n.d.). Safety Data Sheet - Atropic acid.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-Hydroxy-2-phenylpropanoic Acid

This document provides essential, field-proven guidance for the safe handling of 2-Hydroxy-2-phenylpropanoic acid. As researchers and drug development professionals, our primary responsibility extends beyond achieving scientific breakthroughs to ensuring the safety of ourselves and our colleagues. This guide is structured to provide not just a list of equipment, but a clear, logical framework for risk assessment and procedural implementation. The causality behind each recommendation is explained to foster a deep-seated culture of safety and operational excellence.

Foundational Hazard Assessment: Understanding the "Why"

Before any protective equipment is selected, we must understand the inherent risks of the material. 2-Hydroxy-2-phenylpropanoic acid, and its structural analogs, present several key hazards according to their Safety Data Sheets (SDS). A thorough risk assessment is the cornerstone of any valid safety protocol.

The primary hazards identified are:

• Skin Irritation (H315): The compound can cause skin irritation upon contact.[1][2]

• Serious Eye Irritation/Damage (H319/H314): Direct contact with the eyes can lead to serious irritation and potentially severe damage.[1][2][3][4][5]

• Respiratory Tract Irritation (H335): Inhalation of dust or aerosols may cause irritation to the respiratory system.[1][2][6]

• Harmful if Swallowed (H302): Ingestion of the compound is harmful.[1]

These classifications dictate a multi-faceted approach to personal protection, where engineering controls (like fume hoods) are the first line of defense, supplemented by robust Personal Protective Equipment (PPE).

Core Protective Measures: A Multi-Layered Defense

The selection of PPE is not a one-size-fits-all checklist; it is a dynamic process tailored to the specific experimental procedure. The following sections detail the minimum required PPE and explain the rationale for each.

Eye and Face Protection: The Non-Negotiable Barrier

Given the risk of serious eye irritation, robust eye protection is mandatory at all times when handling 2-Hydroxy-2-phenylpropanoic acid.

• Minimum Requirement: At a minimum, chemical safety goggles with side-shields that conform to government standards such as OSHA's 29 CFR 1910.133 or European Standard EN166 must be worn.[2][6][7] Unlike standard safety glasses, goggles provide a seal around the eyes, offering superior protection from splashes and airborne particulates.

• Enhanced Requirement (High-Splash Potential): During procedures with a higher risk of splashing (e.g., transferring large volumes of solutions, heating solutions), a face shield must be worn in addition to safety goggles.[2] The face shield protects the entire face from direct splashes.

Hand Protection: Preventing Dermal Exposure

The skin is a primary route of exposure. Proper glove selection and use are critical to prevent skin irritation and potential absorption.

• Glove Type: Use chemical-resistant, powder-free gloves. Nitrile gloves are a common and effective choice for incidental contact. Always inspect gloves for tears or punctures before use.[6]

• Glove Practice: Contaminated gloves can become a source of exposure themselves.[8] It is crucial to practice proper glove removal techniques to avoid touching the outer surface with bare skin.[6] For extended procedures or known contact, change gloves frequently (e.g., every 30-60 minutes).[9] In high-risk scenarios, such as handling concentrated solutions, double-gloving is recommended.[9]

Body Protection: Shielding Against Incidental Contact

Standard laboratory attire forms the base layer of protection, which must be supplemented based on the scale of the operation.

• Minimum Requirement: A clean, buttoned laboratory coat should be worn to protect street clothes and skin from minor spills and contamination.

• Enhanced Requirement (Significant Exposure Risk): For tasks involving larger quantities or a high likelihood of splashes, impervious or chemical-resistant clothing, such as a chemical-resistant apron or coveralls, is necessary.[1][10]

Respiratory Protection: The Role of Engineering Controls

The primary method for controlling respiratory hazards is to use engineering controls.

• Primary Control: All work that may generate dust or aerosols of 2-Hydroxy-2-phenylpropanoic acid (e.g., weighing the solid, preparing concentrated solutions) must be performed within a certified chemical fume hood.[11] This ensures that any airborne particles are captured before they can be inhaled.

• Secondary Control (When Engineering Controls Are Infeasible): In the rare event that adequate ventilation or a fume hood is not available, a NIOSH-approved respirator is required.[1][2] For particulates, an N95-rated mask may be sufficient, but a risk assessment should be performed to determine the appropriate type of respirator.[9]

Operational and Disposal Plans

Translating knowledge into action requires clear, procedural guidance for day-to-day laboratory operations.

PPE Protocols for Specific Tasks

The level of PPE should correspond to the level of risk associated with the task.

Task/Scenario	Exposure Potential	Required Personal Protective Equipment
Storage & Transport	Low	Lab Coat, Safety Glasses (minimum)
Weighing Solid Compound	High (Inhalation)	Lab Coat, Safety Goggles, Gloves. Must be performed in a chemical fume hood.
Preparing Dilute Solutions	Medium (Splash)	Lab Coat, Safety Goggles, Gloves.
Performing Reactions	Medium to High	Lab Coat, Safety Goggles, Gloves. Face shield if splash potential exists.
Cleaning Spills	High	Chemical-Resistant Coverall/Apron, Safety Goggles, Face Shield, Double Gloves.[10]

Workflow for Donning and Doffing PPE

The order in which PPE is put on (donning) and taken off (doffing) is critical to prevent cross-contamination. The area outside the immediate workspace should be considered "clean," and the goal is to avoid transferring any chemical from the PPE to yourself or this area.

Caption: PPE Donning and Doffing Workflow.

Emergency First Aid Procedures

In the event of an exposure, immediate and correct action is vital. Your PPE is the first line of defense, but you must be prepared for breaches.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][4]

• Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly with soap and water.[1][4] Seek medical advice if irritation persists.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide respiratory support and seek immediate medical attention.[1][4]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

Disposal of Contaminated PPE

All disposable PPE used while handling 2-Hydroxy-2-phenylpropanoic acid should be considered contaminated.

• Gloves, wipes, and other contaminated disposables: These items must be collected in a designated, sealed hazardous waste container.

• Disposal: All waste must be disposed of according to local, state, and federal regulations for chemical waste. Do not mix with general laboratory trash.[1][3][4]

Conclusion: Fostering a Proactive Safety Culture

Adherence to the protocols outlined in this guide is fundamental to ensuring a safe laboratory environment. Personal protective equipment is the final, critical barrier between a researcher and a potential hazard. By understanding the specific risks of 2-Hydroxy-2-phenylpropanoic acid and rigorously applying these multi-layered defense strategies, we build a deep and lasting trust in our safety systems and, most importantly, in our commitment to the well-being of our scientific community.

References

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• SAFETY DATA SHEET - Phenylpropiolic acid. Fisher Scientific.
• SAFETY DATA SHEET - (+/-)-2-Phenylpropionic acid. Thermo Fisher Scientific.
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• Safety Data Sheet - (S)-3-Hydroxy-2-phenylpropanoic acid. CymitQuimica.
• Safety Data Sheet - 2-phenylpropionic acid. Merck Millipore.
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• Personal Protective Equipment for Use in Handling Hazardous Drugs. Centers for Disease Control and Prevention (CDC).
• Safety Data Sheet - (2R,3R)-3-amino-2-hydroxy-3-phenylpropanoic acid. AA Blocks.
• Chemical Safety Data Sheet - 3-(2-HYDROXYPHENYL)PROPIONIC ACID. ChemicalBook.
• 3-Hydroxy-2-phenylpropanoic acid Safety D
• SAFETY DATA SHEET - 2-phenylpropionic acid. Sigma-Aldrich.
• PPE Requirements Hazardous Drug Handling. University of Arizona.
• Safety Data Sheet: 2-Hydroxypropanoic acid. Carl ROTH.
• 2-HYDROXY-2-PHENYL-PROPIONIC ACID AldrichCPR. Sigma-Aldrich.
• Material Safety Data Sheet - (r)-(-)-2-Phenylpropionic acid, 99%. Cole-Parmer.

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